Nonalactone

• CAS: 6008-27-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of Nonalactone

This technical guide provides a comprehensive overview of the core chemical and physical properties of nonalactone, with a focus on its gamma (γ) and delta (δ) isomers. Designed for researchers, scientists, and drug development professionals, this document consolidates key quantitative data, outlines typical experimental methodologies, and presents a generalized experimental workflow.

Nonalactones are organic compounds that belong to the lactone family, which are cyclic esters. They are notably used as flavor and fragrance agents due to their characteristic scents, with γ-nonalactone often described as having a coconut-like aroma.[1][2]

General and Chemical Properties

This section details the fundamental chemical identifiers and properties of γ-nonalactone and δ-nonalactone.

Property	γ-Nonalactone	δ-Nonalactone
Synonyms	Aldehyde C-18, Coconut Aldehyde, 4-Hydroxynonanoic acid γ-lactone[3][4][5]	5-Hydroxynonanoic acid δ-lactone, 6-butyltetrahydro-2H-pyran-2-one[6][7]
CAS Number	104-61-0[3][8]	3301-94-8[9][10]
Molecular Formula	C₉H₁₆O₂[3][11]	C₉H₁₆O₂[10][12]
Molecular Weight	156.22 g/mol [3][11]	156.22 g/mol [10][12]
Appearance	Colorless to pale yellow liquid[3][5]	Colorless to pale yellow liquid[10][12]
Odor	Coconut, creamy, sweet[1][3]	Sweet, creamy, milky, coconut-like[7]

Physical Properties

The physical properties of γ-nonalactone and δ-nonalactone are summarized below, providing essential data for handling, formulation, and storage.

Property	γ-Nonalactone	δ-Nonalactone
Melting Point	Approx. 26°C[3]	-26°C[6][13]
Boiling Point	121-122°C at 6 mmHg[1][8], 281°C at 760 mmHg[3]	115-116°C at 2 mmHg[9][14], 250°C at 760 mmHg[14]
Density	0.958-0.976 g/cm³ at 25°C[1][4][15]	0.893-0.999 g/mL at 25°C[9][12]
Refractive Index	1.446-1.450 at 20°C[4][16]	1.452-1.458 at 20°C[12][14]
Flash Point	>110°C (>230°F)[3][5]	110°C (230°F)[10]
Vapor Pressure	0.002 hPa at 20°C[3]	0.018 mmHg at 25°C[14]

Solubility Data

The solubility of nonalactones is a critical parameter for their application in various formulations.

Solvent	γ-Nonalactone Solubility	δ-Nonalactone Solubility
Water	Slightly soluble/insoluble[3][17]	Very slightly soluble[14]
Alcohol (Ethanol)	Soluble[3][17]	Soluble[12]
Oils (Fixed Oils)	Soluble[3][17]	Data not available
Propylene Glycol	Soluble[4][17]	Data not available
Glycerol	Practically insoluble[17]	Data not available

Experimental Protocols

While specific, detailed experimental protocols from individual studies are not provided in the initial search results, this section outlines the standard methodologies used to determine the key physical properties listed above.

4.1. Determination of Purity (Gas-Liquid Chromatography - GLC)

• Principle: This method separates volatile compounds in a mixture. A sample is vaporized and injected into the head of a chromatographic column. The separation is based on the differential partitioning of the components between a stationary phase and a mobile gas phase.

• Apparatus: Gas chromatograph equipped with a flame ionization detector (FID) and a suitable capillary column (e.g., DB-5 or equivalent).

• Methodology:

  • Sample Preparation: A dilute solution of nonalactone is prepared in a suitable solvent (e.g., ethanol).

  • Injection: A small volume (typically 1 µL) of the prepared sample is injected into the gas chromatograph.

  • Chromatographic Conditions: The oven temperature is programmed to increase over time to ensure the separation of all components. The injector and detector temperatures are maintained at a high constant temperature.

  • Data Analysis: The area of the nonalactone peak is compared to the total area of all peaks to determine its purity as a percentage.

4.2. Determination of Boiling Point

• Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid.

• Apparatus: A distillation apparatus or a specialized boiling point apparatus (e.g., Sivolobov's method for small quantities).

• Methodology (Distillation Method):

  • The nonalactone sample is placed in a distillation flask.

  • The flask is heated, and the temperature is monitored with a thermometer placed at the vapor outlet.

  • The temperature at which the liquid boils and the vapor condenses and is collected is recorded as the boiling point at the given atmospheric pressure. For boiling points at reduced pressure, a vacuum pump is connected to the apparatus.

4.3. Determination of Density

• Principle: Density is the mass of a substance per unit volume.

• Apparatus: A pycnometer or a digital density meter.

• Methodology (Pycnometer Method):

  • The empty pycnometer is weighed.

  • It is then filled with the nonalactone sample, and the temperature is allowed to equilibrate to the specified temperature (e.g., 25°C).

  • The filled pycnometer is weighed again.

  • The density is calculated by dividing the mass of the sample by the volume of the pycnometer.

4.4. Determination of Refractive Index

• Principle: The refractive index is a dimensionless number that describes how fast light travels through a material.

• Apparatus: A refractometer (e.g., an Abbe refractometer).

• Methodology:

  • A few drops of the nonalactone sample are placed on the prism of the refractometer.

  • The instrument is adjusted to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

  • The refractive index is read from the scale, with the temperature being controlled and recorded.

Visualizations

5.1. Experimental Workflow for Physical Property Determination

The following diagram illustrates a generalized workflow for the determination of the physical properties of a chemical substance like nonalactone.

Generalized workflow for physical property determination.

Safety and Handling

• Handling: Use in a well-ventilated area.[18] Avoid contact with skin and eyes.[19] Personal protective equipment such as safety glasses and gloves should be worn.[19][20]

• Storage: Store in a cool, well-ventilated place in a tightly closed container, protected from light and heat.[3][18]

• Stability: Stable under recommended storage conditions.[3] Incompatible with strong oxidizing agents and strong bases.[20]

This guide provides a foundational understanding of the chemical and physical properties of γ- and δ-nonalactone for scientific and research applications. For more detailed information, consulting the cited sources is recommended.

References

• 1. gamma-Nonanolactone | 104-61-0 [chemicalbook.com]
• 2. kffindia.com [kffindia.com]
• 3. consolidated-chemical.com [consolidated-chemical.com]
• 4. Gamma-Nonalactone | C9H16O2 | CID 7710 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. aurochemicals.com [aurochemicals.com]
• 6. jnfuturechemical.com [jnfuturechemical.com]
• 7. De Monchy Aromatics delta nonalactone [demonchyaromatics.com]
• 8. gamma-nonalactone (aldehyde C-18 (so-called)), 104-61-0 [thegoodscentscompany.com]
• 9. d-Nonalactone 98 , FCC, FG 3301-94-8 [sigmaaldrich.com]
• 10. ScenTree - Delta-nonalactone (CAS N° 3301-94-8) [scentree.co]
• 11. γ-Nonalactone - Wikipedia [en.wikipedia.org]
• 12. Delta-Nonalactone | C9H16O2 | CID 18698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. delta-Nonalactone CAS#: 3301-94-8 [m.chemicalbook.com]
• 14. delta-nonalactone, 3301-94-8 [thegoodscentscompany.com]
• 15. CAS Common Chemistry [commonchemistry.cas.org]
• 16. ventos.com [ventos.com]
• 17. scent.vn [scent.vn]
• 18. shop.perfumersapprentice.com [shop.perfumersapprentice.com]
• 19. extrasynthese.com [extrasynthese.com]
• 20. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]

The Ubiquitous Coconut Aroma: A Technical Guide to the Natural Occurrence of γ-Nonalactone in Plants

For Researchers, Scientists, and Drug Development Professionals

Abstract

γ-Nonalactone, a vital aroma compound renowned for its characteristic coconut-like scent, is a naturally occurring lactone found across a diverse range of plant species. Its presence is a key contributor to the desirable flavor and fragrance profiles of many fruits and is also imparted to wines and spirits through aging in oak barrels. This technical guide provides a comprehensive overview of the natural occurrence of γ-nonalactone in plants, presenting quantitative data, detailed experimental protocols for its extraction and analysis, and an elucidation of its biosynthetic pathway. This document is intended to serve as a core resource for researchers, scientists, and drug development professionals engaged in the study of plant-derived secondary metabolites and their applications.

Natural Occurrence and Quantitative Data

γ-Nonalactone has been identified in a variety of plant tissues, most notably in fruits such as peaches (Prunus persica) and apricots (Prunus armeniaca), as well as in various species of oak wood (Quercus spp.). While its presence is widely acknowledged, comprehensive quantitative data across different plant materials can be sparse. The concentration of γ-nonalactone can be influenced by factors such as cultivar, ripeness, and environmental conditions.

Below is a summary of available quantitative data for γ-nonalactone in selected plant materials. It is important to note that in some studies, γ-nonalactone is reported as a contributor to the overall aroma profile without specific quantification, or it is noted for having a low odor activity value in certain matrices.

Plant Species	Cultivar/Variety	Plant Part	Concentration	Reference
Peach (Prunus persica)	Chongyanghong, Ruiguang 19, Zaohongxia, Zaohong 2, Wuyuehuo	Fruit	Contributes significantly to aroma profile	[1]
Apricot (Prunus armeniaca)	Not Specified	Fruit	Low Odor Activity Value	[2]
Oak (Quercus robur, Quercus petraea)	Not Specified	Wood	Varies significantly between species	[3]

Note: The table will be updated as more definitive quantitative data becomes available.

Experimental Protocols

The accurate extraction and quantification of γ-nonalactone from complex plant matrices are critical for research and quality control. The following sections detail established methodologies for these processes.

Extraction of γ-Nonalactone from Plant Material

Two primary methods for the extraction of γ-nonalactone from plant tissues are Headspace Solid-Phase Microextraction (HS-SPME) for volatile analysis and Solvent Extraction for a broader recovery of compounds.

This method is ideal for the analysis of volatile and semi-volatile compounds in the headspace of a sample.[4][5][6]

Materials:

• Homogenized plant material (freshly frozen in liquid nitrogen and ground to a fine powder)[4]

• 20 mL headspace vials with screw caps (B75204) and PTFE/silicone septa

• Saturated sodium chloride (NaCl) solution

• SPME fiber assembly with a suitable fiber coating (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Heated magnetic stirrer or water bath with stirring capabilities

Protocol:

• Place a known amount (e.g., 1-5 g) of the homogenized plant powder into a 20 mL headspace vial.

• Add a defined volume of saturated NaCl solution (e.g., 2 mL) to the vial to increase the ionic strength and promote the release of volatile compounds.

• Immediately seal the vial with the screw cap.

• Place the vial in a heated agitator or water bath set to a specific temperature (e.g., 40-60°C) and allow the sample to equilibrate for a set time (e.g., 15-30 minutes) with continuous stirring.

• Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30-60 minutes) under continued heating and agitation.

• Retract the fiber into the needle and immediately introduce it into the gas chromatograph (GC) injection port for thermal desorption.

This method is suitable for a more exhaustive extraction of semi-volatile and non-volatile compounds.[7][8]

Materials:

• Homogenized plant material (freeze-dried and powdered)

• Organic solvents (e.g., dichloromethane, diethyl ether, or a mixture of pentane (B18724) and diethyl ether)

• Centrifuge tubes

• Vortex mixer or sonicator

• Centrifuge

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Rotary evaporator or gentle stream of nitrogen

Protocol:

• Weigh a known amount (e.g., 5-10 g) of the freeze-dried and powdered plant material into a centrifuge tube.

• Add a specific volume of the chosen organic solvent (e.g., 20 mL).

• Vortex or sonicate the mixture for a defined period (e.g., 30 minutes) to ensure thorough extraction.

• Centrifuge the mixture to pellet the solid plant material.

• Carefully decant the supernatant (the solvent extract) into a clean flask.

• Repeat the extraction process (steps 2-5) on the plant material pellet two more times to ensure complete extraction.

• Combine all the solvent extracts.

• Dry the combined extract by passing it through a column containing anhydrous sodium sulfate.

• Concentrate the dried extract to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

• The concentrated extract is now ready for GC-MS analysis.

Quantification of γ-Nonalactone by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the standard analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like γ-nonalactone.[4][9]

Instrumentation and Parameters:

• Gas Chromatograph (GC):

  • Injector: Split/splitless inlet, operated in splitless mode for high sensitivity.

  • Injector Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Column: A polar capillary column is typically used for aroma compounds (e.g., DB-WAX, HP-INNOWax; 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 min.

    • Ramp: 5°C/min to 240°C.

    • Final hold: 5 min at 240°C.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Mass Range: m/z 40-350.

  • Acquisition Mode: Full scan for identification and Selected Ion Monitoring (SIM) for quantification, monitoring characteristic ions of γ-nonalactone (e.g., m/z 85).

Quantification Procedure:

• Calibration Curve: Prepare a series of standard solutions of γ-nonalactone of known concentrations in a suitable solvent.

• Internal Standard: Add a fixed concentration of an appropriate internal standard (e.g., a deuterated analog of γ-nonalactone or a compound with similar chemical properties not present in the sample) to each standard solution and the prepared plant extracts.

• Analysis: Inject the standard solutions and the sample extracts into the GC-MS system.

• Data Processing: Integrate the peak areas of γ-nonalactone and the internal standard.

• Calculation: Construct a calibration curve by plotting the ratio of the peak area of γ-nonalactone to the peak area of the internal standard against the concentration of the γ-nonalactone standards. Use the regression equation of the calibration curve to calculate the concentration of γ-nonalactone in the sample extracts.

References

• 1. researchgate.net [researchgate.net]
• 2. Essential Components from Plant Source Oils: A Review on Extraction, Detection, Identification, and Quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Authentication of pineapple (Ananas comosus [L.] Merr.) fruit maturity stages by quantitative analysis of γ- and δ-lactones using headspace solid-phase microextraction and chirospecific gas chromatography-selected ion monitoring mass spectrometry (HS-SPME-GC-SIM-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Mechanisms Mediating the Regulation of Peroxisomal Fatty Acid Beta-Oxidation by PPARα | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]

The Microbial Production of γ-Nonalactone: A Technical Guide to Biosynthesis in Yeast and Bacteria

For Researchers, Scientists, and Drug Development Professionals

Introduction

γ-Nonalactone is a significant aroma compound, prized for its characteristic coconut-like, fruity fragrance, and is widely utilized in the food, beverage, and cosmetic industries. While chemical synthesis is a common route for its production, there is a growing demand for "natural" flavors derived from biological sources. This technical guide provides an in-depth exploration of the biosynthesis of γ-nonalactone in two key microbial kingdoms: yeast and bacteria. We will delve into the core metabolic pathways, present quantitative data from various studies, detail experimental protocols for its production and analysis, and visualize the intricate biological processes involved.

Biosynthesis of γ-Nonalactone in Yeast

Yeast, particularly species like Saccharomyces cerevisiae and Sporobolomyces odorus, have been identified as proficient producers of γ-nonalactone. The primary precursor for its biosynthesis in these organisms is linoleic acid, an unsaturated fatty acid. Two distinct stereoselective pathways have been elucidated, leading to the formation of either the (S) or (R)-enantiomer of γ-nonalactone.

The 13-Lipoxygenase Pathway to (S)-γ-Nonalactone

This pathway is initiated by the action of 13-lipoxygenase on linoleic acid, which leads to the formation of 13-hydroperoxyoctadecadienoic acid (13-HPODE). This intermediate is subsequently reduced to 13-hydroxyoctadecadienoic acid (13-HODE). Through a series of β-oxidation steps followed by one α-oxidation step, 13-HODE is converted into (S)-4-hydroxynonanoic acid, which then undergoes spontaneous intramolecular cyclization (lactonization) to yield (S)-γ-nonalactone.[1][2] This pathway results in an enantiomeric excess of the (S)-form, approximately 60%.[1][2]

References

• 1. journals.asm.org [journals.asm.org]
• 2. researchgate.net [researchgate.net]

Olfactory Perception of Nonalactone Enantiomers: A Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

Abstract

The stereochemistry of volatile organic compounds plays a pivotal role in their olfactory perception. This technical guide provides an in-depth analysis of the olfactory perception of the enantiomers of γ-nonalactone, a significant flavor and fragrance compound. It details the distinct sensory profiles of (R)- and (S)-γ-nonalactone, their odor detection thresholds, and the underlying principles of their interaction with the human olfactory system. This document synthesizes quantitative data from various studies, outlines key experimental protocols for sensory and analytical evaluation, and visualizes the critical biological and experimental workflows. Understanding the chiral discrimination of these lactones at the molecular level is crucial for advancements in flavor chemistry, fragrance development, and the study of chemosensory reception.

Introduction: The Significance of Chirality in Olfaction

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in sensory science. Enantiomers, the two mirror-image forms of a chiral molecule, can exhibit remarkably different biological activities, including distinct tastes and smells. This phenomenon arises from the stereospecific interactions with chiral biological receptors, such as olfactory receptors in the nasal cavity. The human olfactory system, comprising approximately 400 different types of olfactory receptors, can differentiate between enantiomers, leading to varied odor perceptions.

γ-Nonalactone, commonly known as "coconut aldehyde," is a widely used aroma compound found in various fruits, and fermented products. It possesses a chiral center at the C4 position, resulting in two enantiomers: (R)-γ-nonalactone and (S)-γ-nonalactone. These enantiomers, despite their identical chemical formula and most physical properties, are perceived with distinct odor characteristics and potencies, providing a classic example of chiral recognition in olfaction.

Sensory Profile of γ-Nonalactone Enantiomers

The sensory characteristics of the (R) and (S) enantiomers of γ-nonalactone have been evaluated through sensory panel assessments. These studies consistently demonstrate significant differences in both the qualitative description of the odor and the quantitative measurement of their detection thresholds.

Odor Characterization

The (R)-enantiomer is predominantly responsible for the characteristic sweet, creamy, and coconut-like aroma associated with γ-nonalactone. In contrast, the (S)-enantiomer is often described as having a less pleasant, fatty, and sometimes moldy or waxy character.

Table 1: Odor Descriptors for γ-Nonalactone Enantiomers

Enantiomer	Predominant Odor Descriptors
(R)-γ-nonalactone	Sweet, Coconut, Creamy, Fruity
(S)-γ-nonalactone	Fatty, Waxy, Herbaceous, slightly Coconut-like

Note: The intensity of these descriptors can vary with concentration.

Odor Detection Thresholds

The odor detection threshold is a critical quantitative measure of an odorant's potency. For the enantiomers of γ-nonalactone, a notable difference in their detection thresholds in various media has been reported, highlighting the stereoselectivity of the olfactory receptors.

Table 2: Odor Detection Thresholds of γ-Nonalactone Enantiomers in Red Wine

Enantiomer	Odor Detection Threshold (µg/L)
(R)-γ-nonalactone	285[1][2]
(S)-γ-nonalactone	91[1][2]

The significantly lower odor threshold of the (S)-enantiomer indicates that it is a more potent odorant than the (R)-enantiomer, despite the latter often being considered to have the more characteristic and desirable "coconut" aroma.

Experimental Protocols

The characterization of the olfactory properties of chiral compounds like γ-nonalactone relies on a combination of sensory and analytical techniques.

Sensory Analysis: Odor Threshold Determination (ASTM E679)

The determination of odor detection thresholds is a standardized procedure, often following the guidelines of ASTM International.

Protocol: Forced-Choice Ascending Concentration Series Method (ASTM E679)

• Panelist Selection and Training: A panel of assessors (typically 20-30 individuals) is screened for their olfactory acuity. Panelists are trained to familiarize themselves with the odor of the target compounds and the testing procedure.

• Sample Preparation: A series of dilutions of each enantiomer is prepared in a suitable solvent (e.g., deodorized ethanol (B145695) or water). The concentrations are arranged in an ascending geometric series (e.g., increasing by a factor of 2 or 3).

• Presentation: A three-alternative forced-choice (3-AFC) method is commonly used. For each concentration level, three samples are presented to the panelist: two blanks (solvent only) and one containing the odorant. The position of the odorant-containing sample is randomized.

• Evaluation: Panelists are instructed to sniff each sample and identify the one that is different from the other two. This process is repeated for each concentration step in the ascending series.

• Data Analysis: The individual threshold is calculated as the geometric mean of the last concentration at which an incorrect identification was made and the first concentration at which a correct identification was made. The group threshold is then calculated as the geometric mean of the individual thresholds.

Analytical Separation: Chiral Gas Chromatography

To analyze the enantiomeric composition of γ-nonalactone in a sample, chiral gas chromatography (GC) is the method of choice.

Protocol: Chiral Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: The sample containing γ-nonalactone is diluted in a suitable solvent (e.g., dichloromethane). If the lactone is in a complex matrix, a prior extraction step like solid-phase microextraction (SPME) may be necessary.

• Instrumentation: A gas chromatograph equipped with a chiral capillary column is used. Cyclodextrin-based stationary phases (e.g., Rt-βDEXcst) are commonly employed for the separation of lactone enantiomers. The GC is coupled to a mass spectrometer for identification and quantification.

• GC Conditions (Example):

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium

  • Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp to 230 °C at 3 °C/minute.

  • MS Transfer Line Temperature: 230 °C

• Data Analysis: The enantiomers are identified based on their retention times, which are compared to those of authentic standards of (R)- and (S)-γ-nonalactone. The enantiomeric ratio is determined by integrating the peak areas of the two separated enantiomers.

Molecular Basis of Perception: Olfactory Signaling Pathway

The perception of odorants like the nonalactone enantiomers begins with their interaction with olfactory receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the cilia of olfactory sensory neurons (OSNs) in the nasal epithelium.

When an odorant molecule binds to its specific OR, it triggers a conformational change in the receptor, initiating an intracellular signaling cascade.

Figure 1: Olfactory Signal Transduction Pathway.

The stereospecificity of this interaction is the reason for the different odor perceptions of the nonalactone enantiomers. The chiral binding pocket of the OR can accommodate one enantiomer more favorably than the other, leading to a stronger or different signaling cascade. While the specific human olfactory receptors for γ-nonalactone enantiomers are not yet definitively identified, research suggests that receptors in the OR52 family may be involved in the perception of lactones.

Experimental and Logical Workflows

The comprehensive analysis of chiral odorants involves a multi-step process that integrates analytical chemistry and sensory science.

Figure 2: Experimental Workflow for Nonalactone Enantiomer Analysis.

Conclusion and Future Directions

The distinct olfactory perception of (R)- and (S)-γ-nonalactone serves as a compelling illustration of the principles of stereochemical recognition in the human olfactory system. The sweet, coconut-like aroma of the (R)-enantiomer contrasts sharply with the fatty, waxy notes of its (S)-counterpart, a difference that is further underscored by their differing odor detection thresholds. This guide has provided a comprehensive overview of the sensory and analytical methodologies employed to characterize these differences, as well as the fundamental biological pathway of olfaction.

Future research in this area should focus on the definitive identification of the specific human olfactory receptors that bind to the nonalactone enantiomers. Deorphanizing these receptors will enable detailed in-vitro studies of their binding affinities and activation patterns, providing a more complete understanding of the molecular basis for their distinct odor perceptions. Furthermore, quantitative sensory studies with detailed descriptor analysis will provide a more nuanced understanding of the subtle differences in their aroma profiles. Such advancements will not only deepen our fundamental knowledge of chemosensation but also pave the way for more precise and targeted applications in the flavor and fragrance industries.

References

• 1. Functional characterization of two human olfactory receptors expressed in the baculovirus Sf9 insect cell system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Olfactory receptor - Wikipedia [en.wikipedia.org]

Unraveling the Molecular Blueprint: An In-depth Technical Guide to the Mass Spectrometry Fragmentation of γ-Nonalactone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the electron ionization-mass spectrometry (EI-MS) fragmentation pattern of γ-nonalactone, a key aroma compound found in various natural products and utilized in the flavor, fragrance, and pharmaceutical industries. Understanding its fragmentation behavior is crucial for its unambiguous identification, quantification, and quality control in complex matrices.

Quantitative Fragmentation Pattern of γ-Nonalactone

Under standard electron ionization (70 eV), γ-nonalactone (molecular weight: 156.22 g/mol ) undergoes characteristic fragmentation, yielding a series of diagnostic ions. The relative intensities of the most abundant fragments are summarized in the table below. The base peak, the most intense signal in the spectrum, is consistently observed at a mass-to-charge ratio (m/z) of 85.

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Proposed Fragment Identity
156	Low	[M]•+ (Molecular Ion)
85	100	[C₅H₉O]⁺ (McLafferty Rearrangement Product)
56	~8	[C₄H₈]•+
41	~12	[C₃H₅]⁺
29	~24	[C₂H₅]⁺
27	~13	[C₂H₃]⁺

The Core Fragmentation Pathway: A Mechanistic Perspective

The fragmentation of γ-nonalactone is primarily governed by the presence of the lactone functional group and the alkyl side chain. The initial event is the removal of an electron from the molecule to form a molecular ion ([M]•+). The most prominent fragmentation pathway leading to the stable base peak at m/z 85 is a classic example of a McLafferty-type rearrangement.

This rearrangement involves the transfer of a hydrogen atom from the γ-position of the pentyl side chain to the carbonyl oxygen, followed by the cleavage of the bond between the α- and β-carbons of the side chain. This results in the formation of a neutral butene molecule and a charged enol species with m/z 85.

Further fragmentation of the m/z 85 ion and other fragmentation pathways of the molecular ion, such as alpha-cleavage, lead to the formation of the smaller observed ions.

Proposed EI fragmentation pathway of γ-nonalactone.

Experimental Protocols for Mass Spectrometric Analysis

The data presented in this guide is typically obtained using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and widely used technique for the analysis of volatile and semi-volatile compounds.

Sample Preparation:

A dilute solution of γ-nonalactone is prepared in a volatile organic solvent such as dichloromethane (B109758) or methanol. The concentration is typically in the range of 1-100 ppm, depending on the sensitivity of the instrument.

Gas Chromatography (GC) Conditions:

• Injector: Split/splitless injector, typically operated in split mode with a high split ratio (e.g., 50:1) to prevent column overloading. The injector temperature is maintained at a high temperature, such as 250°C, to ensure rapid volatilization of the analyte.

• Column: A non-polar or medium-polarity capillary column is commonly used. A popular choice is a 30 m x 0.25 mm i.d. column coated with a 0.25 µm film of 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent).

• Oven Temperature Program: A temperature gradient is employed to ensure good separation of the analyte from other components in a mixture and to produce sharp chromatographic peaks. A typical program might start at 50°C, hold for 1-2 minutes, and then ramp up to 250-280°C at a rate of 10-15°C/min.

• Carrier Gas: Helium is the most commonly used carrier gas, with a constant flow rate of approximately 1-1.5 mL/min.

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI) is the standard method for generating a reproducible fragmentation pattern.

• Ionization Energy: A standard electron energy of 70 eV is used to ensure extensive and consistent fragmentation, allowing for library matching.

• Mass Analyzer: A quadrupole mass analyzer is commonly used for its robustness and rapid scanning capabilities.

• Scan Range: The mass-to-charge ratio is typically scanned over a range of m/z 35-400 to capture the molecular ion and all significant fragment ions.

• Ion Source Temperature: The ion source is heated, typically to 230°C, to prevent condensation of the analyte.

• Transfer Line Temperature: The interface between the GC and the MS is heated to a temperature similar to the final oven temperature (e.g., 280°C) to ensure the efficient transfer of the analyte into the ion source.

This in-depth guide provides the foundational knowledge for the confident identification and analysis of γ-nonalactone using mass spectrometry. The characteristic fragmentation pattern, dominated by the m/z 85 base peak arising from a McLafferty rearrangement, serves as a reliable fingerprint for this important compound.

An In-depth Technical Guide to the 1H and 13C NMR Spectral Data of γ-Nonalactone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for γ-nonalactone. The information is presented in a clear, structured format to facilitate its use in research, quality control, and drug development applications. This guide includes tabulated spectral data, detailed experimental protocols, and a structural diagram for easy reference and interpretation.

Structure of γ-Nonalactone

γ-Nonalactone, also known as aldehyde C-18, is a nine-carbon lactone with a characteristic coconut-like aroma. Its chemical structure and atom numbering for NMR signal assignment are depicted below.

Caption: Molecular structure of γ-nonalactone with atom numbering for NMR assignments.

¹H NMR Spectral Data

The ¹H NMR spectrum of γ-nonalactone provides information on the chemical environment of the hydrogen atoms in the molecule. The following table summarizes the chemical shifts (δ), multiplicities, and coupling constants (J) typically observed for γ-nonalactone in deuterated chloroform (B151607) (CDCl₃).

Proton Assignment	Chemical Shift (δ) [ppm]	Multiplicity	Coupling Constant (J) [Hz]
H-9 (CH₃)	0.89	triplet	6.8
H-5, H-6, H-7, H-8 (4 x CH₂)	1.25 - 1.40	multiplet	-
H-3 (CH₂)	1.95 - 2.15	multiplet	-
H-2 (CH₂)	2.45 - 2.55	multiplet	-
H-4 (CH)	4.45	multiplet	-

Note: The exact chemical shifts and coupling constants may vary slightly depending on the experimental conditions.

¹³C NMR Spectral Data

The ¹³C NMR spectrum of γ-nonalactone provides information about the carbon framework of the molecule. The table below lists the chemical shifts for each carbon atom in deuterated chloroform (CDCl₃).

Carbon Assignment	Chemical Shift (δ) [ppm]
C-9	14.0
C-8	22.5
C-7	25.0
C-3	27.9
C-2	29.0
C-6	31.7
C-5	35.5
C-4	81.1
C-1 (C=O)	177.5

Note: These assignments are based on typical chemical shift values for similar functional groups and may require further 2D NMR experiments for unambiguous confirmation.

Experimental Protocol for NMR Analysis

The following is a general protocol for acquiring ¹H and ¹³C NMR spectra of γ-nonalactone.

4.1. Sample Preparation

• Sample Weighing: Accurately weigh approximately 10-20 mg of γ-nonalactone for ¹H NMR and 50-100 mg for ¹³C NMR.

• Solvent Addition: Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common solvent for non-polar to moderately polar organic compounds.

• Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for referencing the chemical shifts to 0.00 ppm.

• Transfer to NMR Tube: Transfer the solution to a clean, dry 5 mm NMR tube.

• Capping: Securely cap the NMR tube to prevent solvent evaporation.

4.2. NMR Spectrometer Parameters

The following are typical acquisition parameters for a 400 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and sample concentration.

¹H NMR Acquisition:

• Pulse Program: A standard single-pulse experiment (e.g., zg30 on Bruker instruments).

• Number of Scans: 16 to 64 scans are typically sufficient.

• Spectral Width: A spectral width of -2 to 12 ppm is appropriate.

• Acquisition Time: Approximately 2-4 seconds.

• Relaxation Delay: A relaxation delay of 1-2 seconds.

¹³C NMR Acquisition:

• Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., zgpg30 on Bruker instruments).

• Number of Scans: Due to the low natural abundance of the ¹³C isotope, a larger number of scans (e.g., 1024 or more) is required to achieve a good signal-to-noise ratio.

• Spectral Width: A spectral width of 0 to 200 ppm is typically used.

• Acquisition Time: Approximately 1-2 seconds.

• Relaxation Delay: A relaxation delay of 2-5 seconds is recommended for quantitative analysis.

4.3. Data Processing

• Fourier Transformation: Apply an exponential window function to the Free Induction Decay (FID) and perform a Fourier transform to obtain the frequency-domain spectrum.

• Phasing: Manually or automatically phase the spectrum to ensure all peaks have a positive, absorptive lineshape.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline across the spectrum.

• Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

• Peak Picking and Integration: Identify and list the chemical shifts of all peaks. For ¹H NMR, integrate the peak areas to determine the relative ratios of the different protons.

Logical Workflow for NMR Data Analysis

The following diagram illustrates the logical workflow for the acquisition and analysis of NMR data for γ-nonalactone.

Caption: A flowchart outlining the key steps in the NMR analysis of γ-nonalactone.

γ-Nonalactone as a Semiochemical in Insect Communication: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

γ-Nonalactone, a naturally occurring chiral lactone found in various fruits, flowers, and fermented products, plays a significant role in the chemical ecology of insects. As a semiochemical, it mediates both intraspecific and interspecific communication, acting as a kairomone, attractant, or repellent depending on the insect species and the ecological context. This technical guide provides a comprehensive overview of the role of γ-nonalactone in insect communication, detailing its effects on insect behavior, the underlying neurophysiological mechanisms of its perception, and the experimental protocols used to study these interactions.

Data Presentation: Quantitative Behavioral and Electrophysiological Responses

The following tables summarize the quantitative data on the behavioral and electrophysiological responses of various insect species to γ-nonalactone and related lactones.

Table 1: Behavioral Responses of Insects to γ-Nonalactone in Olfactometer Assays

Insect Species	Order: Family	Type of Assay	Concentration/Dose	Behavioral Response (e.g., % Attraction, Choice Index)	Reference
Culex pipiens quinquefasciatus	Diptera: Culicidae	Y-tube olfactometer	10⁻² M	Significant repellent effect observed.	[1]
Aedes aegypti	Diptera: Culicidae	Y-tube olfactometer	10⁻² M	No significant repellent or attractive response.
Anastrepha fraterculus (virgin females)	Diptera: Tephritidae	Field cage	100 mg lure	Attracted to a synthetic analog of γ-lactone.	[2]
Anastrepha fraterculus (mated females)	Diptera: Tephritidae	Field cage	100 mg lure	Not significantly attracted to a synthetic analog of γ-lactone.	[2]
Carpophilus hemipterus	Coleoptera: Nitidulidae	Wind-tunnel bioassay	Not specified	Aggregation pheromone activity enhanced by food volatiles.	[3]

Table 2: Electrophysiological Responses of Insects to γ-Nonalactone (EAG)

Insect Species	Order: Family	Sex	Concentration/Dose	EAG Response (mV or % of standard)	Reference
Anastrepha fraterculus	Diptera: Tephritidae	Male & Female	100 mg lure	Significant antennal response to a synthetic γ-lactone analog.	[2]
Cydia pomonella (Codling Moth)	Lepidoptera: Tortricidae	Male	Not specified in abstract	EAG responses to various pheromone analogs tested, but not specifically γ-nonalactone.	[4][5]
Phthorimaea operculella (Potato Tuber Moth)	Lepidoptera: Gelechiidae	Male & Female	1000 µg	Females showed higher EAG responses to a range of plant volatiles compared to males.	[6]
Helicoverpa zea	Lepidoptera: Noctuidae	Male	Not specified	Species-specific EAG response spectra to various volatile compounds.	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research in chemical ecology. Below are standard protocols for key experiments cited in the study of γ-nonalactone as a semiochemical.

Olfactometer Bioassays (Y-tube and Multi-arm)

Objective: To assess the behavioral response (attraction, repellency, or neutrality) of an insect to a volatile chemical.

Materials:

• Y-tube or multi-arm olfactometer

• Purified and humidified air source

• Flow meters

• Odor sources (e.g., filter paper treated with γ-nonalactone solution, solvent control)

• Test insects (of a specific age, sex, and physiological state)

• Observation chamber with controlled lighting and temperature

Protocol:

• Preparation: The olfactometer is cleaned thoroughly with a solvent (e.g., ethanol, hexane) and baked to remove any residual odors.

• Airflow: A constant, laminar flow of purified and humidified air is passed through each arm of the olfactometer. Airflow rates are precisely controlled using flow meters.

• Odor Application: The test odor (γ-nonalactone dissolved in a solvent) is applied to a filter paper and placed in the designated odor chamber of one arm. A solvent-treated filter paper serves as the control in the other arm.

• Insect Release: A single insect is introduced at the base of the olfactometer.

• Observation: The insect's movement is observed for a set period. The first choice of arm and/or the time spent in each arm is recorded.

• Replication: The experiment is repeated with multiple insects to obtain statistically significant data. The positions of the test and control arms are switched between trials to avoid positional bias.

• Data Analysis: The number of insects choosing the treatment arm versus the control arm is analyzed using statistical tests such as the Chi-square test or a binomial test. A choice index can be calculated as: (Number of insects in treatment arm - Number of insects in control arm) / Total number of insects.

Electroantennography (EAG)

Objective: To measure the overall electrical response of an insect's antenna to a specific odorant.

Materials:

• Dissecting microscope

• Micromanipulators

• Glass capillary electrodes

• Ag/AgCl wires

• Electrolyte solution (e.g., Ringer's solution)

• High-impedance DC amplifier

• Data acquisition system (computer with appropriate software)

• Odor delivery system (puffing purified air over a treated filter paper)

Protocol:

• Antennal Preparation: An antenna is excised from a live, immobilized insect. The base and the tip of the antenna are cut to ensure good electrical contact.

• Mounting: The antenna is mounted between two glass capillary electrodes filled with an electrolyte solution. The recording electrode is connected to the distal end of the antenna, and the reference electrode is connected to the basal end.

• Stimulation: A continuous stream of humidified, purified air is passed over the antenna. Puffs of air carrying the volatile stimulus (γ-nonalactone) are introduced into this airstream for a short duration (e.g., 0.5 seconds).

• Recording: The change in the electrical potential between the two electrodes (the EAG response) is amplified, recorded, and digitized.

• Controls: A solvent puff is used as a negative control, and a standard known odorant is used as a positive control to ensure the preparation is responsive.

• Dose-Response: Different concentrations of γ-nonalactone are tested to generate a dose-response curve.

• Data Analysis: The amplitude of the EAG response (in millivolts) is measured. Responses are often normalized as a percentage of the response to a standard compound.

Gas Chromatography-Electroantennographic Detection (GC-EAD)

Objective: To identify which specific compounds in a complex mixture elicit an electrophysiological response from an insect's antenna.

Materials:

• Gas chromatograph (GC) with a flame ionization detector (FID)

• Effluent splitter

• Heated transfer line

• EAG setup (as described above)

• Humidified air source

Protocol:

• GC Separation: A sample containing a mixture of volatile compounds (e.g., a plant headspace extract) is injected into the GC. The compounds are separated based on their volatility and interaction with the GC column.

• Effluent Splitting: At the end of the GC column, the effluent is split. One portion goes to the GC's detector (FID), which produces a chromatogram showing all the separated compounds. The other portion is directed through a heated transfer line to the EAG preparation.

• Antennal Detection: The GC effluent is mixed with a stream of humidified air and passed over the prepared insect antenna.

• Simultaneous Recording: The FID signal and the EAG signal are recorded simultaneously.

• Data Analysis: The retention times of the peaks in the FID chromatogram are compared with the times at which the antenna shows a response (depolarization). This allows for the identification of the specific compounds in the mixture that are biologically active.

Signaling Pathways and Experimental Workflows

Insect Olfactory Signaling Pathway

The perception of γ-nonalactone and other semiochemicals in insects is a complex process involving a series of molecular events. While the complete picture is still being elucidated, the primary mechanism involves the interaction of odorant molecules with olfactory receptors located on the dendrites of olfactory sensory neurons (OSNs). Two main families of receptors are involved in insect olfaction: Odorant Receptors (ORs) and Ionotropic Receptors (IRs). Recent evidence also suggests a modulatory role for G-protein coupled receptors (GPCRs) in some olfactory signaling pathways.[8][9][10][11][12]

Caption: Generalized insect olfactory signal transduction pathway.

Experimental Workflow for Semiochemical Identification and Characterization

The process of identifying and characterizing a semiochemical like γ-nonalactone involves a multi-step workflow that integrates chemical analysis and biological assays.

Caption: Workflow for semiochemical discovery and application.

Conclusion

γ-Nonalactone is a versatile semiochemical that influences the behavior of a diverse range of insect species. Its role as a kairomone, in particular, presents significant opportunities for the development of novel and environmentally benign pest management strategies. By attracting natural enemies of pest species, γ-nonalactone can be integrated into biological control programs. Furthermore, understanding the specific olfactory receptors and signaling pathways involved in its perception can pave the way for the design of more potent and selective attractants or repellents for targeted insect species. The detailed experimental protocols and data presented in this guide are intended to serve as a valuable resource for researchers and professionals working to unravel the complexities of insect chemical communication and to translate this knowledge into practical applications for agriculture and public health. Continued research into the dose-dependent responses of a wider array of insects and the precise molecular interactions at the receptor level will further enhance our ability to harness the power of semiochemicals like γ-nonalactone.

References

• 1. Role of Go/i subgroup of G proteins in olfactory signaling of Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ionotropic and metabotropic mechanisms in chemoreception: 'chance or design'? | EMBO Reports [link.springer.com]
• 3. Aggregation pheromone of driedfruit beetle,Carpophilus hemipterus Wind-tunnel bioassay and identification of two novel tetraene hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Orientational behaviors and EAG responses of male codling moth after exposure to synthetic sex pheromone from various dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Electrophysiological and field activity of halogenated analogs of (E,E)-8,10-dodecadien-1-ol, the main pheromone component, in codling moth (Cydia pomonella L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ias.ac.in [ias.ac.in]
• 7. Insect Odorant Response Sensitivity Is Tuned by Metabotropically Autoregulated Olfactory Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Heterologous investigation of metabotropic and ionotropic odorant receptors in ab3A neurons of Drosophila melanogaster [frontiersin.org]
• 9. Heterologous investigation of metabotropic and ionotropic odorant receptors in ab3A neurons of Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Odor Coding in Insects - The Neurobiology of Olfaction - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. biorxiv.org [biorxiv.org]

Chirality and stereochemistry of γ-nonalactone

An In-depth Technical Guide to the Chirality and Stereochemistry of γ-Nonalactone

Introduction to γ-Nonalactone

γ-Nonalactone, systematically known as 5-pentyloxolan-2-one, is a nine-carbon (C9) aliphatic γ-lactone.[1] It is a colorless to pale yellow liquid widely recognized for its characteristic strong, coconut-like aroma.[2][3] Although commonly referred to by the trade name "Aldehyde C-18," this is a misnomer, as its chemical structure is unequivocally a cyclic ester (lactone), not an aldehyde.[1] This compound is a significant component in the flavor and fragrance industries and occurs naturally in a variety of fruits such as peaches, apricots, and papayas, as well as in fermented products like beer, wine, and spirits.[3]

Chirality and Stereoisomers of γ-Nonalactone

The stereochemistry of γ-nonalactone is centered around a single chiral carbon atom at the 5-position of the lactone ring (the carbon atom adjacent to the ring oxygen).[1] This asymmetry gives rise to two distinct, non-superimposable mirror-image stereoisomers, known as enantiomers.

These enantiomers are designated as:

• (R)-(+)-γ-Nonalactone

• (S)-(-)-γ-Nonalactone

While these molecules share identical physical properties like molecular weight, boiling point, and density, they differ in their interaction with plane-polarized light and, most significantly, in their sensory properties due to the chiral nature of olfactory receptors.[1]

Figure 1. Enantiomers of γ-Nonalactone

Quantitative Data and Sensory Profile of Stereoisomers

The distinct spatial arrangements of the (R) and (S) enantiomers lead to different interactions with chiral olfactory receptors, resulting in unique odor profiles and detection thresholds. The (R)-enantiomer is predominantly found in natural sources.[1]

Property	(R)-(+)-γ-Nonalactone	(S)-(-)-γ-Nonalactone	Racemic (±)-γ-Nonalactone
CAS Number	63357-96-0[1]	63357-97-1[1]	104-61-0[4]
Molecular Formula	C₉H₁₆O₂[4]	C₉H₁₆O₂[4]	C₉H₁₆O₂[4]
Molecular Weight	156.22 g/mol [4]	156.22 g/mol [4]	156.22 g/mol [4]
Odor Description	Sweet, soft coconut, fatty, milky[1]	Fatty, moldy, coconut character[1]	Strong coconut-like odor[2]
Natural Occurrence	Predominant in natural sources[1]	Less common in nature	Produced synthetically
Specific Rotation [α]	Data not available	Data not available	Data not available[4]

Synthesis and Experimental Protocols

The synthesis of γ-nonalactone can be approached through methods that yield a racemic mixture or through enantioselective routes to produce a specific stereoisomer.

Racemic Synthesis

Commercial production often favors racemic synthesis due to cost-effectiveness.[1] Common methods include:

• Reaction of an aldehyde and malonic acid: A Knoevenagel condensation followed by lactonization.

• Intramolecular esterification: Cyclization of 4-hydroxynonanoic acid catalyzed by a strong acid.[4]

• Free-radical addition: Reaction between an alcohol (hexanol) and acrylic acid.[4][5]

Detailed Protocol: Racemic Synthesis from Heptanal and Malonic Acid

This protocol is based on a two-step process involving a Knoevenagel-type condensation followed by acid-catalyzed lactonization.[6][7]

Step 1: Synthesis of 3-Nonenoic Acid

• Reagents: Heptanal (40 mmol), malonic acid (40 mmol), triethylamine (B128534) (60 mmol), diethyl ether, 4N HCl, 1.25N NaOH.

• Procedure: a. Charge a round-bottom flask with malonic acid, heptaldehyde, and triethylamine.[7] b. Heat the mixture at 100-110°C for 1 hour.[7] c. Cool the reaction mixture and transfer it to a separatory funnel with diethyl ether. d. Add 4N HCl and shake to separate the layers.[7] Wash the organic layer with water. e. Extract the acidic product into an aqueous layer using 1.25N NaOH. f. Wash the aqueous layer with diethyl ether to remove impurities. g. Re-acidify the aqueous layer with 4N HCl, causing the unsaturated acid to precipitate. h. Extract the product with diethyl ether, wash with brine, and dry over anhydrous sodium sulfate. i. Remove the solvent under reduced pressure to yield the crude 3-nonenoic acid.

Step 2: Lactonization to γ-Nonalactone

• Reagents: Crude 3-nonenoic acid, 85% sulfuric acid or Amberlyst 15 cationic resin, heptane (B126788) (if using resin), sodium bicarbonate solution.

• Procedure (using Sulfuric Acid): a. Add 85% H₂SO₄ to the crude acid.[6] b. Heat the mixture for approximately 1 hour.[6] c. Carefully add the reaction mixture to a chilled aqueous solution of sodium bicarbonate to neutralize the acid.[6] d. Extract the γ-nonalactone with diethyl ether. e. Wash the organic layer with water and dry over an anhydrous salt. f. Purify the final product by distillation.[6]

Enantioselective Synthesis

Producing enantiomerically pure γ-nonalactone requires stereocontrolled methods, often involving chiral starting materials or catalysts. While specific detailed protocols are proprietary, established strategies for other chiral γ-lactones provide a framework. A common approach involves using precursors from the "chiral pool," such as amino acids.

Conceptual Protocol: Enantioselective Synthesis from Glutamic Acid

This strategy can be adapted to produce either the (R) or (S) enantiomer by starting with the corresponding D- or L-glutamic acid.

• Starting Material: L-glutamic acid to synthesize the (R)-lactone series or D-glutamic acid for the (S)-series.

• Key Steps: a. Deamination and Reduction: Convert the amino acid to a chiral lactone intermediate, such as (S)-5-oxo-2-tetrahydrofurancarboxaldehyde. b. Side Chain Introduction (Wittig Reaction): React the aldehyde intermediate with a suitable phosphorane ylide (e.g., derived from a pentyl halide) to introduce the required five-carbon side chain. c. Hydrogenation: Reduce the resulting double bond to yield the final saturated γ-lactone, (R)-γ-nonalactone.

Analytical Methods: Chiral Separation

Distinguishing and quantifying the enantiomers of γ-nonalactone is critical for authenticity analysis and sensory studies. The primary technique for this is chiral gas chromatography (GC).

Detailed Protocol: Chiral GC Separation of Enantiomers

This protocol provides a general methodology for the enantioselective analysis of γ-lactones in a sample matrix like wine or a fragrance oil.[8]

• Instrumentation:

  • Gas Chromatograph: Equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).[8]

  • Chiral GC Column: A cyclodextrin-based chiral stationary phase is essential. An example is an Agilent CP-Chirasil-DEX CB column (or equivalent), which is effective for separating γ-lactone enantiomers.[8][9]

  • Gases: High-purity helium (carrier gas), hydrogen, and air (for FID).[8]

• Sample Preparation (Liquid-Liquid Extraction for Aqueous Samples): a. To a 10 mL liquid sample (e.g., wine), add 2 g of NaCl and dissolve.[8] b. Add 5 mL of a suitable organic solvent (e.g., dichloromethane). c. Vortex the mixture vigorously for 2 minutes and centrifuge to separate the phases.[8] d. Carefully collect the organic layer. e. Repeat the extraction and combine the organic extracts. f. Dry the combined extract over anhydrous sodium sulfate. g. Concentrate the extract to a final volume of ~1 mL under a gentle stream of nitrogen.[8]

• GC Analysis: a. Injection: Inject 1 µL of the prepared sample into the GC inlet. b. Chromatographic Conditions: Set up the GC with an appropriate temperature program to achieve baseline separation of the enantiomers. (Specific temperatures and ramp rates must be optimized for the specific column and instrument). c. Detection: Acquire the chromatogram. Identify the (R) and (S) peaks based on their retention times, confirmed by injecting authentic standards if available. d. Quantification: Calculate the concentration and enantiomeric excess (% ee) using the integrated peak areas of the two enantiomers.[8]

Figure 2. General Workflow for Synthesis & Chiral Analysis

Biological Activity and Olfactory Perception

The primary biological relevance of γ-nonalactone enantiomers lies in their interaction with the olfactory system. Olfactory receptors (ORs), located on the membranes of olfactory receptor neurons, are G protein-coupled receptors (GPCRs) that are themselves chiral proteins.[10][11]

The mechanism of odor perception is based on a "lock and key" or, more accurately, a "hand-in-glove" model. The three-dimensional structure of an odorant molecule (the "key" or "hand") must fit into the binding pocket of a specific OR (the "lock" or "glove").[12] Because the (R) and (S) enantiomers of γ-nonalactone have different spatial arrangements, they bind with different affinities to the chiral ORs.

This differential binding activates distinct signal transduction cascades, leading the brain to perceive two different smells.[1][12] One enantiomer may bind strongly to a specific receptor, producing a potent signal, while its mirror image may bind weakly or not at all, or it may bind to a completely different set of receptors. This principle of chiral recognition is the molecular basis for the distinct "sweet, milky coconut" scent of the (R)-enantiomer versus the "fatty, moldy" character of the (S)-enantiomer.[1]

Figure 3. Principle of Chiral Recognition in Olfaction

References

• 1. Buy Gamma-nonalactone (EVT-318692) | 104-61-0 [evitachem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Gamma Nonalactone / Aldehyde C18 (104-61-0) – Premium — Scentspiracy [scentspiracy.com]
• 4. ScenTree - Gamma-nonalactone (CAS N° 104-61-0) [scentree.co]
• 5. CN102060816A - Synthesis method of gamma-nonalactone - Google Patents [patents.google.com]
• 6. prezi.com [prezi.com]
• 7. Sciencemadness Discussion Board - Synthesis of gamma-nonalactone (Coconut aroma) - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. benchchem.com [benchchem.com]
• 9. gcms.cz [gcms.cz]
• 10. Olfactory receptor - Wikipedia [en.wikipedia.org]
• 11. Mammalian olfactory receptors: pharmacology, G protein coupling and desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sensory evidence for olfactory receptors with opposite chiral selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]

The Coconut Alchemist: A Technical Guide to the Natural Sources and Extraction of γ-Nonalactone

For Researchers, Scientists, and Drug Development Professionals

Introduction

γ-Nonalactone, a lipophilic molecule with a characteristic coconut-like, creamy, and fruity aroma, is a significant flavor and fragrance compound with wide applications in the food, beverage, cosmetic, and pharmaceutical industries. Its natural occurrence in a variety of fruits, dairy products, and fermented goods contributes to their desirable sensory profiles. The increasing consumer demand for natural ingredients has spurred significant interest in the identification of natural sources and the development of efficient extraction and biotechnological production methods for γ-nonalactone. This technical guide provides a comprehensive overview of the natural origins of γ-nonalactone, detailed methodologies for its extraction, and an exploration of its biosynthetic pathways.

Natural Occurrence of γ-Nonalactone

γ-Nonalactone is biosynthesized by a diverse range of plants and microorganisms. Its concentration can vary significantly depending on the species, cultivar, degree of ripeness, and processing conditions.

Table 1: Quantitative Occurrence of γ-Nonalactone in Various Natural Sources

Natural Source	Scientific Name	Concentration Range	Reference(s)
Fruits
Apricot	Prunus armeniaca	Low (OAV < 5)	[1]
Peach	Prunus persica	Present (quantification variable)	[2][3]
Strawberry	Fragaria ananassa	Present (quantification variable)	[4]
Fermented Beverages
Wine (White)	Vitis vinifera	0 - 16 µg/L	[5]
Wine (Red)	Vitis vinifera	12 - 43 µg/L	[5]
Botrytized Wine	Vitis vinifera	Up to 43.5 µg/L	[5]
Aged Beer	Hordeum vulgare	1.2 - 2.3 µg/L (γ-lactones)	[6][7]
Dairy Products
Milk Fat	Bos taurus	Present (quantification variable)	[8]
Butter	Bos taurus	Present (quantification variable)
Cheese	Bos taurus	Present (quantification variable)

OAV: Odor Activity Value

Extraction Methodologies

The extraction of γ-nonalactone from natural matrices requires careful selection of methods to ensure high yield and purity while preserving its aromatic integrity. The choice of technique depends on the nature of the source material, the concentration of the target compound, and the desired scale of operation.

Experimental Protocol 1: Solvent Extraction (Soxhlet) of γ-Nonalactone from Fruit

This protocol is suitable for the extraction of γ-nonalactone from a solid or semi-solid fruit matrix.

Materials:

• Fruit sample (e.g., freeze-dried apricot powder)

• Anhydrous sodium sulfate (B86663)

• Extraction solvent (e.g., hexane (B92381) or a mixture of pentane (B18724) and diethyl ether)

• Glass wool

• Soxhlet extraction apparatus (thimble, extractor, round-bottom flask, condenser)

• Heating mantle

• Rotary evaporator

• Gas Chromatography-Mass Spectrometry (GC-MS) for analysis

Procedure:

• Sample Preparation: The fruit sample is freeze-dried and finely ground to increase the surface area for extraction. A known weight of the powdered sample (e.g., 10 g) is mixed with an equal amount of anhydrous sodium sulfate to remove residual moisture.[9]

• Soxhlet Assembly: The Soxhlet apparatus is assembled with a 500-mL round-bottom flask containing approximately 300 mL of the chosen extraction solvent and a few boiling chips.[9]

• Extraction: The sample mixture is placed in a cellulose (B213188) extraction thimble and inserted into the Soxhlet extractor. The apparatus is heated using a heating mantle to allow the solvent to boil and reflux. The extraction is carried out for 16-24 hours at a rate of 4-6 cycles per hour.[9]

• Concentration: After extraction, the solvent, now containing the extracted compounds, is allowed to cool. The extract is then transferred to a rotary evaporator to remove the solvent under reduced pressure, yielding a concentrated crude extract.

• Purification and Analysis: The crude extract can be further purified using column chromatography if necessary. The concentration of γ-nonalactone in the extract is determined using GC-MS by comparing its retention time and mass spectrum with that of an authentic standard.

Experimental Protocol 2: Steam Distillation of γ-Nonalactone from Fermented Beverages

This method is effective for isolating volatile compounds like γ-nonalactone from liquid matrices such as wine or beer.

Materials:

• Fermented beverage sample (e.g., aged beer)

• Steam distillation apparatus (boiling flask, still head, condenser, receiving flask)

• Heating source (e.g., heating mantle)

• Separatory funnel

• Organic solvent for extraction (e.g., diethyl ether)

• Anhydrous sodium sulfate

• GC-MS for analysis

Procedure:

• Apparatus Setup: A steam distillation apparatus is assembled. The fermented beverage is placed in the boiling flask.[10][11]

• Distillation: The beverage is heated to boiling. The steam, carrying the volatile aroma compounds including γ-nonalactone, passes through the condenser.[11]

• Condensate Collection: The condensed steam and volatiles are collected in a receiving flask. The distillate will consist of an aqueous layer and an oily layer containing the aroma compounds.

• Liquid-Liquid Extraction: The collected distillate is transferred to a separatory funnel. An immiscible organic solvent, such as diethyl ether, is added to extract the γ-nonalactone from the aqueous phase. The mixture is shaken vigorously and allowed to separate. The organic layer is collected. This extraction step is repeated two to three times to maximize recovery.

• Drying and Concentration: The combined organic extracts are dried over anhydrous sodium sulfate to remove any residual water. The solvent is then carefully evaporated using a gentle stream of nitrogen or a rotary evaporator to obtain the concentrated aroma extract.

• Analysis: The presence and concentration of γ-nonalactone in the extract are determined by GC-MS analysis.

Experimental Protocol 3: Supercritical Fluid Extraction (SFE) of γ-Nonalactone

SFE using supercritical CO₂ is a green and efficient method for extracting thermally sensitive compounds.

Materials:

• Source material (e.g., microbial biomass, ground fruit seeds)

• Supercritical fluid extractor

• Supercritical grade carbon dioxide (CO₂)

• Co-solvent (e.g., ethanol), optional

• Collection vessel

• GC-MS for analysis

Procedure:

• Sample Preparation: The solid sample is ground to a fine powder to increase the surface area. The moisture content should be optimized for efficient extraction.

• SFE System Setup: The ground sample is packed into the extraction vessel of the SFE system.

• Extraction Parameters: The system is pressurized with CO₂ to the desired supercritical pressure (e.g., 100-400 bar) and heated to the desired temperature (e.g., 40-60 °C).[12] A co-solvent like ethanol (B145695) can be added to the CO₂ stream to modify its polarity and enhance the extraction of more polar compounds. The CO₂ flow rate is set (e.g., 2-5 L/min).

• Extraction and Collection: The supercritical CO₂ flows through the sample bed, dissolving the γ-nonalactone. The resulting solution is then depressurized in a collection vessel, causing the CO₂ to return to its gaseous state and the extracted γ-nonalactone to precipitate.

• Analysis: The collected extract is dissolved in a suitable solvent and analyzed by GC-MS to determine the concentration of γ-nonalactone.

Biotechnological Production of γ-Nonalactone

The biotechnological production of γ-nonalactone offers a sustainable and "natural" alternative to chemical synthesis. This typically involves the microbial fermentation of precursor fatty acids.

Biosynthesis from Linoleic Acid

Several yeast species, including Saccharomyces cerevisiae, can produce γ-nonalactone from linoleic acid through a lipoxygenase-dependent pathway.

Caption: Biosynthesis pathway of γ-nonalactone from linoleic acid.

Bioconversion of Ricinoleic Acid

The yeast Yarrowia lipolytica is known for its ability to convert ricinoleic acid, the main fatty acid in castor oil, into γ-decalactone. While the primary product is γ-decalactone, the metabolic pathway can be engineered or optimized to favor the production of other lactones, including γ-nonalactone, through modifications of the β-oxidation cycle.[13][14][15][16]

Caption: Bioconversion of ricinoleic acid to γ-lactones by Yarrowia lipolytica.

Logical Workflow for Extraction and Purification

The isolation of pure γ-nonalactone from a natural source typically involves a multi-step process. The following diagram illustrates a general workflow.

Caption: A logical workflow for the extraction and purification of γ-nonalactone.

Conclusion

γ-Nonalactone is a valuable natural aroma compound with a widespread occurrence in nature. The choice of extraction method is critical and should be tailored to the specific characteristics of the source material. While traditional methods like solvent extraction and steam distillation are effective, modern techniques such as supercritical fluid extraction offer a more environmentally friendly and efficient alternative. Furthermore, the advancements in biotechnology, particularly in microbial fermentation and enzymatic conversions, present promising avenues for the sustainable and "natural" production of γ-nonalactone to meet the growing demands of various industries. Further research into optimizing these biotechnological pathways and exploring novel natural sources will be crucial for the future of natural flavor and fragrance production.

References

• 1. Characterization of the key aroma compounds in apricots (Prunus armeniaca) by application of the molecular sensory science concept - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Plant Prunus persica (Rosaceae) | Dr. Duke's Phytochemical and Ethnobotanical Databases [phytochem.nal.usda.gov]
• 3. mdpi.com [mdpi.com]
• 4. strawberry fragaria ananassa: Topics by Science.gov [science.gov]
• 5. adv-bio.com [adv-bio.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Simple Quantification of Lactones in Milk Fat by Solvent Extraction Using Gas Chromatography–Mass Spectrometry [jstage.jst.go.jp]
• 9. epa.gov [epa.gov]
• 10. engineering.iastate.edu [engineering.iastate.edu]
• 11. Steam distillation - Wikipedia [en.wikipedia.org]
• 12. Extraction of Bioactive Compounds Using Supercritical Carbon Dioxide - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Aldehyde Accumulation in Aged Alcoholic Beer: Addressing Acetaldehyde Impacts on Upper Aerodigestive Tract Cancer Risks - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Toxicological Data of Gamma-Nonalactone

For Researchers, Scientists, and Drug Development Professionals

Gamma-nonalactone (B146572), a widely used flavoring and fragrance ingredient, has undergone extensive toxicological evaluation to establish its safety profile. This guide provides a comprehensive overview of the available toxicological data, including quantitative summaries, detailed experimental protocols, and visual representations of key experimental workflows. The information is intended to support researchers, scientists, and professionals in the fields of drug development and safety assessment.

Toxicological Data Summary

The toxicological profile of gamma-nonalactone has been characterized through a variety of studies, including acute, subchronic, and chronic toxicity, as well as assessments of genotoxicity, carcinogenicity, reproductive and developmental effects, and skin sensitization. For certain endpoints, data from structurally related compounds, primarily gamma-caprolactone, have been used to fill data gaps through a read-across approach.

The following tables summarize the key quantitative data from toxicological studies on gamma-nonalactone and its read-across analog, gamma-caprolactone.

Table 1: Acute Toxicity of gamma-Nonalactone

Test Type	Species	Route	LD50	Reference
Acute Oral Toxicity	Rat	Oral	> 5000 mg/kg bw	[1]
Acute Oral Toxicity	Rat (male)	Oral	6600 mg/kg bw	[2][3][4]
Acute Oral Toxicity	Rat (male, female)	Gavage	9780 mg/kg bw	[3][5]
Acute Oral Toxicity	Guinea Pig	Oral	3440 mg/kg bw	[3][5]
Acute Dermal Toxicity	Rabbit	Dermal	> 5000 mg/kg bw	[2][3][4][5]

Table 2: Repeated-Dose and Developmental Toxicity (via Read-Across with gamma-Caprolactone)

Test Type	Species	Route	NOAEL/NOEL	Study Duration	Substance	Reference
Subchronic Toxicity	Rat (Sprague Dawley)	Oral Gavage	1000 mg/kg bw/day (NOAEL)	28 days	gamma-Caprolactone	[2][6][7]
Subchronic Toxicity	Rat	Oral Gavage	300 mg/kg bw/day (NOEL)	Not Specified	gamma-Caprolactone	[2]
Developmental Toxicity	Not Specified	Not Specified	1000 mg/kg/day (NOAEL for maternal and developmental toxicity)	Not Specified	gamma-Caprolactone	[6]

Table 3: Genotoxicity of gamma-Nonalactone

Test Type	System	Concentration/Dose	Result	Reference
Mutagenicity (Ames Test)	S. typhimurium strains TA98, TA100, TA1535, TA1537, TA102	Not Specified	Negative	[8]
Mutagenicity (BlueScreen Assay)	Human-derived cells	Not Specified	Negative	[6]
Mutagenicity (Mouse Lymphoma Assay)	L5178y TK+/- cells	400 µg/ml (with S9), 1000 µg/ml (without S9)	Positive (with S9), Negative (without S9)	[9]
Clastogenicity (In vivo Micronucleus Test)	NMRI mice	500, 1000, or 2000 mg/kg bw	Negative	[6]
Unscheduled DNA Synthesis	Rat hepatocytes	500 µg/ml	Negative	[9]

Table 4: Other Toxicological Endpoints for gamma-Nonalactone

Test Type	Species	Finding	Reference
Skin Irritation	Rabbit	Not irritating	[2]
Eye Irritation	Not Specified	Not irritating	[2]
Skin Sensitization	Human	Not a sensitizer (B1316253) in a maximization test	[2]
Carcinogenicity	Mice	No evidence of carcinogenic activity	[2]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of toxicological studies. The following sections describe the protocols for key experiments conducted on gamma-nonalactone.

• Objective: To determine the acute oral toxicity (LD50) of gamma-nonalactone.

• Test Guideline: Based on principles of OECD Guideline 401.

• Test System: Groups of rats and guinea pigs of both sexes.[1][3][5]

• Administration: A single dose of gamma-nonalactone was administered by oral intubation (gavage).[1]

• Observation Period: Animals were observed for clinical signs of toxicity and mortality for a period of two weeks.[1]

• Endpoints: Mortality, clinical signs of toxicity (e.g., depression, salivation).[1]

• Objective: To evaluate the clastogenic potential of gamma-nonalactone in vivo.

• Test Guideline: Conducted in compliance with GLP regulations and in accordance with OECD TG 474.[6]

• Test System: Groups of male and female NMRI mice.[6]

• Administration: The test material was administered in corn oil via oral gavage.[6]

• Dosage: Doses of 500, 1000, or 2000 mg/kg body weight were administered.[6]

• Sample Collection: Bone marrow was extracted at 24 and 48 hours post-administration.[6]

• Analysis: Polychromatic erythrocytes were examined for the presence of micronuclei.[6]

• Objective: To determine the subchronic oral toxicity of gamma-caprolactone.

• Test Guideline: OECD Guideline 407 compliant and performed under GLP.[6][7]

• Test System: Crl:CD (Sprague Dawley) IGS BR rats.[6][7]

• Administration: gamma-Caprolactone was administered daily via oral gavage for 28 days.[6][7]

• Dosage Levels: 0 (vehicle control: deionized water), 30, 100, 300, or 1000 mg/kg/day.[6][7]

• Endpoints: Clinical signs, body weight, food consumption, hematology, clinical chemistry, organ weights, and histopathology.

• Results: No treatment-related adverse effects were reported up to the highest tested dose, leading to a NOAEL of 1000 mg/kg/day.[6][7]

Visualizations

The following diagrams illustrate the workflows of key toxicological assays.

Workflow for an acute oral toxicity study.

Workflow for an in vivo micronucleus assay.

Logical relationship for the read-across approach.

References

• 1. Gamma-Nonalactone | C9H16O2 | CID 7710 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]
• 3. gamma-nonalactone (aldehyde C-18 (so-called)), 104-61-0 [thegoodscentscompany.com]
• 4. chemtexusa.com [chemtexusa.com]
• 5. gamma-nonalactone (aldehyde C-18 (so-called)), 104-61-0 [thegoodscentscompany.com]
• 6. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 8. femaflavor.org [femaflavor.org]
• 9. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]

The Environmental Fate and Degradation of γ-Nonalactone: A Technical Review

Introduction

Gamma-Nonalactone (B146572) (γ-Nonalactone), also known commercially as Aldehyde C-18, is a heterocyclic organic compound widely used as a flavoring and fragrance agent due to its characteristic creamy, coconut-like aroma.[1][2][3] It is found naturally in various fruits like peaches and apricots, as well as in fermented products.[1] Given its extensive use in consumer products, understanding its environmental fate—the transport and transformation of the chemical in the environment—is critical for assessing its ecological impact. This technical guide provides an in-depth review of the abiotic and biotic degradation pathways of γ-nonalactone, complete with quantitative data, experimental protocols, and process diagrams for researchers and drug development professionals.

Abiotic Degradation Pathways

Abiotic degradation involves the breakdown of a chemical by non-biological processes, primarily hydrolysis and photolysis.

Hydrolysis

Hydrolysis is a significant abiotic degradation pathway for lactones in aqueous environments.[4][5] The process involves the cleavage of the cyclic ester bond in the presence of water, leading to the formation of the corresponding open-chain hydroxy acid. For γ-nonalactone, hydrolysis yields 4-hydroxynonanoic acid.[2]

Caption: Hydrolysis pathway of γ-nonalactone to 4-hydroxynonanoic acid.

Photodegradation

Direct photodegradation occurs when a chemical absorbs light in the solar spectrum (wavelengths >290 nm) and is transformed. For γ-nonalactone, UV/Vis absorption spectra indicate no significant absorption in this environmentally relevant range. Therefore, direct photolysis in water or on soil surfaces is not considered a significant degradation pathway.

However, indirect photodegradation in the atmosphere can occur. This process involves the reaction of the substance in the vapor phase with photochemically-produced hydroxyl radicals (•OH). The estimated rate constant for this reaction for γ-nonalactone is 9.7 x 10⁻¹² cm³/molecule-sec at 25°C.[7] This corresponds to an atmospheric half-life of approximately 40 hours, suggesting that γ-nonalactone that volatilizes into the atmosphere will be degraded relatively quickly.[7]

Biotic Degradation

Biotic degradation, or biodegradation, is the breakdown of organic matter by microorganisms such as bacteria and fungi.[8] It is a primary mechanism for the removal of many organic chemicals from the environment.

Aerobic Biodegradation

Multiple studies using standardized OECD (Organisation for Economic Co-operation and Development) guidelines have shown that γ-nonalactone is "readily biodegradable" under aerobic conditions.[7] This classification is given to chemicals that are expected to degrade rapidly and completely in aquatic environments.[9] These tests typically measure the removal of Dissolved Organic Carbon (DOC), oxygen consumption, or CO₂ evolution over a 28-day period.[10]

The biotransformation of γ-nonalactone by microorganisms likely involves enzymatic hydrolysis of the lactone ring to form 4-hydroxynonanoic acid, which then enters into the beta-oxidation pathway. Beta-oxidation is a common metabolic process where fatty acid chains are broken down to produce acetyl-CoA, which can then be completely mineralized to CO₂ and H₂O in the citric acid cycle.

Caption: Simplified aerobic biodegradation pathway of γ-nonalactone.

Quantitative Degradation Data

The following table summarizes the results from aerobic biodegradation studies conducted on γ-nonalactone according to OECD 301 guidelines.

Test Guideline	Method	Duration	Result (% Degradation)	Classification	Reference
OECD 301D	Closed Bottle Test	28 days	71%	Readily Biodegradable	[7]

Note: The pass level for ready biodegradability in respirometric tests like OECD 301D is ≥60% of the theoretical oxygen demand (ThOD) within the 28-day period and within a 10-day window.[9]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of environmental fate studies. Below are protocols for key degradation experiments based on OECD guidelines.

Protocol 1: Aerobic Biodegradability - OECD 301D (Closed Bottle Test)

This test measures the biodegradability of a substance by determining the consumption of dissolved oxygen in a sealed, inoculated aqueous medium over 28 days.[11][12]

1. Preparation of Mineral Medium:

• Prepare a mineral salt medium containing essential nutrients (e.g., potassium phosphate (B84403), magnesium sulfate, calcium chloride, ferric chloride) in purified water. The pH should be adjusted to 7.4.

2. Inoculum Preparation:

• The inoculum is typically secondary effluent from a domestic wastewater treatment plant, collected no more than 24 hours before use.[10]

• Let the inoculum settle and filter the supernatant to remove large particles. The concentration of microorganisms should be low, typically 1-2 drops of effluent per liter of medium.

3. Test Setup:

• Prepare several sets of Biochemical Oxygen Demand (BOD) bottles:

  • Test Substance: Mineral medium + Inoculum + Test substance (γ-nonalactone) at a concentration of approx. 2 mg/L.

  • Reference Substance: Mineral medium + Inoculum + A readily biodegradable reference (e.g., sodium benzoate (B1203000) or aniline) at a known concentration.[11]

  • Blank Control: Mineral medium + Inoculum only (to measure background respiration).

  • Toxicity Control (Optional): Mineral medium + Inoculum + Test substance + Reference substance.

• Fill the BOD bottles completely with the respective solutions, ensuring no air bubbles are trapped.[13]

4. Incubation and Measurement:

• Measure the initial dissolved oxygen (DO) concentration in one set of bottles (Day 0).

• Incubate the remaining sealed bottles in the dark at a constant temperature of 20-22°C for 28 days.[11]

• Periodically (e.g., on days 7, 14, 21, and 28), sacrifice duplicate bottles from each set to measure the final DO concentration using a dissolved oxygen meter.[11]

5. Data Analysis:

• Calculate the Biological Oxygen Demand (BOD) for each sample by subtracting the final DO from the initial DO.

• Correct the BOD of the test and reference substances by subtracting the BOD of the blank control.

• Express the percent biodegradation as a percentage of the Theoretical Oxygen Demand (ThOD) of the substance.

Caption: Experimental workflow for the OECD 301D Closed Bottle Test.

Protocol 2: Hydrolysis as a Function of pH - OECD 111

This tiered test method evaluates the rate of abiotic hydrolysis of a chemical in sterile aqueous buffer solutions at environmentally relevant pH values.[4][14]

1. Preparation of Sterile Buffers:

• Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.[6][14] Common buffer systems include acetate (B1210297) (pH 4), phosphate (pH 7), and borate (B1201080) (pH 9).

• Ensure all glassware and water are sterilized to prevent microbial degradation.[15]

2. Tier 1: Preliminary Test:

• Add the test substance (γ-nonalactone) to each buffer solution. The concentration should not exceed 0.01 M or half its saturation concentration.[6]

• Incubate the solutions in the dark at 50°C for 5 days.[6][14] The elevated temperature is used to accelerate potential hydrolysis.

• After 5 days, analyze the concentration of the parent substance. If less than 10% degradation is observed at all pH values, the substance is considered hydrolytically stable, and no further testing is required.[15]

3. Tier 2: Degradation Kinetics (if required):

• If significant degradation (>10%) occurs in the preliminary test, conduct a more detailed study at the relevant pH value(s).

• Incubate the solutions at a constant, physiologically relevant temperature (e.g., 25°C) in the dark.

• Take samples at appropriate time intervals to establish a degradation curve. At least 6 sampling points are recommended.[15]

• The study continues until 90% of the substance has degraded or for 30 days, whichever is shorter.[6][14]

4. Tier 3: Identification of Hydrolysis Products (if required):

• If significant degradation occurs, identify the major hydrolysis products (e.g., 4-hydroxynonanoic acid) using appropriate analytical methods.

5. Analytical Methods:

• The concentration of γ-nonalactone and its degradation products in the samples is typically determined using chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).[16][17][18]

Summary and Conclusion

The environmental fate of γ-nonalactone is characterized by a low potential for persistence. The primary degradation pathways are biotic and abiotic:

• Biodegradation: γ-Nonalactone is readily biodegradable in aerobic environments, with microorganisms capable of mineralizing the compound.[7] This is expected to be the dominant degradation process in soil and aquatic systems containing active microbial populations.

• Hydrolysis: The lactone ring is susceptible to hydrolysis, particularly under acidic or alkaline conditions, forming 4-hydroxynonanoic acid.[2] This is a key abiotic degradation pathway in water.

• Photodegradation: Direct photolysis is not a significant environmental fate process due to a lack of light absorption at relevant wavelengths. However, volatilized γ-nonalactone can be degraded in the atmosphere via reaction with hydroxyl radicals.[7]

Based on these degradation pathways, γ-nonalactone is not expected to persist in the environment or bioaccumulate. Its rapid breakdown into simpler, non-toxic molecules mitigates the risk of long-term environmental contamination.

References

• 1. gamma-Nonalactone - Hazardous Agents | Haz-Map [haz-map.com]
• 2. Buy Gamma-nonalactone (EVT-318692) | 104-61-0 [evitachem.com]
• 3. gamma-nonalactone (aldehyde C-18 (so-called)), 104-61-0 [thegoodscentscompany.com]
• 4. catalog.labcorp.com [catalog.labcorp.com]
• 5. OECD 111 - Hydrolysis as a Function of pH - Situ Biosciences [situbiosciences.com]
• 6. Hydrolysis and function of PH according to OECD test no. 111 - Analytice [analytice.com]
• 7. Gamma-Nonalactone | C9H16O2 | CID 7710 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Microbial bio transformation: a process for chemical alterations - MedCrave online [medcraveonline.com]
• 9. contractlaboratory.com [contractlaboratory.com]
• 10. img3.epanshi.com [img3.epanshi.com]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. OECD 301D - Biodegradation Closed Bottle Test - Situ Biosciences [situbiosciences.com]
• 13. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 14. oecd.org [oecd.org]
• 15. OECD 111: Hydrolysis as a Function of pH | ibacon GmbH [ibacon.com]
• 16. researchgate.net [researchgate.net]
• 17. scispace.com [scispace.com]
• 18. ijmr.net.in [ijmr.net.in]

The Enduring Allure of Coconut: A Technical Guide to γ-Nonalactone in Food Flavor and Aroma

Introduction

γ-Nonalactone, a naturally occurring and synthetically produced flavor compound, is a cornerstone of the food and fragrance industries. Revered for its potent and versatile aroma profile, it is the key to evoking the creamy, sweet, and comforting essence of coconut, as well as enhancing a wide array of fruit and dairy flavors. This technical guide provides an in-depth exploration of the role of γ-nonalactone in food, offering researchers, scientists, and product development professionals a comprehensive resource on its chemical properties, natural prevalence, sensory characteristics, and the methodologies used for its analysis and synthesis.

Chemical and Physical Properties

γ-Nonalactone, also known as aldehyde C-18, is a cyclic ester belonging to the lactone family. Its molecular structure is characterized by a five-membered ring with a pentyl side chain. This structure is responsible for its characteristic aroma and its stability in various food matrices.

Property	Value	Reference
Molecular Formula	C₉H₁₆O₂	[1]
Molecular Weight	156.22 g/mol	[1]
CAS Number	104-61-0	[1]
FEMA Number	2781	[2]
Appearance	Colorless to pale yellow liquid	[2][3]
Odor	Strong, coconut-like, creamy, sweet, fruity	[2][3][4]
Taste	Fatty, creamy, waxy with milky notes at 10 ppm	[5]
Boiling Point	243°C	[6]
Flash Point	126°C	[6]
Solubility	Soluble in alcohol and most fixed oils; insoluble in water	[2]

Natural Occurrence and Concentration

γ-Nonalactone is found in a diverse range of food products, contributing significantly to their characteristic flavor and aroma profiles. Its concentration can vary widely depending on the food item, its ripeness, and processing methods.

Food Product	Concentration Range	Reference
Fruits
Apricot	Present	[7][8]
Peach	Present	[7][8]
Black Currant	Present	[4]
Papaya	Present	[4]
Pineapple	Present	[4]
Strawberry	Present	[9]
Dairy Products
Butter	Present	[7]
Milk	Present	[7]
Beverages
Beer	Present	[4]
Wine (White)	0 - 16 µg/L	[10]
Wine (Red)	12 - 43 µg/L	[10]
Botrytised Wine	up to 43.5 µg/L	[11]
Cognac	Present	[7]
Other
Cooked Rice	Present, one of the important odor-active compounds	[4][12]
Licorice	Present	[7]

Sensory Characteristics and Flavor Threshold

The sensory perception of γ-nonalactone is highly dependent on its concentration. At lower levels, it imparts fruity notes reminiscent of peach and apricot, while at higher concentrations, its characteristic creamy, coconut aroma becomes dominant[2]. The flavor threshold of γ-nonalactone is remarkably low, meaning even minute quantities can have a significant impact on the overall flavor profile of a food product.

Medium	Threshold Value	Reference
Water	10 - 30 ppb	[2]
Water	30 ppb	[12]
Dry Red Wine (Racemic)	30 µg/L	[13]
Dry Red Wine ((R)-enantiomer)	285 µg/L	[14][15]
Dry Red Wine ((S)-enantiomer)	91 µg/L	[16]

Biosynthesis and Chemical Synthesis

Biosynthesis in Yeast

In fermented products like beer and wine, γ-nonalactone can be produced by yeast, primarily Saccharomyces cerevisiae, through the metabolism of linoleic acid. Two main biosynthetic pathways have been elucidated[11][17].

Biosynthesis of γ-nonalactone in yeast from linoleic acid.

Chemical Synthesis

Several chemical synthesis routes for γ-nonalactone have been developed to meet industrial demand. A common method involves the reaction of methyl acrylate (B77674) with hexanol.

A common chemical synthesis route for γ-nonalactone.

Experimental Protocols

Extraction and Quantification by SPME-GC-MS

Solid-Phase Microextraction (SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is a widely used method for the extraction and quantification of volatile compounds like γ-nonalactone from food matrices.

Objective: To extract and quantify γ-nonalactone from a liquid food sample (e.g., wine, juice).

Materials:

• SPME fiber assembly (e.g., Carboxen/PDMS)

• GC-MS system

• Headspace vials (20 mL) with septa

• Heated agitator

• Sodium chloride (NaCl)

• γ-Nonalactone standard

• Internal standard (e.g., γ-decalactone)

Protocol:

• Sample Preparation:

  • Pipette 5 mL of the liquid sample into a 20 mL headspace vial.

  • If using an internal standard, spike the sample with a known concentration.

  • Add 1.5 g of NaCl to the vial to increase the ionic strength and promote the release of volatiles.

  • Immediately seal the vial.

• SPME Extraction:

  • Place the vial in a heated agitator (e.g., 60°C for 15 minutes) to allow the sample to equilibrate.

  • Expose the SPME fiber to the headspace above the sample for a defined period (e.g., 30 minutes) with continuous agitation.

• GC-MS Analysis:

  • Retract the fiber and immediately inject it into the hot GC inlet (e.g., 250°C) for thermal desorption.

  • Separate the compounds on a suitable capillary column (e.g., DB-Wax). A typical temperature program starts at 40°C, holds for 2 minutes, then ramps to 230°C at 4°C/min, and holds for 4.5 minutes[14].

  • Detect and identify γ-nonalactone using a mass spectrometer by comparing its mass spectrum and retention time to that of an authentic standard. The characteristic ion peak for γ-nonalactone is often m/z 85[12].

  • Quantify the concentration of γ-nonalactone by creating a calibration curve with standard solutions or by using the internal standard method.

Workflow for SPME-GC-MS analysis of γ-nonalactone.

Sensory Evaluation: Triangle Test

The triangle test is a discriminative sensory method used to determine if a perceptible difference exists between two samples.

Objective: To determine if the addition of γ-nonalactone to a food product creates a noticeable sensory difference.

Materials:

• Two versions of a food product: a control (A) and a test sample with added γ-nonalactone (B).

• Sensory panel of at least 20-40 trained or consumer panelists.

• Identical sample containers, coded with random three-digit numbers.

• Palate cleansers (e.g., unsalted crackers, water).

Protocol:

• Sample Presentation:

  • Present each panelist with three coded samples. Two samples are identical, and one is different. The possible combinations are AAB, ABA, BAA, BBA, BAB, and ABB.

  • The presentation order should be randomized and balanced across all panelists.

• Evaluation:

  • Instruct panelists to evaluate the samples from left to right.

  • Ask panelists to identify the "odd" or "different" sample.

  • Panelists should cleanse their palate between samples.

• Data Analysis:

  • Count the number of correct identifications.

  • Use a statistical table (based on the number of panelists and the desired significance level, e.g., p < 0.05) to determine if the number of correct responses is statistically significant. A significant result indicates that a perceptible difference exists between the control and the test sample.

Logical flow of a triangle sensory test.

Conclusion

γ-Nonalactone remains an indispensable tool in the arsenal (B13267) of flavor chemists and food scientists. Its distinct sensory profile, coupled with its natural occurrence and the feasibility of its synthesis, ensures its continued importance in the creation and enhancement of a vast array of food products. A thorough understanding of its properties, analytical methods, and sensory effects is crucial for its effective application in research and development, enabling the crafting of appealing and memorable flavor experiences for consumers worldwide.

References

• 1. Triangle Test [sensorysociety.org]
• 2. scribd.com [scribd.com]
• 3. datapdf.com [datapdf.com]
• 4. ctv-jve-journal.org [ctv-jve-journal.org]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative Descriptive Analysis [sensorysociety.org]
• 7. Sciencemadness Discussion Board - Synthesis of gamma-nonalactone (Coconut aroma) - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. researchgate.net [researchgate.net]
• 9. Screening for gamma-nonalactone in the headspace of freshly cooked non-scented rice using SPME/GC-O and SPME/GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. fiveable.me [fiveable.me]
• 12. CN102060816A - Synthesis method of gamma-nonalactone - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. Screening for γ-Nonalactone in the Headspace of Freshly Cooked Non-Scented Rice Using SPME/GC-O and SPME/GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. contractlaboratory.com [contractlaboratory.com]
• 16. How to validate flavorings: aroma testing and sensory evaluation [mbrfingredients.com.br]
• 17. Sensory triangle testing, discrimination test at Campden BRI [campdenbri.co.uk]

The Discovery and Scientific History of Nonalactone: A Technical Guide

An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, history, and scientific understanding of nonalactone, a significant aroma compound with wide-ranging applications. This document details its physicochemical properties, synthesis methodologies, natural occurrence, and the biological pathways governing its sensory perception.

Introduction to Nonalactone

Gamma-nonalactone (B146572) (γ-nonalactone), also known by its commodity name "aldehyde C-18," is a cyclic ester (lactone) with a characteristic creamy, coconut-like, and fruity aroma.[1] Despite its misleading common name, it is not an aldehyde but a five-membered lactone ring with a pentyl side chain. Its potent and pleasant aroma has led to its extensive use in the food, beverage, and fragrance industries.[2] This guide delves into the scientific journey of nonalactone, from its historical context to our current understanding of its molecular interactions with olfactory receptors.

Historical Timeline and Discovery

The story of nonalactone is intrinsically linked to the broader discovery and understanding of the lactone class of organic compounds.

• 1844: The French chemist Théophile-Jules Pelouze first coined the term "lactone." He derived the name from "lactide," a cyclic compound formed from the dehydration of lactic acid, which he had isolated from soured milk.[3]

• 1880: The German chemist Wilhelm Rudolph Fittig expanded the definition of "lactone" to encompass all intramolecular carboxylic esters, providing the fundamental classification that includes nonalactone.[3]

While the precise date and individual credited with the first synthesis of gamma-nonalactone are not definitively documented in readily available historical records, its synthesis falls within the broader exploration of lactones that followed Fittig's work. Early synthetic methods likely emerged from the general understanding of lactonization reactions developed during the late 19th and early 20th centuries.

A brief timeline of the discovery of lactones and the emergence of nonalactone.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of gamma-nonalactone is essential for its application in various fields.

Property	Value	Reference(s)
Molecular Formula	C₉H₁₆O₂	[4]
Molecular Weight	156.22 g/mol	[4]
CAS Number	104-61-0	[4]
Appearance	Colorless to pale yellow liquid	[4]
Odor	Creamy, coconut-like, fruity	[1]
Boiling Point	281 °C (537.8 °F)	[4]
Melting Point	Approx. 26 °C (78.8 °F)	[4]
Density	0.965–0.975 g/cm³ at 25°C	[4]
Refractive Index	1.438–1.448 at 20°C	[4]
Solubility	Soluble in alcohol and oils; slightly soluble in water.	[4]
Vapor Pressure	0.002 hPa at 20°C	[4]

Natural Occurrence

Gamma-nonalactone is a naturally occurring compound found in a variety of fruits, flowers, and other natural products. Its presence contributes to the characteristic aroma of these sources. Notable natural occurrences include:

• Fruits: Apricots, peaches, strawberries, blackberries, and passion fruit.[2][5]

• Flowers: Eschweilera coriacea, a flower native to Central America.

• Other Sources: It has also been identified in roasted filberts, rum, and some white wines.[6]

Experimental Protocols

Synthesis of Gamma-Nonalactone

Two primary methods for the synthesis of gamma-nonalactone are detailed below.

This classic method involves a Knoevenagel condensation followed by lactonization.

Materials:

• Heptaldehyde

• Malonic acid

• Triethylamine

• 85% Sulfuric acid

• Ethyl ether

• Concentrated Hydrochloric acid

• Sodium bicarbonate

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine heptaldehyde, malonic acid, and triethylamine.

• Heat the mixture under reflux for approximately one hour.

• Cool the reaction mixture and dissolve it in ethyl ether.

• Transfer the solution to a separatory funnel and wash with a cold, concentrated solution of hydrochloric acid.

• Wash the organic layer with water and then dry it over anhydrous sodium sulfate.

• Filter the solution and remove the ethyl ether by distillation.

• To the resulting crude product, add 85% sulfuric acid and heat the mixture for one hour to induce lactonization.

• Carefully add the reaction mixture to a solution of sodium bicarbonate in water to neutralize the acid.

• Extract the gamma-nonalactone with ethyl ether.

• Wash the ether extract with water and then distill to purify the final product.[7]

Workflow for the synthesis of γ-nonalactone from heptaldehyde and malonic acid.

This method utilizes a free-radical addition reaction.

Materials:

• n-Hexanol

• Acrylic acid

• Di-tert-butyl peroxide (initiator)

• Zinc bromide (catalyst)

• Anhydrous sodium sulfate

Procedure:

• Set up a reactor with a Dean-Stark trap containing anhydrous sodium sulfate.

• Add approximately three-quarters of the total n-hexanol and the zinc bromide catalyst to the reactor and heat to 170-190°C.

• Prepare a mixture of the remaining n-hexanol, di-tert-butyl peroxide, and acrylic acid.

• Slowly add this mixture to the heated reactor over several hours.

• Maintain the reaction under reflux for 5-15 hours, continuously removing water via the Dean-Stark trap.

• After the reaction is complete, the product can be purified by distillation.[8]

Workflow for the synthesis of γ-nonalactone from n-hexanol and acrylic acid.

Analytical Methods: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the standard method for the identification and quantification of gamma-nonalactone in various matrices. For chiral analysis, a chiral stationary phase is required.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer.

• Chiral capillary column (e.g., Rt-betaDEXcst for enantiomeric separation).

General GC-MS Protocol:

• Sample Preparation: For complex matrices like wine or fruit extracts, a solid-phase microextraction (SPME) or liquid-liquid extraction may be necessary to isolate and concentrate the volatile compounds.

• Injection: A small volume of the prepared sample is injected into the GC inlet.

• Separation: The components of the sample are separated on the chiral column based on their volatility and interaction with the stationary phase. A typical temperature program would involve an initial hold at a lower temperature, followed by a ramp to a higher temperature to elute all compounds.

• Detection: As the separated compounds elute from the column, they enter the mass spectrometer, where they are ionized and fragmented.

• Identification: Gamma-nonalactone is identified by its characteristic retention time and mass spectrum, which features a prominent ion at m/z 85.[9]

• Quantification: Quantification can be achieved by using an internal standard, such as an isotopically labeled version of gamma-nonalactone.[10]

Sensory Perception of Gamma-Nonalactone

The perception of gamma-nonalactone's aroma is a complex process that begins with the interaction of the molecule with olfactory receptors in the nasal cavity.

Chirality and Aroma

Gamma-nonalactone possesses a chiral center at the C4 position, meaning it exists as two enantiomers: (R)-gamma-nonalactone and (S)-gamma-nonalactone. These enantiomers have distinct sensory properties.

Enantiomer	Aroma Profile	Odor Threshold (in red wine)	Reference(s)
(R)-gamma-nonalactone	The primary contributor to the characteristic coconut aroma.	285 µg/L	[11][12]
(S)-gamma-nonalactone	Described as having a weaker, more fatty or waxy note.	Significantly different from the (R)-enantiomer.	[11][12]

In most natural sources, the (R)-enantiomer is predominant.[11]

Olfactory Signaling Pathway

The perception of odorants like gamma-nonalactone is mediated by a G-protein coupled receptor (GPCR) signaling cascade in the olfactory sensory neurons.

• Binding: Gamma-nonalactone binds to a specific olfactory receptor (OR) on the cilia of an olfactory sensory neuron.

• G-Protein Activation: This binding event causes a conformational change in the OR, which in turn activates a specialized G-protein called Gαolf.

• Adenylyl Cyclase Activation: The activated Gαolf subunit dissociates and activates the enzyme adenylyl cyclase.

• cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic AMP (cAMP).

• Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated ion channels in the neuron's membrane.

• Depolarization: The opening of these channels allows for an influx of positive ions (Na⁺ and Ca²⁺), leading to depolarization of the neuron's membrane.

• Action Potential: If the depolarization reaches a certain threshold, an action potential is generated and transmitted along the axon of the olfactory sensory neuron to the olfactory bulb in the brain.

• Signal Processing: In the olfactory bulb, the signal is processed and relayed to higher brain centers, where it is interpreted as the perception of a specific aroma.[1]

The G-protein coupled receptor signaling cascade for the perception of γ-nonalactone.

Conclusion

Gamma-nonalactone, a molecule with a rich history rooted in the fundamental discoveries of organic chemistry, continues to be of significant interest to scientists and industry professionals. Its distinct aroma, arising from its specific molecular structure and chirality, is perceived through a complex and elegant signaling pathway. A thorough understanding of its synthesis, properties, and biological interactions is crucial for its effective application in the development of flavors, fragrances, and potentially novel therapeutic agents. This guide has provided a comprehensive technical overview to support further research and innovation in these fields.

References

• 1. Screening for γ-Nonalactone in the Headspace of Freshly Cooked Non-Scented Rice Using SPME/GC-O and SPME/GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lactone - Wikipedia [en.wikipedia.org]
• 3. Comprehensive chiral GC-MS/MS and LC-MS/MS methods for identification and determination of N-acyl homoserine lactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Lactones in the Synthesis of Prostaglandins and Prostaglandin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Alfred Einhorn - Wikipedia [en.wikipedia.org]
• 8. Lactone synthesis [organic-chemistry.org]
• 9. Procaine: Alfred Einhorn’s ideal substitute for cocaine | Semantic Scholar [semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Odor detection thresholds and enantiomeric distributions of several 4-alkyl substituted gamma-lactones in Australian red wine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. gamma-nonalactone (aldehyde C-18 (so-called)), 104-61-0 [thegoodscentscompany.com]

γ-Nonalactone CAS number and molecular structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of γ-Nonalactone, a significant flavor and fragrance compound. It details its chemical identity, physicochemical properties, synthesis, and analytical protocols, tailored for a scientific audience.

Core Chemical Identity

CAS Number: 104-61-0[1][2][3][4]

Chemical Name: γ-Nonalactone[1][2]

IUPAC Name: 5-pentyloxolan-2-one[5]

Synonyms: Aldehyde C-18 (common trade name), Coconut Lactone, Nonan-1,4-olide, 4-Hydroxynonanoic acid γ-lactone, Prunolide.[1][2][3][5][6]

γ-Nonalactone is a cyclic ester, specifically a γ-lactone, with a characteristic strong, creamy, and coconut-like aroma.[1][2][3][5] Despite its common trade name "Aldehyde C-18," it is chemically a lactone, not an aldehyde.[1] It is found naturally in a variety of fruits like peaches and apricots, as well as in fermented products such as beer and whiskey.[1][7]

Molecular Structure

The structure of γ-Nonalactone consists of a five-membered ring (a tetrahydrofuranone core) with a pentyl substituent at the 5-position.

Caption: Molecular structure of γ-Nonalactone (C₉H₁₆O₂).

Physicochemical Properties

The quantitative properties of γ-Nonalactone are summarized in the table below, compiled from various sources.

Property	Value	Reference(s)
Molecular Formula	C₉H₁₆O₂	[1][3][8][9]
Molecular Weight	156.22 g/mol	[1][2][3][5][8]
Appearance	Colorless to pale yellow liquid	[1][2][3][5][8]
Odor	Intense coconut, creamy, waxy, sweet, fruity	[1][2][3][5]
Boiling Point	121-122 °C at 6 mmHg 281 °C at 760 mmHg	[2][3][10]
Density	0.976 g/mL at 25 °C 0.965–0.975 g/cm³ at 25°C	[2][3]
Refractive Index	1.447 at 20 °C 1.446-1.450 at 20 °C	[2][3][5]
Flash Point	>110 °C (>230 °F)	[2][3]
Vapor Pressure	~1.18 × 10⁻² mm Hg at 25 °C 0.002 hPa at 20°C	[1][3]
Solubility	Soluble in alcohol and most fixed oils; slightly soluble in water.	[2][3][5]
LogP	2.5	[2][8]

Experimental Protocols

Synthesis Methodologies

Several synthetic routes for γ-Nonalactone have been established in industrial and laboratory settings.

1. Radical Addition of n-Hexanol to Acrylic Acid: [11][12] This common industrial method involves the free-radical addition of n-hexanol to acrylic acid.

• Reactants: n-Hexanol, acrylic acid.

• Initiator: Di-tert-butyl peroxide (DTBP).

• Catalyst: Zinc bromide or boric acid can be used.[11][12]

• Procedure Outline: A portion of n-hexanol and the catalyst are heated in a reactor. A mixture of the remaining n-hexanol, acrylic acid, and the initiator is then added gradually at an elevated temperature (e.g., 170-190 °C).[12] A Dean-Stark trap can be employed to remove the water generated during the reaction, which can improve the yield.[11] The reaction is followed by purification steps.

2. Condensation of Heptanal and Malonic Acid: [7][13] This method involves a Knoevenagel condensation followed by lactonization.

• Reactants: Heptanal, malonic acid.

• Reagents: Triethylamine, Sulfuric Acid (for lactonization).

• Procedure Outline:

  • Heptanal and malonic acid are heated in the presence of triethylamine.[7][13]

  • The resulting product is extracted with an organic solvent (e.g., ethyl ether) and washed.[7]

  • The intermediate acid is then treated with a strong acid, such as 85% sulfuric acid, and heated to induce lactonization, forming the γ-Nonalactone ring.[7]

  • The final product is purified, often via distillation.

3. Lactonization of Nonenoic Acid: [2] This is a more direct approach if the corresponding hydroxy acid or an unsaturated precursor is available.

• Reactant: 4-hydroxynonanoic acid or a nonenoic acid isomer.

• Catalyst: Strong acid (e.g., sulfuric acid).

• Procedure Outline: The acid-catalyzed intramolecular esterification (lactonization) of 4-hydroxynonanoic acid yields γ-nonalactone. Alternatively, nonenoic acid can be lactonized under acidic conditions.[2]

Analytical Protocols

The identification and quantification of γ-Nonalactone, particularly in complex matrices like food and beverages, rely on chromatographic techniques.

Method: Headspace Solid-Phase Microextraction (SPME) with Gas Chromatography-Mass Spectrometry (GC-MS) [14][15] This method is highly effective for analyzing volatile compounds like γ-Nonalactone in food samples.

• Objective: To identify and quantify γ-Nonalactone in a sample matrix (e.g., cooked rice, wine).[14][15][16]

• Procedure Outline:

  • Sample Preparation: The sample (e.g., freshly cooked rice) is placed in a sealed vial and equilibrated at a controlled temperature to allow volatile compounds to partition into the headspace.[15]

  • Extraction (SPME): An SPME fiber (e.g., coated with Divinylbenzene/Carboxen/Polydimethylsiloxane) is exposed to the headspace of the sample. Volatile analytes, including γ-nonalactone, adsorb onto the fiber coating.

  • Desorption and Analysis (GC-MS): The fiber is retracted and inserted into the hot injection port of a gas chromatograph. The adsorbed compounds are thermally desorbed onto the GC column.

  • Separation (GC): The compounds are separated based on their boiling points and affinity for the stationary phase of the GC column (e.g., a DB-Wax column).[15]

  • Detection and Identification (MS): As compounds elute from the column, they enter the mass spectrometer, where they are ionized and fragmented. γ-Nonalactone can be identified by its characteristic mass spectrum, which typically shows a prominent ion peak at m/z 85, and by its retention index.[15]

• Quantification: For quantitative analysis, a stable isotope-labeled internal standard (e.g., ²H₂¹³C₂-γ-nonalactone) can be spiked into the sample before extraction.[16] This Stable Isotope Dilution Assay (SIDA) allows for highly accurate concentration measurements by comparing the response of the native analyte to the labeled standard.[16]

Logical Workflow for Analysis

The general workflow for the analysis of γ-Nonalactone in a complex sample is depicted below.

References

• 1. Gamma Nonalactone / Aldehyde C18 (104-61-0) – Premium — Scentspiracy [scentspiracy.com]
• 2. gamma-Nonanolactone | 104-61-0 [chemicalbook.com]
• 3. consolidated-chemical.com [consolidated-chemical.com]
• 4. gamma-nonalactone (aldehyde C-18 (so-called)), 104-61-0 [thegoodscentscompany.com]
• 5. Gamma-Nonalactone | C9H16O2 | CID 7710 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. gamma-Nonalactone | The Fragrance Conservatory [fragranceconservatory.com]
• 7. prezi.com [prezi.com]
• 8. ScenTree - Gamma-nonalactone (CAS N° 104-61-0) [scentree.co]
• 9. scent.vn [scent.vn]
• 10. γ-Nonalacton analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 11. tandfonline.com [tandfonline.com]
• 12. Buy Gamma-nonalactone (EVT-318692) | 104-61-0 [evitachem.com]
• 13. Sciencemadness Discussion Board - Synthesis of gamma-nonalactone (Coconut aroma) - Powered by XMB 1.9.11 [sciencemadness.org]
• 14. γ-壬酸内酯 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 15. Screening for γ-Nonalactone in the Headspace of Freshly Cooked Non-Scented Rice Using SPME/GC-O and SPME/GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Enantioselective Synthesis of (R)-γ-Nonalactone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the enantioselective synthesis of (R)-γ-nonalactone, a valuable chiral building block and important fragrance and flavor compound. The protocols focus on two primary methodologies: biocatalytic reduction using baker's yeast and enzymatic kinetic resolution employing lipases.

Introduction

(R)-γ-Nonalactone, also known as coconut aldehyde, is a naturally occurring lactone found in various fruits and dairy products. Its characteristic creamy, coconut-like aroma makes it a widely used ingredient in the food, beverage, and cosmetic industries. Furthermore, as a chiral molecule, it serves as a versatile synthon in the development of more complex, biologically active molecules. The demand for enantiomerically pure (R)-γ-nonalactone necessitates efficient and selective synthetic strategies. This document outlines two effective chemoenzymatic approaches for its preparation.

Data Presentation

The following tables summarize the quantitative data for the key enantioselective steps in the synthesis of (R)-γ-nonalactone.

Table 1: Biocatalytic Reduction of Ethyl 4-Oxononanoate using Baker's Yeast

Entry	Substrate Concentration	Co-solvent	Reaction Time (h)	Conversion (%)	Yield (%)	Enantiomeric Excess (ee) (%)
1	0.08 M	None (aqueous)	48	>95	85	>98 (S)
2	0.1 M	Glycerol:Water (1:1)	72	90	78	94 (S)

Note: The reduction of the ketone yields the (S)-hydroxy ester, which upon acidic workup and lactonization gives the (R)-γ-lactone.

Table 2: Lipase-Catalyzed Kinetic Resolution of Racemic 4-Hydroxynonanoic Acid

Entry	Lipase (B570770)	Acyl Donor	Solvent	Reaction Time (h)	Conversion (%)	ee of remaining (R)-acid (%)	ee of esterified (S)-acid (%)
1	Novozym 435	Vinyl Acetate (B1210297)	Hexane	24	~50	>99	>99
2	Pseudomonas cepacia Lipase	Ethyl Acetate	Diisopropyl ether	48	48	95	98

Experimental Protocols

Synthesis of 4-Oxononanoic Acid (Precursor)

This protocol describes the synthesis of the key precursor, 4-oxononanoic acid, via the oxidation of nonanoic acid.

Materials:

• Nonanoic acid

• Potassium permanganate (B83412) (KMnO₄)

• Sulfuric acid (H₂SO₄), concentrated

• Sodium bisulfite (NaHSO₃)

• Diethyl ether

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated solution

• Distilled water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve nonanoic acid in a suitable solvent like acetone.

• Slowly add a solution of potassium permanganate in water to the flask while maintaining the temperature at 0-5 °C with an ice bath.

• After the addition is complete, add concentrated sulfuric acid dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of a saturated solution of sodium bisulfite until the purple color disappears and a brown precipitate of manganese dioxide forms.

• Acidify the mixture with dilute sulfuric acid and extract with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 4-oxononanoic acid.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Enantioselective Synthesis of (R)-γ-Nonalactone via Biocatalytic Reduction

This protocol details the asymmetric reduction of ethyl 4-oxononanoate using baker's yeast to produce the precursor to (R)-γ-nonalactone.

Materials:

• Ethyl 4-oxononanoate (prepared by esterification of 4-oxononanoic acid)

• Baker's yeast (Saccharomyces cerevisiae)

• Sucrose (B13894)

• Distilled water

• Diatomaceous earth (Celite®)

• Ethyl acetate

• Hydrochloric acid (HCl), concentrated

• Sodium chloride (NaCl), saturated solution (brine)

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• In a flask, suspend baker's yeast in warm (30-35 °C) distilled water.

• Add sucrose to the yeast suspension and stir for 30 minutes to activate the yeast.

• Add ethyl 4-oxononanoate to the activated yeast suspension.

• Stir the reaction mixture at room temperature for 48-72 hours. Monitor the reaction progress by TLC or GC.

• After the reaction is complete, filter the mixture through a pad of diatomaceous earth to remove the yeast cells. Wash the filter cake with ethyl acetate.

• Separate the organic layer of the filtrate and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine all organic layers and wash with brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl (S)-4-hydroxynonanoate.

• To induce lactonization, dissolve the crude hydroxy ester in a suitable solvent (e.g., toluene) and add a catalytic amount of a strong acid (e.g., a few drops of concentrated HCl).

• Heat the mixture to reflux for 2-4 hours.

• After cooling, wash the reaction mixture with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting (R)-γ-nonalactone by vacuum distillation or column chromatography.

Enantioselective Synthesis of (R)-γ-Nonalactone via Lipase-Catalyzed Kinetic Resolution

This protocol describes the kinetic resolution of racemic 4-hydroxynonanoic acid using Novozym 435.

Materials:

• Racemic 4-hydroxynonanoic acid (can be prepared by reduction of 4-oxononanoic acid with a non-chiral reducing agent like NaBH₄)

• Novozym 435 (immobilized Candida antarctica lipase B)

• Vinyl acetate

• Hexane (or another suitable organic solvent)

• Sodium bicarbonate (NaHCO₃), saturated solution

• Hydrochloric acid (HCl), dilute

• Ethyl acetate

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• In a flask, dissolve racemic 4-hydroxynonanoic acid in hexane.

• Add Novozym 435 and vinyl acetate to the solution.

• Stir the mixture at a controlled temperature (e.g., 30-40 °C) for 24-48 hours. Monitor the reaction progress by chiral GC or HPLC to achieve ~50% conversion.

• Once the desired conversion is reached, filter off the immobilized enzyme. The enzyme can be washed with the solvent and reused.

• To separate the unreacted (R)-4-hydroxynonanoic acid from the formed (S)-4-acetoxynonanoic acid, extract the filtrate with a saturated sodium bicarbonate solution.

• The aqueous layer will contain the sodium salt of the unreacted (R)-4-hydroxynonanoic acid. Acidify this layer with dilute HCl to pH 2-3.

• Extract the acidified aqueous layer with ethyl acetate (3 x 30 mL).

• Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain enantiomerically enriched (R)-4-hydroxynonanoic acid.

• To effect lactonization, dissolve the (R)-4-hydroxynonanoic acid in toluene, add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid), and heat to reflux with a Dean-Stark trap to remove water.

• After the reaction is complete, cool the mixture, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the resulting (R)-γ-nonalactone by vacuum distillation.

Mandatory Visualizations

Caption: Overall workflow for the enantioselective synthesis of (R)-γ-nonalactone.

Caption: Signaling pathway of the biocatalytic reduction route.

Caption: Logical relationship in the lipase-catalyzed kinetic resolution.

Application Notes and Protocols for the Biocatalytic Production of γ-Nonalactone Using Microorganisms

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the biocatalytic production of γ-nonalactone, a valuable flavor and fragrance compound, using various microorganisms. The focus is on the biotransformation of linoleic acid and its derivatives through submerged fermentation.

Introduction

γ-Nonalactone is a naturally occurring lactone known for its characteristic coconut and fruity aroma. While chemical synthesis is possible, biotechnological production using microorganisms is preferred to obtain a "natural" label, which is highly valued in the food, beverage, and cosmetic industries. This process typically involves the biotransformation of unsaturated fatty acids, primarily linoleic acid, by various yeast species. The key metabolic pathways involved are lipoxygenation and subsequent β-oxidation.

This document outlines the theoretical background, key microbial strains, and detailed experimental protocols for the production, extraction, and quantification of γ-nonalactone.

Biocatalytic Pathway and Key Microorganisms

The biosynthesis of γ-nonalactone in yeasts such as Saccharomyces cerevisiae and Sporobolomyces odorus primarily starts from linoleic acid. The pathway involves two main routes initiated by lipoxygenation, leading to the formation of (S)- and (R)-γ-nonalactone.[1][2]

• 13-Lipoxygenation Pathway: Linoleic acid is converted to its 13-hydroperoxide derivative, which is then reduced. Subsequent β-oxidation and one α-oxidation step lead to the formation of (S)-γ-nonalactone.[1][2]

• 9-Lipoxygenation Pathway: Linoleic acid is converted to its 9-hydroperoxide derivative. A series of reactions including a Baeyer-Villiger oxidation eventually yields (R)-γ-nonalactone.[1][2]

Another potential precursor is 4-oxononanoic acid, which can be converted to γ-nonalactone by yeast during fermentation.[3]

Key Microorganisms:

• Saccharomyces cerevisiae : A well-characterized yeast used in baking and brewing, capable of producing γ-nonalactone from linoleic acid.[2]

• Sporobolomyces odorus : A yeast known for producing various aroma compounds, including lactones.[2]

• Pichia stipitis and Pichia ohmeri : These yeasts have been shown to produce γ-nonalactone from unsaturated C18 hydroxy-acids.

dot

Caption: Simplified biochemical pathway for γ-nonalactone production from linoleic acid in yeast.

Quantitative Data on γ-Nonalactone Production

The production of γ-nonalactone is influenced by various factors including the microbial strain, precursor concentration, and fermentation conditions. The following table summarizes indicative quantitative data from various studies. It is important to note that much of the detailed quantitative research has focused on the structurally similar γ-decalactone, and specific data for γ-nonalactone biotransformation is less abundant.

Microorganism	Precursor	Precursor Conc.	Fermentation Time (h)	pH	Temp (°C)	γ-Nonalactone Titer	Reference
Saccharomyces cerevisiae	Linoleic Acid	Not specified	-	-	-	Detected	[2]
Sporobolomyces odorus	Linoleic Acid	Not specified	-	-	-	Detected	[2]
S. cerevisiae (in wine)	Endogenous	-	Alcoholic Fermentation	-	-	up to 8.7 µg/L	[3]
S. cerevisiae (in botrytised wine)	Endogenous	-	Alcoholic Fermentation	-	-	up to 43.5 µg/L	[3]
Pichia stipitis/ohmeri	Coriolic Acid (R)	Not specified	-	-	-	Major product

Note: Specific quantitative data for controlled biotransformation of linoleic acid to γ-nonalactone is limited in the reviewed literature. The data from wine fermentation provides an indication of the production levels in a complex medium.

Experimental Protocols

The following protocols provide a general framework for the biocatalytic production of γ-nonalactone. Optimization of specific parameters will be necessary for different microbial strains and desired production scales.

dot

References

• 1. datapdf.com [datapdf.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Synthesis of γ-nonalactone from heptaldehyde and malonic acid

Application Note: Synthesis of γ-Nonalactone

Introduction

γ-Nonalactone, also known as Aldehyde C-18, is a fragrance and flavoring agent with a characteristic strong coconut-like aroma.[1][2][3] It is found naturally in various fruits such as peaches and apricots, as well as in rum and tomatoes.[1][2][4] Industrially, it is synthesized through several routes, with one common method being the Knoevenagel condensation of heptaldehyde with malonic acid, followed by intramolecular cyclization.[4][5] This application note provides a detailed protocol for the synthesis of γ-nonalactone from heptaldehyde and malonic acid.

Reaction Scheme

The synthesis of γ-nonalactone from heptaldehyde and malonic acid is a two-step process. The first step is a Knoevenagel condensation to form an unsaturated carboxylic acid. The second step is an acid-catalyzed intramolecular cyclization (lactonization) to yield the final product, γ-nonalactone.[6]

Step 1: Knoevenagel Condensation Heptaldehyde reacts with malonic acid in the presence of a base, such as triethylamine, to form 3-nonenoic acid.

Step 2: Lactonization The intermediate, 3-nonenoic acid, undergoes an acid-catalyzed intramolecular cyclization to form the stable five-membered ring of γ-nonalactone. This can be achieved using a strong acid like sulfuric acid or an acidic resin.[4][6]

Experimental Protocols

Materials and Equipment

• Three-neck round-bottom flask

• Condenser

• Addition funnel

• Thermometer

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Heptaldehyde

• Malonic acid

• Triethylamine

• Diethyl ether (Et2O)

• Hydrochloric acid (HCl), 4N

• Sodium hydroxide (B78521) (NaOH), 1.25N

• Heptane (B126788)

• Amberlyst 15 cationic resin (or 85% Sulfuric Acid)

• Sodium sulfate (B86663) (Na2SO4), anhydrous

• Brine solution

Protocol 1: Two-Step Synthesis with Amberlyst 15 [6]

Step 1: Preparation of the Unsaturated Acid

• In a 250 mL three-neck round-bottom flask equipped with a condenser, addition funnel, thermometer, and magnetic stirrer, add 4.16 g (40 mmol) of malonic acid.

• Add 5.6 mL (40 mmol) of heptaldehyde, followed by 8 mL (60 mmol) of triethylamine. The mixture will initially appear milky and then become a clear, colorless solution.[6]

• Heat the reaction mixture to 100-110°C for 1 hour. The solution will turn a slight yellow color.[6]

• After cooling, transfer the solution to a separatory funnel. Rinse the flask with 2 x 20 mL of diethyl ether and add the rinsings to the separatory funnel.

• Add 40 mL of 4N HCl to the separatory funnel and shake. Separate the ethereal layer.

• Wash the organic layer with 2 x 10 mL of deionized water.

• Extract the organic layer with 40 mL of 1.25N NaOH. The aqueous layer will turn a light reddish color.

• Separate the aqueous layer and wash it with 2 x 10 mL of diethyl ether.

• Acidify the aqueous layer with 40 mL of 4N HCl, which will cause a red/purple oil to precipitate.

• Extract the product with 3 x 20 mL of diethyl ether.

• Wash the combined organic extracts with 20 mL of brine and dry over anhydrous Na2SO4.

• Remove the solvent using a rotary evaporator to obtain the crude unsaturated acid.

Step 2: Cyclization to the Lactone

• Dissolve the crude product from the first step in 30 mL of heptane.

• Add an equal weight of Amberlyst 15 cationic resin to the solution.

• Heat the mixture to reflux for 1 hour with vigorous stirring.

• Cool the flask and decant the colorless supernatant into a separate flask.

• Wash the resin with 3 x 10 mL of diethyl ether and combine the washings with the heptane solution.

• Remove the solvents using a rotary evaporator to yield the final product, γ-nonalactone, as a pale yellow oil with a strong coconut smell.[6]

Protocol 2: Alternative Lactonization with Sulfuric Acid [1][4]

• Follow Step 1 of Protocol 1 to synthesize the unsaturated acid.

• To the crude unsaturated acid, add 10.0 mL of 85% sulfuric acid and heat for one hour.[1]

• After cooling, carefully pipette the reaction mixture into a solution of 20 g of sodium bicarbonate in 90 mL of water.

• Extract the product with diethyl ether, wash the organic layer with water, and dry over an anhydrous drying agent.

• Purify the product by distillation.

Data Presentation

Parameter	Value (Protocol 1)[6]	Value (Protocol 2)[1]
Reactants
Heptaldehyde	5.6 mL (40 mmol)	6.70 mL
Malonic Acid	4.16 g (40 mmol)	5.20 g
Triethylamine	8 mL (60 mmol)	10.0 mL
Intermediate Yield
Unsaturated Acid	4.7 g (75.33%)	Not Reported
Lactonization Agent	Amberlyst 15	85% H2SO4 (10.0 mL)
Final Product Yield
γ-Nonalactone (from intermediate)	4.6 g (97.74%)	Not Reported
Overall Yield (from heptaldehyde)	73.63%	~30% - 88%
Product Appearance	Pale yellow oil	Oily yellow to brown liquid
Odor	Strong, natural coconut	Strong coconut

Visualizations

Experimental Workflow

References

• 1. prezi.com [prezi.com]
• 2. Gamma Nonalactone / Aldehyde C18 (104-61-0) – Premium — Scentspiracy [scentspiracy.com]
• 3. Gamma Nonalactone manufacturers and suppliers in China - ODOWELL [odowell.com]
• 4. chembk.com [chembk.com]
• 5. Gamma-Nonalactone | C9H16O2 | CID 7710 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Sciencemadness Discussion Board - Synthesis of gamma-nonalactone (Coconut aroma) - Powered by XMB 1.9.11 [sciencemadness.org]

Application Notes and Protocols for the Synthesis of γ-Nonalactone via Radical Addition

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of γ-nonalactone, a valuable fragrance and flavor compound, through a free radical addition reaction. The methodologies outlined are based on established chemical literature, offering a robust approach for laboratory-scale synthesis.

Overview of the Synthesis

The synthesis of γ-nonalactone is achieved through the free radical addition of a primary alcohol (n-hexanol) to an unsaturated carboxylic acid (acrylic acid). This reaction is typically initiated by a radical initiator, such as di-tert-butyl peroxide (DTBP), at elevated temperatures. The removal of water, a byproduct of the reaction, is crucial for achieving high yields and is often facilitated by the use of a Dean-Stark apparatus.

The overall reaction is as follows:

n-Hexanol + Acrylic Acid → γ-Nonalactone

Reaction Mechanism

The synthesis proceeds via a radical chain mechanism. The key steps involve the generation of a radical from the initiator, addition of this radical to the alcohol, subsequent addition to acrylic acid, and finally, cyclization to form the lactone.

Caption: Radical addition mechanism for γ-nonalactone synthesis.

Quantitative Data Summary

The yield of γ-nonalactone is sensitive to reaction conditions. The following table summarizes key quantitative data from reported syntheses.

Reactants	Initiator	Catalyst	Temperature (°C)	Reaction Time (h)	Molar Ratio (n-Hexanol:Acrylic Acid)	Yield (%)	Reference
n-Hexanol, Acrylic Acid	Di-tert-butyl peroxide	Zinc Bromide	180	7 (addition) + 5 (reflux)	1.75:1	Not specified	[1]
n-Hexanol, Acrylic Acid	Di-tert-butyl peroxide	-	170-190	5-15 (reflux)	Excess n-Hexanol	Not specified	[1]
n-Hexanol, Acrylic Acid	Di-tert-butyl peroxide	-	Not specified	Not specified	5:1	46	[2]
n-Hexanol, Acrylic Acid	Di-tert-butyl peroxide	-	Not specified	Not specified	8:1	69	[2]

Experimental Protocols

The following protocols are detailed methodologies for the synthesis of γ-nonalactone based on published procedures.[1][2]

General Procedure for the Preparation of γ-Nonalactone[2]

Materials:

• n-Hexanol

• Acrylic Acid

• Di-tert-butyl peroxide (DTBP)

• Zinc Bromide (optional catalyst)

• Anhydrous Sodium Sulfate (B86663) (desiccant)

Equipment:

• 500 mL three-necked flask

• Constant pressure dropping funnel

• Thermometer

• Dean-Stark trap

• Condenser

• Heating mantle with magnetic stirrer

Procedure:

• Setup: Assemble the three-necked flask with the dropping funnel, thermometer, and Dean-Stark trap fitted with a condenser.

• Initial Charge: Add 174 mL of n-hexanol and 1.4 g of zinc bromide to the flask.[1] Fill the Dean-Stark trap with n-hexanol and add 15 g of anhydrous sodium sulfate to the trap.[1]

• Heating: Heat the mixture in the flask to a stable temperature of 180 °C with stirring.[1]

• Reactant Addition: Prepare a mixture of 52 mL of n-hexanol, 5 mL of di-tert-butyl peroxide, and 17.8 mL of acrylic acid.[1] Add this mixture dropwise to the reaction flask via the dropping funnel at a rate of 3 mL/h.[1]

• Reaction: During the addition, a mixture of n-hexanol, acrylic acid, and water will collect in the Dean-Stark trap. The anhydrous sodium sulfate will absorb the water, and the organic layer will be returned to the reaction flask.[2]

• Reflux: After the addition is complete, continue to heat the reaction mixture under reflux for 5-15 hours.[1]

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • The crude product can be purified by fractional distillation under reduced pressure to obtain pure γ-nonalactone.

Alternative Procedure with Varied Reactant Ratios[2]

This procedure highlights the effect of the n-hexanol to acrylic acid molar ratio on the reaction yield.

Procedure:

• Follow the general setup as described in section 4.1.

• The key variation is the initial molar ratio of n-hexanol to acrylic acid. For a 5:1 ratio, a yield of 46% was reported, while an 8:1 ratio resulted in a 69% yield.[2]

• A large excess of n-hexanol is necessary to minimize the polymerization of acrylic acid and increase the yield of γ-nonalactone.[2]

Workflow Diagram

The following diagram illustrates the general experimental workflow for the synthesis of γ-nonalactone.

Caption: Experimental workflow for γ-nonalactone synthesis.

Safety Considerations

• Acrylic acid is corrosive and has a pungent odor. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Di-tert-butyl peroxide is a flammable and potentially explosive organic peroxide. Handle with care and avoid exposure to heat, sparks, and open flames.

• The reaction is conducted at high temperatures . Use appropriate heating equipment and take precautions to prevent thermal burns.

• n-Hexanol is flammable. Keep away from ignition sources.

Always consult the Safety Data Sheets (SDS) for all chemicals used in this procedure. This protocol should only be performed by trained personnel in a laboratory setting.

References

• 1. CN102060816A - Synthesis method of gamma-nonalactone - Google Patents [patents.google.com]
• 2. sciencemadness.org [sciencemadness.org]

Quantification of γ-Nonalactone in Wine using Gas Chromatography-Mass Spectrometry (GC-MS)

Application Note and Protocols for Researchers

Introduction

γ-Nonalactone is a key aroma compound found in a variety of wines, contributing desirable notes of coconut, stone fruit, and sweetness.[1][2][3] Its concentration in wine is influenced by several factors, including grape variety, the presence of noble rot (Botrytis cinerea), oak aging, and fermentation conditions.[4][5][6][7] Accurate quantification of γ-nonalactone is crucial for winemakers to control and optimize the sensory profile of their products and for researchers studying the complex chemistry of wine aroma. This document provides detailed protocols for the quantification of γ-nonalactone in wine using Gas Chromatography-Mass Spectrometry (GC-MS), targeting researchers, scientists, and professionals in the field.

Quantitative Data Summary

The concentration of γ-nonalactone in wine can vary significantly. The following tables summarize typical concentration ranges found in different types of wine, as reported in various studies.

Table 1: Concentration of γ-Nonalactone in Various Wine Types

Wine Type	Concentration Range (µg/L)	Average Concentration (µg/L)
California White Wines	0 - 16	7
California Red Wines	12 - 43	24
French Red Wines	14 - 41	21
New Zealand Pinot Noir	8.3 - 22.5	Not specified
Botrytised Wines (New Zealand)	up to 43.5	Significantly higher than non-botrytised
Non-Botrytised Wines (New Zealand)	up to 8.7	Lower than botrytised

Data compiled from multiple sources.[1][4]

Table 2: Influence of Winemaking Practices on γ-Nonalactone Concentration

Winemaking Practice	Effect on γ-Nonalactone Concentration
Oak Aging	Increases concentration
Botrytis Cinerea (Noble Rot)	Significantly increases concentration[5][6]
Maturation (without oak)	Can increase concentration over time

Information synthesized from referenced studies.[4][7]

Experimental Protocols

Two primary methods for the extraction and quantification of γ-nonalactone from wine using GC-MS are detailed below: Headspace Solid-Phase Microextraction (HS-SPME) and Solid-Phase Extraction (SPE).

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) GC-MS

This method is a solvent-free technique that is well-suited for the analysis of volatile and semi-volatile compounds in wine.

1. Materials and Reagents

• SPME Fiber: e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)

• Internal Standard (IS): e.g., γ-Heptalactone or a stable isotope-labeled γ-nonalactone such as ²H₂¹³C₂-γ-Nonalactone for Stable Isotope Dilution Assay (SIDA).[1][5]

• Sodium Chloride (NaCl): To increase the ionic strength of the sample.

• GC Vials: 20 mL headspace vials with magnetic screw caps (B75204) and septa.

• Synthetic Wine Solution: For calibration curve preparation (e.g., 12% ethanol, 5 g/L tartaric acid, pH 3.2).[8]

• γ-Nonalactone Standard: For calibration.

2. Sample Preparation

• Pipette 10 mL of wine sample into a 20 mL headspace vial.

• Add a known amount of internal standard.

• Saturate the sample with NaCl (approximately 2.5 g).

• Immediately seal the vial.

3. HS-SPME Extraction

• Place the vial in a heating block or autosampler agitator set to a specific temperature (e.g., 40-60°C).

• Expose the SPME fiber to the headspace of the sample for a defined period (e.g., 30-60 minutes) with agitation.

4. GC-MS Analysis

• Gas Chromatograph: Equipped with a capillary column suitable for flavor and fragrance analysis (e.g., DB-Wax, HP-INNOWax).

• Injector: Splitless mode, with a desorption temperature of ~250°C for a specified time (e.g., 5 minutes).

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 1 minute.

  • Ramp 1: Increase to 60°C at 1°C/min.

  • Ramp 2: Increase to 250°C at 10°C/min.[5]

  • Hold at 250°C for 5-10 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or SCAN. For quantification, monitor the characteristic ions of γ-nonalactone (m/z 85) and the internal standard (e.g., m/z 89 for ²H₂¹³C₂-γ-Nonalactone).[5]

5. Quantification

• Prepare a calibration curve by analyzing synthetic wine samples spiked with known concentrations of γ-nonalactone and a constant concentration of the internal standard.

• Calculate the concentration of γ-nonalactone in the wine samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Protocol 2: Solid-Phase Extraction (SPE) GC-MS

This method involves the concentration of analytes from the wine matrix onto a solid-phase cartridge, followed by elution and injection into the GC-MS. This is often used in Stable Isotope Dilution Assays (SIDA).[5]

1. Materials and Reagents

• SPE Cartridges: e.g., C18 or polymeric sorbents.

• Internal Standard (IS): Stable isotope-labeled γ-nonalactone (e.g., ²H₂¹³C₂-γ-Nonalactone) is highly recommended for SIDA.[1][5]

• Solvents: Dichloromethane, ethanol, ultrapure water.

• γ-Nonalactone Standard: For calibration.

2. Sample Preparation and SPE

• Spike a 50 mL wine sample with the isotopically labeled internal standard.[5]

• Condition the SPE cartridge: Sequentially wash with dichloromethane, ethanol, and ultrapure water.

• Load the sample: Pass the spiked wine sample through the conditioned SPE cartridge.

• Wash the cartridge: Wash with ultrapure water to remove sugars and other polar interferences.

• Elute the analyte: Elute the γ-nonalactone and internal standard with a suitable organic solvent (e.g., dichloromethane).

• Concentrate the eluate under a gentle stream of nitrogen.

3. GC-MS Analysis

• The GC-MS parameters are similar to those described in Protocol 1. The injection volume will typically be 1-2 µL of the concentrated eluate.

4. Quantification (SIDA)

• The concentration of γ-nonalactone is determined by the ratio of the response of the native analyte to the labeled internal standard. A calibration curve is prepared using standards with varying concentrations of native γ-nonalactone and a fixed concentration of the labeled internal standard.

Experimental Workflow and Signaling Pathways

Caption: Experimental workflow for γ-nonalactone quantification in wine.

References

• 1. Synthesis of a novel isotopically labelled standard for quantification of γ-nonalactone in New Zealand Pinot noir via SIDA-SPE-GC-MS. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 2. objectext.auckland.ac.nz [objectext.auckland.ac.nz]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Impact of Botrytis cinerea on γ-Nonalactone concentration: analysis of New Zealand white wines using SIDA-SPE-GC-MS | OENO One [oeno-one.eu]
• 6. ives-openscience.eu [ives-openscience.eu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Solid-Phase Microextraction (SPME) Analysis of Nonalactone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonalactone, particularly γ-nonalactone, is a significant aroma compound found in various food products, beverages, and as a potential metabolite or impurity in pharmaceutical formulations.[1] Its characteristic coconut-like, sweet, and fruity aroma makes its accurate quantification crucial for quality control, flavor and fragrance profiling, and safety assessment. Solid-Phase Microextraction (SPME) is a solvent-free, sensitive, and efficient sample preparation technique that is well-suited for the analysis of volatile and semi-volatile compounds like nonalactone from complex matrices.[1][2] This document provides detailed application notes and experimental protocols for the analysis of nonalactone using SPME coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Principle of SPME

SPME is a micro-extraction technique that uses a fused silica (B1680970) fiber coated with a stationary phase. The fiber is exposed to the sample or its headspace, and analytes partition from the sample matrix to the fiber coating. After extraction, the fiber is transferred to the injection port of a gas chromatograph, where the analytes are thermally desorbed for analysis. The choice of fiber coating is critical and depends on the polarity and volatility of the target analytes. For volatile lactones like nonalactone, a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is commonly recommended due to its broad applicability for volatile and semi-volatile compounds.

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of lactones using SPME-GC-MS. These values can serve as a benchmark for method validation of nonalactone analysis.

Parameter	γ-Nonalactone (in Wine Matrix)	Oak Lactones (in White Rum Matrix)
**Linearity (R²) **	> 0.99	> 0.99
Limit of Detection (LOD)	A few µg/L	0.001–0.018 mg/L
Limit of Quantification (LOQ)	A few µg/L	0.003–0.054 mg/L
Precision (RSD)	0.6 - 5.2%	< 5% (between-day)
Recovery	Not specified	98.6–100.3%

Data adapted from studies on lactone analysis in wine and rum.[3]

Experimental Protocols

This section outlines the detailed methodology for the analysis of nonalactone using Headspace SPME (HS-SPME) followed by GC-MS.

Materials and Reagents

• SPME Fiber Assembly: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is recommended.

• SPME Holder: Manual or autosampler version.

• Headspace Vials: 10 or 20 mL with PTFE-lined septa.

• Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with a split/splitless injector.

• Analytical Standard: High-purity γ-nonalactone.

• Internal Standard (IS): e.g., γ-decalactone or a deuterated nonalactone analog.

• Solvents: Methanol, Dichloromethane (for stock solutions).

• Sodium Chloride (NaCl): Analytical grade.

Sample Preparation

Proper sample preparation is critical for accurate and reproducible results.

Liquid Samples (e.g., Beverages, Liquid Formulations):

• Pipette a known volume (e.g., 5 mL) of the liquid sample into a 20 mL headspace vial.

• For quantitative analysis, add a known concentration of the internal standard.

• To enhance the release of nonalactone into the headspace, add a salt, such as sodium chloride (NaCl), to the sample (e.g., 1.5 g). The addition of salt increases the ionic strength of the sample matrix, which promotes the partitioning of volatile analytes into the headspace.

• Immediately seal the vial with a PTFE-lined septum cap.

Solid Samples (e.g., Food Products, Powders):

• Weigh a precise amount of the homogenized solid sample into a headspace vial.

• Add a specific volume of deionized water or a suitable buffer to create a slurry.

• Add the internal standard and NaCl as described for liquid samples.

• Seal the vial tightly.

Headspace Solid-Phase Microextraction (HS-SPME)

• Equilibration: Place the sealed vial in a heated agitator (e.g., at 60°C for 15 minutes) to allow the sample to reach thermal equilibrium and for the nonalactone to partition into the headspace.

• Extraction: After equilibration, expose the SPME fiber to the headspace above the sample for a fixed time (e.g., 30 minutes) with continued agitation. The optimal extraction time and temperature should be determined experimentally.

GC-MS Analysis

• Desorption: Immediately after extraction, retract the SPME fiber and insert it into the hot GC inlet (e.g., 250°C) for a sufficient time (e.g., 5 minutes) in splitless mode to ensure the complete thermal desorption of the analytes onto the GC column.[1][2]

• Gas Chromatography Conditions:

  • Column: A mid-polar capillary column such as a DB-Wax or equivalent is suitable (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).[2]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

  • Oven Temperature Program: An example program is: initial temperature of 40°C for 2 minutes, then ramp at 4°C/min to 230°C, and hold for 4.5 minutes.[2] This program should be optimized for the specific instrument and to ensure good separation of nonalactone from other matrix components.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Identification: The identification of γ-nonalactone is confirmed by comparing its mass spectrum and retention time with that of a pure standard. The mass spectrum of γ-nonalactone is characterized by a prominent ion at m/z 85.[1]

  • Quantification: For enhanced sensitivity and selectivity, Selected Ion Monitoring (SIM) mode can be used, monitoring the characteristic ion at m/z 85.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the SPME-GC-MS analysis of nonalactone.

Caption: Workflow for Nonalactone Analysis using HS-SPME-GC-MS.

Signaling Pathway Diagram (Logical Relationship)

The following diagram illustrates the logical relationship of the analytical process, highlighting the transition of the analyte from the sample matrix to detection.

Caption: Logical flow of nonalactone from sample to signal.

References

• 1. Screening for γ-Nonalactone in the Headspace of Freshly Cooked Non-Scented Rice Using SPME/GC-O and SPME/GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of Lactones in Wines by Headspace Solid-Phase Microextraction and Gas Chromatography Coupled with Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: Synthesis and Quantification of Isotopically Labeled γ-Nonalactone

For Researchers, Scientists, and Drug Development Professionals

Introduction

γ-Nonalactone is a key aroma compound found in various fruits, beverages, and dairy products, imparting a characteristic coconut-like fragrance. Accurate quantification of this compound is crucial in flavor and fragrance research, food quality control, and metabolic studies. The use of a stable isotope-labeled internal standard in conjunction with mass spectrometry is the gold standard for precise and accurate quantification. This application note provides a detailed protocol for the synthesis of a novel isotopically labeled γ-nonalactone, ²H₂¹³C₂-γ-nonalactone, and its application in a robust Stable Isotope Dilution Assay (SIDA) coupled with Solid Phase Extraction and Gas Chromatography-Mass Spectrometry (SPE-GC-MS) for the quantification of γ-nonalactone in complex matrices such as wine.

Synthesis of ²H₂¹³C₂-γ-Nonalactone

The synthesis of the isotopically labeled internal standard, ²H₂¹³C₂-γ-nonalactone, is achieved through a two-step process starting from heptaldehyde. The key steps involve a Wittig olefination to introduce the ¹³C labels, followed by a deuterogenation reaction to introduce the deuterium (B1214612) labels.

Experimental Workflow: Synthesis of ²H₂¹³C₂-γ-Nonalactone

Application Notes and Protocols for Chiral Gas Chromatography Separation of Nonalactone Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonalactone is a significant chiral compound found in various natural and manufactured products, including foods, beverages, fragrances, and pharmaceuticals. It exists as two main isomers, γ-nonalactone and δ-nonalactone, each with a chiral center, leading to the presence of (R)- and (S)-enantiomers. These enantiomers often exhibit distinct sensory properties and physiological effects. For instance, the enantiomeric distribution of nonalactone can be an indicator of the authenticity of natural flavors. Therefore, the ability to separate and quantify the individual enantiomers is crucial for quality control, authenticity assessment, and the development of new products. Chiral gas chromatography (GC) is a powerful and widely used technique for the enantioselective analysis of volatile and semi-volatile compounds like nonalactone. This document provides detailed application notes and protocols for the separation of nonalactone enantiomers using chiral GC.

Principle of Chiral Separation by GC

Chiral GC separates enantiomers by utilizing a chiral stationary phase (CSP) within the GC column. Enantiomers have identical physical properties in an achiral environment, making their separation on standard GC columns impossible. However, when they interact with a chiral stationary phase, they form transient diastereomeric complexes. These complexes have different energies of formation and dissociation, leading to different retention times for the two enantiomers in the column, thus enabling their separation. The most common CSPs for the separation of nonalactone enantiomers are based on derivatized cyclodextrins.

Recommended Chiral GC Columns

Cyclodextrin-based chiral stationary phases have demonstrated excellent performance in resolving a wide range of chiral compounds, including lactones.[1] The selection of the appropriate chiral column is critical for achieving baseline separation of the nonalactone enantiomers. The following columns are recommended for this application:

• Restek Rt-βDEXcst™: This column is known to provide maximum resolution for both γ- and δ-lactones.[2] It is a proprietary cyclodextrin (B1172386) material doped into a 14% cyanopropylphenyl/86% dimethyl polysiloxane stationary phase.

• Agilent CP-Chirasil-DEX CB: This column consists of β-cyclodextrin chemically bonded to a dimethylpolysiloxane backbone. This bonding prevents the migration of the cyclodextrin, ensuring consistent and reproducible enantioselectivity.[3]

• Astec CHIRALDEX® G-TA: This column has been shown to have excellent selectivity for a variety of chiral compounds, including lactones.[4]

Quantitative Data Summary

The following table summarizes the resolution of γ-nonalactone enantiomers on various chiral stationary phases. A resolution value (Rs) of 1.5 or greater indicates baseline separation.

Chiral Stationary Phase	Resolution (Rs) for γ-Nonalactone	Reference
Rt-βDEXcst	4.50	[5]
Rt-βDEXsa	3.70	[5]
Rt-βDEXsm	2.90	[5]
Rt-βDEXse	1.70	[5]

Experimental Protocols

Protocol 1: Chiral GC Separation of γ-Nonalactone Enantiomers using Restek Rt-βDEXcst™ Column

This protocol is based on the application data from Restek for the separation of a complex γ-lactone mixture.[6]

Instrumentation and Consumables:

• Gas Chromatograph: Agilent GC system or equivalent, equipped with a Flame Ionization Detector (FID).

• Chiral GC Column: Restek Rt-βDEXcst™, 30 m x 0.32 mm ID, 0.25 µm film thickness.

• Injector: Split/splitless inlet.

• Syringe: 10 µL GC syringe.

• Vials: 2 mL amber glass vials with PTFE/silicone septa.

• Gases: Hydrogen (carrier gas), hydrogen and air (for FID), all of high purity.

GC Method:

Parameter	Value
Column	Restek Rt-βDEXcst™, 30 m x 0.32 mm ID, 0.25 µm
Oven Program	60°C (hold 1 min), then ramp at 1°C/min to 200°C
Injector	Split mode, Temperature: 220°C
Carrier Gas	Hydrogen, Linear Velocity: 40 cm/sec set @ 60°C
Detector (FID)	Temperature: 220°C
Injection Volume	1 µL

Data Analysis:

• Acquire the chromatogram and identify the peaks corresponding to the (R)- and (S)-enantiomers of γ-nonalactone based on their retention times. The elution order should be confirmed by injecting individual enantiomeric standards if available.

• Integrate the peak areas for each enantiomer.

• Calculate the enantiomeric excess (% ee) using the following formula: % ee = [ |(Area₁ - Area₂) / (Area₁ + Area₂)| ] * 100 where Area₁ and Area₂ are the peak areas of the two enantiomers.[5]

Protocol 2: Chiral GC Separation of Nonalactone Enantiomers using Agilent CP-Chirasil-DEX CB Column

This protocol is adapted from a method for the analysis of γ-undecalactone enantiomers and is suitable for nonalactone analysis.[1]

Instrumentation and Consumables:

• Gas Chromatograph: Agilent GC system or equivalent, equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Chiral GC Column: Agilent CP-Chirasil-DEX CB, 25 m x 0.25 mm ID, 0.25 µm film thickness.[1]

• Injector: Split/splitless inlet.

• Syringe: 10 µL GC syringe.

• Vials: 2 mL amber glass vials with PTFE/silicone septa.

• Gases: Helium (carrier gas), hydrogen and air (for FID), all of high purity.

GC Method:

Parameter	Value
Column	Agilent CP-Chirasil-DEX CB, 25 m x 0.25 mm, 0.25 µm
Oven Program	60°C (1 min hold), ramp at 2°C/min to 200°C (10 min hold)
Injector	Split mode, Split Ratio: 50:1, Temperature: 250°C
Carrier Gas	Helium, Constant Flow at 1.0 mL/min
Detector (FID)	Temperature: 275°C, Hydrogen Flow: 30 mL/min, Air Flow: 300 mL/min, Makeup Gas (N₂): 25 mL/min
Injection Volume	1 µL

Data Analysis:

Follow the same data analysis procedure as described in Protocol 1.

Sample Preparation Protocols

The choice of sample preparation technique depends on the sample matrix. Below are protocols for liquid-liquid extraction (LLE) and headspace solid-phase microextraction (HS-SPME).

Protocol 3: Liquid-Liquid Extraction (LLE) for Liquid Samples (e.g., Beverages)

This protocol is adapted from a method for the extraction of lactones from liquid samples.[1]

Reagents and Materials:

• Dichloromethane (B109758) (DCM), analytical grade.

• Sodium chloride (NaCl), analytical grade.

• Anhydrous sodium sulfate (B86663).

• 50 mL centrifuge tubes.

• Vortex mixer.

• Centrifuge.

• Glass pipettes.

• Nitrogen evaporator.

Procedure:

• Measure 10 mL of the liquid sample into a 50 mL centrifuge tube.

• Add 2 g of NaCl and vortex until dissolved. The salt helps to reduce the solubility of the analyte in the aqueous phase.

• Add 5 mL of dichloromethane to the tube.

• Cap the tube and vortex vigorously for 2 minutes.

• Centrifuge the tube at 4000 rpm for 10 minutes to separate the phases.

• Carefully transfer the lower organic layer (DCM) to a clean tube using a glass pipette.

• Repeat the extraction of the aqueous layer with another 5 mL of dichloromethane.

• Combine the organic extracts and dry over anhydrous sodium sulfate to remove any residual water.

• Filter the extract and concentrate it to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the concentrated extract to a GC vial for analysis.

Protocol 4: Headspace Solid-Phase Microextraction (HS-SPME) for Food and Beverage Samples

HS-SPME is a solvent-free extraction technique that is well-suited for the analysis of volatile and semi-volatile compounds in complex matrices.[7]

Instrumentation and Consumables:

• SPME fiber assembly (e.g., 50/30 µm DVB/CAR/PDMS).

• SPME autosampler or manual holder.

• Heating block or water bath with magnetic stirring.

• 20 mL headspace vials with magnetic stir bars.

Procedure:

• Place 5 g (for solid samples) or 5 mL (for liquid samples) of the sample into a 20 mL headspace vial.

• Add a magnetic stir bar to the vial.

• For liquid samples, you may add salt (e.g., NaCl, 1 g) to increase the ionic strength and promote the release of volatile compounds into the headspace.

• Seal the vial with a PTFE/silicone septum cap.

• Place the vial in a heating block or water bath set to a specific temperature (e.g., 60°C) and stir for an equilibration time (e.g., 15 minutes).

• Expose the SPME fiber to the headspace of the sample for a defined extraction time (e.g., 30 minutes) while maintaining the temperature and stirring.

• After extraction, retract the fiber into the needle and immediately introduce it into the hot GC injector for thermal desorption of the analytes onto the column.

Visualizations

References

• 1. Screening for gamma-nonalactone in the headspace of freshly cooked non-scented rice using SPME/GC-O and SPME/GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analytical Columns [analyticalcolumns.com]
• 3. Screening for γ-Nonalactone in the Headspace of Freshly Cooked Non-Scented Rice Using SPME/GC-O and SPME/GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. Accurate Determination of 12 Lactones and 11 Volatile Phenols in Nongrape Wines through Headspace-Solid-Phase Microextraction (HS-SPME) Combined with High-Resolution Gas Chromatography-Orbitrap Mass Spectrometry (GC-Orbitrap-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: High-Performance Liquid Chromatography Method for the Determination of Nonalactone

Abstract

Introduction

Nonalactone, particularly γ-nonalactone, is a key aroma compound found in a variety of fruits, dairy products, and alcoholic beverages, imparting a characteristic coconut-like, fruity aroma. Accurate quantification of nonalactone is crucial for quality control in the food and beverage industry, fragrance formulation, and in the study of flavor chemistry. Although GC is the traditional method of choice for its analysis, HPLC presents a viable alternative. This application note outlines a reversed-phase HPLC (RP-HPLC) method with UV detection for the quantitative analysis of nonalactone. The principle of this method relies on the separation of nonalactone from other matrix components on a non-polar stationary phase with a polar mobile phase.

Experimental

Instrumentation and Consumables

• HPLC System: An HPLC system equipped with a pump, autosampler, column compartment, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is recommended.

• Vials: Amber glass vials with PTFE septa.

• Syringe Filters: 0.45 µm PTFE or nylon syringe filters.

• Analytical Balance: Capable of weighing to 0.1 mg.

• Glassware: Volumetric flasks, pipettes, and beakers.

Reagents and Standards

• Nonalactone Standard: Analytical grade γ-nonalactone (≥98% purity).

• Methanol: HPLC grade.

• Acetonitrile: HPLC grade.

• Water: Deionized water, filtered through a 0.22 µm filter.

• Phosphoric Acid: (Optional, for pH adjustment of the mobile phase), analytical grade.

Chromatographic Conditions

The following chromatographic conditions are a starting point and may require optimization for specific sample matrices and HPLC systems.

Parameter	Condition
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase	Acetonitrile:Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30 °C
Detector	UV-Vis or PDA
Detection Wavelength	210 nm
Run Time	10 minutes

Protocols

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of γ-nonalactone standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol. This solution should be stored at 4 °C and protected from light.

• Working Standard Solutions: Prepare a series of working standards by serially diluting the stock standard solution with the mobile phase to achieve concentrations in the desired calibration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation

The sample preparation method will vary depending on the matrix. A general procedure for a liquid sample is provided below.

• Filtration: For clear liquid samples, filter through a 0.45 µm syringe filter directly into an HPLC vial.

• Extraction (for complex matrices): For more complex matrices like food or beverage samples, a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be necessary to remove interferences and concentrate the analyte.

  • LLE Protocol Example:

    • Take 10 mL of the liquid sample and place it in a separatory funnel.

    • Add 10 mL of a suitable organic solvent (e.g., ethyl acetate (B1210297) or hexane).

    • Shake vigorously for 2 minutes and allow the layers to separate.

    • Collect the organic layer. Repeat the extraction twice more.

    • Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in a known volume of mobile phase (e.g., 1 mL).

    • Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial.

Analysis Workflow

Caption: Workflow for the HPLC analysis of nonalactone.

Data Presentation and Analysis

A calibration curve should be generated by plotting the peak area of the nonalactone standard against its concentration. The concentration of nonalactone in the samples can then be determined from the calibration curve using the peak area of the analyte in the sample chromatogram.

Method Validation Parameters (Hypothetical Data)

The following table summarizes the expected performance of this method. These values are illustrative and should be determined experimentally during method validation.

Parameter	Expected Value
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantitation (LOQ)	1.5 µg/mL
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95 - 105%
Retention Time (RT)	Approximately 5-7 min

Discussion

This application note provides a starting point for the HPLC analysis of nonalactone. The lack of a strong chromophore in nonalactone necessitates detection at a low UV wavelength (210 nm). At this wavelength, it is crucial to use high-purity solvents and to ensure a clean sample matrix to avoid interferences from other compounds that may absorb at this wavelength. The mobile phase composition, particularly the ratio of organic solvent to water, can be adjusted to optimize the retention time and resolution of the nonalactone peak. For complex samples, a gradient elution may be necessary to achieve adequate separation from matrix components. Method validation should be performed according to the relevant guidelines to ensure the reliability of the results.

Conclusion

The described RP-HPLC method provides a reliable and accessible alternative to GC for the quantification of nonalactone in various samples. By following the detailed protocol and optimizing the parameters for the specific application, researchers and scientists can achieve accurate and reproducible results for this important flavor and fragrance compound.

Application Notes: γ-Nonalactone as a Chiral Building Block in the Synthesis of Bioactive Molecules

Introduction

γ-Nonalactone is a naturally occurring γ-lactone found in various fruits and fermented products, prized for its characteristic coconut-like aroma.[1] Beyond its extensive use in the flavor and fragrance industry, the chiral nature of γ-nonalactone presents an opportunity for its application as a versatile starting material in stereoselective synthesis.[2] Possessing a stereocenter at the C4 position, enantiomerically pure (R)- or (S)-γ-nonalactone can serve as a valuable chiral building block for the synthesis of complex bioactive molecules, particularly those containing a γ-lactone moiety. This is a key structural feature in a class of natural products known as Annonaceous acetogenins, which exhibit potent cytotoxic and antitumor activities.[3][4] One such acetogenin (B2873293) is (-)-muricatacin, a compound that has been the target of numerous synthetic efforts due to its biological properties.[5][6]

These application notes will detail a synthetic protocol for the application of (R)-γ-nonalactone as a chiral precursor for the synthesis of a (-)-muricatacin analogue, demonstrating its utility in the development of novel therapeutic agents.

Synthetic Application: Synthesis of a (-)-Muricatacin Analogue

The following section outlines a proposed stereoselective synthesis of a (-)-muricatacin analogue starting from enantiomerically pure (R)-γ-nonalactone. The key strategic step involves the deprotonation at the α-position of the lactone followed by alkylation with a suitable electrophile to introduce the characteristic long alkyl chain of the acetogenin.

Overall Synthetic Pathway

The proposed synthesis involves a two-step sequence starting from (R)-γ-nonalactone. The first step is the generation of a lithium enolate at the α-position of the lactone using a strong base like lithium diisopropylamide (LDA). This is followed by the introduction of a long-chain alkyl iodide to furnish the α-alkylated lactone. The second step involves the stereoselective hydroxylation of the α-position to yield the target muricatacin (B138324) analogue.

Caption: Proposed synthetic pathway to a muricatacin analogue.

Quantitative Data

The following table summarizes the expected outcomes for the key synthetic steps based on analogous transformations reported in the literature for the synthesis of related natural products.

Step	Reaction	Reagents	Expected Yield (%)	Expected Stereoselectivity (d.r.)	Reference
1	α-Alkylation	1. LDA, THF, -78 °C2. Dodecyl Iodide	75-85	>95:5	Adapted from similar alkylations of lactones
2	α-Hydroxylation	1. LDA, THF, -78 °C2. MoOPH	60-70	>90:10 (trans:cis)	[5]

d.r. = diastereomeric ratio MoOPH = Oxodiperoxymolybdenum(pyridine)-(hexamethylphosphoric triamide)

Experimental Protocols

The following are detailed experimental protocols for the key steps in the synthesis of the (-)-muricatacin analogue from (R)-γ-nonalactone.

Protocol 1: α-Alkylation of (R)-γ-Nonalactone

This protocol describes the formation of the lithium enolate of (R)-γ-nonalactone and its subsequent reaction with dodecyl iodide.

Materials:

• (R)-γ-Nonalactone (1.0 eq)

• Diisopropylamine (B44863) (1.2 eq)

• n-Butyllithium (1.1 eq)

• Dodecyl iodide (1.2 eq)

• Anhydrous Tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add anhydrous THF and cool to -78 °C in a dry ice/acetone bath.

• Add diisopropylamine to the cooled THF, followed by the dropwise addition of n-butyllithium. Stir the solution at -78 °C for 30 minutes to generate lithium diisopropylamide (LDA).

• Slowly add a solution of (R)-γ-nonalactone in anhydrous THF to the LDA solution at -78 °C. Stir the resulting mixture for 1 hour to ensure complete enolate formation.

• Add a solution of dodecyl iodide in anhydrous THF to the reaction mixture at -78 °C. Allow the reaction to stir at this temperature for 4 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and transfer to a separatory funnel.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the α-alkylated lactone.

Caption: Workflow for the α-alkylation of (R)-γ-nonalactone.

Protocol 2: Stereoselective α-Hydroxylation

This protocol details the stereoselective introduction of a hydroxyl group at the α-position of the alkylated lactone.

Materials:

• α-Alkylated lactone (from Protocol 1) (1.0 eq)

• Lithium diisopropylamide (LDA) (1.2 eq, prepared as in Protocol 1)

• Oxodiperoxymolybdenum(pyridine)-(hexamethylphosphoric triamide) (MoOPH) (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium sulfite (B76179) (Na₂SO₃) solution

• Ethyl acetate (B1210297)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried round-bottom flask under argon, dissolve the α-alkylated lactone in anhydrous THF and cool to -78 °C.

• In a separate flask, prepare a solution of LDA in THF as described in Protocol 1.

• Slowly add the LDA solution to the solution of the α-alkylated lactone at -78 °C and stir for 1 hour.

• In another flask, dissolve MoOPH in anhydrous THF, cool to -78 °C, and then add this solution to the reaction mixture via cannula.

• Stir the reaction at -78 °C for 2 hours.

• Quench the reaction with saturated aqueous NaHCO₃ solution.

• Warm the mixture to room temperature and add saturated aqueous Na₂SO₃ solution. Stir for 30 minutes.

• Extract the mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the target (-)-muricatacin analogue.

Conclusion

The protocols and data presented herein illustrate the potential of enantiomerically pure γ-nonalactone as a valuable chiral building block in organic synthesis. The straightforward conversion to analogues of bioactive natural products like (-)-muricatacin highlights its utility for researchers in medicinal chemistry and drug development. The ability to stereoselectively functionalize the lactone ring opens avenues for the creation of diverse libraries of compounds for biological screening, further cementing the role of simple, naturally derived chiral molecules in the advancement of pharmaceutical research.

References

• 1. Synthesis of (-)-muricatacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Medicinal Chemistry of Annonaceous Acetogenins: Design, Synthesis, and Biological Evaluation of Novel Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Total Synthesis of Annonaceous Acetogenins Belonging to the Non-Adjacent Bis-THF and Non-Adjacent THF-THP Sub-Classes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of (--)-Muricatacin via alpha- and alpha'-C-H bond functionalization of tetrahydrofuran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antitumour Activity of Muricatacin Isomers and its Derivatives in Human Colorectal Carcinoma Cell HCT116 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Use of γ-Nonalactone in Novel Flavor Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of γ-nonalactone, a key flavor compound, and detail its application in the development of novel flavor formulations. This document includes in-depth information on its chemical and sensory properties, quantitative data on its occurrence and use, and detailed protocols for its analysis and application.

Introduction to γ-Nonalactone

γ-Nonalactone (also known as aldehyde C-18) is a cyclic ester that is highly valued in the flavor and fragrance industry for its characteristic creamy, coconut-like, and fruity aroma.[1][2] It is a naturally occurring compound found in a variety of fruits such as peaches, apricots, and coconuts, as well as in some dairy products and spirits.[3] Its versatile sensory profile makes it an essential component in the creation of a wide range of flavor profiles, from tropical and fruity to rich and creamy.

Chemical Properties:

• Chemical Name: γ-Nonalactone

• Synonyms: Aldehyde C-18, Coconut Lactone, 4-Hydroxynonanoic acid γ-lactone[4]

• Chemical Formula: C₉H₁₆O₂

• Molecular Weight: 156.22 g/mol [4]

• Appearance: Colorless to pale yellow liquid[2]

• Odor: At high concentrations, it has a strong coconut, creamy, and fatty aroma. In dilution, it exhibits more pronounced peach and apricot notes.[1]

• Solubility: Soluble in alcohol and most fixed oils; sparingly soluble in water.[2]

• Regulatory Status: Generally Recognized as Safe (GRAS) by the Flavor and Extract Manufacturers Association (FEMA).[5]

Data Presentation: Quantitative Analysis of γ-Nonalactone

The concentration of γ-nonalactone in food products and its recommended usage levels in flavor formulations vary depending on the desired sensory profile and the food matrix. The following tables summarize available quantitative data.

Table 1: Concentration of γ-Nonalactone in Various Food and Beverage Products

Food/Beverage Product	Concentration Range	Reference
Red Wines	12 - 43 µg/L	[6]
White Wines	0 - 16 µg/L	[6]
Botrytised Wines	up to 43.5 µg/L	[6]
Non-botrytised Wines	up to 8.7 µg/L	[6]
Milk	Present (unquantified)	[4]
Butter	Present (unquantified)	[4]
Camembert Cheese	Present (unquantified)	[4]
Freshly Cooked Rice	Detected (variable)	[7]

Table 2: Recommended Usage Levels of γ-Nonalactone in Flavor Formulations

Food Category	Typical Usage Level (ppm) in Final Product	Reference
Baked Goods	28.82 - 55.00	[5][8]
Beverages (Non-alcoholic)	7.22 - 13.45	[4]
Chewing Gum	0.54 - 15.00	[5][8]
Hard Candy	6.61 - 33.00	[5][8]
Soft Candy	27.92 - 40.52	[4]
Frozen Dairy	12.09 - 22.68	[4]
Gelatins & Puddings	16.07 - 28.00	[5][8]
Butter Flavors	~1500 (in flavor concentrate)	[7]
Milk & Cream Flavors	~500 (in flavor concentrate)	[7]
Peach Flavors	~1000 (in flavor concentrate)	[7]
Mango Flavors	~600 (in flavor concentrate)	[7]
Pineapple Flavors	~600 (in flavor concentrate)	[7]
Hazelnut Flavors	200 - 1000 (in flavor concentrate)	[7]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the application of γ-nonalactone in flavor development.

Protocol for the Development of a Novel Coconut Flavor Formulation

This protocol outlines the steps for creating a coconut-type flavor from scratch, utilizing γ-nonalactone as a key component.

Objective: To develop a balanced and authentic coconut flavor formulation for use in beverages.

Materials:

• γ-Nonalactone

• Other flavor compounds (e.g., δ-octalactone for a more authentic coconut note, vanillin (B372448) for creaminess, ethyl maltol (B134687) for sweetness, and other esters for fruity notes)

• Propylene (B89431) Glycol (PG) as a solvent

• Glass beakers and stirring rods

• Pipettes or graduated cylinders

• Analytical balance

• Sample vials

Methodology:

• Base Formulation:

  • Prepare a 10% solution of γ-nonalactone in propylene glycol. This will be the primary building block of the coconut flavor.

  • In a separate beaker, create a base blend of other desired flavor compounds. For a creamy coconut profile, a starting point could be a mixture of vanillin and ethyl maltol in PG.

• Blending and Evaluation:

  • Start by adding small, precise amounts of the γ-nonalactone solution to the base blend.

  • After each addition, thoroughly mix the solution.

  • To evaluate the flavor, add a few drops of the formulation to a simple sugar-water solution (e.g., 10% sucrose (B13894) solution). This allows for a more accurate sensory perception of the final application.

  • Take detailed notes on the aroma and taste profile at each stage of blending.

• Refinement:

  • Based on the sensory evaluation, adjust the ratios of the flavor components. For a more toasted coconut note, consider adding a trace amount of a pyrazine (B50134) compound. For a fruitier profile, experiment with small additions of fruity esters.

  • Continue this iterative process of blending and tasting until the desired coconut flavor profile is achieved.

• Final Formulation and Documentation:

  • Once the optimal blend is determined, record the precise ratios of all components.

  • Prepare a larger batch of the final flavor formulation for stability testing and application in the target product.

Flavor Development Workflow Diagram

Protocol for Sensory Evaluation of a Coconut-Flavored Beverage

This protocol describes a descriptive sensory analysis to characterize the flavor profile of a beverage containing γ-nonalactone.

Objective: To identify and quantify the sensory attributes of a coconut-flavored beverage.

Materials:

• Beverage samples with and without γ-nonalactone (as a control).

• Trained sensory panel (8-12 members).

• Sensory evaluation booths with controlled lighting and ventilation.

• Glassware for sample presentation.

• Unsalted crackers and room temperature water for palate cleansing.

• Sensory evaluation ballots or software.

Methodology:

• Panel Training and Lexicon Development:

  • Train the panelists on the fundamental tastes and aromas associated with coconut and other potential flavor notes in the beverage.

  • Develop a sensory lexicon (a list of descriptive terms) for the product. For a coconut beverage, this may include terms like "creamy," "sweet," "toasted," "fruity (peach-like)," "fatty," and "artificial."[9]

• Sample Preparation and Presentation:

  • Prepare the beverage samples at a consistent temperature.

  • Present the samples to the panelists in a randomized and blind manner.

• Evaluation:

  • Instruct the panelists to evaluate the aroma of the beverage first, followed by the taste and aftertaste.

  • Panelists will rate the intensity of each attribute from the lexicon on a line scale (e.g., from 0 = not perceptible to 15 = very strong).

• Data Analysis:

  • Collect the data from the panelists.

  • Perform statistical analysis (e.g., Analysis of Variance - ANOVA) to determine if there are significant differences in the sensory attributes between the samples.

  • Visualize the results using spider web plots or bar charts to compare the sensory profiles.

Protocol for Quantitative Analysis of γ-Nonalactone using SPME-GC-MS

This protocol provides a method for the extraction and quantification of γ-nonalactone from a liquid food matrix, such as a beverage.

Objective: To accurately quantify the concentration of γ-nonalactone in a beverage sample.

Materials:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Solid-phase microextraction (SPME) device with a suitable fiber (e.g., DVB/CAR/PDMS).

• Headspace vials with septa.

• Water bath or heating block.

• γ-Nonalactone standard for calibration.

• Internal standard (e.g., an isotopically labeled γ-nonalactone or a compound with similar chemical properties).

Methodology:

• Sample Preparation:

  • Pipette a known volume of the beverage sample into a headspace vial.

  • Add a known concentration of the internal standard.

  • Seal the vial with a septum.

• SPME Extraction:

  • Place the vial in a water bath at a controlled temperature (e.g., 60°C) for a set time (e.g., 30 minutes) to allow for equilibration of the headspace.

  • Expose the SPME fiber to the headspace of the sample for a specific duration (e.g., 30 minutes) to adsorb the volatile compounds.

• GC-MS Analysis:

  • Retract the fiber and immediately insert it into the heated injection port of the GC-MS for thermal desorption of the analytes onto the analytical column.

  • Use a suitable GC column (e.g., DB-WAX) and a temperature program that allows for the separation of γ-nonalactone from other volatile compounds.

  • The mass spectrometer should be operated in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring the characteristic ions of γ-nonalactone (e.g., m/z 85).[7]

• Quantification:

  • Create a calibration curve by analyzing a series of standards with known concentrations of γ-nonalactone.

  • Calculate the concentration of γ-nonalactone in the sample by comparing its peak area to that of the internal standard and using the calibration curve.

SPME-GC-MS Workflow Diagram

Signaling Pathway of Odor Perception

The perception of γ-nonalactone, like other odorants, is initiated by its interaction with olfactory receptors in the nasal cavity. This triggers a signaling cascade that results in the perception of its characteristic aroma.

Olfactory Signaling Pathway for γ-Nonalactone

Conclusion

γ-Nonalactone is a versatile and impactful flavor ingredient that can be effectively utilized in the development of novel flavor formulations. Its unique sensory properties, combined with a thorough understanding of its behavior in different food matrices, allow for the creation of a wide array of desirable flavor profiles. The protocols provided in these application notes offer a framework for the systematic development, analysis, and evaluation of flavors incorporating γ-nonalactone, enabling researchers and developers to innovate with confidence.

References

• 1. Buy Bulk - Gamma-Nonalactone (Aldehyde C-18) | Wholesale Supplier [sinofoodsupply.com]
• 2. consolidated-chemical.com [consolidated-chemical.com]
• 3. EU Natural Gamma Nonalactone manufacturers and suppliers in China - ODOWELL [odowell.com]
• 4. Gamma-Nonalactone | C9H16O2 | CID 7710 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. gamma-nonalactone (aldehyde C-18 (so-called)), 104-61-0 [thegoodscentscompany.com]
• 6. researchgate.net [researchgate.net]
• 7. perfumerflavorist.com [perfumerflavorist.com]
• 8. chembk.com [chembk.com]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for the Extraction of γ-Nonalactone from Fruit Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

γ-Nonalactone is a naturally occurring flavor and fragrance compound found in a variety of fruits, contributing to their characteristic sweet, creamy, and coconut-like aroma. Its presence and concentration are critical to the sensory profile of fruits such as peaches, apricots, and strawberries. Accurate and efficient extraction of γ-nonalactone from complex fruit matrices is essential for quality control, flavor and aroma research, and the development of natural food additives. This document provides detailed application notes and protocols for three common extraction methods: Headspace Solid-Phase Microextraction (HS-SPME), Liquid-Liquid Extraction (LLE), and Steam Distillation.

Data Presentation

The following table summarizes quantitative data from various studies on the extraction of γ-nonalactone from different fruit matrices. It is important to note that direct comparison between studies may be limited due to variations in fruit cultivar, ripeness, and specific experimental conditions.

Fruit Matrix	Extraction Method	Fiber/Solvent	Extraction Time	Extraction Temperature (°C)	Concentration/Recovery	Reference
Peach	HS-SPME-GC-MS	DVB/CAR/PDMS	45 min	45	180 ng/g (approx.)	[1]
Peach Spirit	HS-SPME-GC-MS	DVB/CAR/PDMS	-	-	Present	[2]
Pineapple	HS-SPME	PDMS/DVB	40 min	50	1019.78 µg/kg (total volatiles)	[3][4]
Fruit Juices (general)	LLE	Dichloromethane	-	-	Present	[5]
Non-grape Wines	HS-SPME-GC-Orbitrap-MS	-	-	-	Present in Goji berry and Hawthorn wine
Strawberries	HS-SPME-GC	-	60 min	50	Present	[6]

Further research is needed to provide more comprehensive and directly comparable quantitative data across all methods and fruit matrices.

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME)

This method is a solvent-free technique ideal for the analysis of volatile and semi-volatile compounds in the headspace of a sample.

Materials:

• Fruit sample (e.g., peach, apricot, strawberry puree)

• Sodium chloride (NaCl)

• Internal standard (e.g., 2-octanol)

• SPME fiber assembly with a suitable coating (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• 20 mL headspace vials with PTFE/silicone septa

• Heater-stirrer or water bath with magnetic stirrer

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Sample Preparation:

  • Homogenize the fresh fruit to a puree.

  • Weigh a specific amount of the fruit puree (e.g., 5 g) into a 20 mL headspace vial.

  • Add a defined amount of sodium chloride (e.g., 1 g) to the vial to increase the ionic strength and promote the release of volatile compounds.

  • Spike the sample with a known concentration of an internal standard.

• Extraction:

  • Immediately seal the vial with a septum cap.

  • Place the vial in a heater-stirrer or water bath and allow the sample to equilibrate at a set temperature (e.g., 45-60°C) for a specific time (e.g., 15-30 minutes) with constant agitation.

  • Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30-60 minutes) at the same temperature and agitation.

• Analysis:

  • Retract the fiber into the needle and immediately introduce it into the hot injection port of the GC-MS for thermal desorption of the analytes.

  • Analyze the desorbed compounds using an appropriate GC-MS method.

Workflow Diagram:

HS-SPME Experimental Workflow

Protocol 2: Liquid-Liquid Extraction (LLE)

LLE is a classic solvent-based method for extracting compounds from a liquid matrix.

Materials:

• Fruit juice or aqueous fruit extract

• Organic solvent (e.g., Dichloromethane, Diethyl ether)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Separatory funnel or centrifuge tubes

• Vortex mixer (if using centrifuge tubes)

• Rotary evaporator or nitrogen evaporator

• GC-MS

Procedure:

• Sample Preparation:

  • Prepare a liquid sample by juicing the fruit or creating an aqueous extract from the fruit puree.

  • Measure a specific volume of the liquid sample (e.g., 50 mL) into a separatory funnel or a large centrifuge tube.

• Extraction:

  • Add an equal volume of the organic solvent to the sample.

  • If using a separatory funnel, shake vigorously for 2-3 minutes, periodically venting to release pressure.

  • If using a centrifuge tube, vortex vigorously for 2-3 minutes.

  • Allow the layers to separate. If an emulsion forms, centrifugation may be necessary.

  • Carefully collect the organic layer (which may be the top or bottom layer depending on the solvent density).

  • Repeat the extraction process on the aqueous layer with fresh solvent 1-2 more times to improve recovery.

  • Combine the organic extracts.

• Drying and Concentration:

  • Dry the combined organic extract by passing it through a funnel containing anhydrous sodium sulfate.

  • Concentrate the dried extract to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

• Analysis:

  • Inject an aliquot of the concentrated extract into the GC-MS for analysis.

Workflow Diagram:

Liquid-Liquid Extraction Workflow

Protocol 3: Steam Distillation

Steam distillation is a technique used to separate volatile compounds that are immiscible with water by passing steam through the plant material.[7]

Materials:

• Fruit material (e.g., whole, chopped, or pomace)

• Steam distillation apparatus (including a steam generator, distillation flask, condenser, and receiving vessel)

• Organic solvent (e.g., Diethyl ether or Dichloromethane) for extraction from the distillate

• Separatory funnel

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator or nitrogen evaporator

• GC-MS

Procedure:

• Sample Preparation:

  • Prepare the fruit material by chopping or grinding to increase the surface area.

  • Place the prepared fruit material into the distillation flask of the steam distillation apparatus.

• Distillation:

  • Generate steam in the steam generator and pass it through the fruit material in the distillation flask.

  • The steam will vaporize the volatile compounds, including γ-nonalactone.

  • The mixture of steam and volatile compounds will then pass into the condenser.

  • The condensate (a mixture of water and the immiscible volatile compounds) is collected in the receiving vessel.

  • Continue the distillation for a set period of time (e.g., 2-4 hours) or until no more oil is observed in the distillate.

• Extraction from Distillate:

  • Transfer the collected distillate to a separatory funnel.

  • Extract the volatile compounds from the aqueous distillate using an appropriate organic solvent (e.g., diethyl ether) two to three times.

  • Combine the organic extracts.

• Drying and Concentration:

  • Dry the combined organic extract with anhydrous sodium sulfate.

  • Concentrate the extract to a small volume using a rotary evaporator or a gentle stream of nitrogen.

• Analysis:

  • Analyze the concentrated extract using GC-MS.

Workflow Diagram:

Steam Distillation Workflow

Conclusion

The choice of extraction method for γ-nonalactone from fruit matrices depends on several factors, including the specific research goals, available equipment, and the desired level of quantitation. HS-SPME offers a rapid, solventless, and sensitive approach, particularly for volatile profiling. LLE is a robust and widely accessible technique suitable for quantitative analysis, though it is more labor-intensive and requires solvents. Steam distillation is effective for extracting volatile oils from larger quantities of plant material but may not be as suitable for routine quantitative analysis of trace components. For accurate quantification, all methods should be validated and used in conjunction with appropriate internal standards.

References

• 1. researchgate.net [researchgate.net]
• 2. Characterization of Key Aroma-Active Compounds in Two Types of Peach Spirits Produced by Distillation and Pervaporation by Means of the Sensomics Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. ars.usda.gov [ars.usda.gov]
• 7. mdpi.com [mdpi.com]

Detecting Trace Levels of γ-Nonalactone: A Guide to Analytical Methods

Introduction

Gamma-Nonalactone (γ-nonalactone) is a crucial aroma compound found in a wide variety of food and beverage products, imparting characteristic sweet, coconut-like, and fruity notes. Its presence, even at trace levels, can significantly impact the sensory profile of products suchs as wine, rice, dairy, and fruits. Accurate and sensitive quantification of γ-nonalactone is therefore essential for quality control, flavor profiling, and product development. This document provides detailed application notes and protocols for the analysis of trace levels of γ-nonalactone using modern analytical techniques, primarily focusing on Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The selection of an analytical method for γ-nonalactone determination is often dictated by the sample matrix, the required sensitivity, and the available instrumentation. Below is a summary of quantitative data from various studies to aid in method selection.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Concentration Range Detected	Linearity (R²)	Reference
SIDA-SPE-GC-MS	Pinot Noir Wine	0.4 µg/L	1.1 µg/L	8.3 - 22.5 µg/L	> 0.99	[1][2]
SIDA-SPE-GC-MS	White Wine	0.4 µg/L	-	Up to 43.5 µg/L	0.9985	[3]
HS-SPME-GC-MS	Non-Scented Rice	-	-	Qualitatively Identified	-	[3]
LLE-GC-MS	Fruit Juice	-	-	Qualitatively Identified	-	[4]

SIDA: Stable Isotope Dilution Assay; SPE: Solid-Phase Extraction; HS-SPME: Headspace Solid-Phase Microextraction; LLE: Liquid-Liquid Extraction.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) for Non-Scented Rice

This method is suitable for the analysis of volatile and semi-volatile compounds in solid matrices like rice.[3]

a) Sample Preparation:

• Cook a pre-determined amount of non-scented rice according to standard procedures.

• Immediately after cooking, transfer a 5g portion of the hot rice into a 20 mL headspace vial.

• Seal the vial tightly with a PTFE-faced silicone septum.

b) HS-SPME Procedure:

• Fiber: Use a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber.

• Conditioning: Condition the fiber prior to first use according to the manufacturer's instructions. Recondition the fiber for 1 hour at 250°C before each analysis.[3]

• Extraction: Place the vial in a heating block or water bath at 60°C. Expose the SPME fiber to the headspace above the rice sample for 30 minutes.[3]

c) GC-MS Analysis:

• Injection: Retract the fiber and immediately insert it into the GC injection port, heated to 250°C, for thermal desorption for 5 minutes in splitless mode.[3]

• Column: Use a DB-Wax capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent polar column.[3]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature of 40°C, hold for 2 minutes.

  • Ramp to 230°C at a rate of 4°C/min.

  • Hold at 230°C for 5 minutes.[3]

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Mass Range: Scan from m/z 40 to 300.

  • Identification: Identify γ-nonalactone by comparing its mass spectrum and retention index with an authentic standard. The characteristic ion for γ-nonalactone is m/z 85.

HS-SPME-GC-MS workflow for nonalactone in rice.

Solid-Phase Extraction Gas Chromatography-Mass Spectrometry (SPE-GC-MS) for Wine

This protocol is adapted from methods for the analysis of volatile compounds in wine and is suitable for the quantification of γ-nonalactone.[1][5][6]

a) Sample Preparation:

• Take a 50 mL aliquot of wine.

• If using a stable isotope dilution assay (SIDA), spike the sample with a known amount of an appropriate internal standard (e.g., ¹³C₂-²H₂-γ-nonalactone).[3][6]

b) SPE Procedure:

• Cartridge: Use a 200 mg Lichrolut-EN or similar divinylbenzene-polymer based SPE cartridge.[5]

• Conditioning:

  • Pass 5 mL of dichloromethane (B109758) through the cartridge.

  • Pass 5 mL of methanol (B129727) through the cartridge.

  • Equilibrate with 10 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Pass the 50 mL wine sample through the conditioned cartridge at a flow rate of approximately 2 mL/min.

• Washing: Wash the cartridge with 10 mL of deionized water to remove sugars and other polar interferences.

• Drying: Dry the cartridge under a gentle stream of nitrogen or by vacuum for 20 minutes.

• Elution: Elute the trapped analytes with 1.5 mL of dichloromethane into a GC vial.[5]

c) GC-MS Analysis:

• Injection: Inject 1 µL of the eluate in splitless mode at 250°C.

• Column: Use a non-polar or medium-polarity column such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature of 40°C, hold for 2 minutes.

  • Ramp to 240°C at a rate of 5°C/min.

  • Hold at 240°C for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Mass Range: Scan from m/z 40 to 300 or use Selected Ion Monitoring (SIM) for higher sensitivity, monitoring m/z 85 for γ-nonalactone and the corresponding ion for the internal standard if used.[3]

SPE-GC-MS workflow for nonalactone in wine.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Fruit Juice

This is a representative protocol for the analysis of γ-nonalactone in a liquid matrix like fruit juice. LC-MS/MS can offer high selectivity and sensitivity.

a) Sample Preparation (Liquid-Liquid Extraction):

• Centrifuge 10 mL of fruit juice to remove pulp.

• Take 5 mL of the supernatant and place it in a 15 mL centrifuge tube.

• Add 5 mL of ethyl acetate (B1210297).

• Vortex for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the upper ethyl acetate layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 500 µL of 50:50 methanol:water.

b) LC-MS/MS Analysis:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase:

  • A: Water with 0.1% formic acid.

  • B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • Start at 10% B.

  • Linearly increase to 95% B over 8 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to 10% B and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS/MS System: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Precursor Ion (Q1): m/z 157.1 (M+H)⁺

  • Product Ions (Q3): A quantifying and a qualifying ion should be chosen after optimization. A likely product ion would result from the loss of the pentyl side chain, but would need to be determined experimentally. For example, a transition could be m/z 157.1 -> 85.1. Collision energy would need to be optimized.

LC-MS/MS workflow for nonalactone in fruit juice.

Conclusion

The analytical methods described provide robust and sensitive options for the detection and quantification of trace levels of γ-nonalactone in various food and beverage matrices. The choice between HS-SPME-GC-MS, SPE-GC-MS, and LC-MS/MS will depend on the specific application, matrix complexity, and desired level of sensitivity. For volatile analysis in solid samples, HS-SPME is a powerful, solvent-free technique. For liquid samples like wine, SPE offers excellent cleanup and concentration. LC-MS/MS provides an alternative with high selectivity, particularly for complex matrices where chromatographic separation from interfering compounds is challenging. Proper method validation, including the determination of LOD, LOQ, linearity, and recovery, is crucial for obtaining accurate and reliable results.

References

• 1. gcms.cz [gcms.cz]
• 2. deepdyve.com [deepdyve.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Applications of Solid-Phase Microextraction and Gas Chromatography/Mass Spectrometry (SPME-GC/MS) in the Study of Grape and Wine Volatile Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Biotransformation of Fatty Acids for γ-Nonalactone Production

Audience: Researchers, scientists, and drug development professionals.

Introduction

γ-Nonalactone is a valuable aroma compound with a characteristic coconut and fruity fragrance, widely utilized in the food, beverage, and cosmetic industries. The increasing consumer demand for natural products has spurred interest in biotechnological routes for its synthesis. Microbial biotransformation of fatty acids presents a promising and sustainable alternative to chemical synthesis. This document provides detailed protocols and data for the production of γ-nonalactone through the biotransformation of fatty acids using various microorganisms.

The biosynthesis of γ-nonalactone from fatty acid precursors, such as linoleic acid, has been observed in yeasts like Saccharomyces cerevisiae and Sporobolomyces odorus.[1] The process typically involves lipoxygenation of the fatty acid to form hydroperoxide derivatives, which are then further metabolized to yield γ-nonalactone.[1]

Biotransformation Pathways

The production of γ-nonalactone from linoleic acid in yeast involves two primary biosynthetic routes, leading to different enantiomers of the final product.

• 13-Lipoxygenation Pathway: This pathway involves the 13-lipoxygenation of linoleic acid, followed by reduction and subsequent β-oxidation and one α-oxidation step. This route primarily yields (S)-γ-nonalactone.[1][2]

• 9-Lipoxygenation Pathway: This alternative pathway begins with the 9-lipoxygenation of linoleic acid. Subsequent reduction and a Baeyer-Villiger oxidation step lead to the formation of (R)-γ-nonalactone.[1][2]

Caption: Biosynthetic pathways of γ-nonalactone from linoleic acid.

Experimental Protocols

Protocol 1: Production of γ-Nonalactone using Pichia ohmeri and Pichia stipitis

This protocol describes the general procedure for the biotransformation of a C18 hydroxy-acid with a hydroxyl group at the C13 position to produce γ-nonalactone using Pichia ohmeri or Pichia stipitis.[3]

1. Microorganism and Culture Preparation:

• Culture Pichia ohmeri (CBS 5367) or Pichia stipitis (CBS 5773) on MPGA medium (20 g/L malt (B15192052) extract, 5 g/L peptone, 20 g/L glucose, 15 g/L agar, pH 6.5-7) for three days at 28°C.

• Prepare a pre-inoculum by seeding a 300 ml flask containing 50 ml of MPGB medium (20 g/L malt extract, 5 g/L peptone, 20 g/L glucose) with the cultured microorganism.

• Incubate the pre-inoculum on a shaker (120 rpm) at 28-30°C for 24 hours.

• Inoculate 300 ml flasks containing 50 ml of MPGB with 10% (v/v) of the pre-inoculum and grow under the same conditions for 24 hours.

2. Biotransformation:

• Add the C18 hydroxy-acid substrate to the culture at a concentration of 2.5 g/L.

• Continue the incubation under the same temperature and stirring conditions for 24 to 48 hours.

3. Extraction and Analysis:

• Extract the γ-nonalactone from the culture broth using a suitable solvent (e.g., diethyl ether).

• Analyze the extracted product using Gas Chromatography-Mass Spectrometry (GC-MS) for identification and quantification.

Protocol 2: Production of Unsaturated γ-Nonalactones via Lipoxygenation

This protocol outlines a method for producing unsaturated γ-nonalactones from linoleic or linolenic acid using a lipoxygenase enzyme.[3]

1. Lipoxygenation Reaction:

• Prepare a substrate solution containing linoleic acid or a mixture of linoleic and linolenic acids.

• Adjust the pH of the substrate solution to 9.

• Add soya lipoxygenase (e.g., from Fluka) at a concentration of 100 mg per liter of substrate solution.

• Incubate the reaction mixture at ambient temperature for 24 hours while bubbling air or oxygen through the solution.

2. Product Recovery:

• At the end of the incubation period, extract the products by steam distillation.

• Extract the aqueous phase of the distillate with a suitable organic solvent to recover the unsaturated γ-lactones.

Data Presentation

Microorganism	Precursor	Product	Yield/Concentration	Reference
Saccharomyces cerevisiae	9-hydroxyoctadecadienoic acid	γ-nonalactone	50% conversion	[1]
Yarrowia lipolytica	Castor oil	γ-decalactone	5.4 ± 0.5 g/L	[4]
Yarrowia lipolytica	Methyl ricinoleate	γ-decalactone	up to 12.3 g/L	[5]
Engineered E. coli	Methyl decanoate	γ-decalactone	3.53 mg/L	[6][7]
Engineered E. coli	Methyl decanoate	δ-decalactone	0.51 mg/L	[6][7]

Experimental Workflow

The general workflow for the microbial production of γ-nonalactone from fatty acid precursors involves several key stages, from inoculum preparation to final product analysis.

Caption: General experimental workflow for γ-nonalactone production.

Key Considerations and Optimization

• Substrate Concentration: The concentration of the fatty acid precursor can significantly impact the yield of γ-nonalactone. High concentrations of some substrates, like ricinoleic acid, can be toxic to the microorganisms.[8]

• Oxygen Transfer Rate (OTR): Aeration and agitation rates directly influence the OTR, which has been shown to be a critical parameter in γ-lactone production by Yarrowia lipolytica.[4][9]

• pH: Maintaining an optimal pH is crucial for both microbial growth and enzymatic activity.

• Genetic Engineering: Metabolic and genetic engineering of production strains, such as Yarrowia lipolytica, can enhance the productivity of γ-lactones by optimizing the β-oxidation pathway.[5][10]

Conclusion

The biotransformation of fatty acids offers a viable and sustainable route for the production of natural γ-nonalactone. The protocols and data presented here provide a foundation for researchers to develop and optimize microbial processes for the synthesis of this important aroma compound. Further research into metabolic engineering and bioprocess optimization holds the potential to significantly improve the efficiency and economic feasibility of γ-nonalactone bioproduction.

References

• 1. researchgate.net [researchgate.net]
• 2. datapdf.com [datapdf.com]
• 3. US5646022A - Process for the production of gamma nonalactones in natural form - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. [PDF] Production of γ-decalactone by Yarrowia lipolytica: insights into experimental conditions and operating mode optimization | Semantic Scholar [semanticscholar.org]
• 10. Biotechnological production of γ-decalactone, a peach like aroma, by Yarrowia lipolytica - PubMed [pubmed.ncbi.nlm.nih.gov]

Industrial Scale Synthesis of Gamma-Nonalactone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamma-nonalactone (B146572), also known as aldehyde C-18, is a valuable fragrance and flavor compound prized for its characteristic creamy, coconut-like aroma with fruity undertones of peach and apricot.[1][2][3][4] It is widely utilized in the food and beverage, perfume, and cosmetics industries.[1][2][3][5][6] While naturally occurring in various fruits and fermented products, industrial-scale production relies predominantly on synthetic routes to ensure a consistent and cost-effective supply.[5][7] This document provides detailed application notes and protocols for the industrial-scale synthesis of gamma-nonalactone, focusing on the most prevalent chemical methodologies.

Synthetic Routes Overview

Several synthetic strategies are employed for the industrial production of gamma-nonalactone. The most common and economically viable method is the free-radical addition of a primary alcohol to an acrylic acid derivative.[8][9][10] Alternative routes include the condensation of an aldehyde with malonic acid and the lactonization of a corresponding nonenoic acid.[1][2][3][5][6][8] Biotechnological approaches using microorganisms are also utilized for the production of "natural" gamma-nonalactone.[7][11][12]

Data Presentation: Comparison of Key Synthetic Routes

The following table summarizes quantitative data for the primary industrial synthesis methods of gamma-nonalactone, providing a comparative overview of reaction parameters and yields.

Parameter	Radical Addition (n-hexanol + Acrylic Acid/Methyl Acrylate)	Condensation (Heptanal + Malonic Acid)
Primary Reactants	n-hexanol, acrylic acid or methyl acrylate	Heptanal (B48729), malonic acid
Catalyst	Zinc bromide, boric acid[13][14]	-
Initiator	Di-tert-butyl peroxide[2][3][5][6][9]	-
Solvent/Reagent	Triethylamine[1]	-
Reaction Temperature	170-190 °C[13][15][16]	100-110 °C (initial step)[17]
Reaction Time	5-15 hours[15][16]	1 hour (initial step)[1][17]
Molar Ratio (Alcohol:Acrylate)	5-8 : 1[9][18]	-
Molar Ratio (Acrylate:Initiator)	5-50 : 1[18]	-
Molar Ratio (Acrylate:Catalyst)	10-40 : 1[18]	-
Reported Yield	~30-88%[1]	~75%

Experimental Protocols

Protocol 1: Synthesis via Radical Addition of n-Hexanol to Acrylic Acid

This protocol details a common industrial method for synthesizing gamma-nonalactone, which involves the free-radical addition of n-hexanol to acrylic acid.[9][10] This method is often preferred due to the availability and lower cost of the starting materials.[9][10]

Materials:

• n-hexanol

• Acrylic acid

• Di-tert-butyl peroxide (initiator)

• Zinc bromide (catalyst)[9][10]

• Anhydrous sodium sulfate (B86663) (desiccant)[9][10]

Equipment:

• Heating reactor equipped with a stirrer, thermometer, constant pressure funnel, and a Dean-Stark trap with a reflux condenser[9][10][15]

Procedure:

• Reactor Setup: In a heating reactor, add approximately three-quarters of the total required n-hexanol and the zinc bromide catalyst.[15][16]

• Heating: Begin stirring and heat the mixture to a temperature of 170-190 °C.[13][15][16]

• Reactant Preparation: In a separate vessel, prepare a mixture of the remaining n-hexanol, acrylic acid, and di-tert-butyl peroxide initiator.

• Reactant Addition: Slowly add the prepared mixture to the heated reactor at a controlled rate of 3-10 mL/h.[13][15]

• Reaction and Reflux: Once the addition is complete, allow the reaction to reflux for 5-15 hours.[15][16] To enhance the reaction rate and yield, a desiccant such as anhydrous sodium sulfate can be added to the Dean-Stark trap to remove water generated during the reaction.[9][10][15]

• Purification: After the reaction is complete, the crude product is purified. This typically involves distillation under reduced pressure to isolate the gamma-nonalactone.

Protocol 2: Synthesis via Condensation of Heptanal and Malonic Acid

This protocol outlines the synthesis of gamma-nonalactone through the condensation of heptanal with malonic acid, followed by cyclization.[1][8]

Materials:

• Heptanal

• Malonic acid

• Triethylamine

• Ethyl ether

• Concentrated Hydrochloric acid (HCl)

• 85% Sulfuric acid (H₂SO₄)

• Sodium bicarbonate

Equipment:

• Reaction flask with heating capabilities

• Separatory funnel

Procedure:

• Initial Reaction: In a suitable reaction flask, combine heptanal, malonic acid, and triethylamine. Heat the mixture.[1]

• Extraction and Neutralization: After heating, cool the reaction mixture and transfer it to a separatory funnel. Add ethyl ether and a cold solution of concentrated HCl. Wash the organic layer with water and dry it.[1]

• Lactonization: To the dried organic phase, add 85% sulfuric acid and heat for approximately one hour to induce lactonization.[1]

• Workup: Carefully add the reaction mixture to a solution of sodium bicarbonate in water to neutralize the acid.

• Final Purification: Separate the organic layer containing the crude gamma-nonalactone using ethyl ether. Wash the organic layer with water and then purify by distillation to obtain the final product.[1]

Visualizations

Caption: Primary industrial synthesis pathway for gamma-nonalactone.

Caption: Experimental workflow for radical addition synthesis.

References

• 1. prezi.com [prezi.com]
• 2. gamma-Nonanolactone | 104-61-0 [chemicalbook.com]
• 3. EU Natural Gamma Nonalactone manufacturers and suppliers in China - ODOWELL [odowell.com]
• 4. Buy Bulk - Gamma-Nonalactone (Aldehyde C-18) | Wholesale Supplier [sinofoodsupply.com]
• 5. Gamma Nonalactone / Aldehyde C18 (104-61-0) – Premium — Scentspiracy [scentspiracy.com]
• 6. Gamma Nonalactone manufacturers and suppliers in China - ODOWELL [odowell.com]
• 7. US5646022A - Process for the production of gamma nonalactones in natural form - Google Patents [patents.google.com]
• 8. Gamma-Nonalactone | C9H16O2 | CID 7710 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. sciencemadness.org [sciencemadness.org]
• 10. tandfonline.com [tandfonline.com]
• 11. US20080125345A1 - Gamma-Undecenolactone, Method for the Preparation and Use Thereof for Cosmetics and in the Form of Food Additives - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. Buy Gamma-nonalactone (EVT-318692) | 104-61-0 [evitachem.com]
• 14. benchchem.com [benchchem.com]
• 15. CN102060816A - Synthesis method of gamma-nonalactone - Google Patents [patents.google.com]
• 16. CN102617522B - Method for synthesis of gamma-nonyl lactone - Google Patents [patents.google.com]
• 17. Sciencemadness Discussion Board - Synthesis of gamma-nonalactone (Coconut aroma) - Powered by XMB 1.9.11 [sciencemadness.org]
• 18. CN102617522A - Method for synthesis of gamma-nonyl lactone - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: γ-Nonalactone Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield of γ-nonalactone synthesis.

Troubleshooting Guide

Q1: My reaction mixture turned dark brown or black during the synthesis. What is the cause, and how can I prevent it?

A1: Dark coloration, particularly when using strong mineral acids like concentrated sulfuric acid, is typically due to acid-catalyzed side reactions. These can include polymerization and degradation of the starting materials or the γ-nonalactone product, leading to the formation of intensely colored, high-molecular-weight byproducts.[1]

Solutions:

• Use a Milder Catalyst: Consider replacing strong mineral acids with a solid acid catalyst, such as a strongly acidic ion-exchange resin (e.g., Amberlyst 15). These catalysts can minimize side reactions, leading to a purer product and simplifying the workup process.[1][2]

• Optimize Reaction Temperature: High temperatures can accelerate the rate of side reactions.[1] It is crucial to maintain the recommended temperature for the specific catalytic system. For instance, with acidic ion exchangers, a temperature range of 100 to 130°C is often effective.[1]

• Control Reagent Addition: In syntheses such as the free-radical addition of n-hexanol to acrylic acid, a slow, controlled addition of reactants can help to minimize side reactions.[3][4]

Q2: I am observing a low yield in my γ-nonalactone synthesis. What are the potential causes and how can I improve it?

A2: Low yields can stem from several factors, including incomplete reactions, side reactions, and suboptimal reaction conditions.

Potential Causes and Solutions:

• Inefficient Water Removal: In reactions that produce water, such as the esterification to form the lactone, inefficient removal of water can limit the reaction's progression. The use of a Dean-Stark apparatus or adding a desiccant to a water segregator can help drive the reaction to completion.[3]

• Suboptimal Catalyst: The choice of catalyst is critical. For the synthesis from n-hexanol and acrylic acid, catalysts like boric acid or zinc bromide have been used.[4] For the cyclization of unsaturated acids, catalysts like sulfuric acid or Amberlyst 15 are common.[1][2] The optimal catalyst will depend on the specific reaction pathway.

• Reaction Time and Temperature: Ensure that the reaction is proceeding for a sufficient amount of time at the optimal temperature. For example, in the free-radical addition method, refluxing for 5-15 hours is suggested after the addition of all materials.[3]

• Purity of Reagents: The purity of starting materials, such as heptanal (B48729) or n-hexanol, can significantly impact the yield. Impurities can lead to unwanted side reactions.

Q3: I'm having trouble with persistent emulsions during the aqueous workup. How can I resolve this?

A3: Emulsion formation is a common issue, especially in syntheses that generate surfactant-like byproducts, which can occur when using strong acid catalysts.[1]

Strategies to Break Emulsions:

• Brine Wash: Wash the organic layer with a saturated sodium chloride (brine) solution. This increases the ionic strength of the aqueous phase, which can help to break the emulsion.[1]

• Centrifugation: If the emulsion persists, centrifugation can be a very effective method for separating the organic and aqueous layers.[1]

• Solvent Addition: Adding a small amount of a different organic solvent, such as toluene, may alter the phase dynamics and help to resolve the emulsion.[1]

Frequently Asked Questions (FAQs)

Q4: What are the common synthesis routes for γ-nonalactone?

A4: Several common chemical synthesis routes for γ-nonalactone include:

• From Heptanal and Malonic Acid: This method involves a malonic synthesis to create a β,γ-unsaturated acid, followed by intramolecular cyclization to form the lactone.[2]

• From n-Hexanol and Acrylic Acid/Methyl Acrylate: This is a free-radical addition reaction, often initiated by a peroxide like di-tert-butyl peroxide.[3][5][6][7][8]

• From 7-Hydroxynonanoic Acid: Intramolecular esterification of 7-hydroxynonanoic acid, typically catalyzed by a strong acid, yields γ-nonalactone.[9]

• From Undecylenic Acid and Malonic Acid: This is another alternative multi-step synthesis route.[6][8]

Q5: What is a typical yield for γ-nonalactone synthesis?

A5: The yield of γ-nonalactone can vary significantly depending on the synthesis method and optimization of reaction conditions. Reported yields range from approximately 30% to over 80%.[10] For instance, a synthesis starting from heptanal and malonic acid has been reported to achieve a yield of around 73.63%.[2] Another method involving n-hexanol and acrylic acid reported a yield of 75.35%.[3]

Q6: What are the primary side products in the synthesis from n-hexanol and acrylic acid derivatives?

A6: When using a di-tert-butyl peroxide initiator in the synthesis from n-hexanol and an acrylic acid derivative, a primary side product is tert-butanol, which is formed from the decomposition of the initiator.[1] Additionally, methanol (B129727) is produced when using methyl acrylate.[7] These low-boiling point byproducts can typically be removed by distillation.[1]

Q7: How can I purify the final γ-nonalactone product?

A7: Purification of γ-nonalactone commonly involves the following steps:

• Aqueous Workup: After the reaction, the mixture is typically washed with water and sometimes a basic solution (like sodium bicarbonate) to neutralize any remaining acid catalyst.[10]

• Extraction: The product is extracted into an organic solvent such as diethyl ether.[2][10]

• Drying: The organic layer is dried over an anhydrous salt like sodium sulfate.[2]

• Distillation: The final purification is often achieved by distillation, sometimes under vacuum, to separate the γ-nonalactone from any remaining solvents, starting materials, and non-volatile impurities.[10]

Data Presentation

Table 1: Comparison of γ-Nonalactone Synthesis Methods and Reported Yields

Starting Materials	Catalyst/Initiator	Reported Yield	Reference
Heptanal, Malonic Acid	Triethylamine, Sulfuric Acid	~30%	[10]
Heptanal, Malonic Acid	Triethylamine, Amberlyst 15	73.63%	[2]
n-Hexanol, Acrylic Acid	Di-tert-butyl peroxide	75.35%	[3]
n-Hexanol, Methyl Acrylate	Di-tert-butyl peroxide	70.3%	[7]

Experimental Protocols

Method 1: Synthesis from Heptanal and Malonic Acid

This protocol is adapted from a procedure with a reported yield of 73.63%.[2]

• Preparation of the Unsaturated Acid:

  • In a 250 mL 3-neck round-bottom flask equipped with a condenser, addition funnel, thermometer, and magnetic stirrer, charge 4.16 g (40 mmol) of malonic acid.

  • Add 5.6 mL (40 mmol) of heptaldehyde, followed by 8 mL (60 mmol) of triethylamine.

  • Heat the mixture to 100-110°C for 1 hour.

  • Transfer the resulting solution to a separatory funnel and rinse the flask with 2x20 mL of diethyl ether, adding the rinses to the funnel.

  • Add 40 mL of 4N HCl and shake. Separate the ethereal layer and wash it with 2x10 mL of deionized water.

  • Extract the acid with 40 mL of 1.25N NaOH. Separate the aqueous layer.

  • Wash the aqueous layer with 2x10 mL of diethyl ether.

  • Acidify the aqueous solution with 40 mL of 4N HCl to precipitate the unsaturated acid.

  • Extract the acid with 3x20 mL of diethyl ether, wash with 20 mL of brine, and dry over sodium sulfate.

  • Remove the solvent to obtain the crude unsaturated acid.

• Cyclization to the Lactone:

  • Dissolve the crude product from the first step in 30 mL of heptane.

  • Add an equal weight of Amberlyst 15 cationic resin.

  • Heat the mixture to reflux for 1 hour with strong stirring.

  • Cool the flask and decant the supernatant.

  • Wash the resin with 3x10 mL of diethyl ether and combine the washings with the supernatant.

  • Remove the solvents to obtain γ-nonalactone.

Method 2: Synthesis from n-Hexanol and Acrylic Acid (Free Radical Addition)

This protocol is based on a patented method with a reported yield of 75.35%.[3]

• Reaction Setup:

  • In a heating reactor equipped with a stirrer and a water segregator, add 3/4 of the total dosage of n-hexanol and the catalyst.

  • Stir and heat the mixture to 170-190°C. A specific example uses 180°C.[3]

• Reagent Addition:

  • Prepare a mixture of the remaining 1/4 of n-hexanol, the initiator (e.g., di-tert-butyl peroxide), and acrylic acid.

  • Slowly drip this mixture into the heated reactor at a controlled rate (e.g., 3-10 mL/h).[3]

• Reaction and Workup:

  • After the addition is complete, continue to reflux the reaction mixture for 5-15 hours.[3] A specific example refluxed for 12 hours.[3]

  • During reflux, water generated in the reaction is removed using the water segregator. Adding a drying agent to the segregator can improve water removal.[3]

  • After the reaction is complete, the product can be purified by distillation.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Sciencemadness Discussion Board - Synthesis of gamma-nonalactone (Coconut aroma) - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. CN102060816A - Synthesis method of gamma-nonalactone - Google Patents [patents.google.com]
• 4. Buy Gamma-nonalactone (EVT-318692) | 104-61-0 [evitachem.com]
• 5. Method for synthesizing gamma lactone - Eureka | Patsnap [eureka.patsnap.com]
• 6. gamma-Nonanolactone | 104-61-0 [chemicalbook.com]
• 7. CN102617522A - Method for synthesis of gamma-nonyl lactone - Google Patents [patents.google.com]
• 8. Gamma Nonalactone / Aldehyde C18 (104-61-0) – Premium — Scentspiracy [scentspiracy.com]
• 9. ScenTree - Gamma-nonalactone (CAS N° 104-61-0) [scentree.co]
• 10. prezi.com [prezi.com]

Technical Support Center: Quantification of Nonalactone in Complex Food Matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the challenges and methodologies associated with the quantification of nonalactone in complex food matrices.

Frequently Asked Questions (FAQs)

Q1: What is γ-nonalactone and why is its quantification in food important?

A1: γ-Nonalactone is a flavoring substance with a strong, sweet, coconut-like aroma naturally occurring in various foods like butter, milk, beef, and wine.[1][2] Its quantification is crucial for quality control in the food and fragrance industries, ensuring product consistency, and for sensory analysis to understand its contribution to the overall flavor profile.[3]

Q2: What are the primary analytical techniques for quantifying γ-nonalactone?

A2: The most common and effective techniques for the quantification of γ-nonalactone are Gas Chromatography-Mass Spectrometry (GC-MS) and, to a lesser extent, Liquid Chromatography-Mass Spectrometry (LC-MS).[3][4] GC-MS is particularly well-suited for volatile and semi-volatile compounds like γ-nonalactone, offering excellent separation and definitive identification based on mass spectra.[3] High-resolution gas chromatography (HRGC) coupled with MS provides high sensitivity and selectivity.[5]

Q3: What are the main challenges in quantifying γ-nonalactone in complex food matrices?

A3: The primary challenges include:

• Matrix Effects: Co-eluting compounds from the food matrix can interfere with the ionization of nonalactone in the mass spectrometer, leading to signal suppression or enhancement and, consequently, inaccurate quantification.[6][7]

• Low Concentrations: Nonalactone is often present at trace levels (μg/L or ppb range), requiring highly sensitive analytical methods and efficient sample enrichment techniques.[8][9]

• Sample Preparation: The complexity of food matrices, which contain proteins, fats, sugars, and other components, necessitates robust sample preparation methods to extract nonalactone effectively and minimize interferences.[10]

Q4: Why is the choice of an internal standard critical for accurate quantification?

A4: An internal standard (IS) is essential to compensate for variations in sample preparation and instrumental analysis. For the most accurate and precise quantification, a stable isotope-labeled internal standard (SIDA - Stable Isotope Dilution Assay) of γ-nonalactone is ideal.[11][12] This is because an isotopically labeled standard behaves almost identically to the analyte during extraction and ionization, effectively correcting for matrix effects and other sources of error.[11] When an isotopic standard is unavailable, other compounds with similar chemical properties may be used, but with potentially lower accuracy.[11]

Q5: What is method validation and why is it necessary for nonalactone analysis?

A5: Method validation is the process of demonstrating that an analytical method is suitable for its intended purpose.[13] It involves evaluating performance characteristics such as accuracy, precision, selectivity, limit of detection (LOD), limit of quantification (LOQ), linearity, and robustness.[14][15] For nonalactone analysis in food, validation ensures that the obtained quantitative results are reliable and accurate for making food safety and quality decisions.[13]

Troubleshooting Guide

Q: I am observing poor peak shape or peak tailing for γ-nonalactone in my GC-MS analysis. What could be the cause and how can I fix it?

A: Poor peak shape can be caused by several factors:

• Injector Issues: The injector liner may be contaminated or not properly deactivated. Try replacing the liner or using a liner with a different deactivation. Ensure the injection temperature is optimal for the volatilization of nonalactone without causing degradation.

• Column Contamination: The analytical column may be contaminated with non-volatile matrix components. Try baking the column at a high temperature (within the column's limits) or trimming a small portion from the front of the column.

• Active Sites: Active sites in the GC system (injector, column, detector) can interact with the analyte. Ensure all components are properly deactivated.

Q: My recovery of γ-nonalactone is low and inconsistent. What are the likely causes and solutions?

A: Low and inconsistent recovery is often related to the sample preparation and extraction steps:

• Inefficient Extraction: The chosen extraction technique (e.g., SPME, SPE, LLE) may not be optimal for your specific food matrix. For Solid-Phase Microextraction (SPME), ensure the fiber type, extraction time, and temperature are optimized.[5] For Solid-Phase Extraction (SPE), check that the sorbent material is appropriate and that the elution solvent is effective.

• Matrix Effects: Components in your sample may be interfering with the extraction process. Consider further sample cleanup steps like deproteinization or defatting.[10]

• Analyte Loss: Nonalactone may be lost during solvent evaporation steps. Use a gentle stream of nitrogen and avoid complete dryness.

Q: I suspect matrix effects are impacting my results. How can I confirm and mitigate this?

A: Matrix effects, which can cause ion suppression or enhancement, are a common issue in MS-based analysis.[6][16]

• Confirmation: To confirm matrix effects, you can perform a post-extraction spike experiment.[16] Compare the signal response of an analyte spiked into a blank matrix extract with the response of the analyte in a neat solvent. A significant difference indicates the presence of matrix effects.[17]

• Mitigation Strategies:

  • Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[18]

  • Improved Sample Cleanup: Incorporate additional cleanup steps in your sample preparation protocol to remove interfering compounds.[10]

  • Use of a Stable Isotope-Labeled Internal Standard: This is the most effective way to compensate for matrix effects.[7][11]

  • Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that is similar to your samples.[19]

Q: I am seeing extraneous peaks in my chromatogram. What are the potential sources of contamination?

A: Contamination can be introduced at various stages of the analytical process:

• Solvents and Reagents: Ensure all solvents and reagents are of high purity (e.g., analytical or LC-MS grade).

• Glassware and Equipment: Thoroughly clean all glassware and equipment. Avoid using plastic containers, as plasticizers can leach into the sample.

• Sample Carryover: If a high-concentration sample was previously run, there might be carryover in the injection port or on the column. Run several blank injections to clean the system.

• SPME Fiber Bleed: If using SPME, the fiber itself might be a source of contamination. Ensure the fiber is properly conditioned before use.[5]

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) for γ-Nonalactone in Rice

This protocol is adapted from the methodology for analyzing γ-nonalactone in freshly cooked rice.[8][20]

• Sample Preparation:

  • Cook 150 g of rice with 250 mL of distilled water in an automatic electric rice cooker.

  • Immediately after cooking, transfer 8 g of the cooked rice into a 20 mL headspace vial.

  • Seal the vial with a PTFE-faced silicone septum.

• HS-SPME Procedure:

  • Equilibrate the vial at 80°C for 15 minutes in a heating block.

  • Expose a conditioned SPME fiber (e.g., 50/30 µm DVB/CAR/PDMS) to the headspace of the vial for 30 minutes at 80°C.

  • Retract the fiber and immediately introduce it into the GC injector for thermal desorption.

• GC-MS Analysis:

  • Injector: Desorb the fiber at 250°C for 5 minutes in splitless mode.

  • Column: Use a polar capillary column such as a DB-Wax (e.g., 60 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Oven Program: Start at 40°C, hold for 2 minutes, then ramp to 230°C at a rate of 3°C/min.

  • Mass Spectrometer: Operate in electron ionization (EI) mode at 70 eV. For quantification, use selected ion monitoring (SIM) mode, monitoring the characteristic ion for γ-nonalactone at m/z 85.[8][21]

Protocol 2: Solid-Phase Extraction (SPE) for γ-Nonalactone in Wine

This protocol is based on methodologies for quantifying γ-nonalactone in wine samples.[11][22]

• Sample Preparation:

  • Take a 50 mL aliquot of the wine sample.

  • Spike the sample with an appropriate internal standard (e.g., ²H₂¹³C₂-γ-nonalactone) to a final concentration of 20 µg/L.[11]

• SPE Procedure:

  • Condition an SPE cartridge (e.g., a divinylbenzene (B73037) polymer-based sorbent) with methanol (B129727) followed by deionized water.

  • Load the wine sample onto the conditioned cartridge.

  • Wash the cartridge with deionized water to remove sugars and other polar interferences.

  • Dry the cartridge thoroughly under a stream of nitrogen.

  • Elute the analytes with an appropriate organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Concentration and GC-MS Analysis:

  • Concentrate the eluate to a final volume of approximately 100 µL under a gentle stream of nitrogen.

  • Analyze the concentrated extract using GC-MS with similar conditions as described in Protocol 1. The mass spectrometer can be operated in full scan mode for identification and SIM or MRM mode for quantification.

Quantitative Data Summary

The following tables summarize quantitative data for γ-nonalactone from various studies.

Table 1: Concentration of γ-Nonalactone in Various Food Matrices

Food Matrix	Concentration Range	Analytical Method	Reference
New Zealand Pinot Noir Wines	8.3 - 22.5 µg/L	SPE-GC-MS	[11]
California White Wines	0 - 16 µg/L	Freon Extraction-GC
California Red Wines	12 - 43 µg/L	Freon Extraction-GC	[9]
French Red Wines	14 - 41 µg/L	Freon Extraction-GC	[9]
Botrytised Wines	up to 43.5 µg/L	SIDA-SPE-GC-MS	[9]
Non-scented Cooked Rice	4.63 - 13.72 (relative area counts x 10⁶)	HS-SPME-GC-MS	[20]

Table 2: Method Performance for γ-Nonalactone Quantification

Analytical Method	Matrix	LOD (Limit of Detection)	LOQ (Limit of Quantification)	Linearity (R²)	Reference
SIDA-SPE-GC-MS	Model Wine	-	-	> 0.99	[11]
HS-SPME-GC-MS	Wine	few µg/L	-	-	[5]
SIDA-SPE-GC-MS	Wine	0.05 µg/L	0.1 µg/L	> 0.99	[12]

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates a general experimental workflow for the quantification of γ-nonalactone in a complex food matrix.

Caption: General workflow for γ-nonalactone quantification.

Troubleshooting Logic

This diagram provides a logical decision-making process for troubleshooting common issues during γ-nonalactone quantification.

Caption: Troubleshooting decision tree for nonalactone analysis.

References

• 1. δ-壬内酯 98%, FCC, FG | Sigma-Aldrich [sigmaaldrich.com]
• 2. Gamma-Nonalactone | C9H16O2 | CID 7710 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. bataviabiosciences.com [bataviabiosciences.com]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Screening for γ-Nonalactone in the Headspace of Freshly Cooked Non-Scented Rice Using SPME/GC-O and SPME/GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Best Practices for Sample Preparation in Food Analysis • Food Safety Institute [foodsafety.institute]
• 11. Synthesis of a novel isotopically labelled standard for quantification of γ-nonalactone in New Zealand Pinot noir via SIDA-SPE-GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Understanding Method Validation in Food Testing Laboratories • Food Safety Institute [foodsafety.institute]
• 14. s27415.pcdn.co [s27415.pcdn.co]
• 15. certified-laboratories.com [certified-laboratories.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. What is matrix effect and how is it quantified? [sciex.com]
• 18. Future of accurate mass MS/MS quantitation for residue analysis in food matrices - American Chemical Society [acs.digitellinc.com]
• 19. Accurate Determination of 12 Lactones and 11 Volatile Phenols in Nongrape Wines through Headspace-Solid-Phase Microextraction (HS-SPME) Combined with High-Resolution Gas Chromatography-Orbitrap Mass Spectrometry (GC-Orbitrap-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Screening for gamma-nonalactone in the headspace of freshly cooked non-scented rice using SPME/GC-O and SPME/GC-MS [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Stability of γ-nonalactone under varying pH and temperature conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of γ-nonalactone under various experimental conditions. The information is presented in a question-and-answer format to directly address potential issues encountered during research and development.

Frequently Asked Questions (FAQs)

Q1: What is γ-nonalactone and why is its stability important?

A1: γ-Nonalactone is a naturally occurring organic compound and a member of the lactone family, known for its characteristic coconut-like aroma. It is widely used as a flavoring agent in the food and beverage industry and as a fragrance component in cosmetics and pharmaceuticals.[1] The stability of γ-nonalactone is crucial for maintaining the sensory profile, efficacy, and safety of products throughout their shelf life. Degradation can lead to a loss of the desired aroma and the formation of off-flavors or potentially undesirable byproducts.

Q2: What are the primary factors that affect the stability of γ-nonalactone?

A2: The stability of γ-nonalactone is primarily influenced by pH and temperature. Like other lactones, it is susceptible to hydrolysis, a chemical process that breaks the lactone ring. This reaction is catalyzed by both acids and bases.[2][3]

Q3: How does pH affect the stability of γ-nonalactone?

A3: γ-Nonalactone exhibits its greatest stability in slightly acidic to neutral conditions. It is relatively stable in acidic environments but becomes unstable in alkaline (basic) conditions.[2][3] Under basic conditions, the rate of hydrolysis significantly increases, leading to the opening of the lactone ring to form 4-hydroxynonanoic acid.

Q4: What is the effect of temperature on the stability of γ-nonalactone?

A4: Elevated temperatures accelerate the degradation of γ-nonalactone, particularly in the presence of acidic or basic catalysts. While stable under recommended storage conditions (cool and dry), high temperatures, such as those used in some food processing, can promote hydrolysis and other degradation reactions.[4]

Q5: What are the main degradation products of γ-nonalactone?

A5: The primary degradation product of γ-nonalactone under hydrolytic conditions (both acidic and basic) is 4-hydroxynonanoic acid. This is the result of the opening of the five-membered lactone ring.

Troubleshooting Guide

Issue 1: Loss of coconut aroma in my formulation containing γ-nonalactone.

• Possible Cause: Degradation of γ-nonalactone due to unfavorable pH or high-temperature exposure.

• Troubleshooting Steps:

  • Measure the pH of your formulation. If the pH is in the alkaline range (above 7), this is likely the cause of instability.

  • Review the storage and processing temperatures. Exposure to high temperatures, even for short periods, can accelerate degradation.

  • Analyze for degradation products. Use analytical techniques like Gas Chromatography-Mass Spectrometry (GC-MS) to detect the presence of 4-hydroxynonanoic acid, which would confirm hydrolysis.

Issue 2: Appearance of unexpected peaks in the chromatogram during stability analysis.

• Possible Cause: Formation of degradation products from γ-nonalactone.

• Troubleshooting Steps:

  • Identify the unknown peaks. Utilize GC-MS to determine the mass spectra of the unknown compounds.

  • Compare with known degradation products. The primary expected degradation product is 4-hydroxynonanoic acid. Compare the mass spectrum of your unknown peak with a reference spectrum if available.

  • Consider other potential reactions. Depending on the complexity of your formulation, other ingredients might react with γ-nonalactone or its degradation product.

Issue 3: Inconsistent stability results between batches.

• Possible Cause: Variations in the pH of the formulation, processing temperature, or presence of trace contaminants that may act as catalysts.

• Troubleshooting Steps:

  • Implement strict pH control. Ensure the pH of each batch is within the optimal range for γ-nonalactone stability.

  • Standardize temperature exposure. Monitor and control temperatures throughout the manufacturing and storage process.

  • Assess raw material quality. Ensure the purity of all ingredients to avoid the introduction of catalytic impurities.

Data Presentation

Table 1: Effect of pH on the Stability of γ-Nonalactone at 25°C

pH	Stability	Predominant Form	Estimated Half-life (t½)
2.0	High	γ-Nonalactone	> 1 year
4.0	Very High	γ-Nonalactone	Several years
6.0	High	γ-Nonalactone	> 1 year
8.0	Moderate	Equilibrium	Months
10.0	Low	4-Hydroxynonanoate	Days to Weeks
12.0	Very Low	4-Hydroxynonanoate	Hours to Days

Table 2: Effect of Temperature on the Stability of γ-Nonalactone at pH 7.0

Temperature	Stability	Estimated Half-life (t½)
4°C	Very High	Several years
25°C	High	> 1 year
40°C	Moderate	Months
60°C	Low	Weeks to Months
80°C	Very Low	Days to Weeks
100°C	Extremely Low	Hours to Days

Experimental Protocols

Protocol 1: Forced Degradation Study of γ-Nonalactone

This protocol outlines a method to investigate the stability of γ-nonalactone under forced degradation conditions.

• Sample Preparation:

  • Prepare a stock solution of γ-nonalactone (1 mg/mL) in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature.

  • Thermal Degradation: Place a known amount of pure γ-nonalactone in an oven at 80°C.

• Time Points:

  • Withdraw aliquots from each stressed sample at regular intervals (e.g., 0, 2, 4, 8, 24 hours).

• Sample Analysis:

  • Neutralize the acidic and basic samples.

  • Dilute all samples to a suitable concentration for analysis.

  • Analyze the samples using a validated stability-indicating method, such as GC-MS, to quantify the remaining γ-nonalactone and identify degradation products.

Protocol 2: Analysis of γ-Nonalactone and its Degradation Products by GC-MS

This protocol provides a general method for the analysis of γ-nonalactone and 4-hydroxynonanoic acid.

• Sample Preparation:

  • For liquid samples, perform a liquid-liquid extraction with an appropriate organic solvent (e.g., dichloromethane).

  • For solid samples, use a suitable extraction method (e.g., Soxhlet extraction).

  • Concentrate the extract under a gentle stream of nitrogen.

  • For the analysis of 4-hydroxynonanoic acid, derivatization (e.g., silylation) may be necessary to improve its volatility for GC analysis.

• GC-MS Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Operate in electron ionization (EI) mode with a scan range of m/z 40-400.

• Data Analysis:

  • Identify γ-nonalactone and its degradation products by comparing their mass spectra and retention times with those of reference standards.

  • Quantify the compounds using an appropriate calibration method (e.g., internal or external standard).

Visualizations

Caption: Hydrolysis mechanism of γ-nonalactone under acidic and basic conditions.

Caption: Experimental workflow for γ-nonalactone stability testing.

Caption: Troubleshooting decision tree for γ-nonalactone stability issues.

References

• 1. Gamma-Nonalactone (Aldehyde C18) [benchchem.com]
• 2. gamma-Nonanolactone | 104-61-0 [chemicalbook.com]
• 3. Gamma Nonalactone manufacturers and suppliers in China - ODOWELL [odowell.com]
• 4. consolidated-chemical.com [consolidated-chemical.com]

Technical Support Center: Overcoming Interferences in the Mass Spectrometric Analysis of γ-Nonalactone

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the mass spectrometric analysis of γ-nonalactone.

Frequently Asked Questions (FAQs)

Q1: What is the characteristic mass spectrum of γ-nonalactone in Electron Ionization (EI) GC-MS?

A1: In EI-GC-MS, γ-nonalactone (molecular weight: 156.22 g/mol ) exhibits a characteristic fragmentation pattern. The molecular ion peak (m/z 156) is often of low abundance. The most prominent feature is the base peak at a mass-to-charge ratio (m/z) of 85. This ion is a key diagnostic marker for γ-lactones. Other significant fragment ions are typically observed at m/z 29, 27, 41, and 56.

Q2: What are the primary types of interferences in γ-nonalactone analysis?

A2: The main challenges in analyzing γ-nonalactone stem from the complexity of the sample matrix. The primary types of interferences are:

• Matrix Effects: Co-extracted compounds from the sample matrix (e.g., sugars, lipids, other fatty acids) can either suppress or enhance the ionization of γ-nonalactone in the mass spectrometer's ion source, leading to inaccurate quantification.[1][2][3][4]

• Co-eluting Compounds: In complex matrices like wine or fruit juices, other volatile and semi-volatile compounds may have similar retention times to γ-nonalactone, leading to overlapping chromatographic peaks.[5][6] This can complicate identification and quantification if they share common fragment ions.

• Isobaric Interferences: While less common for this specific analysis, other compounds could theoretically produce fragment ions with the same m/z as the target ions for γ-nonalactone. For instance, other lactones have a characteristic m/z 85 fragment, making chromatographic separation crucial.

Q3: Which sample preparation techniques are most effective for isolating γ-nonalactone from complex matrices?

A3: The choice of sample preparation is critical for minimizing interferences. The most commonly recommended techniques are:

• Solid Phase Extraction (SPE): This is a highly effective method for cleaning up complex samples like wine. It involves passing the liquid sample through a solid sorbent that retains the analyte, while matrix components are washed away. The analyte is then eluted with a small volume of solvent. This technique has been shown to provide excellent recovery and reproducibility for γ-nonalactone analysis.[7][8]

• Solid Phase Microextraction (SPME): SPME, particularly Headspace SPME (HS-SPME), is a solvent-free technique ideal for volatile compounds like γ-nonalactone in matrices such as rice and wine.[7][9] It involves exposing a coated fiber to the headspace above the sample, where volatile analytes partition onto the fiber. The fiber is then directly desorbed in the GC inlet.

Q4: How can matrix effects be effectively overcome?

A4: Mitigating matrix effects is crucial for accurate quantification. The most robust strategy is the use of a Stable Isotope Dilution Assay (SIDA) .[8][10] This involves spiking the sample with a known concentration of an isotopically labeled version of γ-nonalactone (e.g., ²H₂¹³C₂-γ-nonalactone) before any sample preparation steps.[10] This internal standard behaves almost identically to the analyte during extraction and ionization, effectively compensating for any signal suppression or enhancement. Other strategies include developing matrix-matched calibration curves and ensuring thorough sample cleanup.

Troubleshooting Guides

Problem: Low or No Signal for γ-Nonalactone

Q: I am not seeing a peak for γ-nonalactone, or the signal intensity is much lower than expected. What are the possible causes and solutions?

A: Low or no signal can be attributed to issues in sample preparation, the GC system, or the mass spectrometer.

Potential Cause	Recommended Solution
Inefficient Extraction	Optimize your sample preparation method. For SPME, ensure the correct fiber coating, extraction time, and temperature are used. For SPE, verify that the sorbent type is appropriate and that the conditioning, loading, washing, and elution steps are performed correctly.
Analyte Degradation	Ensure the stability of γ-nonalactone under your extraction and storage conditions. Avoid high temperatures for extended periods if not necessary for the extraction phase.
Active Sites in GC System	Active sites in the inlet liner or the front of the GC column can cause adsorption of polar analytes like lactones. Use a high-quality deactivated inlet liner and replace it regularly. If the problem persists, trim the first 10-15 cm of the column.
GC Inlet Leak	A leak in the injector can lead to a loss of a significant portion of the sample, especially for more volatile compounds. Check for leaks using an electronic leak detector and tighten or replace ferrules and septa as needed.
Incorrect MS Parameters	Ensure the mass spectrometer is properly tuned. A poor tune can lead to a significant loss in sensitivity. Verify that the correct ions (e.g., m/z 85 for SIM mode) are being monitored and that the dwell times are appropriate.
Dirty Ion Source	A contaminated ion source is a common cause of reduced sensitivity. Clean the ion source components (lenses, repeller, etc.) according to the manufacturer's guidelines.

Problem: Chromatographic Peak Shape Issues (Tailing or Fronting)

Q: My γ-nonalactone peak is tailing or fronting. How can I improve the peak shape?

A: Poor peak shape is typically a chromatographic issue related to the GC system.

Potential Cause	Recommended Solution
Peak Tailing: Active Sites	This is the most common cause for tailing with polar compounds. Use a deactivated inlet liner and consider trimming the analytical column. Conditioning the column as per the manufacturer's instructions can also help passivate active sites.
Peak Tailing: Dead Volume	Improper column installation in the inlet or detector can create dead volumes. Ensure the column is cut cleanly and installed at the correct depth as specified in your instrument's manual.
Peak Fronting: Column Overload	Injecting a sample that is too concentrated is a frequent cause of peak fronting. Dilute your sample or reduce the injection volume. If using a splitless injection, you may need to increase the split ratio.
Peak Fronting: Solvent Mismatch	Ensure the injection solvent is compatible with the polarity of your GC column's stationary phase. An incompatible solvent can cause poor peak focusing at the head of the column.

Problem: Poor Reproducibility or Non-Linear Calibration Curve

Q: I am getting inconsistent results between injections, and my calibration curve is not linear. What should I investigate?

A: Reproducibility and linearity issues often point to problems with the injection process, matrix effects, or analyte adsorption.

Potential Cause	Recommended Solution
Inconsistent Injection Volume	If using manual injection, ensure a consistent technique. For autosamplers, check the syringe for air bubbles or partial plugging. Clean or replace the syringe if necessary.
Leaking Septum	A worn or leaking septum will cause variable amounts of sample to be lost from the inlet, leading to poor reproducibility. Establish a regular replacement schedule for your septa.
Uncompensated Matrix Effects	If not using an appropriate internal standard, variations in the matrix between samples can cause inconsistent signal suppression or enhancement. The best solution is to use a stable isotope-labeled internal standard. If unavailable, prepare matrix-matched calibration standards.
Adsorption at Low Concentrations	Active sites in the system can have a more pronounced effect at lower concentrations, causing the calibration curve to bend towards the x-axis. Deactivate your system by changing the liner and trimming the column.
Detector Saturation at High Concentrations	If the curve flattens at the high end, your detector may be saturated. Extend the calibration range with lower concentration standards or dilute your higher concentration samples.

Quantitative Data Summary

Table 1: Key EI Fragment Ions for γ-Nonalactone and Structurally Similar Lactones

This table helps in differentiating γ-nonalactone from other common lactones that might be present in a sample and also produce a fragment at m/z 85.

Compound	Molecular Weight ( g/mol )	Molecular Ion (M+) [m/z]	Key Fragment Ions (m/z) and Relative Intensities
γ-Nonalactone	156.22	156	85 (100) , 29 (23.8), 27 (13.2), 41 (12.2), 56 (8.1)
γ-Decalactone	170.25	170	85 (100) , 29 (23.4), 41 (15.7), 55 (10.9), 43 (10.5)
γ-Undecalactone	184.28	184	85 (100) , 29 (25.9), 41 (15.6), 55 (14.9), 43 (13.4)

Data compiled from publicly available spectral information.

Table 2: Performance of a Validated SIDA-SPE-GC-MS Method for γ-Nonalactone in Wine

This table summarizes the validation data for a robust method using a stable isotope-labeled internal standard, demonstrating the high-quality data achievable.[8][10]

Parameter	Performance Metric
Linearity (R²)	> 0.99 (Concentration range: 0-100 µg/L)
Limit of Detection (LOD)	0.4 µg/L
Limit of Quantitation (LOQ)	1.1 µg/L
Repeatability (RSD)	0.38%
Reproducibility (RSD)	0.72%
Recovery	~104%[8]

Table 3: General Comparison of Extraction Techniques for Lactones in Complex Matrices

This table provides a general comparison to guide the selection of a sample preparation method. Performance can vary based on the specific matrix and optimization.

Feature	Solid Phase Extraction (SPE)	Headspace SPME (HS-SPME)	Liquid-Liquid Extraction (LLE)
Selectivity	High (removes many interferences)[7]	High (for volatile compounds)	Moderate (can co-extract non-volatiles)
Solvent Usage	Low to Moderate	None	High
Automation Potential	High	High	Moderate
Sensitivity	High	Very High (for volatile analytes)	Moderate to High
Labor Intensity	Moderate	Low	High

Detailed Experimental Protocols

Protocol 1: Sample Preparation of Wine using Solid Phase Extraction (SPE)

This protocol is based on a validated method for the analysis of γ-nonalactone in wine and is highly effective at removing matrix interferences.[8][10]

• Internal Standard Spiking: Take a 50 mL aliquot of the wine sample. Spike with an appropriate volume of a stable isotope-labeled internal standard solution (e.g., 100 µL of 10,000 µg/L ²H₂¹³C₂-γ-nonalactone in ethanol) to achieve a final concentration of 20 µg/L.[10]

• Cartridge Conditioning: Use a styrene-divinylbenzene polymer SPE cartridge (e.g., 500 mg). Condition the cartridge by passing 5 mL of dichloromethane (B109758), followed by 5 mL of methanol, and finally 5 mL of model wine (12% ethanol (B145695) solution adjusted to pH 3.2).[11]

• Sample Loading: Load the spiked wine sample onto the conditioned SPE cartridge. A vacuum manifold can be used to maintain a slow and steady flow rate.

• Washing: After loading, wash the cartridge to remove polar matrix components like sugars and acids. A common wash solution is 6 mL of a 0.05 M sulfuric acid solution.[11]

• Elution: Elute the retained analytes, including γ-nonalactone, with 6 mL of dichloromethane into a clean collection vial.

• Concentration: Concentrate the eluate to a final volume of approximately 200 µL under a gentle stream of nitrogen at 40°C. The sample is now ready for GC-MS analysis.

Protocol 2: GC-MS Analysis of γ-Nonalactone

These are general instrumental parameters that serve as a good starting point for method development.

• Gas Chromatograph: Agilent GC system (or equivalent)

• Column: HP-5MS (5% Phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)

• Inlet Temperature: 250°C

• Injection Mode: Splitless (1 µL injection volume)

• Carrier Gas: Helium at a constant flow of 1.3 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp 1: Increase to 234°C at 3°C/min

  • Ramp 2: Increase to 260°C at 5°C/min

  • Hold at 260°C for 10 minutes

• Mass Spectrometer: Agilent MSD (or equivalent)

• Ionization Mode: Electron Ionization (EI) at 70 eV

• MS Transfer Line Temp: 250°C

• Acquisition Mode:

  • Full Scan: m/z 35-300 (for initial identification)

  • Selected Ion Monitoring (SIM): For quantification, monitor the following ions:

    • Target Ion: m/z 85 (for quantification)

    • Qualifier Ions: m/z 56, m/z 99[10]

Visualized Workflows and Concepts

Caption: Troubleshooting workflow for low or no signal of γ-nonalactone.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Challenges and opportunities of bovine milk analysis by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]
• 5. agilent.com [agilent.com]
• 6. ysi.com [ysi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of a novel isotopically labelled standard for quantification of γ-nonalactone in New Zealand Pinot noir via SIDA-SPE-GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Optimization of SPME Parameters for Nonalactone Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Solid Phase Microextraction (SPME) for the efficient extraction of nonalactone.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am not detecting any or very low levels of nonalactone. What are the possible causes and solutions?

A1: This is a common issue that can stem from several factors throughout the SPME-GC-MS workflow. Here's a systematic troubleshooting approach:

• Inappropriate SPME Fiber: The choice of fiber coating is critical for effective analyte extraction. For volatile lactones like nonalactone, fibers with a mixed-phase coating are generally recommended.

  • Recommendation: Start with a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber, which is suitable for a broad range of volatile and semi-volatile compounds.[1][2] If unsatisfactory, a Polyacrylate (PA) fiber can be a good alternative, especially for more polar compounds.[1][3]

• Suboptimal Extraction Parameters: The efficiency of nonalactone extraction is highly dependent on time and temperature.

  • Recommendation: Ensure you are providing sufficient time for the analytes to equilibrate and adsorb to the fiber. Typical extraction times range from 20 to 60 minutes.[2][4] The extraction temperature also plays a crucial role; a common range is 40°C to 70°C.[4] You may need to optimize these parameters for your specific sample matrix.

• Inefficient Desorption: The transfer of nonalactone from the SPME fiber to the GC column must be complete for accurate detection.

  • Recommendation: Use a high enough desorption temperature, typically between 250°C and 270°C, for 2 to 5 minutes in splitless mode to ensure complete analyte transfer.[1]

• Sample Matrix Effects: The composition of your sample can significantly influence the extraction efficiency.

  • Recommendation: To enhance the release of volatile lactones, consider increasing the ionic strength of your sample by adding salt, such as sodium chloride (NaCl), to saturation.[1][5]

Q2: My results for nonalactone are not reproducible. What could be causing this variability?

A2: Poor reproducibility is often linked to inconsistencies in the experimental procedure. Here are key areas to check:

• Inconsistent Sampling: The position of the SPME fiber in the headspace of the vial must be consistent for every sample.

• Variable Extraction Time and Temperature: Ensure that the extraction time and temperature are precisely controlled for all samples and standards. Even small variations can lead to significant differences in the amount of analyte extracted.[6]

• Fiber Conditioning and Cleaning: Improper conditioning of a new fiber or carryover from a previous injection can lead to inconsistent results.

  • Recommendation: Always condition a new fiber according to the manufacturer's instructions. Between injections, ensure the fiber is thoroughly cleaned by desorbing it in the GC inlet for an extended period at a high temperature.

• Changes in Sample Volume and Matrix: Maintain a consistent sample volume in the vials. Variations in the sample matrix between runs can also affect the equilibrium and, consequently, the amount of analyte extracted.

Q3: Which SPME fiber is best for nonalactone extraction?

A3: The selection of the SPME fiber is a critical step. For γ-nonalactone and other volatile lactones, a fiber with a combination of adsorbent materials is generally most effective.

• Top Recommendation: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is a triple-phase fiber that has demonstrated high extraction efficiency for a wide range of volatile and semi-volatile compounds, including lactones.[1][2]

• Alternative Options:

  • Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) is a good general-purpose fiber for volatile compounds.[1]

  • Polyacrylate (PA) is recommended for more polar analytes.[1][3]

Q4: How can I improve the sensitivity of my nonalactone analysis?

A4: To enhance the detection of low concentrations of nonalactone, consider the following optimization strategies:

• Optimize Extraction Temperature and Time: As a kinetic process, increasing the extraction temperature (within the optimal range of 40-70°C) and time (up to 60 minutes) can increase the amount of nonalactone extracted.[4]

• Salt Addition: Adding salt (salting out) to your sample increases the ionic strength, which can drive volatile compounds like nonalactone from the aqueous phase into the headspace, making them more available for extraction by the SPME fiber.[1]

• GC-MS Parameters: In your mass spectrometer method, using Selected Ion Monitoring (SIM) mode instead of full scan can significantly improve sensitivity and selectivity for target analytes like nonalactone.[1]

Data Presentation: SPME Parameter Comparison

Table 1: Recommended SPME Fibers for Volatile Lactone Analysis

Fiber Coating	Abbreviation	Recommended For
Divinylbenzene/Carboxen/Polydimethylsiloxane	DVB/CAR/PDMS	Broad range of volatile and semi-volatile compounds.[1][2]
Polydimethylsiloxane/Divinylbenzene	PDMS/DVB	General purpose analysis of volatile compounds.[1]
Polyacrylate	PA	More polar volatile compounds.[1][3]

Table 2: Typical Range of Optimized SPME Parameters for Nonalactone Extraction

Parameter	Typical Range	Notes
Extraction Temperature	40 - 70 °C	Higher temperatures can increase extraction efficiency but may also lead to the degradation of some compounds.[4]
Extraction Time	20 - 60 min	Equilibrium time should be determined experimentally for the specific matrix.[2][4]
Desorption Temperature	250 - 270 °C	Ensures complete transfer of analytes to the GC column.[1]
Desorption Time	2 - 5 min	Should be sufficient for complete desorption without causing thermal degradation.[1]
Salt Addition (NaCl)	Saturation	Increases the ionic strength of the sample, enhancing the release of volatile lactones.[1]

Experimental Protocols

Detailed Methodology for Headspace SPME (HS-SPME) of Nonalactone

This protocol provides a general framework. Optimization of specific parameters is recommended for each unique sample matrix.

• Sample Preparation:

  • For liquid samples (e.g., beverages), pipette a defined volume (e.g., 5 mL) into a headspace vial (e.g., 20 mL).

  • For solid samples, weigh a precise amount of the homogenized sample into a headspace vial.

  • To enhance the release of nonalactone, add sodium chloride (NaCl) to the sample to reach saturation.[1]

  • Immediately seal the vial with a PTFE-lined septum cap.

• Headspace Solid-Phase Microextraction (HS-SPME):

  • Place the sealed vial in a heating block or autosampler agitator set to the optimized extraction temperature (e.g., 50°C).

  • Allow the sample to equilibrate for a predetermined time (e.g., 15 minutes).

  • Expose the SPME fiber (e.g., DVB/CAR/PDMS) to the headspace of the vial for the optimized extraction time (e.g., 40 minutes). Ensure the fiber does not touch the sample.

• Desorption and GC-MS Analysis:

  • Immediately after extraction, retract the fiber and insert the SPME needle into the hot GC inlet.

  • Desorb the analytes from the fiber at a high temperature (e.g., 250°C) for a sufficient time (e.g., 3 minutes) in splitless mode.[1]

  • Start the GC-MS data acquisition at the beginning of the desorption process.

Typical GC-MS Conditions:

• Injection Port Temperature: 250-270°C[1]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Column: A mid-polar capillary column (e.g., DB-WAX) is often suitable for lactone analysis.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 5°C/min to 230°C.

  • Final hold: 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-350.

  • Scan Mode: Full scan for qualitative analysis or Selected Ion Monitoring (SIM) for quantitative analysis.[1]

Visualizations

Caption: Troubleshooting workflow for low or no detection of nonalactone.

Caption: Standard experimental workflow for HS-SPME of nonalactone.

References

• 1. benchchem.com [benchchem.com]
• 2. Optimization of Headspace-Solid Phase Microextraction (HS-SPME) technique for the analysis of volatile compounds of margarine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Preventing degradation of nonalactone during sample preparation

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on preventing the degradation of nonalactone during sample preparation. Below you will find troubleshooting guides and Frequently Asked Questions (FAQs) to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of nonalactone degradation during sample preparation?

A1: The main factors contributing to the degradation of nonalactone, a gamma-lactone, are hydrolysis and oxidation.[1][2] Hydrolysis, the cleavage of the cyclic ester bond, is often catalyzed by acidic or alkaline conditions.[1][2] Oxidation can be initiated by exposure to oxygen and is accelerated by heat and light.

Q2: What is the optimal pH range to maintain nonalactone stability in aqueous samples?

A2: For gamma-lactones like nonalactone, the most stable pH range is typically slightly acidic to neutral, from pH 4 to 7.[1] In highly acidic or alkaline environments, the rate of hydrolysis increases, which can lead to the loss of the compound.[1]

Q3: How does temperature affect the stability of nonalactone?

A3: Elevated temperatures can accelerate the degradation of nonalactone.[2] It is crucial to avoid excessive heat during sample extraction and solvent evaporation steps.[3] For instance, when using a rotary evaporator, it is recommended to keep the temperature below 40°C.[3]

Q4: What are the best practices for storing nonalactone standards and samples?

A4: To ensure stability, store nonalactone in a cool, dry, and well-ventilated area, protected from light and air.[4] For long-term storage of stock solutions, use an anhydrous aprotic solvent like DMSO or ethanol (B145695) and store at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles.

Q5: What are the signs of nonalactone degradation in a sample?

A5: Degradation of nonalactone can be detected by a loss of its characteristic coconut-like aroma. Analytically, degradation can be identified by the appearance of new peaks and a decrease in the peak area of nonalactone in chromatograms from techniques like Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guides

Issue 1: Loss of Nonalactone Concentration in Processed Samples

Possible Cause	Troubleshooting Steps
Hydrolytic Degradation	1. Measure pH: Check the pH of your sample and any aqueous solutions used. 2. Adjust pH: If the pH is outside the optimal 4-7 range, use appropriate buffers (e.g., citrate (B86180) or phosphate) to adjust it.[1] 3. Review Formulation: In emulsions, verify the pH of the aqueous phase, as emulsifiers can affect interfacial pH.[1]
Oxidative Degradation	1. Inert Atmosphere: Handle samples under an inert atmosphere (e.g., nitrogen or argon) whenever possible. 2. Antioxidants: Consider adding antioxidants like BHT or tocopherol to your samples, if compatible with your analytical method. 3. Light Protection: Use amber glassware or cover your sample containers with aluminum foil to protect them from light.[3]
Thermal Degradation	1. Temperature Control: Keep sample processing temperatures as low as possible. For solvent evaporation, use a rotary evaporator at a temperature below 40°C.[3] 2. Avoid Prolonged Heating: Minimize the duration of any heating steps.
Volatilization	1. Gentle Evaporation: When concentrating the sample, use a gentle stream of nitrogen gas for solvent evaporation instead of high heat. 2. Proper Sealing: Ensure all sample vials are tightly sealed to prevent loss of the volatile nonalactone.

Issue 2: Appearance of Unknown Peaks in Chromatograms

Possible Cause	Troubleshooting Steps
Formation of Degradation Products	1. Identify Degradants: Use techniques like GC-MS to identify the unknown peaks. A common degradation product of gamma-lactones via hydrolysis is the corresponding 4-hydroxy acid.[1][2] 2. Forced Degradation Study: To confirm the identity of degradation peaks, perform a forced degradation study by intentionally exposing a nonalactone standard to harsh conditions (e.g., strong acid, strong base, high heat, oxidizing agent).[2]
Contamination	1. Solvent and Reagent Blanks: Analyze all solvents and reagents used in the sample preparation process to check for contaminants. 2. Clean Glassware: Ensure all glassware is thoroughly cleaned and rinsed with high-purity solvent before use.

Quantitative Data Summary

The following table summarizes the expected stability of nonalactone under various conditions based on general knowledge of lactone chemistry. This data is illustrative and actual degradation rates may vary depending on the specific sample matrix and experimental conditions.

Condition	Parameter	Value	Time	Expected Nonalactone Recovery (%)
pH	pH	2	24 hours	85-90%
pH	4	24 hours	>98%
pH	7	24 hours	>99%
pH	9	24 hours	90-95%
pH	12	24 hours	<80%
Temperature	Temperature	4°C	7 days	>99%
Temperature	25°C	7 days	95-98%
Temperature	40°C	7 days	80-85%
Temperature	60°C	7 days	<70%
Light Exposure	Light	Dark (control)	48 hours	>99%
Light	Ambient Light	48 hours	97-99%
Light	UV Light (254 nm)	48 hours	85-90%
Oxidizing Agent	Oxidant	None (control)	24 hours	>99%
Oxidant	3% H₂O₂	24 hours	75-85%

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction of Nonalactone with Minimal Degradation

Objective: To extract nonalactone from an aqueous sample while minimizing hydrolysis and thermal degradation.

Materials:

• Aqueous sample containing nonalactone

• Dichloromethane (DCM) or Ethyl Acetate (extraction solvent)

• Sodium chloride (NaCl)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• pH 4 buffer (e.g., citrate buffer)

• Separatory funnel

• Round bottom flask

• Rotary evaporator

• Amber glass vials

Methodology:

• pH Adjustment: Adjust the pH of the aqueous sample to approximately 4 using the pH 4 buffer.

• Salting Out: Add NaCl to the aqueous sample to a concentration of ~5-10% (w/v) to increase the partitioning of nonalactone into the organic phase.

• Extraction:

  • Transfer the pH-adjusted sample to a separatory funnel.

  • Add an equal volume of DCM or ethyl acetate.

  • Gently invert the funnel multiple times to mix the phases, releasing pressure periodically. Avoid vigorous shaking to prevent emulsion formation.

  • Allow the layers to separate completely.

  • Drain the organic layer (bottom layer for DCM, top layer for ethyl acetate) into a clean flask.

  • Repeat the extraction two more times with fresh solvent.

• Drying: Combine the organic extracts and dry over anhydrous sodium sulfate for 15-20 minutes.

• Concentration:

  • Decant the dried organic extract into a round bottom flask.

  • Concentrate the solvent using a rotary evaporator with the water bath temperature set to a maximum of 35-40°C.

  • Evaporate to a small volume.

• Storage: Transfer the concentrated extract to an amber glass vial, flush with nitrogen, seal tightly, and store at ≤ 4°C until analysis.

Protocol 2: Solid-Phase Extraction (SPE) of Nonalactone

Objective: To clean up and concentrate nonalactone from a sample matrix using SPE, while preventing degradation.

Materials:

• Sample containing nonalactone

• C18 SPE cartridge

• Methanol (B129727) (conditioning and elution solvent)

• Deionized water (equilibration solvent)

• pH 4 buffered water

• SPE manifold

• Collection vials (amber glass)

Methodology:

• Sample Pre-treatment: Adjust the pH of the aqueous sample to ~4. If the sample contains particulates, centrifuge and use the supernatant.

• Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol through it, followed by 5 mL of deionized water. Do not let the cartridge run dry.

• Cartridge Equilibration: Equilibrate the cartridge by passing 5 mL of pH 4 buffered water.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing: Wash the cartridge with 5 mL of pH 4 buffered water to remove any polar impurities.

• Drying: Dry the cartridge by applying vacuum for 10-15 minutes to remove residual water.

• Elution: Elute the nonalactone from the cartridge with a small volume (e.g., 2 x 1 mL) of methanol into an amber collection vial.

• Final Preparation: If necessary, evaporate the elution solvent under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for analysis. Store at ≤ 4°C.

Visualizations

Caption: Primary degradation pathways of γ-Nonalactone.

Caption: Recommended workflow for nonalactone sample preparation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Troubleshooting poor peak shape in chiral GC analysis of nonalactone

This guide provides troubleshooting assistance for common issues encountered during the chiral gas chromatography (GC) analysis of nonalactone, focusing on resolving poor peak shapes.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape in chiral GC analysis?

Poor peak shape in chiral GC, such as peak tailing, fronting, or splitting, can stem from a variety of issues. These can be broadly categorized as problems related to the instrument's physical setup, chemical interactions within the system, or the analytical method parameters.[1][2][3] Common culprits include:

• System Activity: Interaction of the analyte with active sites in the GC system, such as silanol (B1196071) groups in the inlet liner or on the column.[1][4]

• Column Issues: Contamination, degradation of the stationary phase, improper column installation (e.g., poor cut, incorrect positioning), or sample overload.[1][2][5][6]

• Inlet Problems: A contaminated or active inlet liner, incorrect injection volume, or leaks.[7][8]

• Method Parameters: Mismatch between solvent and stationary phase polarity, incorrect initial oven temperature, or an inappropriate split ratio.[1][7][8]

Q2: My nonalactone peaks are tailing. What should I investigate first?

Peak tailing, where the back of the peak is elongated, is a frequent problem. It often indicates that a portion of the analyte is being retained longer than the main band. If all peaks in your chromatogram are tailing, the issue is likely physical or mechanical.[2] If only specific, polar compounds like nonalactone are tailing, the cause is more likely chemical.

Start by investigating these potential causes in order of priority:

• Improper Column Installation: Check for a clean, 90-degree column cut and ensure the column is installed at the correct height in the inlet according to the manufacturer's instructions.[1][2] A ragged cut can create turbulence and cause tailing.[2][7]

• Active Sites: The polar nature of nonalactone can lead to interactions with active sites in the inlet liner or at the head of the column.[1][9] Consider replacing the inlet liner with a fresh, deactivated one or trimming 10-20 cm from the front of the column.[1]

• Contamination: The inlet liner or the front of the column may be contaminated with non-volatile residues from previous injections.[6][7][8]

• Sample Overload: In chiral chromatography, overloading can uniquely manifest as peak tailing rather than the classic fronting.[5] This occurs because the limited number of chiral selectors in the stationary phase becomes saturated. Try reducing the sample concentration or injection volume.[5]

Q3: My peaks are fronting. What is the most likely cause?

Peak fronting, where the front of the peak is sloped, is most commonly caused by column overload.[9] This happens when the amount of sample injected exceeds the capacity of the stationary phase at the column head.[5][9] The excess analyte molecules travel through the column more quickly, leading to an asymmetric peak.[9]

To resolve fronting, consider the following:

• Reduce Sample Concentration: Dilute your sample.

• Decrease Injection Volume: Inject a smaller amount onto the column.[7]

• Increase Split Ratio: If using a split injection, increasing the split ratio will reduce the amount of sample reaching the column.[7]

• Check Column Film Thickness: Ensure you are using a column with an appropriate stationary phase film thickness for your sample concentration.[1]

Q4: Why am I seeing split peaks for my nonalactone enantiomers?

Split peaks can arise from several issues related to the sample introduction and focusing at the head of the column, particularly in splitless injection mode.[1]

• Solvent Mismatch: A significant mismatch between the polarity of your injection solvent and the chiral stationary phase can cause poor sample focusing.[1][8] For example, injecting a nonpolar solvent like hexane (B92381) onto a polar wax-type column can lead to peak splitting.[1]

• Incorrect Initial Oven Temperature: In splitless injection, the initial oven temperature should typically be about 20°C below the boiling point of the sample solvent to ensure proper "solvent focusing." If the temperature is too high, the sample band will not condense and focus efficiently at the column inlet, resulting in split or broad peaks.[1]

• Improper Column Installation: A poorly cut or installed column can create a disruptive flow path, leading to a split sample band.[1][9]

Troubleshooting Workflows & Diagrams

A systematic approach is crucial for efficiently diagnosing the root cause of poor peak shape.

Caption: A step-by-step workflow for diagnosing poor peak shape in GC analysis.

Caption: How active sites cause peak tailing by retaining polar analytes.

Summary of Key GC Parameters

Proper method parameters are essential for achieving good peak shape. While optimal conditions are application-specific, the following table provides general guidance for troubleshooting.

Parameter	Common Issue Related to Poor Peak Shape	Recommended Action
Injection Volume	Peak Fronting/Tailing: Too large a volume can overload the column.[5][9]	Decrease the injection volume or dilute the sample.[7]
Initial Oven Temp.	Split/Broad Peaks: Too high for splitless injection, preventing analyte focusing.[1]	Set initial temperature ~20°C below the solvent's boiling point.[1]
Flow Rate	Broad Peaks: Non-optimal linear velocity reduces efficiency.[10]	Adjust flow rate to the column's optimal range (consult manufacturer).
Split Ratio	Peak Fronting: Too low a ratio can lead to column overload.[7]	Increase the split ratio to reduce the mass of analyte on the column.
Inlet Temperature	Peak Tailing/Broadening: Too low can cause slow vaporization; too high can cause degradation.[11]	Optimize for rapid, non-destructive vaporization of nonalactone.

Key Experimental Protocols

Protocol 1: GC Inlet Maintenance (Liner Replacement)

A contaminated inlet liner is a primary source of peak tailing and analyte degradation.[6][8]

• Objective: To eliminate active sites and contamination by replacing the GC inlet liner.

• Procedure:

  • Cooldown: Cool down the injector and GC oven to a safe temperature (e.g., below 50°C).[9]

  • Turn Off Gases: Turn off the carrier gas flow.[9]

  • Remove Column: Carefully remove the GC column from the inlet.

  • Disassemble Inlet: Following the instrument manufacturer's instructions, remove the septum nut and septum.[9] Then, carefully remove the inlet liner, noting its orientation.

  • Clean & Inspect: Inspect the inside of the inlet for any visible contamination.

  • Install New Liner: Wearing clean, lint-free gloves, insert a new, deactivated liner and a new O-ring.

  • Reassemble: Replace the septum with a new one and re-tighten the septum nut.[9] Do not overtighten.

  • Reinstall Column: Reinstall the column to the correct depth.

  • Leak Check: Restore gas flow and perform a leak check before heating the system.

Protocol 2: GC Column Trimming

Trimming the front end of the column removes non-volatile residues and active sites that cause poor peak shape.[1][8]

• Objective: To restore column performance by removing the contaminated section of the column inlet.

• Procedure:

  • Cooldown & Remove: Follow steps 1-3 from Protocol 1 to cool the system and remove the column from the inlet.

  • Score the Tubing: Using a ceramic scoring wafer or sapphire scribe, lightly score the polyimide coating of the column about 10-20 cm from the inlet end.[7]

  • Break Cleanly: Hold the column on either side of the score and bend it to create a clean, square break. Point the end down while breaking to prevent fragments from entering the column.[7]

  • Inspect the Cut: Use a magnifier (e.g., 20x) to inspect the cut.[7] It should be a clean, 90-degree angle with no jagged edges or shards. If the cut is poor, repeat the process.

  • Reinstall: Carefully wipe the column end with a solvent-moistened, lint-free cloth. Slide on a new nut and ferrule and reinstall the column in the inlet.

  • Condition: After reinstalling and leak checking, it may be necessary to briefly condition the column before analysis.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. youtube.com [youtube.com]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. Chiral Separations 3: Overloading and Tailing [restek.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. GC Tech Tip: Peak Shape Problems - Tailing Peaks | Phenomenex [phenomenex.com]
• 8. agilent.com [agilent.com]
• 9. benchchem.com [benchchem.com]
• 10. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]
• 11. Activity and Decomposition | Separation Science [sepscience.com]

Technical Support Center: Enhancing Biocatalytic γ-Nonalactone Production

Welcome to the technical support center for the biocatalytic production of γ-nonalactone. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for troubleshooting common issues and optimizing experimental protocols to enhance production efficiency.

Frequently Asked Questions (FAQs)

Q1: What are the most common microbial hosts for producing γ-nonalactone? A1: Various yeasts are used for producing γ-lactones. While Yarrowia lipolytica is extensively studied for producing γ-decalactone from ricinoleic acid, other yeasts like Pichia ohmeri and Pichia stipitis have been specifically cited for their ability to produce γ-nonalactone.[1] Species such as Sporobolomyces odorus and Saccharomyces cerevisiae have also demonstrated the ability to convert linoleic acid into γ-nonalactone.[2]

Q2: What is the primary biosynthetic pathway for γ-nonalactone in yeast? A2: The primary pathway involves the biotransformation of specific hydroxy fatty acids through the peroxisomal β-oxidation cycle.[3][4] For γ-nonalactone (a C9 lactone), the precursor is typically an unsaturated C18 hydroxy-acid with the hydroxyl group at the C13 position.[1] The fatty acid is progressively shortened by the removal of two-carbon units via β-oxidation until a 4-hydroxy-nonanoic acid intermediate is formed, which then undergoes spontaneous intramolecular cyclization (lactonization) to yield γ-nonalactone.[2]

Q3: My yield is very low. What is the most likely cause? A3: Low yield is a common issue with several potential causes. The most frequent culprits include using an incorrect precursor (the pathway for C9 nonalactone is different from the more commonly published C10 decalactone), substrate toxicity at high concentrations, suboptimal fermentation conditions (pH, temperature, oxygen), or degradation of the produced lactone by the host microorganism.[1][5][6][7]

Q4: Can I use castor oil as a substrate to produce γ-nonalactone? A4: No, this is a common misconception. Castor oil is primarily composed of ricinoleic acid (12-hydroxy-octadec-9-enoic acid), which is the precursor for γ-decalactone (a C10 lactone).[8][9] To produce γ-nonalactone (a C9 lactone), you need a precursor with a hydroxyl group at the C13 position or a substrate like linoleic acid that can be enzymatically converted into the correct hydroxylated precursor.[1][2]

Troubleshooting Guide

This guide addresses specific problems you may encounter during your biotransformation experiments.

Issue	Possible Causes	Solutions & Troubleshooting Steps
1. Low or No γ-Nonalactone Production	Incorrect Precursor: Using precursors for other lactones (e.g., ricinoleic acid for γ-decalactone).	Verify Substrate: Ensure you are using a suitable precursor for γ-nonalactone, such as a C18 fatty acid hydroxylated at the C13 position or precursors like linoleic acid that can be converted via lipoxygenation.[1][2]
Substrate Toxicity: High concentrations of fatty acid substrates can be toxic to yeast cells, inhibiting growth and metabolic activity.[5][7]	Implement Fed-Batch Strategy: Instead of adding all the substrate at once, use a fed-batch approach to maintain a low, non-toxic concentration in the medium.[7] Use a Carrier: Disperse the substrate using a biocompatible carrier like expanded vermiculite (B1170534) or a co-solvent to reduce localized toxicity.[10]
Poor Cell Health or Viability: Contamination or incorrect inoculum preparation can lead to poor biomass development.	Check for Contamination: Regularly inspect cultures using microscopy. Optimize Inoculum: Follow a standardized protocol for pre-culture growth to ensure a healthy and dense inoculum is used.[1]
2. Production Stalls After Initial Phase	Oxygen Limitation: The β-oxidation pathway, particularly the acyl-CoA oxidase step, is oxygen-dependent. Insufficient dissolved oxygen can become a rate-limiting factor.[4][7][8]	Increase Aeration & Agitation: Optimize the agitation (rpm) and aeration (vvm) rates to enhance oxygen mass transfer. For Y. lipolytica, rates of 200 rpm and 2 vvm have been shown to be effective for lactone production.[5]
Nutrient Limitation: Depletion of essential nutrients like nitrogen or phosphorus can halt metabolic activity even if the carbon source (precursor) is available.	Optimize C/N Ratio: Ensure the medium has a balanced carbon-to-nitrogen ratio to support both cell maintenance and biotransformation.[11][12]
pH Stress: The pH of the medium can drift outside the optimal range for your microorganism, inhibiting enzymatic activity.	Monitor and Control pH: The optimal pH for lactone production in yeast is typically between 5.0 and 7.0.[7][8] Use buffers or an automated pH control system in a bioreactor.
3. High Biomass, Low Product Titer	Product Degradation: The host microorganism may possess enzymes (e.g., lactonases) that degrade the produced γ-nonalactone.[3][6]	Competitive Inhibition: Add a structurally similar but non-target lactone (e.g., γ-octalactone) to the medium. This can competitively inhibit the lactonase from binding to and degrading your target γ-nonalactone.[6]
Inefficient Precursor Uptake: Hydrophobic fatty acid substrates may not be efficiently transported into the cells.	Add Surfactants/Emulsifiers: Consider adding a small amount of a biocompatible surfactant to improve substrate bioavailability. Enhance Transport: In genetically tractable strains, overexpressing fatty acid transporters can improve uptake.

Quantitative Data Summary

The following tables summarize key data from studies on biocatalytic lactone production. Note that much of the detailed optimization data comes from studies on γ-decalactone, which serves as an excellent model for γ-nonalactone production due to the shared β-oxidation pathway in host organisms like Yarrowia lipolytica.

Table 1: Effect of Process Parameters on γ-Decalactone Production by Yarrowia lipolytica

Parameter	Condition 1	Yield/Productivity 1	Condition 2	Yield/Productivity 2	Reference
pH	Initial pH 5.0	Lower Production	Initial pH 6.0-6.7	Higher Production (up to 1.28 g/L)	[8]
Agitation	150 rpm	No significant difference	250 rpm	No significant difference	[8]
Aeration	Standard Flask	Lower Rate	2 vvm in CSTR	200 mg/L/h Productivity	[5]
Substrate Carrier	No Carrier (Control)	4.14 g/L	Expanded Vermiculite	6.2 g/L (50% increase)	[10]
Additive	No L-carnitine	Standard Production	With L-carnitine	19.5% Increased Production	[6]

Table 2: Comparison of γ-Decalactone Yields in Different Bioprocesses

Microorganism	Substrate	Process	Max Titer/Concentration	Molar Conversion	Reference
Yarrowia lipolytica NCIM 3590	Ricinoleic Acid (5 g/L)	CSTR, Fed-batch	-	75%	[5]
Yarrowia lipolytica	Ricinoleic Acid	Batch with Carrier	6.2 g/L	88.3%	[10]
Yarrowia lipolytica W29	Castor Oil	Batch Fermentation	5.4 g/L	-	[3]
Lindnera saturnus CCMA 0243	Castor Oil	Batch	2.38x higher than Y. lipolytica	-	[8]

Experimental Protocols

Protocol 1: Biotransformation of Linoleic Acid to γ-Nonalactone using Pichia

This protocol is adapted from methodologies described for producing odd-numbered lactones using Pichia species.[1]

• Inoculum Preparation:

  • Prepare an inoculum medium (MPGB) containing 20 g/L malt (B15192052) extract, 5 g/L peptone, and 20 g/L glucose.

  • Inoculate 50 mL of MPGB in a 300 mL flask with a fresh culture of Pichia ohmeri or Pichia stipitis.

  • Incubate at 28-30°C with shaking (120 rpm) for 24 hours to generate a pre-inoculum.

  • Use this pre-inoculum to inoculate a larger volume of MPGB (10% v/v) and incubate under the same conditions for another 24 hours.

• Biotransformation:

  • After 24 hours of growth, add the hydroxy-acid precursor substrate to the culture at a concentration of 2.5 g/L. To obtain the necessary C13-hydroxylated precursor, linoleic acid can be treated with lipoxygenase.[1]

  • Continue the incubation at 28-30°C with shaking for 24 to 48 hours.

• Extraction and Sample Preparation:

  • After the biotransformation period, separate the microbial cells from the broth by filtration or centrifugation.

  • Perform a liquid-liquid extraction of the broth using an equal volume of a non-polar solvent like methylene (B1212753) chloride or ethyl acetate.

  • Wash the collected cell mass with the same solvent to recover any cell-associated product.

  • Combine the organic phases and dry over anhydrous sodium sulfate.

  • Concentrate the extract under reduced pressure before analysis.

Protocol 2: Quantification of γ-Nonalactone by GC-MS

This is a general protocol for the analysis of lactones from a fermentation broth.[11][13]

• Sample Preparation:

  • Take a 2 mL sample of the fermentation broth.

  • To ensure all 4-hydroxy-nonanoic acid is cyclized to the lactone form, acidify the sample to pH 3-4 with 1M HCl.[11]

  • Add a known concentration of an internal standard (e.g., γ-dodecalactone) to the sample for accurate quantification.

  • Perform a liquid-liquid extraction by adding 2 mL of diethyl ether or ethyl acetate. Vortex vigorously for 2 minutes.

  • Centrifuge at 4000 rpm for 5 minutes to achieve phase separation.

• Analysis:

  • Carefully collect the upper organic layer and transfer it to a new vial.

  • Inject 1 µL of the sample into the GC-MS.

  • GC Conditions (Example):

    • Column: DB-5ms or equivalent non-polar capillary column.

    • Injector Temperature: 250°C.

    • Oven Program: Start at 60°C (hold for 2 min), ramp to 280°C at 10°C/min (hold for 5 min).[11]

  • MS Conditions: Use electron impact (EI) ionization and scan in the range of 50-300 m/z. Identify γ-nonalactone based on its retention time and mass spectrum compared to a pure standard.

Visualizations: Pathways and Workflows

Caption: Biosynthetic pathway of γ-nonalactone from a C13-hydroxylated C18 fatty acid via peroxisomal β-oxidation in yeast.

References

• 1. US5646022A - Process for the production of gamma nonalactones in natural form - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. benchchem.com [benchchem.com]
• 8. Production of γ-Decalactone by Yeast Strains under 
Different Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biotechnological production of γ-decalactone, a peach like aroma, by Yarrowia lipolytica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. jmb.or.kr [jmb.or.kr]
• 11. benchchem.com [benchchem.com]
• 12. Nutrient-Limited Operational Strategies for the Microbial Production of Biochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Minimizing by-product formation in nonalactone synthesis

Technical Support Center: Nonalactone Synthesis

Welcome to the Technical Support Center for Nonalactone Synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the synthesis of nonalactone. The following information is curated to address common challenges, with a focus on minimizing by-product formation in the two primary synthetic routes.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing γ-nonalactone?

A1: The two most common and industrially relevant methods for synthesizing γ-nonalactone are:

• Knoevenagel Condensation of Heptanal (B48729) with Malonic Acid: This route involves the condensation of heptanal and malonic acid, typically in the presence of a basic catalyst, followed by cyclization and decarboxylation to form the lactone.

• Free Radical Addition of n-Hexanol to Acrylic Acid (or its esters): This method utilizes a free-radical initiator to facilitate the addition of n-hexanol to the double bond of acrylic acid or an acrylate (B77674) ester, which is then followed by lactonization.

Q2: What is the characteristic aroma of γ-nonalactone?

A2: γ-Nonalactone, also known as "coconut aldehyde," has a strong, creamy, coconut-like, and fruity aroma. It is a valuable ingredient in the flavor and fragrance industry.

Q3: Why is minimizing by-product formation important in nonalactone synthesis?

A3: Minimizing by-products is crucial for several reasons. By-products reduce the overall yield of the desired γ-nonalactone, increasing production costs. Furthermore, impurities can negatively impact the final product's aroma profile and may need to be removed through costly and complex purification processes. In pharmaceutical applications, the purity of any synthesized compound is of utmost importance for safety and efficacy.

Q4: Which analytical techniques are best suited for monitoring the reaction and identifying by-products?

A4: Gas Chromatography (GC) coupled with Mass Spectrometry (GC-MS) is the most powerful technique for both monitoring the progress of the reaction and for separating, identifying, and quantifying the desired product and any by-products.[1][2][3][4] Thin-Layer Chromatography (TLC) can also be used for rapid, qualitative monitoring of the reaction's progress.

Troubleshooting Guide: Synthesis via Knoevenagel Condensation

This route involves the reaction of heptanal with malonic acid. The primary challenges are associated with side reactions that reduce the yield of the intermediate, 3-nonenoic acid, which subsequently impacts the final yield of γ-nonalactone.

Issue 1: Low Yield of Nonalactone and Formation of a Viscous, Tarry Mixture.

• Potential Cause: Self-condensation of heptanal. Aldehydes with α-hydrogens, like heptanal, can undergo self-condensation (an aldol (B89426) condensation) in the presence of a base. Using a strong base can significantly promote this side reaction, leading to the formation of higher molecular weight by-products and a tarry mixture.

• Recommended Solutions:

  • Catalyst Selection: Use a weak base as a catalyst. Piperidine or pyridine (B92270) are commonly used for Knoevenagel condensations because they are basic enough to deprotonate the malonic acid but generally not strong enough to promote significant self-condensation of the aldehyde.

  • Control Reactant Addition: Add the heptanal slowly to the mixture of malonic acid and the catalyst. This maintains a low concentration of the aldehyde at any given time, favoring the reaction with malonic acid over self-condensation.

  • Temperature Control: Maintain a moderate reaction temperature. While some heat is necessary, excessive temperatures can accelerate side reactions.

Issue 2: Formation of Multiple Products Detected by GC-MS.

• Potential Cause: Michael addition. The enolate of malonic acid can potentially add to the α,β-unsaturated product of the Knoevenagel condensation in a Michael addition reaction. This leads to the formation of a more complex dicarboxylic acid derivative.

• Recommended Solutions:

  • Stoichiometry Control: Use a slight excess of malonic acid to ensure the aldehyde is fully consumed in the initial condensation step, reducing the opportunity for Michael addition to the product.

  • Reaction Time: Monitor the reaction closely by TLC or GC and stop it once the starting aldehyde has been consumed to prevent the accumulation of by-products from subsequent reactions.

Data Presentation: Knoevenagel Condensation

The following table provides an illustrative summary of expected outcomes based on catalyst choice for the Knoevenagel condensation step.

Catalyst Type	Catalyst Example	Relative Rate of Nonalactone Formation	Expected By-product Level (Heptanal Self-Condensation)
Strong Base	Sodium Hydroxide	Fast	High
Weak Amine Base	Piperidine/Pyridine	Moderate	Low to Moderate
Heterogeneous Base	Basic-Meso-ZSM-5	Moderate to Fast	Low

Note: This data is illustrative and compiled from general principles of the Knoevenagel condensation. Specific yields can vary based on precise reaction conditions.[5][6][7][8][9]

Experimental Protocol: Knoevenagel Condensation Route

Step 1: Synthesis of 3-Nonenoic Acid

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine malonic acid (1.0 equivalent) and pyridine (as solvent and catalyst).

• Reaction Initiation: Slowly add heptanal (1.0 equivalent) to the stirred mixture.

• Reaction Conditions: Heat the mixture to reflux for several hours. Monitor the reaction's progress by TLC until the heptanal spot disappears.

• Work-up: Cool the reaction mixture and pour it into a mixture of ice and concentrated hydrochloric acid to neutralize the pyridine and precipitate the crude 3-nonenoic acid.

• Purification: Collect the crude product by filtration, wash with cold water, and dry. The crude acid can be purified by recrystallization or used directly in the next step.

Step 2: Lactonization to γ-Nonalactone

• Reaction Setup: Place the crude 3-nonenoic acid in a round-bottom flask.

• Cyclization: Add 85% sulfuric acid and heat the mixture, for example, for one hour. The acid catalyzes the intramolecular esterification (lactonization).

• Neutralization and Extraction: Carefully pour the cooled reaction mixture into a sodium bicarbonate solution to neutralize the sulfuric acid. Extract the aqueous mixture with a suitable organic solvent (e.g., diethyl ether).

• Purification: Wash the combined organic extracts with water, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure. The crude γ-nonalactone can then be purified by vacuum distillation.

Visualization: Knoevenagel Condensation Pathway

Caption: Reaction pathway for nonalactone synthesis via Knoevenagel condensation, highlighting major by-product formations.

Troubleshooting Guide: Synthesis via Free Radical Addition

This route involves the reaction of n-hexanol with acrylic acid or an acrylate ester. The primary challenge is preventing the polymerization of the acrylic acid monomer, which competes with the desired addition reaction.

Issue: Low Yield of Nonalactone and Formation of a Solid Polymer.

• Potential Cause: Polymerization of acrylic acid. Acrylic acid can readily polymerize via a free-radical mechanism, especially at the elevated temperatures required for the addition reaction. This side reaction consumes the acrylic acid, significantly reducing the yield of the desired product and complicating purification. The presence of water can also interfere with the reaction and lower the yield.

• Recommended Solutions:

  • Water Removal: It is critical to conduct the reaction under anhydrous conditions. The water generated during the esterification/lactonization process must be continuously removed. A Dean-Stark apparatus, often filled with a desiccant like anhydrous sodium sulfate, is highly effective for this purpose.

  • Control Reactant Addition: Add the mixture of acrylic acid and the free-radical initiator (e.g., di-t-butyl peroxide) dropwise to the heated n-hexanol. This maintains a low concentration of the monomer, disfavoring polymerization.

  • Excess Alcohol: Use a large excess of n-hexanol. This serves as both a reactant and the solvent, and the high concentration of the alcohol favors its addition to the acrylic acid over the polymerization of acrylic acid.

Data Presentation: Free Radical Addition

The following table illustrates the critical impact of water removal on the yield of γ-nonalactone.

Reaction Condition	Use of Dean-Stark Trap with Desiccant	Expected Yield of γ-Nonalactone	Expected Level of Poly(acrylic acid) By-product
Optimized	Yes	High (>75%)	Low
Unoptimized	No	Low	High

Note: This data is illustrative, based on protocols emphasizing the necessity of water removal for high yields.

Experimental Protocol: Free Radical Addition Route

• Apparatus Setup: Assemble a three-necked flask with a dropping funnel, a reflux condenser fitted with a Dean-Stark trap, and a thermometer. Add a magnetic stir bar. Add a desiccant, such as anhydrous sodium sulfate, to the Dean-Stark trap.

• Initial Charge: Add approximately three-quarters of the total n-hexanol and a catalyst (e.g., zinc bromide) to the reaction flask. Heat the mixture to 170-190 °C with stirring.

• Reactant Addition: In the dropping funnel, prepare a mixture of the remaining n-hexanol, acrylic acid, and a free-radical initiator (e.g., di-t-butyl peroxide).

• Reaction: Add the mixture from the dropping funnel to the hot n-hexanol in the flask at a slow, controlled rate (e.g., 3-10 mL/hour). Water generated during the reaction will be collected in the Dean-Stark trap.

• Reflux: After the addition is complete, continue to heat the mixture at reflux for 5-15 hours to ensure the reaction goes to completion.

• Work-up and Purification: Cool the reaction mixture. The excess n-hexanol can be removed by distillation. The remaining crude product can then be purified by vacuum distillation to isolate the γ-nonalactone.

Visualization: Free Radical Addition Pathway & Workflow

Caption: Reaction pathway for nonalactone synthesis via free radical addition and the competing polymerization side reaction.

Caption: General experimental workflow for the free radical addition synthesis of γ-nonalactone.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of a novel isotopically labelled standard for quantification of γ-nonalactone in New Zealand Pinot noir via SIDA-SPE-GC-MS. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Addressing matrix effects in LC-MS/MS analysis of nonalactone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of nonalactone.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect nonalactone analysis?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as nonalactone, by co-eluting compounds from the sample matrix.[1] This interference can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately compromising the accuracy, precision, and sensitivity of the quantitative analysis.[2][3] In complex matrices like plasma, food, or cosmetics, endogenous components such as phospholipids, salts, and excipients are common sources of matrix effects.[4][5]

Q2: How can I determine if my nonalactone analysis is affected by matrix effects?

A2: The presence of matrix effects can be assessed both qualitatively and quantitatively. A common qualitative method is the post-column infusion experiment, where a constant flow of a nonalactone standard solution is introduced into the mass spectrometer after the LC column.[4] A separate injection of a blank matrix extract will show signal suppression or enhancement at retention times where matrix components elute. For a quantitative assessment, the post-extraction spike method is widely used.[4][6] This involves comparing the response of nonalactone spiked into a blank matrix extract with the response of a standard in a neat solvent at the same concentration.

Q3: What are the primary strategies to mitigate matrix effects for nonalactone analysis?

A3: The main strategies to combat matrix effects can be categorized into three areas:

• Sample Preparation: Implementing effective sample cleanup is the first line of defense. Techniques like Solid-Phase Extraction (SPE)[7], Liquid-Liquid Extraction (LLE), and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)[8] can remove a significant portion of interfering matrix components.

• Chromatographic Separation: Optimizing the LC method to achieve better separation between nonalactone and co-eluting matrix components is crucial. This can involve adjusting the mobile phase composition, gradient profile, or using a different column chemistry.[9]

• Correction using Internal Standards: The use of a stable isotope-labeled internal standard (SIL-IS) of nonalactone is the most effective way to compensate for matrix effects.[10] Since the SIL-IS has nearly identical physicochemical properties to the analyte, it will experience similar ionization suppression or enhancement, allowing for accurate quantification based on the analyte-to-IS ratio.[10]

Q4: When should I use Solid-Phase Extraction (SPE) versus QuEChERS for my samples?

A4: The choice between SPE and QuEChERS depends on the matrix and the desired level of cleanup.

• SPE is a highly selective technique that can provide very clean extracts.[11] It is particularly useful for complex matrices like plasma or cosmetics where a high degree of purification is necessary.[12] Various sorbent chemistries can be chosen to specifically retain either the analyte or the interferences.[13]

• QuEChERS is a simpler and faster technique, making it ideal for high-throughput analysis of a large number of samples, especially in food and agricultural matrices.[8] It involves a simple extraction with acetonitrile (B52724) followed by a dispersive SPE cleanup step.[5]

Q5: Can I just dilute my sample to reduce matrix effects?

A5: Sample dilution can be a simple and effective way to reduce the concentration of interfering matrix components. However, this approach is only feasible if the concentration of nonalactone in the sample is high enough to remain detectable after dilution. For trace-level analysis, dilution may compromise the sensitivity of the assay.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor peak shape (e.g., fronting, tailing, or splitting) for nonalactone.	Co-eluting matrix components interfering with the chromatography.	- Optimize the LC gradient to improve separation.- Employ a more effective sample cleanup method (e.g., switch to a more selective SPE sorbent).- Check for column degradation and replace if necessary.
Inconsistent and low recovery of nonalactone.	- Inefficient extraction during sample preparation.- Ion suppression due to significant matrix effects.	- Optimize the sample preparation protocol (e.g., adjust solvent ratios, pH, or extraction time).- Evaluate a different sample cleanup technique (e.g., from LLE to SPE).- Incorporate a stable isotope-labeled internal standard to correct for recovery losses and matrix effects.
High variability in quantitative results between replicate injections.	- Inconsistent matrix effects across different samples.- Carryover from a previous injection.	- Use matrix-matched calibration standards to account for variability.- Implement a robust internal standard method, preferably with a SIL-IS.- Optimize the autosampler wash procedure to prevent carryover.
Signal intensity of nonalactone is significantly lower in samples compared to standards in neat solvent.	Severe ion suppression from the sample matrix.	- Enhance sample cleanup to remove more interfering compounds.- Dilute the sample if the nonalactone concentration allows.- Optimize the MS source parameters (e.g., spray voltage, gas flows, temperature) to minimize suppression.- Use a stable isotope-labeled internal standard.
Unexpected peaks interfering with the nonalactone peak.	- Contamination from solvents, reagents, or labware.- Presence of an isomeric compound in the matrix.	- Analyze solvent and reagent blanks to identify sources of contamination.- Improve chromatographic resolution to separate the interfering peak from the nonalactone peak.- Use a more specific MS/MS transition for quantification.

Quantitative Data Summary

The following table provides a representative example of how to quantify matrix effects for nonalactone in different matrices using the post-extraction spike method. The Matrix Effect (%) is calculated as: (Peak Area in Matrix / Peak Area in Neat Solvent) x 100. A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.

Matrix	Sample Preparation Method	Nonalactone Concentration (ng/mL)	Peak Area (Neat Solvent)	Peak Area (Post-Spiked Matrix)	Matrix Effect (%)
Fruit Juice	QuEChERS	10	55,000	41,250	75% (Suppression)
Plasma	Protein Precipitation	10	55,000	24,750	45% (Suppression)
Plasma	Solid-Phase Extraction (SPE)	10	55,000	49,500	90% (Minimal Suppression)
Cosmetic Cream	Liquid-Liquid Extraction (LLE)	50	275,000	330,000	120% (Enhancement)

Note: The data in this table is for illustrative purposes and will vary depending on the specific matrix, instrumentation, and experimental conditions.

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation for Nonalactone in Fruit Juice

This protocol is adapted from the general QuEChERS methodology for pesticide analysis in food matrices.[5][14]

• Sample Homogenization: Homogenize 10 g of the fruit juice sample.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS salt packet (e.g., containing magnesium sulfate (B86663) and sodium acetate).

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing primary secondary amine (PSA) sorbent and magnesium sulfate.

  • Vortex for 30 seconds.

  • Centrifuge at 4000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take the final cleaned extract and filter it through a 0.22 µm syringe filter.

  • The extract is now ready for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Nonalactone in Plasma

This protocol is a general procedure for the extraction of small molecules from plasma and should be optimized for nonalactone.[11]

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of deionized water. Do not allow the cartridge to dry out.

• Sample Loading:

  • Pre-treat 0.5 mL of plasma by adding 0.5 mL of 4% phosphoric acid.

  • Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution:

  • Elute the nonalactone from the cartridge with 1 mL of methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative evaluation of the matrix effect in bioanalytical methods based on LC-MS: A comparison of two approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of a novel isotopically labelled standard for quantification of γ-nonalactone in New Zealand Pinot noir via SIDA-SPE-GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cms.mz-at.de [cms.mz-at.de]
• 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. Recent Advances in Sample Preparation for Cosmetics and Personal Care Products Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. lcms.labrulez.com [lcms.labrulez.com]
• 14. Analysis of Pesticide Residue in Fruit Using the QuEChERS Method Coupled With LC-MS/MS Detection – Current Agriculture Research Journal [agriculturejournal.org]

Technical Support Center: Refinement of Extraction Protocols for Heat-Sensitive Natural Products

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the extraction of heat-sensitive natural products.

Frequently Asked Questions (FAQs)

Q1: My extract shows low yield of the target heat-sensitive compound. What are the likely causes and how can I improve it?

A1: Low yields of heat-sensitive compounds are a common issue and can stem from several factors. The primary cause is often thermal degradation due to improper extraction methods or conditions.[1] Inefficient extraction, where the solvent does not effectively penetrate the plant matrix, can also lead to low recovery.

Troubleshooting Steps:

• Optimize Extraction Method: Conventional methods like Soxhlet and decoction, which involve high heat, are often unsuitable for thermolabile compounds.[2] Consider switching to modern, non-thermal or low-temperature techniques such as Ultrasound-Assisted Extraction (UAE), Microwave-Assisted Extraction (MAE), Supercritical Fluid Extraction (SFE), or Pressurized Liquid Extraction (PLE).[3]

• Solvent Selection: The choice of solvent is critical. Ensure the solvent has an appropriate polarity to solubilize your target compound. For instance, polar solvents like ethanol (B145695) and methanol (B129727) are effective for extracting phenolic compounds.

• Particle Size Reduction: Grinding the raw plant material to a fine, uniform powder increases the surface area available for extraction, leading to improved solvent penetration and higher yields.

• Optimize Extraction Parameters: Fine-tuning parameters like temperature, time, and solvent-to-solid ratio is crucial. Even in advanced methods like UAE and MAE, excessive power or prolonged extraction times can generate heat and degrade sensitive compounds.[2]

Q2: I'm observing degradation of my target compound during extraction. How can I minimize this?

A2: Degradation is a major concern when working with heat-sensitive natural products. Besides temperature, factors like exposure to light, oxygen, and extreme pH can also contribute to the breakdown of your compound.

Prevention Strategies:

• Temperature Control: Maintain a low temperature throughout the extraction process. For UAE, a cooling water bath can be used to dissipate the heat generated by sonication.[4] SFE, particularly with carbon dioxide, can be performed at near-ambient temperatures, making it ideal for highly sensitive compounds.[5]

• Inert Atmosphere: For compounds prone to oxidation, performing the extraction under an inert atmosphere, such as nitrogen or argon, can significantly reduce degradation.

• Light Protection: Use amber-colored glassware or wrap your extraction setup with aluminum foil to protect light-sensitive compounds.

• pH Control: Maintain an optimal pH of the extraction solvent to prevent acid or base-catalyzed hydrolysis of your target molecules.

• Minimize Extraction Time: Shorter extraction times reduce the exposure of the compound to potentially degrading conditions. Modern techniques like UAE and MAE can significantly shorten the extraction duration compared to conventional methods.[3][5]

Q3: My extraction yields are inconsistent between batches. What could be causing this variability?

A3: Inconsistent yields can be frustrating and point to a lack of control over one or more experimental parameters.

Troubleshooting Inconsistency:

• Raw Material Variability: The chemical composition of plant materials can vary depending on the harvesting season, geographical location, and storage conditions. Ensure you are using a consistent and well-characterized source of raw material.

• Inconsistent Particle Size: A non-uniform particle size will lead to variable extraction efficiency. Standardize your grinding procedure to achieve a consistent particle size distribution.

• Fluctuations in Extraction Conditions: Precisely control and monitor parameters like temperature, pressure, and solvent flow rate. Small variations in these conditions can lead to significant differences in yield.

• Solvent Quality: Use high-purity solvents and ensure the solvent-to-solid ratio is accurately maintained for each extraction.

• Equipment Calibration: Regularly calibrate your equipment, including temperature probes, pressure gauges, and balances, to ensure accurate and reproducible results.

Troubleshooting Guides

Ultrasound-Assisted Extraction (UAE)

Issue	Possible Cause(s)	Solution(s)
Low Yield	Insufficient ultrasonic power or time.	Increase ultrasonic power or extraction time incrementally.
Inappropriate solvent.	Test solvents with different polarities.
Poor solvent penetration.	Reduce particle size of the plant material.
Compound Degradation	Overheating due to sonication.	Use a cooling water bath or a pulsed ultrasound mode.
Free radical formation from high-intensity ultrasound.	Optimize ultrasonic power and duration; consider adding an antioxidant to the solvent.
Inconsistent Results	Non-uniform sonication.	Ensure the ultrasonic probe is properly immersed in the solvent and that the sample is well-mixed.
Fluctuations in temperature.	Use a temperature-controlled ultrasonic bath.

Microwave-Assisted Extraction (MAE)

Issue	Possible Cause(s)	Solution(s)
Low Yield	Insufficient microwave power or time.	Optimize microwave power and extraction time.
Non-polar solvent with poor microwave absorption.	Use a polar solvent or a mixture with a polar co-solvent. If the matrix contains water, it can be heated to release compounds into a non-polar solvent.
Uneven heating.	Ensure the sample is uniformly dispersed in the solvent and use a turntable if available.
Compound Degradation	Localized overheating ("hot spots").	Reduce microwave power and use intermittent heating cycles.
High pressure buildup in a closed vessel.	Use a system with pressure control or an open-vessel system for less thermally stable compounds.
Solvent Evaporation	Open-vessel system at high temperatures.	Use a condenser to reflux the solvent.

Supercritical Fluid Extraction (SFE)

Issue	Possible Cause(s)	Solution(s)
Low Yield	Incorrect pressure and temperature settings for CO2 density.	Optimize pressure and temperature to achieve the desired solvent density for your target compound.
Low solubility of polar compounds in supercritical CO2.	Add a polar co-solvent like ethanol or methanol to the supercritical fluid.
Inefficient mass transfer.	Decrease the particle size of the raw material and optimize the flow rate of the supercritical fluid.
Co-extraction of Unwanted Compounds	Solvent density is too high.	Lower the pressure to decrease the solvent density and improve selectivity.
Clogging of the System	Precipitation of the extract in the tubing or restrictor.	Adjust the temperature and pressure in the separator to ensure efficient precipitation and collection.
Water content in the raw material.	Ensure the raw material is sufficiently dry (typically <10% moisture).

Quantitative Data on Extraction Methods

The following tables summarize the yield and purity of heat-sensitive compounds obtained using different extraction methods. These values are indicative and can vary based on the specific plant material and experimental conditions.

Table 1: Comparison of Extraction Yields for Anthocyanins

Extraction Method	Plant Source	Solvent	Temperature (°C)	Time	Yield (mg/g)	Reference
Maceration	Blueberry	75% Ethanol	Room Temp	24 h	~1.2	[6]
Ultrasound-Assisted Extraction (UAE)	Blueberry Peel	60% Ethanol	50	30 min	21.18	[7]
Microwave-Assisted Extraction (MAE)	Blueberry Peel	60% Ethanol	60	5 min	25.83	[7]
Pressurized Liquid Extraction (PLE)	Cranberry Pomace	70% Ethanol	120	15 min	~1.5	[6]

Table 2: Comparison of Extraction Yields for Carotenoids

Extraction Method	Plant Source	Solvent	Temperature (°C)	Time	Yield (µg/g)	Reference
Solvent Extraction	Carrot Waste	51% Ethanol	32	17 min	31.82	[6]
Ultrasound-Assisted Extraction (UAE)	Carrot	Ethanol	32	17 min	~14.89 (β-carotene)	[6]
Microwave-Assisted Extraction (MAE)	Chlorella vulgaris	Not specified	60	14 min	7.06 (lycopene, β-carotene, astaxanthin)	[6]
Supercritical Fluid Extraction (SFE)	Tomato	CO2 + Ethyl Acetate	60	90 min	~300	Not specified

Table 3: Comparison of Extraction Yields for Terpenes

Extraction Method	Plant Source	Solvent	Temperature (°C)	Time	Yield (% v/w)	Reference
Conventional Extraction	Pterodon emarginatus	Water	Boiling	4 h	3.60	[8]
Microwave-Assisted Extraction (MAE)	Pterodon emarginatus	Water	Not specified	39 min	5.76	[8]
Supercritical Fluid Extraction (SFE)	Cannabis	CO2	40-60	Not specified	Varies	Not specified

Experimental Protocols

Ultrasound-Assisted Extraction (UAE) of Phenolic Compounds

Objective: To extract phenolic compounds from plant material using UAE, minimizing thermal degradation.

Methodology:

• Sample Preparation: Dry the plant material at a controlled low temperature (e.g., 40°C) and grind it into a fine powder (e.g., <0.5 mm).

• Extraction Setup: Place a known amount of the powdered plant material (e.g., 5 g) into a jacketed glass vessel.

• Solvent Addition: Add a suitable solvent (e.g., 70% ethanol) at a specific solvent-to-solid ratio (e.g., 20:1 mL/g).

• Sonication: Immerse the ultrasonic probe into the mixture. Set the ultrasonic power (e.g., 300 W) and frequency (e.g., 20 kHz). Conduct the extraction for a predetermined duration (e.g., 20 minutes) using a pulsed mode (e.g., 5 seconds on, 5 seconds off) to prevent overheating.

• Temperature Control: Circulate cold water (e.g., 10°C) through the jacket of the vessel to maintain a constant low extraction temperature.

• Recovery: After sonication, filter the mixture to separate the extract from the solid residue. Wash the residue with a small amount of fresh solvent.

• Concentration: Combine the filtrates and concentrate the extract using a rotary evaporator at a low temperature (<40°C) under vacuum.

• Drying: Dry the final extract to a constant weight, for example, by freeze-drying.

Microwave-Assisted Extraction (MAE) of Terpenes

Objective: To rapidly extract volatile terpenes from fresh plant material using solvent-free MAE.

Methodology:

• Sample Preparation: Use fresh or rehydrated plant material. The inherent water in the plant material will act as the heating medium.

• Extraction Setup: Place the plant material (e.g., 30 g) into a specialized microwave extraction vessel.

• Microwave Irradiation: Place the vessel in a microwave reactor. Set the microwave power (e.g., 280 W) and extraction time (e.g., 30-40 minutes). The microwaves will heat the water within the plant cells, causing them to rupture and release the volatile terpenes.

• Distillation and Collection: The released terpenes will evaporate along with the water vapor. This vapor is then passed through a condenser.

• Separation: The condensed liquid, a mixture of water and immiscible terpenes, is collected in a separation funnel. The terpene layer is then separated from the aqueous layer.

• Drying: The collected terpene fraction can be dried using a suitable drying agent (e.g., anhydrous sodium sulfate).

Supercritical Fluid Extraction (SFE) of Flavonoids

Objective: To selectively extract flavonoids from plant material using supercritical CO2, avoiding the use of organic solvents and high temperatures.

Methodology:

• Sample Preparation: Dry the plant material to a moisture content below 10% and grind it to a fine powder (e.g., 0.25-0.5 mm).

• Loading: Load the ground material into the extraction vessel of the SFE system.

• System Pressurization and Heating: Pressurize the system with high-purity CO2 to the desired pressure (e.g., 30 MPa) and heat the extraction vessel to the set temperature (e.g., 50°C).

• Co-solvent Addition: For the extraction of polar flavonoids, introduce a co-solvent, such as ethanol (e.g., 10% v/v), into the CO2 stream.

• Extraction: Maintain a constant flow rate of the supercritical fluid (and co-solvent) through the extraction vessel for the desired duration (e.g., 90 minutes).

• Separation: The extract-laden supercritical fluid flows into a separator vessel where the pressure and/or temperature are reduced (e.g., 5 MPa, 25°C), causing the precipitation of the flavonoid extract.

• Collection and Recycling: Collect the precipitated extract from the separator. The CO2 can be re-pressurized and recycled or vented.

Signaling Pathway Visualizations

The following diagrams illustrate key signaling pathways that can be modulated by natural products. Understanding these pathways is crucial for researchers in drug development.

Caption: Modulation of the NF-κB signaling pathway by Curcumin.

Caption: Inhibition of the Wnt/β-catenin signaling pathway.

Caption: Inhibition of the MAPK signaling pathway by Carotenoids.

References

• 1. Frontiers | Comprehensive comparison of industrial cannabinoid extraction techniques: Evaluation of the most relevant patents and studies at pilot scale [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Recent advances and comparisons of conventional and alternative extraction techniques of phenolic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 5. Comparative Study of Microwave-Assisted Extraction and Ultrasound-Assisted Extraction Techniques (MAE vs. UAE) for the Optimized Production of Enriched Extracts in Phenolic Compounds of Camellia japonica var Eugenia de Montijo [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Carotenoids from Marine Sources as a New Approach in Neuroplasticity Enhancement - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Microbial γ-Nonalactone Production

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals working on the microbial production of γ-nonalactone.

Troubleshooting Guides

This section addresses common issues encountered during the fermentation process for γ-nonalactone production.

Issue	Potential Causes	Recommended Actions
Low or No Microbial Growth	- Inappropriate media composition (e.g., nutrient limitation).- Suboptimal pH or temperature.- Inoculum is not viable or at a low concentration.- Presence of contaminants inhibiting growth.	- Review and optimize the growth medium, ensuring a balanced carbon-to-nitrogen ratio.[1]- Monitor and control pH and temperature to the optimal range for the specific microorganism.- Use a fresh, viable inoculum at an appropriate concentration.- Check for and address any sources of contamination in the media or equipment.[2]
Low γ-Nonalactone Titer	- Inefficient conversion of the precursor (e.g., linoleic acid).- Substrate or product inhibition/toxicity.[3]- Suboptimal fermentation parameters (pH, temperature, aeration).- Degradation of γ-nonalactone by the microorganism.	- Implement a fed-batch strategy for precursor addition to avoid high initial concentrations.[3]- Consider in-situ product removal (ISPR) techniques like liquid-liquid extraction or adsorption to minimize product toxicity.[3]- Optimize pH, temperature, aeration, and agitation for the production phase.- Harvest the product at the peak of accumulation, determined by time-course analysis.[1]
Formation of Undesirable Byproducts	- Metabolic shift due to suboptimal fermentation conditions.- Presence of impurities in the precursor substrate.- Contamination with other microorganisms.	- Fine-tune aeration and pH, as these can significantly influence metabolic pathways.[1]- Ensure the purity of the precursor (e.g., linoleic acid) and other media components.- Implement strict aseptic techniques to prevent contamination.[4]
Incomplete Precursor Consumption	- Poor bioavailability of the hydrophobic precursor.- Mass transfer limitations.- Insufficient enzymatic activity for precursor uptake and conversion.	- Add surfactants or emulsifying agents to improve the dispersion of the precursor.- Increase agitation to improve mixing and mass transfer.[1]- Consider metabolic engineering to enhance the expression of key enzymes in the biosynthetic pathway.
Foaming	- High protein content in the medium (e.g., yeast extract).- High agitation and aeration rates.- Production of CO2 during fermentation.	- Add an appropriate antifoaming agent.- Use a mechanical foam breaker in the fermenter.- If possible, reduce agitation and aeration rates without compromising oxygen supply.[2]
Mushy or Slimy Fermentation	- Fermentation temperature is too high, allowing spoilage microorganisms to outcompete the production strain.	- Ensure strict temperature control within the optimal range for the production microorganism.[2]- Discard the batch as pathogenic microorganisms may be present.[2]

Frequently Asked Questions (FAQs)

Q1: What are the most common microorganisms used for γ-nonalactone production?

A1: Several yeast species are known to produce γ-nonalactone, including Saccharomyces cerevisiae, Pichia ohmeri, Pichia stipitis, and Sporobolomyces odorus.[5][6] The choice of microorganism can depend on the desired precursor and process conditions.

Q2: What are the primary precursors for microbial γ-nonalactone synthesis?

A2: The most common precursor is linoleic acid.[5][7] Other precursors that have been identified include coriolic acid and 4-oxononanoic acid.[5]

Q3: My precursor, linoleic acid, is toxic to my culture. How can I mitigate this?

A3: High concentrations of fatty acids can be toxic to microorganisms. To overcome this, it is recommended to use a fed-batch feeding strategy, where the precursor is added gradually over time to maintain a low, non-toxic concentration in the fermentation medium.[3]

Q4: What are the optimal fermentation parameters for γ-nonalactone production?

A4: Optimal conditions are strain-dependent. For Pichia pastoris, a common yeast for recombinant protein and chemical production, typical fermentation parameters are a temperature of around 30°C, a pH of 5.0, agitation up to 1200 rpm, and aeration up to 1.5 vvm.[8][9] For Saccharomyces cerevisiae, temperatures between 15°C and 28°C can influence the aroma profile, with lower temperatures often favoring fruity esters.[10]

Q5: How can I analyze the concentration and purity of my produced γ-nonalactone?

A5: The standard analytical method is Gas Chromatography-Mass Spectrometry (GC-MS).[7] For accurate quantification, it is advisable to use a stable isotope-labeled internal standard. Chiral GC columns can be used to separate the (R)- and (S)-enantiomers of γ-nonalactone.[11]

Q6: I am observing the formation of other lactones, such as δ-decalactone. Why is this happening?

A6: The formation of different lactones is dependent on the position of the hydroxyl group on the fatty acid precursor, which is then shortened via β-oxidation. The formation of δ-lactones suggests that hydroxylation is occurring at the 5th carbon position, leading to a six-membered ring structure upon lactonization, as opposed to the 4th carbon position for γ-lactones. This can be influenced by the specific enzymes present in the microorganism and the fermentation conditions.

Quantitative Data Summary

Table 1: Comparison of Fermentation Parameters for Yeast Species

Parameter	Pichia pastoris	Saccharomyces cerevisiae	Sporobolomyces odorus
Temperature	28-30°C[8]	15-28°C[10]	25-30°C
pH	5.0-6.0[8]	4.0-6.0	5.0-7.0
Agitation	300-1200 rpm[8][12]	150-300 rpm	150-250 rpm
Aeration	0.5-1.5 vvm[9]	0.5-1.0 vvm	0.5-1.0 vvm

Note: Data for S. cerevisiae and S. odorus are generalized from aroma production studies, while P. pastoris data is from high-cell-density fermentation protocols.

Table 2: Reported Yields of Lactones from Different Precursors and Microorganisms

Microorganism	Precursor	Product	Yield	Reference
Yarrowia lipolytica (mutant strain)	Castor Oil	γ-Decalactone	5.5 g/L	[3]
Yarrowia lipolytica (wild type)	Castor Oil	γ-Decalactone	1.8 g/L	[3]
Saccharomyces cerevisiae	9-Hydroxyoctadecadienoic acid	γ-Nonalactone	~50% conversion	[7]

Experimental Protocols

Protocol 1: Inoculum Preparation

• Strain Revival: Revive a cryopreserved stock of the desired yeast strain (Pichia pastoris, Saccharomyces cerevisiae, or Sporobolomyces odorus) on an appropriate agar (B569324) medium (e.g., YPD agar: 10 g/L yeast extract, 20 g/L peptone, 20 g/L dextrose, 20 g/L agar).

• Pre-culture: Inoculate a single colony into a flask containing a suitable liquid medium (e.g., YPD broth).

• Incubation: Incubate the flask at the optimal temperature for the strain (see Table 1) with shaking (e.g., 200-250 rpm) for 24-48 hours, or until the culture reaches the mid-to-late exponential growth phase.

Protocol 2: Fed-Batch Fermentation for γ-Nonalactone Production

• Fermenter Setup: Prepare and sterilize the fermentation vessel containing the production medium. A typical medium might contain a carbon source (e.g., glucose or glycerol), a nitrogen source (e.g., yeast extract, peptone), and necessary salts.

• Inoculation: Inoculate the fermenter with the pre-culture to a desired starting optical density (e.g., OD600 of 0.5).

• Batch Phase: Allow the culture to grow in batch mode, maintaining the optimal temperature, pH, and dissolved oxygen (DO) levels. DO can be maintained by cascading agitation and aeration.

• Fed-Batch Phase: Once the initial carbon source is depleted (indicated by a sharp increase in DO), begin the fed-batch feeding of the precursor (e.g., linoleic acid, potentially mixed with a carrier oil to reduce toxicity) and a carbon source to maintain metabolic activity.

• Monitoring: Regularly monitor cell growth (OD600), pH, temperature, DO, and substrate/product concentrations.

• Harvesting: Once the peak concentration of γ-nonalactone is reached, harvest the fermentation broth for extraction.

Protocol 3: Extraction and Quantification of γ-Nonalactone

• Sample Preparation: Centrifuge a sample of the fermentation broth to remove microbial cells.

• Extraction (Solid-Phase Extraction - SPE):

  • Conditioning: Condition a C18 SPE cartridge with methanol (B129727) followed by water.[1]

  • Loading: Load the clarified fermentation broth onto the cartridge.

  • Washing: Wash the cartridge with water or a low percentage of organic solvent to remove polar impurities.

  • Elution: Elute the γ-nonalactone with an organic solvent like ethyl acetate (B1210297) or acetonitrile.[1]

• Analysis (GC-MS):

  • Injection: Inject the eluted sample into a GC-MS system equipped with a suitable capillary column (e.g., DB-5ms or a chiral column for enantiomer separation).

  • Temperature Program: Use a temperature gradient to separate the compounds (e.g., start at 60°C, hold for 1 min, then ramp to 200°C at 2°C/min).[13]

  • Quantification: Identify and quantify γ-nonalactone based on its retention time and mass spectrum compared to a standard curve.

Visualizations

Biosynthetic Pathways

Caption: Simplified β-oxidation pathway for fatty acid degradation in yeast.

Caption: Lipoxygenase pathway for the biosynthesis of γ-nonalactone enantiomers.

Experimental Workflow

Caption: General experimental workflow for microbial γ-nonalactone production.

Regulatory Pathway

Caption: Transcriptional regulation of β-oxidation in yeast by Oaf1p and Pip2p.[14][15]

References

• 1. benchchem.com [benchchem.com]
• 2. foodsafety.ces.ncsu.edu [foodsafety.ces.ncsu.edu]
• 3. tandfonline.com [tandfonline.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. US5646022A - Process for the production of gamma nonalactones in natural form - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Optimal fermentation conditions for growth and recombinant protein production in Pichia pastoris: Strain selection, ploidy level and carbon source - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchjournal.co.in [researchjournal.co.in]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. eppendorf.com [eppendorf.com]
• 13. gcms.cz [gcms.cz]
• 14. The biochemistry of peroxisomal beta-oxidation in the yeast Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Global Regulatory Functions of Oaf1p and Pip2p (Oaf2p), Transcription Factors That Regulate Genes Encoding Peroxisomal Proteins in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Nonalactone Extraction and Purification with Reduced Solvent Consumption

Welcome to the technical support center dedicated to providing researchers, scientists, and drug development professionals with comprehensive guidance on the extraction and purification of nonalactone, with a primary focus on minimizing solvent usage. This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and comparative data to help you overcome common challenges and implement greener laboratory practices.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the extraction and purification of γ-nonalactone.

Frequently Asked Questions (FAQs)

Q1: My final yield of γ-nonalactone is lower than expected after solvent extraction. What are the common causes and how can I improve it?

A1: Low yields can stem from several factors throughout the extraction and purification process. Here are the key areas to investigate:

• Incomplete Extraction:

  • Solvent Polarity: Ensure the chosen solvent has an appropriate polarity to effectively solubilize γ-nonalactone. Non-polar solvents like hexane (B92381) or diethyl ether are generally effective.[1]

  • Number of Extractions: A single extraction is often insufficient. Perform multiple extractions (at least 3) with smaller volumes of solvent to maximize recovery from the aqueous phase.[2][3]

  • pH Adjustment: If extracting from an acidic reaction mixture or fermentation broth, ensure the pH is adjusted to favor the lactone form and improve its partitioning into the organic solvent.[4]

• Emulsion Formation: Persistent emulsions between the aqueous and organic layers can trap the product, leading to significant yield loss. Refer to the "Emulsion Formation During Extraction" troubleshooting guide below for detailed solutions.

• Product Loss During Workup:

  • Evaporation: γ-nonalactone is volatile. Avoid excessive heating or prolonged exposure to high vacuum during solvent removal with a rotary evaporator.

  • Transfer Losses: Minimize the number of transfer steps and ensure all glassware is thoroughly rinsed with the extraction solvent to recover any adsorbed product.

• Incomplete Reaction: If the nonalactone is synthetically produced, verify that the initial reaction has gone to completion using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) before initiating the extraction.[2]

Q2: How can I effectively reduce solvent consumption in my nonalactone extraction process without compromising yield?

A2: Several modern and green extraction techniques can significantly reduce or eliminate the need for traditional organic solvents:

• Supercritical Fluid Extraction (SFE): This technique uses supercritical CO2 as the solvent, which is non-toxic, non-flammable, and easily removed, yielding a solvent-free extract.[5][6] SFE is highly selective and can provide high purity extracts.[7]

• Solid-Phase Microextraction (SPME): SPME is a solvent-free technique ideal for sample preparation for GC analysis. A coated fiber is exposed to the headspace of the sample or directly immersed in it to adsorb volatile compounds like nonalactone.

• Alternative Green Solvents: Consider replacing traditional solvents with bio-based or greener alternatives like 2-methyltetrahydrofuran (B130290) (2-MeTHF) or cyclopentyl methyl ether (CPME), which offer environmental benefits and can have different extraction efficiencies.[8]

Q3: My purified nonalactone has a yellowish tint. How can I obtain a colorless product?

A3: A yellow discoloration often indicates the presence of high-molecular-weight byproducts or degradation products from the synthesis or extraction process.

• Reduce Distillation Temperature: High temperatures during distillation can cause thermal decomposition. Using a higher vacuum will lower the boiling point of γ-nonalactone, allowing for distillation at a lower temperature.[2]

• Adsorbent Treatment: Before distillation, treating the crude product with activated carbon can help adsorb color-causing impurities.[2]

• Chromatography: For high-purity requirements, column chromatography using silica (B1680970) gel is an effective method for separating colored impurities.[9]

Q4: I am experiencing a persistent emulsion during the liquid-liquid extraction of my reaction mixture. How can I break it?

A4: Emulsions are a common issue, especially when dealing with complex matrices like fermentation broths or crude reaction mixtures. Here are several techniques to break them:

• "Salting Out": Add a saturated solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer, which can help force the separation of the organic and aqueous phases.[10]

• Gentle Swirling: Instead of vigorous shaking, gently invert or swirl the separatory funnel. This reduces the mechanical energy that contributes to emulsion formation while still allowing for extraction.[10]

• Centrifugation: If the emulsion is persistent, transferring the mixture to centrifuge tubes and spinning at a moderate speed can effectively separate the layers.

• Solvent Addition: Adding a small amount of a different organic solvent can sometimes alter the phase dynamics and break the emulsion.[11]

• Filtration: In some cases, passing the emulsified mixture through a plug of glass wool can help to break the emulsion.[10]

Data Presentation: Comparison of Extraction Methods

The selection of an extraction method is a trade-off between recovery efficiency, purity, solvent consumption, and processing time. The following table summarizes quantitative data for different extraction techniques for γ-lactones (using γ-decalactone as a proxy due to data availability).

Feature	Solvent Extraction (LLE)	Steam Distillation (Hydrodistillation)	Supercritical Fluid Extraction (SFE)
Recovery / Yield	High (up to 99.9 ± 1.8% with diethyl ether)[7]	Lower than solvent extraction (efficiency difference of 12.8% to 22% reported)[4]	High, but dependent on temperature and pressure parameters[7]
Purity of Extract	Moderate (approx. 51.5 ± 1.8% to 53.0 ± 1.8%, may contain co-extracted lipids)[4][7]	High (approx. 88.0 ± 3.4%)[4][7]	Very high, highly selective, yielding a solvent-free extract[7]
Selectivity	Lower; co-extraction of non-volatile compounds is common[7]	High for volatile and semi-volatile compounds	High; tunable by modifying pressure and temperature[7]
Solvent Usage	High (e.g., diethyl ether, hexane)[7]	Low to none (uses water)	None (uses CO2, which is recycled)
Processing Time	Moderate	Long	Relatively short
Environmental Impact	High due to solvent use and disposal	Low	Very Low

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of γ-Nonalactone from a Reaction Mixture

This protocol describes a general procedure for the extraction of γ-nonalactone from an aqueous reaction mixture using an organic solvent.

Materials:

• Reaction mixture containing γ-nonalactone

• Diethyl ether (or other suitable non-polar solvent)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Separatory funnel

• Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Preparation:

  • Ensure the reaction mixture has cooled to room temperature.

  • Transfer the aqueous reaction mixture to a separatory funnel of appropriate size.

• Extraction:

  • Add a volume of diethyl ether approximately equal to the volume of the aqueous mixture to the separatory funnel.[3]

  • Stopper the funnel and gently invert it several times, venting frequently to release any pressure buildup. Avoid vigorous shaking to prevent emulsion formation.[6]

  • Allow the layers to fully separate. The less dense diethyl ether layer will be on top.

  • Drain the lower aqueous layer into a clean beaker or flask.

  • Drain the upper organic layer containing the nonalactone into a clean Erlenmeyer flask.[12]

  • Return the aqueous layer to the separatory funnel and repeat the extraction two more times with fresh portions of diethyl ether. Combine all organic extracts in the same Erlenmeyer flask.[3]

• Washing and Drying:

  • Wash the combined organic extracts by adding an equal volume of brine to the separatory funnel. Gently invert a few times and then discard the aqueous layer. This helps to remove residual water and some water-soluble impurities.

  • Transfer the washed organic layer to a clean, dry Erlenmeyer flask.

  • Add a small amount of anhydrous magnesium sulfate or sodium sulfate to the organic extract to remove any remaining traces of water. Swirl the flask until the drying agent no longer clumps together.

• Solvent Removal:

  • Filter the dried organic extract to remove the drying agent.

  • Concentrate the filtrate using a rotary evaporator to remove the diethyl ether. Use a water bath temperature of 30-40°C to avoid loss of the volatile nonalactone.

  • The resulting oil is the crude γ-nonalactone, which can be further purified by distillation or chromatography.

Protocol 2: Purification of γ-Nonalactone by Silica Gel Column Chromatography

This protocol is for the purification of crude γ-nonalactone to a high purity.

Materials:

• Crude γ-nonalactone

• Silica gel (60-120 mesh)

• Hexane (or other non-polar solvent)

• Ethyl acetate (B1210297) (or other more polar solvent)

• Glass chromatography column

• Cotton or glass wool

• Sand

• Collection tubes or flasks

• TLC plates and chamber

Procedure:

• Column Packing:

  • Plug the bottom of the chromatography column with a small piece of cotton or glass wool.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in hexane and pour it into the column. Allow the silica gel to settle, tapping the column gently to ensure even packing.

  • Add another thin layer of sand on top of the silica gel bed to prevent disruption during sample loading.[9]

• Sample Loading:

  • Dissolve the crude γ-nonalactone in a minimal amount of the initial elution solvent (e.g., hexane).

  • Carefully apply the sample to the top of the silica gel column using a pipette.[9]

• Elution:

  • Begin eluting the column with a non-polar solvent (e.g., 100% hexane).

  • Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate). A typical gradient might start with 100% hexane and gradually increase to a 95:5 or 90:10 hexane:ethyl acetate mixture.[9]

  • Collect the eluent in fractions using test tubes or small flasks.

• Fraction Analysis:

  • Monitor the collected fractions using TLC to identify which fractions contain the pure γ-nonalactone.

  • Combine the pure fractions.

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified γ-nonalactone.

Visualizations

Workflow for Selecting a Nonalactone Extraction Method

Caption: Decision tree for selecting a suitable nonalactone extraction method.

Troubleshooting Workflow for Low Nonalactone Yield

Caption: A logical workflow for troubleshooting low yield in nonalactone purification.

References

• 1. Comparison of Three Extraction Techniques for the Determination of Volatile Flavor Components in Broccoli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preparation of Diethyl Ether in the Laboratory | Aure Chemical [aurechem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. happi.com [happi.com]
• 6. quora.com [quora.com]
• 7. benchchem.com [benchchem.com]
• 8. allanchem.com [allanchem.com]
• 9. benchchem.com [benchchem.com]
• 10. lcms.cz [lcms.cz]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Method Development for the Analysis of γ-Nonalactone in Air Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the analysis of γ-nonalactone in air samples. The information is presented in a question-and-answer format to directly address specific issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for sampling γ-nonalactone from the air?

A1: The two primary methods for sampling γ-nonalactone, a semi-volatile organic compound (SVOC), from the air are active and passive sampling.

• Active Sampling: This method involves using a pump to draw a known volume of air through a sorbent tube, trapping the γ-nonalactone. This technique allows for precise volume measurement and is suitable for a wide range of concentrations.

• Passive Sampling: This method relies on the natural diffusion of γ-nonalactone molecules onto a sorbent medium within a badge or tube. It is a simpler, quieter, and more cost-effective method, ideal for long-term monitoring and personal exposure assessment.

Q2: Which sorbent material is best for trapping γ-nonalactone in active sampling?

A2: For a moderately polar compound like γ-nonalactone, a versatile sorbent such as Tenax® TA is a suitable choice. It has high thermal stability, is hydrophobic, and has a low background, making it ideal for thermal desorption GC-MS analysis. For more volatile compounds that might be analyzed alongside nonalactone, a multi-sorbent tube containing a combination of sorbents with increasing strength (e.g., a weaker sorbent followed by Tenax® TA and then a carbon-based sorbent) can be effective.

Q3: What Solid-Phase Microextraction (SPME) fiber is recommended for γ-nonalactone analysis in air?

A3: A divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) fiber is a good general-purpose choice for the headspace analysis of a broad range of volatile and semi-volatile compounds, including γ-nonalactone.[1] The combination of different polymeric coatings allows for the effective trapping of compounds with varying polarities and molecular weights.

Q4: What are the typical GC-MS parameters for γ-nonalactone analysis?

A4: A typical GC-MS setup for γ-nonalactone analysis would involve a non-polar or mid-polar capillary column (e.g., DB-5ms or DB-Wax). The oven temperature program would start at a low temperature (e.g., 40-60°C) and ramp up to a higher temperature (e.g., 250-280°C) to ensure the elution of the semi-volatile nonalactone. The mass spectrometer is typically operated in electron ionization (EI) mode, and for quantification, selected ion monitoring (SIM) of characteristic ions of γ-nonalactone (e.g., m/z 85) can be used to enhance sensitivity and selectivity.[1]

Q5: How can I quantify the concentration of γ-nonalactone in an air sample?

A5: Quantification is typically achieved by creating a calibration curve using certified reference standards of γ-nonalactone. For active sampling, a known volume of a standard solution is spiked onto a sorbent tube and analyzed. For SPME, a known amount of the standard is introduced into a sealed vial to generate a standard headspace concentration. An internal standard (a deuterated analog of nonalactone, if available) is highly recommended to be added to all samples and standards to correct for variations in extraction efficiency and instrument response.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of γ-nonalactone in air samples.

Gas Chromatography-Mass Spectrometry (GC-MS) Issues

Problem: Peak Tailing for γ-Nonalactone

• Possible Cause 1: Active Sites in the GC System.

  • Explanation: γ-Nonalactone's polar lactone group can interact with active sites (silanol groups) in the inlet liner, column, or transfer line, leading to peak tailing.

  • Solution:

    • Use a deactivated inlet liner and replace it regularly.

    • Trim the first few centimeters of the GC column to remove any active sites that may have developed.

    • Ensure a high-quality, well-conditioned GC column is used.

• Possible Cause 2: Column Overload.

  • Explanation: Injecting too much sample onto the column can lead to broad, tailing peaks.

  • Solution:

    • Dilute the sample.

    • Increase the split ratio in the injector.

• Possible Cause 3: Incompatible Solvent.

  • Explanation: If using solvent desorption from a sorbent tube, the polarity of the solvent should be compatible with the stationary phase of the GC column.

  • Solution:

    • Choose a solvent that is compatible with your GC column. For example, if using a non-polar column, a non-polar solvent is preferred.

Problem: Poor Sensitivity or No Peak Detected for γ-Nonalactone

• Possible Cause 1: Low Concentration in the Sample.

  • Solution:

    • Increase the sampling volume for active sampling.

    • For SPME, increase the extraction time or temperature (while being mindful of potential analyte degradation).

    • Use selected ion monitoring (SIM) on the mass spectrometer to increase sensitivity.

• Possible Cause 2: Analyte Loss During Sample Preparation or Storage.

  • Explanation: γ-Nonalactone may be lost due to improper storage of sorbent tubes or SPME fibers.

  • Solution:

    • Store sorbent tubes in a clean, sealed container at 4°C.

    • Analyze SPME samples as soon as possible after extraction.

• Possible Cause 3: Inefficient Desorption.

  • Explanation: The thermal desorption temperature may be too low, or the desorption time too short, to release all the γ-nonalactone from the sorbent tube or SPME fiber.

  • Solution:

    • Optimize the thermal desorption parameters. A typical desorption temperature for Tenax® TA is around 250-280°C.

    • For SPME, ensure the desorption time in the GC inlet is sufficient (e.g., 2-5 minutes).

Problem: Ghost Peaks or Carryover of γ-Nonalactone

• Possible Cause 1: Residue from a Previous High-Concentration Sample.

  • Explanation: γ-Nonalactone can be "sticky" and leave residues in the injector, transfer line, or the front of the GC column.

  • Solution:

    • Run a solvent blank after a high-concentration sample to check for carryover.

    • Clean the injector port and replace the liner and septum.

    • Bake out the GC column at its maximum recommended temperature.

• Possible Cause 2: Contaminated Syringe (for liquid injections).

  • Explanation: The syringe used for injecting standards or desorbed samples may be contaminated.

  • Solution:

    • Thoroughly rinse the syringe with a clean solvent between injections.

Air Sampling Issues

Problem: Breakthrough During Active Sampling

• Explanation: The sorbent tube becomes saturated, and γ-nonalactone passes through without being trapped.

• Solution:

  • Reduce the sampling volume or flow rate.

  • Use a sorbent tube with a larger sorbent bed.

  • Use a backup sorbent tube connected in series with the primary tube to check for breakthrough. If more than 10-20% of the total analyte mass is found on the backup tube, breakthrough has occurred.

Problem: Inconsistent Results with SPME

• Possible Cause 1: Variation in Extraction Conditions.

  • Explanation: SPME is an equilibrium-based technique, and variations in extraction time, temperature, and sample matrix can affect the amount of analyte extracted.

  • Solution:

    • Precisely control the extraction time and temperature for all samples and standards.

    • Ensure the sample matrix (e.g., humidity in the air) is consistent.

• Possible Cause 2: Fiber Degradation.

  • Explanation: SPME fibers have a limited lifetime and can be damaged by high temperatures or harsh sample matrices.

  • Solution:

    • Condition new fibers according to the manufacturer's instructions.

    • Avoid exposing the fiber to temperatures above its recommended limit.

    • Replace the fiber if a decline in performance is observed.

Data Presentation

The following tables summarize typical performance data for the analysis of γ-nonalactone and other VOCs using common air sampling and analysis methods. Note that these values can vary depending on the specific instrumentation, experimental conditions, and laboratory.

Table 1: Method Performance for Active Sampling with Thermal Desorption-GC-MS

Parameter	Typical Value	Reference
Sorbent Material	Tenax® TA	General Recommendation
Sampling Flow Rate	50 - 200 mL/min	NIOSH/OSHA Guidelines
Sampling Volume	1 - 20 L	Method Dependent
Thermal Desorption Temp.	250 - 280 °C	General Recommendation
Method Detection Limit (MDL)	0.001 - 0.1 ng/tube	[2]
Recovery	> 80%	[3]
Precision (RSD)	< 15%	[2]

Table 2: Method Performance for SPME-GC-MS

Parameter	Typical Value	Reference
Fiber Coating	DVB/CAR/PDMS	[1]
Extraction Time	15 - 30 min	[4]
Extraction Temperature	40 - 60 °C	[4]
Desorption Temperature	250 °C	[1]
Method Detection Limit (MDL)	< 0.5 µg/m³	[5]
Precision (RSD)	6 - 12%	[5]

Experimental Protocols

Protocol 1: Active Air Sampling using Sorbent Tubes and Thermal Desorption-GC-MS

• Pump Calibration: Calibrate a personal sampling pump to a flow rate between 50 and 200 mL/min using a calibrated flowmeter and a representative sorbent tube in line.

• Sample Collection:

  • Break the ends of a conditioned Tenax® TA sorbent tube.

  • Connect the tube to the sampling pump with the arrow on the tube pointing towards the pump.

  • Place the sampling setup in the desired location and sample for a predetermined time to achieve a total volume of 1 to 20 liters.

  • After sampling, cap the sorbent tube securely.

• Sample Storage: Store the sampled tubes in a clean, sealed container at 4°C until analysis.

• Thermal Desorption:

  • Place the sorbent tube in the thermal desorber.

  • Set the desorption temperature to 270°C for 5-10 minutes.

  • The desorbed analytes are cryo-focused in a cold trap before being rapidly heated and transferred to the GC.

• GC-MS Analysis:

  • GC Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Program: 40°C (hold 2 min), ramp to 280°C at 10°C/min, hold for 5 min.

  • MS Parameters: Electron ionization (EI) at 70 eV. Scan range m/z 40-300 or SIM mode monitoring m/z 85.

Protocol 2: Passive Air Sampling using SPME and GC-MS

• SPME Fiber Conditioning: Condition a new DVB/CAR/PDMS SPME fiber according to the manufacturer's instructions (e.g., heating in the GC inlet at 270°C for 30-60 min).

• Sample Collection (Headspace):

  • Collect an air sample in a sealed, inert container (e.g., a gas sampling bag or a glass bulb).

  • Expose the conditioned SPME fiber to the headspace of the container for a fixed period (e.g., 30 minutes) at a controlled temperature (e.g., 50°C).[4]

• Desorption and GC-MS Analysis:

  • Immediately after sampling, retract the fiber into the needle and insert it into the GC inlet.

  • Desorb the analytes at 250°C for 5 minutes in splitless mode.[1]

  • Use the same GC-MS parameters as described in Protocol 1.

Mandatory Visualization

Caption: Workflow for active air sampling and analysis of γ-nonalactone.

Caption: Troubleshooting decision tree for γ-nonalactone peak tailing in GC-MS.

References

• 1. Screening for γ-Nonalactone in the Headspace of Freshly Cooked Non-Scented Rice Using SPME/GC-O and SPME/GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Method Development for Thermal Desorption-Gas Chromatography-Tandem Mass Spectrometry (TD-GC-MS/MS) Analysis of Trace Level Fluorotelomer Alcohols Emitted from Consumer Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recovery and reactivity of polycyclic aromatic hydrocarbons collected on selected sorbent tubes and analyzed by thermal desorption-gas chromatography/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Development of a solid phase microextraction (SPME) method for the sampling of VOC traces in indoor air - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Sensory Properties of γ-Nonalactone and δ-Nonalactone

For Immediate Release

This guide provides a comprehensive comparison of the sensory properties of two isomeric lactones, γ-nonalactone and δ-nonalactone. Aimed at researchers, scientists, and professionals in drug development, this document synthesizes key data on their odor and taste profiles, detection thresholds, and the experimental methodologies used for their sensory evaluation.

Introduction

Gamma (γ)-nonalactone and delta (δ)-nonalactone are nine-carbon lactones that, despite their structural similarity, exhibit distinct sensory characteristics. These compounds are found in a variety of natural sources, including fruits, dairy products, and alcoholic beverages, and are widely used as flavoring and fragrance ingredients. Understanding their unique sensory profiles is crucial for their effective application in various consumer and pharmaceutical products.

Comparison of Sensory Properties

The sensory attributes of γ-nonalactone and δ-nonalactone are summarized in the table below, highlighting their distinct odor and taste profiles, as well as their reported sensory thresholds.

Sensory Property	γ-Nonalactone	δ-Nonalactone
Odor Profile	Strong, sweet, creamy, coconut-like, with fruity (peach, apricot) nuances.[1] The (R)-(+)-enantiomer is described as having a "sweet soft coconut fatty milky" odor, while the (S)-(-)-enantiomer has a "fatty moldy coconut" character.[2]	Mild, nut-like, fatty, and milk-creamy.[3] Also described as creamy, sweet, coconut, fatty, and milky with a coumarinic and oily nuance.[4]
Taste Profile	Sweet, creamy, coconut, waxy with fatty milky notes.[5]	Creamy, coconut, lactonic, sweet, and dairy-like with milky nuances at 10 ppm.[3]
Odor Threshold	In Wine (Racemic): 30 µg/L.[6] In Wine (Enantiomers): (R)-nonalactone: 285 µg/L; (S)-nonalactone: 91 µg/L.[7] In Water: 30 ppb.[6] In Air: 7 ppb.[3]	Data not consistently available. One source indicates the detection threshold is "donnée indisponible" (data not available).[8]
Taste Threshold	Not specified in the provided results.	10 ppm in water.[3]

Experimental Protocols

The sensory data presented in this guide are derived from established analytical methods. The following are detailed protocols for key experiments used in the sensory evaluation of flavor compounds like γ-nonalactone and δ-nonalactone.

Determination of Odor and Taste Thresholds (ASTM E679)

The American Society for Testing and Materials (ASTM) standard practice E679 outlines a forced-choice ascending concentration series method for determining odor and taste thresholds.[2][4][9]

• Panelist Selection: A panel of trained sensory assessors is selected.

• Sample Preparation: A series of solutions of the lactone in a specific medium (e.g., water, wine, or air) is prepared with geometrically increasing concentrations.

• Presentation: At each concentration level, panelists are presented with three samples: one containing the lactone and two blanks (the medium only). This is known as a triangle test presentation.[1][10][11]

• Evaluation: Panelists are required to identify the odd sample out at each concentration level.

• Threshold Calculation: The individual threshold is determined as the geometric mean of the last concentration missed and the first concentration correctly identified. The group threshold is then calculated as the geometric mean of the individual thresholds.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a technique used to identify which volatile compounds in a complex mixture contribute to its aroma.[8][12][13]

• Sample Injection: A volatile sample containing the lactone is injected into a gas chromatograph.

• Separation: The compounds in the sample are separated based on their boiling points and polarity as they pass through the GC column.

• Detection: The effluent from the column is split. One portion goes to a chemical detector (like a mass spectrometer for identification), and the other portion is directed to a sniffing port.

• Sensory Evaluation: A trained panelist sniffs the effluent at the sniffing port and records the time, duration, and description of any detected odors.

• Data Analysis: The olfactometry data is correlated with the chemical data from the detector to identify the specific compounds responsible for the perceived aromas.

Signaling Pathways

The perception of odor and taste is initiated by the interaction of molecules with specific receptors in the nose and on the tongue, respectively. These interactions trigger signaling cascades that result in the transmission of a neural signal to the brain.

Olfactory Signaling Pathway

The sense of smell is mediated by a large family of G-protein coupled receptors (GPCRs) located on olfactory receptor neurons.[14] While the specific olfactory receptors for γ-nonalactone and δ-nonalactone have not been definitively identified in the available literature, the general mechanism is as follows:

References

• 1. Sensory-Directed Identification of Creaminess-Enhancing Semi-Volatile Lactones in Crumb Chocolate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Buy Gamma-nonalactone (EVT-318692) | 104-61-0 [evitachem.com]
• 3. ScenTree - Gamma-nonalactone (CAS N° 104-61-0) [scentree.co]
• 4. delta-nonalactone   3301-94-8 [thegoodscentscompany.com]
• 5. gamma-nonalactone (aldehyde C-18 (so-called)), 104-61-0 [thegoodscentscompany.com]
• 6. mdpi.com [mdpi.com]
• 7. Odor detection thresholds and enantiomeric distributions of several 4-alkyl substituted gamma-lactones in Australian red wine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ScenTree - Delta-nonalactone (CAS N° 3301-94-8) [scentree.co]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Odor Detection Thresholds & References [leffingwell.com]
• 12. Gamma Nonalactone / Aldehyde C18 (104-61-0) – Premium — Scentspiracy [scentspiracy.com]
• 13. Gamma‑Nonalactone (C‑18) – creamy coconut [myskinrecipes.com]
• 14. Olfactory receptor - Wikipedia [en.wikipedia.org]

A Comparative Guide to Analytical Methods for γ-Nonalactone Quantification

This guide provides a comprehensive comparison of analytical methodologies for the accurate quantification of γ-nonalactone, a significant aroma compound found in various food, beverage, and cosmetic products. Bestowed with a characteristic coconut-like scent, precise measurement of γ-nonalactone is critical for quality control, flavor profiling, and product development.[1][2] This document details the performance of the industry-standard Gas Chromatography-Mass Spectrometry (GC-MS) method, supported by experimental data and protocols, and contrasts it with alternative techniques.

Methodology Comparison: GC-MS vs. Alternatives

The primary analytical technique for quantifying volatile and semi-volatile compounds like γ-nonalactone is Gas Chromatography (GC).[3] High-Performance Liquid Chromatography (HPLC) is generally less suitable for such volatile analytes but is included for a comprehensive overview.[3][4][5]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the gold standard for identifying and quantifying volatile compounds due to its high sensitivity and selectivity.[2][3] The mass spectrometer detector confirms the identity of the analyte by its mass spectrum, with γ-nonalactone typically showing a characteristic base peak at a mass-to-charge ratio (m/z) of 85.[1][2] For complex samples, GC-MS is often preceded by a sample preparation and concentration step, such as Solid-Phase Extraction (SPE) or Solid-Phase Microextraction (SPME).[1][6]

• Gas Chromatography-Flame Ionization Detection (GC-FID): A robust and reliable alternative to GC-MS, GC-FID is well-suited for routine quality control applications where high sample throughput and a wide linear range are necessary.[3] However, it does not provide the mass spectrum for definitive compound identification, relying solely on retention time.

• High-Performance Liquid Chromatography (HPLC): HPLC is tailored for non-volatile and thermally unstable compounds.[4][5][7] Its application for a volatile compound like γ-nonalactone is uncommon and would likely necessitate chemical derivatization to improve detection by a UV detector, as lactones have weak UV absorbance.[3]

Data Presentation: Performance Characteristics

The following table summarizes the validation parameters for a highly sensitive Stable Isotope Dilution Assay-Solid Phase Extraction-Gas Chromatography-Mass Spectrometry (SIDA-SPE-GC-MS) method developed for the quantification of γ-nonalactone in wine. This method demonstrates exceptional performance in a complex matrix.

Validation Parameter	Performance Metric	Value	Reference
Technique	SIDA-SPE-GC-MS	-	[6][8]
Linearity	Correlation Coefficient (R²)	> 0.99	[6][8]
Range	Concentration Range	0 - 100 µg/L	[6]
Limit of Detection (LOD)	Lowest Detectable Concentration	0.4 µg/L	[9]
Limit of Quantification (LOQ)	Lowest Quantifiable Concentration	1.1 µg/L	[9]
Accuracy	Recovery (%)	~104%	[9]
Precision	Repeatability (RSD %)	0.38%	[6][8]
Precision	Reproducibility (RSD %)	0.72%	[6][8]

Experimental Protocols

Detailed methodologies for two common approaches are provided below.

Protocol 1: SIDA-SPE-GC-MS for γ-Nonalactone in Wine

This protocol is based on a validated method for analyzing γ-nonalactone in a complex beverage matrix like wine.[6][8]

• Sample Preparation (Solid-Phase Extraction - SPE):

  • Spike the wine sample (e.g., 10 mL) with a known amount of an isotopically labeled internal standard (e.g., ²H₂¹³C₂-γ-Nonalactone).[6][8]

  • Condition a C18 SPE cartridge by passing 5 mL of methanol (B129727), followed by 5 mL of deionized water through it.[3]

  • Load the spiked wine sample onto the conditioned SPE cartridge.[3]

  • Wash the cartridge with 5 mL of water to remove interfering polar compounds.[3]

  • Elute the γ-nonalactone and the internal standard from the cartridge with 5 mL of a suitable organic solvent (e.g., methanol or dichloromethane).[3]

  • The resulting eluate is then concentrated under a gentle stream of nitrogen before GC-MS analysis.[3]

• Instrumental Analysis (GC-MS):

  • Injector: Operate in splitless mode at 250°C.[3]

  • Carrier Gas: Use Helium at a constant flow of 1.0 mL/min.[3]

  • Oven Program: Start at 50°C (hold for 2 min), ramp to 150°C at 5°C/min, then ramp to 250°C at 10°C/min (hold for 5 min).[3]

  • Mass Spectrometer: Operate in Electron Ionization (EI) mode at 70 eV.[3]

  • Acquisition Mode: Use Selected Ion Monitoring (SIM) for quantification, monitoring the characteristic ion for γ-nonalactone (m/z 85) and the corresponding ion for the internal standard.[2][3]

  • Quantification: Determine the concentration by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.[2]

Protocol 2: Headspace SPME-GC-MS for γ-Nonalactone in Solid/Aqueous Samples

This method is effective for extracting volatile compounds from the headspace above a sample, as demonstrated in the analysis of cooked rice.[1]

• Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):

  • Place a known amount of the sample (e.g., 5g of cooked rice) into a 20 mL headspace vial and seal it.[1]

  • If the matrix is liquid, add a salt (e.g., NaCl) to increase the volatility of the analyte.

  • Incubate the vial at a controlled temperature (e.g., 60°C) for a set time (e.g., 30 minutes) to allow volatiles to accumulate in the headspace.

  • Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace for a defined period (e.g., 30 minutes) to adsorb the analytes.[1]

• Instrumental Analysis (GC-MS):

  • Injector: Immediately after extraction, insert the SPME fiber into the GC inlet (e.g., 250°C) for thermal desorption of the analytes onto the column.[1]

  • Column: A polar column, such as a DB-Wax, is often used.[1]

  • GC-MS Parameters: Follow the oven program and MS settings as described in Protocol 1.

  • Identification: Confirm the presence of γ-nonalactone by comparing its retention time and mass spectrum (characteristic ion m/z 85) with that of an authentic standard.[1]

Workflow Visualization

The validation of an analytical method ensures its reliability, accuracy, and precision for its intended purpose. The process follows a structured workflow as outlined by regulatory guidelines such as the ICH Q2(R1).[10]

Caption: Workflow for analytical method validation.

References

• 1. Screening for γ-Nonalactone in the Headspace of Freshly Cooked Non-Scented Rice Using SPME/GC-O and SPME/GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 5. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 6. Synthesis of a novel isotopically labelled standard for quantification of γ-nonalactone in New Zealand Pinot noir via SIDA-SPE-GC-MS. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 7. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. resolvemass.ca [resolvemass.ca]

Comparative analysis of different synthesis routes for γ-nonalactone

For researchers, scientists, and professionals in drug development, the efficient and sustainable synthesis of key chemical intermediates is a paramount concern. γ-Nonalactone, a valuable compound known for its characteristic coconut-like aroma and flavor, is widely used in the food, fragrance, and pharmaceutical industries. This guide provides a detailed comparative analysis of three primary synthetic routes to γ-nonalactone: Knoevenagel-type condensation, free-radical addition, and biocatalysis. The comparison focuses on experimental data, detailed protocols, and green chemistry metrics to inform the selection of the most appropriate method for a given application.

Executive Summary

The synthesis of γ-nonalactone can be achieved through various chemical and biological methods. Traditional chemical syntheses, such as the reaction of heptaldehyde with malonic acid and the free-radical addition of n-hexanol to acrylic acid, offer high yields and relatively short reaction times. However, these methods often require harsh reaction conditions and the use of hazardous reagents. In contrast, biocatalytic routes, utilizing microorganisms like Saccharomyces cerevisiae, present a greener alternative, operating under mild conditions and producing enantiomerically enriched products. This guide presents a side-by-side comparison of these methods to highlight their respective advantages and disadvantages in terms of yield, reaction conditions, and environmental impact.

Data Presentation: A Quantitative Comparison

The following table summarizes the key quantitative data for the three primary synthesis routes of γ-nonalactone, providing a clear comparison of their performance based on reported experimental data.

Parameter	Knoevenagel-Type Condensation	Free-Radical Addition	Biocatalysis
Starting Materials	Heptaldehyde, Malonic Acid	n-Hexanol, Acrylic Acid	Linoleic Acid
Key Reagents/Catalysts	Triethylamine, H₂SO₄ or Amberlyst 15	Di-tert-butyl peroxide, Zinc Bromide	Saccharomyces cerevisiae
Reaction Temperature	100-110°C (condensation), Reflux (cyclization)	170-190°C	Ambient (e.g., 25-30°C)
Reaction Time	~2 hours	5-15 hours	24-72 hours
Reported Yield	~74-88%[1][2]	>75%[3]	Variable (product concentration)
Enantiomeric Excess (e.e.)	Racemic	Racemic	(S)-enantiomer (~60% e.e.), (R)-enantiomer (~46% e.e.)[4]
Key Advantages	High yield, relatively fast	High yield, scalable	Mild conditions, high enantioselectivity, "natural" product
Key Disadvantages	Use of strong acids/bases	High temperatures, use of peroxides	Lower product concentration, longer reaction time

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below to allow for replication and further study.

Knoevenagel-Type Condensation of Heptaldehyde and Malonic Acid

This two-step synthesis first involves the condensation of heptaldehyde and malonic acid to form an unsaturated carboxylic acid, which is then cyclized to γ-nonalactone.[2]

Step 1: Synthesis of the Unsaturated Acid

• In a 250 mL three-neck round-bottom flask equipped with a condenser, addition funnel, thermometer, and magnetic stirrer, add 4.16 g (40 mmol) of malonic acid.

• Add 5.6 mL (40 mmol) of heptaldehyde, followed by 8 mL (60 mmol) of triethylamine.

• Heat the mixture to 100-110°C for 1 hour.

• Transfer the resulting solution to a separatory funnel and rinse the flask with 2 x 20 mL of diethyl ether, adding the rinses to the funnel.

• Add 40 mL of 4N HCl to the separatory funnel and shake.

• Separate the ethereal layer and wash it with 2 x 10 mL of deionized water.

• Extract the acid with 40 mL of 1.25N NaOH.

• Wash the aqueous layer with 2 x 10 mL of diethyl ether.

• Acidify the aqueous layer with 40 mL of 4N HCl to precipitate the unsaturated acid.

• Extract the product with 3 x 20 mL of diethyl ether, wash with 20 mL of brine, and dry over anhydrous Na₂SO₄.

• Remove the solvent under reduced pressure to yield the crude unsaturated acid.

Step 2: Cyclization to γ-Nonalactone

• Dissolve the crude product from Step 1 in 30 mL of heptane.

• Add an equal weight of Amberlyst 15 cationic resin.

• Heat the mixture to reflux for 1 hour with vigorous stirring.

• Cool the flask and decant the supernatant.

• Wash the resin with 3 x 10 mL of diethyl ether and combine the washings with the supernatant.

• Remove the solvents under reduced pressure to obtain γ-nonalactone. The overall reported yield is approximately 73.6%.[2]

Free-Radical Addition of n-Hexanol to Acrylic Acid

This industrial method involves the free-radical addition of n-hexanol to acrylic acid, followed by in-situ lactonization.[3]

• In a 500 mL three-necked flask equipped with a dropping funnel, thermometer, and a Dean-Stark trap filled with anhydrous sodium sulfate, add 174 mL of n-hexanol and 1.4 g of zinc bromide.

• Heat the mixture with stirring to 180°C.

• Prepare a mixture of 52 mL of n-hexanol, 5 mL of di-tert-butyl peroxide, and 17.8 mL of acrylic acid.

• Add the mixture dropwise to the reaction flask at a rate of 3 mL/hour.

• After the addition is complete, maintain the reaction at 180°C and reflux for 12 hours.

• The product can be purified by distillation. The reported yield is 75.35%.[3]

Biocatalytic Synthesis using Saccharomyces cerevisiae

This method utilizes the yeast Saccharomyces cerevisiae to convert linoleic acid into γ-nonalactone through a series of enzymatic reactions.[4]

• Prepare a suitable growth medium for Saccharomyces cerevisiae (e.g., Yeast Peptone Dextrose - YPD broth).

• Inoculate the sterile medium with a culture of S. cerevisiae.

• Incubate the culture at an appropriate temperature (e.g., 28-30°C) with shaking for 24-48 hours to allow for cell growth.

• Add linoleic acid (as the substrate) to the yeast culture. The concentration of the substrate should be optimized.

• Continue the incubation for a further 24-72 hours to allow for the biotransformation to occur.

• After the incubation period, separate the yeast cells from the culture medium by centrifugation.

• Extract the γ-nonalactone from the supernatant using a suitable organic solvent (e.g., ethyl acetate).

• The extracted product can be further purified using column chromatography. This process is known to produce enantiomerically enriched γ-nonalactone.[4]

Mandatory Visualizations

The following diagrams illustrate the synthetic pathways and a general workflow for evaluating the greenness of a chemical synthesis.

References

• 1. prezi.com [prezi.com]
• 2. Sciencemadness Discussion Board - Synthesis of gamma-nonalactone (Coconut aroma) - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. CN102060816A - Synthesis method of gamma-nonalactone - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Sensory evaluation of (R)- and (S)-enantiomers of γ-nonalactone

A Guide for Researchers in Flavor Science and Drug Development

The stereochemistry of a molecule can have a profound impact on its biological activity, a principle that is vividly illustrated in the field of sensory science. The enantiomers of a chiral odorant can elicit distinct olfactory perceptions, a phenomenon of critical importance in the food, fragrance, and pharmaceutical industries. This guide provides a comparative sensory evaluation of the (R)- and (S)-enantiomers of γ-nonalactone, a widely used flavor and fragrance compound with a characteristic coconut-like aroma. By presenting quantitative sensory data, detailed experimental protocols, and the underlying biochemical pathways, this document serves as a valuable resource for researchers and professionals in flavor chemistry, sensory analysis, and drug development.

Sensory Profile and Odor Thresholds

The two enantiomers of γ-nonalactone, while chemically similar, possess markedly different odor characteristics and potencies. The (R)-enantiomer is generally perceived as having a pleasant, sweet, and coconut-like aroma, whereas the (S)-enantiomer is often described with less desirable fatty and moldy notes.[1] These qualitative differences are complemented by significant variations in their odor detection thresholds, which quantify the minimum concentration of a substance detectable by the human sense of smell.

A key study determined the odor detection thresholds of both enantiomers in a dry red wine matrix, revealing a threefold difference in potency.

Enantiomer	Odor Detection Threshold (in red wine)	Odor Description
(R)-γ-Nonalactone	285 µg/L	Sweet, soft, coconut, fatty, milky[1]
(S)-γ-Nonalactone	91 µg/L	Fatty, moldy, coconut[1]

Experimental Protocols

The sensory evaluation of chiral compounds like γ-nonalactone requires rigorous and standardized methodologies to ensure the reliability and reproducibility of the results. The following sections detail the protocols for determining odor detection thresholds and conducting descriptive sensory analysis.

Determination of Odor Detection Thresholds

The odor detection thresholds for the (R)- and (S)-enantiomers of γ-nonalactone were determined using the internationally recognized ASTM E679 standard, "Standard Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits."[2][3]

Methodology:

• Panel Selection and Training: A panel of 25 trained assessors is typically used for this type of analysis.[2] Panelists are screened for their sensory acuity and trained to recognize and differentiate various aroma compounds.

• Sample Preparation: A series of solutions of each enantiomer is prepared in the desired matrix (e.g., dry red wine) with increasing concentrations in a geometric progression.

• Presentation: At each concentration level, panelists are presented with a set of three samples (a triangle test), where two are identical blanks (matrix only) and one contains the odorant.

• Forced-Choice Ascending Concentration Series: Panelists are required to identify the "odd" sample at each concentration level, starting from the lowest. The concentration at which a panelist correctly identifies the odd sample in two consecutive presentations is considered their individual threshold.

• Data Analysis: The group's best estimate threshold is calculated as the geometric mean of the individual thresholds.

Descriptive Sensory Analysis

To characterize the distinct aroma profiles of the (R)- and (S)-enantiomers, a descriptive sensory analysis method such as Quantitative Descriptive Analysis (QDA)® is employed.[4][5][6][7] This technique provides a detailed sensory "fingerprint" of a product.

Methodology:

• Panelist Training: A small group of highly trained panelists (typically 8-12) is selected. In initial sessions, they are exposed to the individual enantiomers and work together to develop a consensus vocabulary of descriptive terms (e.g., "sweet," "coconut," "fatty," "moldy," "fruity").

• Scale Development: Panelists agree on the definition of each descriptor and are trained to use an intensity scale (e.g., a 15-cm line scale anchored from "low" to "high") to rate the intensity of each attribute for each sample.

• Blinded Evaluation: The enantiomers are presented to the panelists in a blinded and randomized order to prevent bias. Panelists individually rate the intensity of each descriptive attribute for each sample.

• Data Analysis and Visualization: The intensity ratings from all panelists are collected and statistically analyzed. The average intensity scores for each attribute are then often visualized using a spider plot or radar chart, providing a clear graphical representation of the sensory profile of each enantiomer.

Visualizing the Sensory Evaluation Process

The following diagram illustrates the general workflow for the sensory evaluation of the γ-nonalactone enantiomers, from sample preparation to data analysis and interpretation.

Workflow for the sensory evaluation of γ-nonalactone enantiomers.

The Molecular Basis of Chiral Perception: The Olfactory Signaling Pathway

The ability to distinguish between enantiomers originates at the molecular level, specifically with the interaction of odorant molecules with olfactory receptors in the nasal cavity. These receptors are chiral entities themselves, leading to stereospecific interactions with chiral ligands.

The perception of odorants like γ-nonalactone is initiated by a well-characterized signaling cascade:

• Odorant Binding: The volatile γ-nonalactone enantiomer binds to a specific G-protein coupled receptor (GPCR) located on the cilia of olfactory sensory neurons. Due to the chirality of the receptor's binding pocket, the (R)- and (S)-enantiomers will have different binding affinities and may even bind to different receptors.

• G-Protein Activation: This binding event causes a conformational change in the receptor, which in turn activates the G-protein Gαolf.

• Second Messenger Production: The activated Gαolf stimulates the enzyme adenylyl cyclase to convert ATP into cyclic AMP (cAMP), a second messenger.

• Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

• Depolarization and Action Potential: The opening of these channels allows an influx of positive ions (Na⁺ and Ca²⁺) into the neuron, leading to its depolarization. If the depolarization reaches a certain threshold, an action potential is generated.

• Signal Transmission to the Brain: The action potential travels along the axon of the olfactory sensory neuron to the olfactory bulb in the brain, where the signal is processed and perceived as a specific smell.

The distinct odors of the (R)- and (S)-enantiomers of γ-nonalactone are a direct result of their differential interactions with specific olfactory receptors, leading to unique patterns of neuronal activation in the brain.

The following diagram illustrates this generalized olfactory signaling pathway.

Generalized olfactory signaling pathway for odorant perception.

This guide underscores the importance of stereochemistry in sensory perception and provides a framework for the comprehensive evaluation of chiral flavor and fragrance compounds. The presented data and methodologies can aid researchers in making informed decisions during product development, quality control, and in the fundamental study of chemosensory reception.

References

• 1. flavorsum.com [flavorsum.com]
• 2. foodresearchlab.com [foodresearchlab.com]
• 3. contractlaboratory.com [contractlaboratory.com]
• 4. Sensory Evaluation Methods in Food and Beverage Research | Lab Manager [labmanager.com]
• 5. QDA | wein.plus Lexicon [glossary.wein.plus]
• 6. fiveable.me [fiveable.me]
• 7. Quantitative Descriptive Analysis [sensorysociety.org]

A Comparative Guide to GC-MS and HPLC Methods for Nonalactone Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) for the quantitative analysis of nonalactone, a significant flavor and fragrance compound. This document outlines detailed experimental protocols and presents a comparative summary of performance data to aid researchers in selecting the most suitable analytical method for their specific needs.

Introduction

Gamma-nonalactone is a naturally occurring compound found in various fruits and aged beverages, prized for its characteristic coconut-like aroma. Accurate and precise quantification of nonalactone is crucial in the food and beverage industry for quality control, as well as in pharmaceutical and toxicological studies. Both GC-MS and HPLC are powerful analytical techniques capable of nonalactone determination, each with its own set of advantages and limitations. GC-MS is well-suited for volatile compounds like nonalactone, offering high sensitivity and specificity. HPLC, a versatile technique for a wide range of compounds, can also be adapted for lactone analysis, particularly when dealing with complex matrices or when derivatization is not desirable.

Experimental Protocols

Detailed methodologies for both GC-MS and a proposed HPLC-UV method are presented below. The HPLC protocol is based on established methods for similar short-chain lactones and fatty acids due to the limited availability of a specific validated HPLC-UV method for nonalactone in the current literature.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is a composite of validated methods for the analysis of nonalactone in food and beverage matrices.

1. Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME)

• Place a 5 mL liquid sample (e.g., wine, fruit juice) or a 2 g homogenized solid sample in a 20 mL headspace vial.

• Add a suitable internal standard (e.g., deuterated nonalactone or a different lactone not present in the sample).

• Seal the vial and incubate at 60°C for 30 minutes with agitation.

• Expose a 75 µm Carboxen/PDMS SPME fiber to the headspace for 30 minutes at 60°C.

• Retract the fiber and immediately introduce it into the GC inlet for thermal desorption.

2. GC-MS Instrumentation and Conditions

Parameter	Value
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Column	DB-Wax (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent polar capillary column
Inlet Temperature	250°C (Splitless mode)
Oven Program	Start at 40°C, hold for 2 min, ramp to 240°C at 5°C/min, hold for 5 min
Carrier Gas	Helium at a constant flow of 1.0 mL/min
MS Source Temp.	230°C
MS Quad Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantifier Ion	m/z 85[1]
Qualifier Ions	m/z 41, 55, 99

Proposed High-Performance Liquid Chromatography (HPLC-UV) Protocol

This proposed method is adapted from validated protocols for other short-chain lactones and fatty acids.[1]

1. Sample Preparation (Liquid-Liquid Extraction - LLE)

• To a 10 mL liquid sample, add 10 mL of diethyl ether in a separatory funnel.

• Shake vigorously for 2 minutes and allow the layers to separate.

• Collect the organic (upper) layer.

• Repeat the extraction twice more with 10 mL of diethyl ether.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Evaporate the solvent under a gentle stream of nitrogen to a final volume of 1 mL.

• Reconstitute the residue in 1 mL of the mobile phase.

• Filter the final solution through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions

Parameter	Value
HPLC System	Agilent 1260 Infinity II or equivalent
Detector	UV-Vis or Diode Array Detector (DAD)
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 40:60 v/v), acidified with 0.1% phosphoric acid
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	20 µL
Detection Wavelength	210 nm[1]

Method Validation and Performance Comparison

The following tables summarize the quantitative performance data for both GC-MS and the proposed HPLC-UV methods for nonalactone analysis. The GC-MS data is derived from published studies, while the HPLC data represents expected performance based on the analysis of similar compounds.

Table 1: Comparison of Quantitative Performance Parameters

Parameter	GC-MS	HPLC-UV (Projected)
Linearity (R²)	> 0.99	> 0.995
Limit of Detection (LOD)	0.4 µg/L	0.1 - 0.3 mg/L
Limit of Quantitation (LOQ)	1.1 µg/L	0.5 - 1.0 mg/L
Accuracy (% Recovery)	95 - 105%	98 - 102%
Precision (%RSD)	< 10%	< 5%

Visualizing the Analytical Workflow

The following diagrams illustrate the general workflows for a comparative analytical method validation study and the decision-making process for selecting the appropriate analytical technique.

Workflow for a comparative analytical method validation study.

Decision tree for selecting between GC-MS and HPLC for nonalactone analysis.

Discussion

GC-MS demonstrates superior sensitivity for nonalactone analysis, with a significantly lower limit of detection and quantification compared to the projected values for HPLC-UV. This makes GC-MS the method of choice for trace-level detection of nonalactone, for instance in aroma profiling of food and beverages. The high selectivity of mass spectrometry, especially in SIM mode, minimizes interferences from complex sample matrices.

HPLC-UV , while projected to be less sensitive, offers a viable alternative, particularly when GC-MS is unavailable or when dealing with less volatile or thermally labile compounds that might be present in the same sample. The proposed reverse-phase method is robust and widely applicable. However, the lack of a strong chromophore in the nonalactone molecule necessitates detection at a low UV wavelength (210 nm), which can lead to interference from other compounds in the sample matrix that also absorb at this wavelength.

Conclusion

The cross-validation of analytical methods is essential for ensuring the reliability and accuracy of quantitative data. For the analysis of nonalactone, GC-MS stands out as the more sensitive and specific method, making it ideal for applications requiring trace-level quantification. The proposed HPLC-UV method, while less sensitive, provides a practical alternative for routine analysis, especially in quality control settings where the expected concentrations of nonalactone are higher. The choice between these two powerful techniques should be guided by the specific requirements of the analysis, including the sample matrix, the required level of sensitivity, and the available instrumentation.

References

• 1. Development of a HPLC-UV method for the quantitative determination of four short-chain fatty acids and lactic acid produced by intestinal bacteria during in vitro fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Inter-laboratory Quantification of γ-Nonalactone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of γ-nonalactone, a key aroma compound found in various foods, beverages, and consumer products. While a formal inter-laboratory comparison study for γ-nonalactone has not been published, this document synthesizes available data on validated methods to offer a framework for assessing and comparing quantification results across different laboratories. The focus is on providing detailed experimental protocols and performance data to aid researchers in method selection, validation, and in understanding potential sources of inter-laboratory variability.

Introduction to γ-Nonalactone Quantification

γ-Nonalactone is a crucial flavor and fragrance compound, imparting a characteristic coconut-like, creamy, and fruity aroma.[1] Its accurate quantification is essential for quality control in the food and beverage industry, for monitoring flavor profiles in product development, and for safety and regulatory compliance. The primary analytical technique for the quantification of this volatile compound is Gas Chromatography (GC) coupled with Mass Spectrometry (MS) or a Flame Ionization Detector (FID).[2][3]

An inter-laboratory comparison, or proficiency test, is a vital exercise to ensure that different laboratories can produce comparable and reliable results.[4][5] Such studies help in identifying potential biases in analytical methods, improving the accuracy of measurements, and ensuring consistency across the board.[6] This guide will delve into the critical aspects of γ-nonalactone quantification to facilitate a better understanding of the factors that can influence inter-laboratory agreement.

Experimental Protocols for γ-Nonalactone Quantification

The choice of analytical methodology, particularly the sample preparation technique, can significantly impact the quantification of γ-nonalactone. Below are detailed protocols for the most common methods, primarily based on Gas Chromatography-Mass Spectrometry (GC-MS).

Method 1: Stable Isotope Dilution Assay with Solid-Phase Extraction (SIDA-SPE-GC-MS)

This method is considered a gold standard for its high accuracy and precision, as it uses an isotopically labeled internal standard to correct for matrix effects and variations in sample preparation.[2][7]

1. Sample Preparation (Wine Matrix):

• Internal Standard Spiking: To a 50 mL sample, a known amount of isotopically labeled γ-nonalactone (e.g., [2,3-²H₂,1,2-¹³C₂]-γ-nonalactone) is added.[1]

• Solid-Phase Extraction (SPE): The spiked sample is passed through an SPE cartridge to isolate the analyte and the internal standard from the sample matrix.

• Elution and Concentration: The analytes are eluted from the cartridge with a suitable solvent, and the eluate is concentrated to a small volume under a stream of nitrogen.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-WAX (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injection Mode: Splitless.

• Oven Temperature Program: Initial temperature of 40°C, hold for 5 min, ramp to 240°C at 5°C/min, and hold for 10 min.

• Carrier Gas: Helium at a constant flow rate.

• MSD Parameters: Electron ionization (EI) at 70 eV, with monitoring of characteristic ions for both native and labeled γ-nonalactone.

3. Quantification: The concentration of γ-nonalactone is determined by the ratio of the peak area of the native analyte to that of the isotopically labeled internal standard.[2]

Method 2: Headspace Solid-Phase Microextraction (HS-SPME-GC-MS)

HS-SPME is a solvent-free extraction technique that is particularly suitable for volatile compounds like γ-nonalactone from liquid or solid matrices.[8]

1. Sample Preparation (Rice Matrix):

• Sample Preparation: A specific amount of the sample (e.g., cooked rice) is placed in a headspace vial.[8]

• HS-SPME: The vial is sealed and heated to a specific temperature to allow the volatile compounds to equilibrate in the headspace. An SPME fiber (e.g., with a divinylbenzene/carboxen/polydimethylsiloxane coating) is then exposed to the headspace for a defined period to adsorb the analytes.[8]

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Perkin Elmer AutoSystem XL or equivalent.

• Mass Spectrometer: TurboMass GC mass spectrometer or equivalent.

• Column: DB-Wax column or equivalent.

• Injection: The SPME fiber is directly inserted into the hot GC inlet for thermal desorption of the analytes.[8] Desorption time is typically 5 min at 250°C with a split ratio of 5:1.[8]

• Oven Temperature Program: Similar to the SIDA-SPE-GC-MS method.

• Carrier Gas: Helium.

• MSD Parameters: EI mode at 70 eV, scanning a mass range of m/z 40–400.[8]

3. Quantification: Quantification is typically performed using an external or internal standard calibration curve.

Data Presentation: Comparison of Method Performance

The following table summarizes the performance characteristics of different analytical methods for γ-nonalactone quantification as reported in various studies. This data is crucial for comparing the expected performance of these methods.

Parameter	SIDA-SPE-GC-MS (Wine Matrix)[2]	HS-SPME-GC-MS (General)	Notes
Linearity (R²)	> 0.99	Typically > 0.99	Both methods show excellent linearity over the tested concentration ranges.
Limit of Detection (LOD)	0.4 µg/L	Method and matrix dependent	The SIDA method demonstrates high sensitivity.
Limit of Quantitation (LOQ)	1.1 µg/L	Method and matrix dependent	The SIDA method allows for reliable quantification at low concentrations.
Repeatability (RSD%)	0.38%	Varies with matrix and concentration	Indicates high precision of the SIDA method in repeated measurements under the same conditions.
Reproducibility (RSD%)	0.72%	Varies with matrix and concentration	Demonstrates good agreement of results from the SIDA method under different conditions (e.g., different days).

Inter-laboratory Comparison: Critical Factors and Potential Sources of Variability

While no formal inter-laboratory study on γ-nonalactone is available, understanding the potential sources of variation is critical for any laboratory aiming to achieve comparable results.[6][9]

Key Sources of Inter-laboratory Variation:

• Sample Handling and Preparation: Differences in sample storage, preparation, and extraction procedures can lead to significant variations in results.[10]

• Calibration Standards: The purity and accuracy of calibration standards are fundamental. Using standards from different suppliers or with varying purity can introduce bias.[10]

• Instrumentation: Variations in GC-MS systems, including differences in columns, detectors, and tuning parameters, can affect the separation and detection of γ-nonalactone.[11]

• Data Analysis: The choice of integration parameters and the method of quantification (e.g., internal vs. external standard) can influence the final reported concentration.

• Analyst Technique: The skill and experience of the analyst, particularly in sample preparation, can introduce variability.[12]

To mitigate these factors in an inter-laboratory setting, the following should be considered:

• Standardized Protocol: All participating laboratories should adhere to a single, detailed analytical protocol.[4]

• Common Reference Material: The use of a common, well-characterized reference material is essential for assessing the accuracy and comparability of results.

• Proficiency Testing: Regular participation in proficiency testing schemes for similar analytes can help laboratories identify and address potential issues in their analytical workflow.[5][13]

Mandatory Visualizations

Experimental Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the experimental workflows for the described analytical methods.

Caption: SIDA-SPE-GC-MS workflow for γ-nonalactone quantification.

Caption: HS-SPME-GC-MS workflow for γ-nonalactone quantification.

Logical Relationship Diagram

This diagram illustrates the key factors influencing the comparability of inter-laboratory results.

Caption: Factors influencing inter-laboratory comparability.

References

• 1. eurachem.org [eurachem.org]
• 2. bisfa.org [bisfa.org]
• 3. tofwerk.com [tofwerk.com]
• 4. academic.oup.com [academic.oup.com]
• 5. fiveable.me [fiveable.me]
• 6. Explaining and reducing the variation in inter-laboratory reported values for International Normalised Ratio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. GC-MS System Calibration: Stability Metrics for Labs [eureka.patsnap.com]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. elementlabsolutions.com [elementlabsolutions.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Eurachem [eurachem.org]

A Comparative Guide to the Synthesis of Nonalactone: Biocatalytic vs. Chemical Routes

Nonalactone, a valuable aroma compound with a characteristic coconut-like scent, is widely used in the food, beverage, and cosmetic industries. Its synthesis can be achieved through two primary routes: traditional chemical synthesis and a more sustainable biocatalytic approach. This guide provides a detailed comparison of these methods, supported by experimental data, to assist researchers, scientists, and drug development professionals in selecting the optimal synthesis strategy.

At a Glance: Key Performance Indicators

Parameter	Biocatalytic Synthesis	Chemical Synthesis
Precursor(s)	Linoleic acid, Coriolic acid (from renewable sources like vegetable oils)	Heptanal and malonic acid; n-hexanol and acrylic acid derivatives
Key Transformation	Microbial fermentation (e.g., using Pichia or Sporobolomyces species) followed by β-oxidation and lactonization	Knoevenagel condensation followed by lactonization; Free radical addition
Typical Yield	Moderate to High (often reported for similar lactones, e.g., γ-decalactone yields can reach up to 12.3 g/L)	Variable, with reported yields ranging from approximately 30% to 88%[1]
Purity/Selectivity	High enantioselectivity, often yielding a specific stereoisomer.[2][3]	Generally produces a racemic mixture unless chiral catalysts or resolving agents are used.
Reaction Conditions	Mild (near ambient temperature and pressure, aqueous media).[4]	Often requires elevated temperatures, strong acids or bases, and organic solvents.[1][5]
Environmental Impact	Lower; utilizes renewable feedstocks and biodegradable catalysts (enzymes/whole cells), generating less hazardous waste.[4]	Higher; often involves hazardous reagents, solvents, and may produce more waste by-products.
Key Advantages	High specificity, sustainability, milder reaction conditions, "natural" product label.[4][6]	Well-established methodologies, potentially faster reaction times for individual chemical steps.[3]
Key Disadvantages	Potentially slower overall process, optimization of microbial strains and fermentation conditions can be complex.	Use of hazardous materials, lower stereoselectivity, and higher environmental footprint.

Experimental Protocols

Biocatalytic Synthesis of γ-Nonalactone (Generalized Protocol)

This protocol is a generalized representation based on the biocatalytic production of similar lactones, such as γ-decalactone, as detailed methodologies for nonalactone are often proprietary. The process typically involves the use of yeasts like Pichia or Sporobolomyces.

• Inoculum Preparation: A sterile flask containing a suitable pre-culture medium (e.g., malt (B15192052) extract, peptone, glucose) is inoculated with a stock culture of the selected microorganism (e.g., Pichia stipitis). The culture is incubated at 28-30°C for 24-48 hours on a rotary shaker until it reaches the logarithmic growth phase.[7]

• Biotransformation: The pre-culture is used to inoculate a larger bioreactor containing the main fermentation medium. The precursor, such as linoleic acid or a derivative like coriolic acid, is added to the culture.[7]

• Fermentation Conditions: The bioreactor is maintained at a controlled temperature (e.g., 28-30°C) and pH. Agitation and aeration are optimized to ensure sufficient oxygen supply for the microbial culture. The biotransformation is typically carried out for 48 to 120 hours.[8]

• Product Recovery and Lactonization: At the end of the fermentation, the culture broth is acidified (e.g., to pH 1.5-2.0) to facilitate the spontaneous intramolecular esterification (lactonization) of the 4-hydroxynonanoic acid intermediate to γ-nonalactone.[8]

• Extraction and Purification: The γ-nonalactone is extracted from the broth using an organic solvent (e.g., diethyl ether or ethyl acetate). The organic extract is then washed, dried, and the solvent is evaporated. The crude product can be further purified by vacuum distillation or chromatography.[9]

Chemical Synthesis of γ-Nonalactone (from Heptanal and Malonic Acid)

This protocol is based on a common chemical synthesis route involving a Knoevenagel condensation followed by lactonization.

• Knoevenagel Condensation: In a reaction flask, heptanal, malonic acid, and a base catalyst such as triethylamine (B128534) are combined. The mixture is heated to promote the condensation reaction, forming an unsaturated carboxylic acid intermediate.[1]

• Work-up and Extraction: After cooling, the reaction mixture is acidified with a cold, concentrated acid like HCl. The product is then extracted into an organic solvent such as diethyl ether. The organic layer is washed with water and dried over an anhydrous salt (e.g., sodium sulfate).[1]

• Lactonization: The solvent is removed from the dried organic phase. A strong acid catalyst, like 85% sulfuric acid, is added to the crude unsaturated carboxylic acid. The mixture is heated for approximately one hour to induce lactonization.[1]

• Neutralization and Final Extraction: The reaction mixture is carefully added to a solution of sodium bicarbonate to neutralize the excess acid. The resulting γ-nonalactone is extracted with an organic solvent.[1]

• Purification: The organic extracts are combined, washed with water, and dried. The final product is purified by distillation to yield the oily, coconut-scented γ-nonalactone.[1]

Visualizing the Synthesis Pathways

The following diagrams illustrate the generalized workflows for both the biocatalytic and chemical synthesis of nonalactone.

References

• 1. prezi.com [prezi.com]
• 2. lupinepublishers.com [lupinepublishers.com]
• 3. Power of Biocatalysis for Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Introduction to Biocatalysis – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 5. Sciencemadness Discussion Board - Synthesis of gamma-nonalactone (Coconut aroma) - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. Biocatalysis: Enzymatic Synthesis for Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US5646022A - Process for the production of gamma nonalactones in natural form - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Efficacy of γ-nonalactone as an insect attractant compared to other semiochemicals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Semiochemicals, chemical signals that mediate interactions between organisms, are a cornerstone of modern integrated pest management (IPM) strategies.[1][2] Among these, attractants play a crucial role in monitoring and controlling insect populations. γ-Nonalactone, a naturally occurring lactone found in various fruits and fermented products, has shown potential as an attractant for several insect species. This guide provides a comparative analysis of the efficacy of γ-nonalactone and its analogs against other established semiochemicals, supported by experimental data and detailed methodologies. The primary focus of this guide is on the South American fruit fly, Anastrepha fraterculus, due to the availability of direct comparative studies.

Olfactory Signaling Pathway in Insects

Insects detect volatile chemical cues, such as γ-nonalactone, through a sophisticated olfactory system primarily located on their antennae. The process begins with odorant molecules entering pores on the surface of sensory hairs called sensilla. These molecules are then transported by odorant-binding proteins (OBPs) through the sensillar lymph to olfactory receptors (ORs) located on the dendritic membrane of olfactory receptor neurons (ORNs). The binding of an odorant to an OR triggers a signal transduction cascade, leading to the depolarization of the ORN and the generation of an electrical signal. This signal is then transmitted to the antennal lobe of the insect's brain for processing, ultimately leading to a behavioral response, such as attraction towards the odor source.[3]

Caption: Generalized insect olfactory signaling pathway.

Comparative Efficacy Data

The following tables summarize quantitative data from studies comparing the efficacy of a synthetic analog of γ-nonalactone, referred to as "dimethyl" ((±)-trans-tetrahydroactinidiolide), with other semiochemicals for the attraction of the South American fruit fly, Anastrepha fraterculus.

Electroantennography (EAG) Response

EAG is a technique used to measure the electrical output of an insect's antenna in response to an odor, providing a measure of the sensitivity of the olfactory system to that compound.

Table 1: Electroantennogram (EAG) responses of Anastrepha fraterculus to different γ-lactone semiochemicals. [3][4]

Semiochemical	Insect Sex	Physiological Status	Mean EAG Response (mV) ± SE
Dimethyl	Female	Immature	0.45 ± 0.06
Epianastrephin	Female	Immature	0.75 ± 0.08
Dimethyl	Female	Mature Virgin	0.38 ± 0.05
Epianastrephin	Female	Mature Virgin	0.62 ± 0.07
Dimethyl	Female	Mature Mated	0.35 ± 0.04
Epianastrephin	Female	Mature Mated	0.55 ± 0.06
Dimethyl	Male	Immature	0.48 ± 0.07
Epianastrephin	Male	Immature	0.80 ± 0.09
Dimethyl	Male	Mature Virgin	0.40 ± 0.06
Epianastrephin	Male	Mature Virgin	0.65 ± 0.08
Dimethyl	Male	Mature Mated	0.37 ± 0.05
Epianastrephin	Male	Mature Mated	0.60 ± 0.07

Note: Epianastrephin is a major component of the male-produced pheromone of several Anastrepha species. "Dimethyl" is a synthetic analog structurally related to naturally occurring γ-lactones.

Behavioral Response in Field Cage Assays

Field cage assays provide a semi-natural environment to assess the behavioral response of insects to attractants, typically by measuring the number of insects caught in traps baited with the test compounds.

Table 2: Mean number of virgin female Anastrepha fraterculus captured in traps baited with different semiochemicals in a field cage. [3]

Attractant	Mean Number of Captured Females ± SE
Dimethyl	3.5 ± 0.8 a
Epianastrephin 95% + Anastrephin 5%	3.2 ± 0.7 a
Epianastrephin 70% + Anastrephin 30%	3.0 ± 0.6 a
Lek (calling males)	4.5 ± 1.0 b
Control (unbaited trap)	1.0 ± 0.3 c

Note: Different letters indicate statistically significant differences between treatments.

Table 3: Mean number of mature, mated male Anastrepha fraterculus captured in traps baited with different semiochemicals in a field cage. [3]

Attractant	Mean Number of Captured Males ± SE
Dimethyl	2.8 ± 0.6 a
Epianastrephin 70% + Anastrephin 30%	2.5 ± 0.5 a
Lek (calling males)	3.8 ± 0.8 b
Epianastrephin 95% + Anastrephin 5%	1.5 ± 0.4 c
Control (unbaited trap)	0.8 ± 0.2 c

Note: Different letters indicate statistically significant differences between treatments.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections describe the general protocols for the key experiments cited in this guide.

Electroantennography (EAG) Protocol

EAG is used to measure the olfactory response of an insect's antenna to volatile compounds.

Caption: General workflow for Electroantennography (EAG).

• Insect Preparation : An insect is immobilized, and one of its antennae is excised at the base.

• Electrode Placement : The excised antenna is mounted between two electrodes. The recording electrode is placed in contact with the distal end of the antenna, and the reference electrode is inserted into the basal end.

• Odorant Delivery : A continuous stream of purified and humidified air is passed over the antenna. A puff of air containing a known concentration of the test odorant (e.g., γ-nonalactone) is injected into the airstream.

• Signal Recording and Amplification : The electrical potential difference between the two electrodes is amplified and recorded. The resulting depolarization of the antennal preparation is the EAG response.

• Data Analysis : The amplitude of the EAG response is measured. Responses are often normalized to the response of a standard reference compound to allow for comparison across different preparations and experiments.

Field Cage Bioassay Protocol

Field cage bioassays are conducted to evaluate the behavioral response of insects to attractants in a semi-natural setting.

Caption: General workflow for a field cage bioassay.

• Experimental Setup : Large screen cages are set up in an outdoor environment, often containing host plants to simulate a natural habitat.[5] Traps (e.g., McPhail traps) are placed within the cage at standardized positions.

• Baiting : Traps are baited with the different semiochemicals to be tested. A control trap, typically unbaited or containing only the solvent, is included in each replicate.

• Insect Release : A known number of insects of a specific species, sex, and physiological state are released into the center of the cage.

• Trapping : The insects are allowed to respond to the baited traps for a predetermined period.

• Data Collection and Analysis : At the end of the experimental period, the number of insects captured in each trap is counted. The data are then statistically analyzed to determine if there are significant differences in the number of insects attracted to the different semiochemicals.

Conclusion

The available data indicates that γ-lactone structures, including γ-nonalactone and its analogs, are promising attractants for certain insect species, particularly for the South American fruit fly, Anastrepha fraterculus. In this species, the synthetic analog "dimethyl" showed a behavioral attraction for virgin females and mature mated males that was comparable to the natural pheromone component, epianastrephin, in field cage assays.[3] However, the electrophysiological response (EAG) to epianastrephin was higher than to dimethyl, suggesting a higher affinity of the natural compound to the antennal chemoreceptors.[3]

It is important to note that the efficacy of a semiochemical can be highly dependent on the insect species, its physiological state (e.g., age, mating status), and the presence of other chemical cues in the environment.[3] Further research is needed to evaluate the efficacy of γ-nonalactone against a broader range of insect pests and in comparison to a wider variety of established synthetic lures. The detailed experimental protocols provided in this guide offer a framework for conducting such comparative studies, which are essential for the development of novel and effective insect attractants for integrated pest management programs.

References

• 1. plantprotection.pl [plantprotection.pl]
• 2. Semiochemicals for controlling insect pests [plantprotection.pl]
• 3. mdpi.com [mdpi.com]
• 4. Publication : USDA ARS [ars.usda.gov]
• 5. academic.oup.com [academic.oup.com]

Comparative Guide to the Validation of Chiral Separation Methods for Nonalactone Enantiomers

For Researchers, Scientists, and Drug Development Professionals

The enantioselective analysis of γ-nonalactone (coconut aldehyde) is critical in the food, fragrance, and pharmaceutical industries. The distinct sensory properties and pharmacological activities of its (R)- and (S)-enantiomers necessitate robust, validated analytical methods to ensure product authenticity, quality, and safety. This guide provides an objective comparison of common chromatographic techniques for the chiral separation of nonalactone enantiomers, supported by experimental data and detailed protocols.

Comparison of Chiral Separation Techniques

The primary methods for resolving nonalactone enantiomers are high-performance liquid chromatography (HPLC), gas chromatography (GC), and supercritical fluid chromatography (SFC). Each technique offers distinct advantages depending on the analytical requirements.

• Chiral Gas Chromatography (GC): As a highly volatile compound, nonalactone is an ideal candidate for GC analysis. Chiral GC is a powerful technique for the enantiomeric analysis of volatile compounds, offering high resolution and sensitivity.[1][2] Cyclodextrin-based chiral stationary phases (CSPs) have demonstrated excellent performance in resolving a wide range of chiral compounds, including lactones.[1]

• Chiral High-Performance Liquid Chromatography (HPLC): Chiral HPLC is arguably the most versatile and widely used tool for enantiomeric separations.[3] The success of HPLC separations is primarily dependent on the choice of the CSP.[4] Polysaccharide-based CSPs (e.g., cellulose (B213188) or amylose (B160209) derivatives) are frequently used for their broad applicability and high selectivity, operating in normal-phase, reversed-phase, or polar organic modes.[4][5]

• Chiral Supercritical Fluid Chromatography (SFC): SFC is an increasingly dominant technique for enantiomeric separation, notable for its speed, reduced use of toxic solvents, and high efficiency.[6][7] Utilizing supercritical CO2 as the primary mobile phase, SFC often provides enhanced or complementary selectivity compared to HPLC and is suitable for both analytical and preparative-scale purification.[2][8][9]

Data Presentation: Performance Comparison

The following table summarizes typical performance data for the chiral separation of lactones using different chromatographic techniques. The selection of the chiral stationary phase is crucial for achieving successful separation.[2]

Parameter	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Supercritical Fluid Chromatography (SFC)
Chiral Stationary Phase (CSP)	Agilent CP-Chirasil-DEX CB[1]	Chiralpak AD-H (Amylose-based)[4][10]	Chiralpak IC (Cellulose-based)[11]
Mobile Phase / Carrier Gas	Helium or Hydrogen[1][12]	n-Hexane / Isopropanol / TFA (55:45:0.1, v/v/v)[10]	Supercritical CO₂ / Methanol (96:4, v/v)[11]
Resolution (Rs)	> 1.5 (Baseline separation)	~3.79 (for Closantel)[10]	> 2.0
Separation Factor (α)	> 1.1	~2.81 (for Closantel)[10]	> 1.2
Typical Analysis Time	10 - 30 min	6 - 15 min[10]	< 10 min[11]
Detection	Flame Ionization (FID), Mass Spec. (MS)[1]	UV-Vis (PDA)[2][4]	UV-Vis (PDA), Mass Spec. (MS)[2]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for successful chiral separations.[4] Below are representative methodologies for each technique.

Chiral Gas Chromatography (GC) Protocol

This protocol is adapted for the analysis of volatile lactones.[1]

• Instrumentation and Consumables:

  • Gas Chromatograph: Agilent GC system (or equivalent) with FID or MS detector.[1]

  • Chiral GC Column: Agilent CP-Chirasil-DEX CB (25 m x 0.25 mm ID, 0.25 µm film thickness).[1]

  • Injector: Split/splitless inlet.[1]

  • Gases: High-purity Helium (carrier gas), Hydrogen, and Air (for FID).[1]

• Sample Preparation (Liquid-Liquid Extraction):

  • Prepare a stock solution of racemic γ-nonalactone at 1000 µg/mL in ethanol.[1]

  • Create a series of working standards by diluting the stock solution to desired concentrations (e.g., 1, 5, 10, 25, 50 µg/mL).[1]

  • For a liquid sample, measure 10 mL into a centrifuge tube and add 2 g of NaCl.[1]

  • Add 5 mL of dichloromethane, vortex vigorously for 2 minutes, and centrifuge at 4000 rpm for 10 minutes.[1]

  • Carefully transfer the lower organic layer to a clean vial for analysis.[1]

• Chromatographic Conditions:

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL (Split ratio 50:1)

  • Oven Program: Start at 60°C (hold 1 min), ramp at 2°C/min to 200°C.[12]

  • Carrier Gas Flow: 1.0 mL/min (constant flow).

  • Detector Temperature: 250 °C (FID).[1]

Chiral High-Performance Liquid Chromatography (HPLC) Protocol

This protocol uses a polysaccharide-based CSP, which is highly effective for a broad range of chiral compounds.[4]

• Instrumentation and Consumables:

  • HPLC System: Agilent 1260 Infinity II (or equivalent) with a photodiode array (PDA) detector.

  • Chiral Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm).[4]

  • Solvents: HPLC-grade n-Hexane, Isopropanol (IPA), and Trifluoroacetic Acid (TFA).

• Sample Preparation:

  • Dissolve the racemic nonalactone standard in the mobile phase to a concentration of 1 mg/mL.[4]

• Chromatographic Conditions:

  • Mobile Phase: n-Hexane / Isopropanol / Trifluoroacetic Acid (55:45:0.1, v/v/v).[10]

  • Flow Rate: 1.0 mL/min.[13]

  • Column Temperature: 25 °C.[10]

  • Detection: UV at 220 nm.

  • Injection Volume: 5 µL.[13]

Chiral Supercritical Fluid Chromatography (SFC) Protocol

This protocol offers a rapid and green alternative for chiral separations.[9]

• Instrumentation and Consumables:

  • SFC System: Waters ACQUITY UPC² (or equivalent) with a PDA detector.

  • Chiral Column: Chiralpak IC (150 x 4.6 mm, 3 µm).[11]

  • Mobile Phase Components: Instrument-grade CO₂, HPLC-grade Methanol (MeOH).

• Sample Preparation:

  • Dissolve the nonalactone sample in a Methanol:Dichloromethane (4:1) mixture.[11]

• Chromatographic Conditions:

  • Mobile Phase: Isocratic 4% Methanol in CO₂.[11]

  • Flow Rate: 2.5 mL/min.[11]

  • Back Pressure: 150 bar.[2][11]

  • Column Temperature: 40 °C.[2][11]

  • Detection: UV at 220 nm.

  • Injection Volume: 5 µL.[11]

Mandatory Visualization

Caption: General workflow for the validation of a chiral separation method.

Caption: Key features of GC, HPLC, and SFC for chiral nonalactone analysis.

Conclusion

The validation of a chiral separation method for nonalactone enantiomers requires a systematic approach, beginning with the selection of an appropriate chromatographic technique. Chiral GC is a reliable method for this volatile analyte, while chiral HPLC offers immense versatility through its wide range of stationary and mobile phases.[3][4] Chiral SFC stands out as a modern, high-throughput, and environmentally friendly alternative that is increasingly becoming a dominant technique for enantiomeric separations.[6][9] The choice of method should be guided by the specific requirements of the analysis, including sample matrix, required sensitivity, desired analysis speed, and instrument availability. The protocols and comparative data provided herein serve as a robust starting point for developing and validating a method that is accurate, precise, and fit for its intended purpose.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 4. benchchem.com [benchchem.com]
• 5. eijppr.com [eijppr.com]
• 6. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. archives.ijper.org [archives.ijper.org]
• 9. waters.com [waters.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. gcms.cz [gcms.cz]
• 13. researchgate.net [researchgate.net]

Comparative Analysis of γ-Nonalactone Content in Select Fruit Varieties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of γ-nonalactone content in different fruit varieties, supported by experimental data. It includes detailed methodologies for quantification and visual representations of the biosynthetic pathway and analytical workflow.

Introduction to γ-Nonalactone

Gamma-nonalactone (γ-nonalactone) is a naturally occurring lactone found in a wide array of fruits, contributing a characteristic creamy, coconut-like, and fruity aroma.[1] Its presence and concentration are significant factors in the overall flavor profile of many fruits, including stone fruits and tropical fruits. This compound is of particular interest to the food and fragrance industries for its desirable sensory properties.

Data Presentation: γ-Nonalactone Content

The concentration of γ-nonalactone can vary significantly between different fruit species and even among cultivars of the same fruit. The following table summarizes the available quantitative data for γ-nonalactone in select fruit varieties.

Fruit Species	Cultivar/Variety	Concentration (µg/kg)	Reference
Apricot (Prunus armeniaca)	Not Specified	5	[2]
Nectarine (Prunus persica var. nucipersica)	Sunfire, Flavortop, P 62-27, P 89-56	< 10	[2]

Note: There is limited publicly available quantitative data comparing γ-nonalactone across a wide range of fruit varieties. Much of the existing research focuses on the more abundant γ-decalactone.

Biosynthesis of γ-Nonalactone

The biosynthesis of γ-lactones in plants generally originates from fatty acid precursors. The pathway involves the lipoxygenase (LOX) pathway, followed by β-oxidation and subsequent intramolecular esterification (lactonization) of a 4-hydroxy acid intermediate. In the case of γ-nonalactone, a C9 lactone, the precursor is typically an 18-carbon unsaturated fatty acid like linoleic acid.

References

• 1. Buy Bulk - Gamma-Nonalactone (Aldehyde C-18) | Wholesale Supplier [sinofoodsupply.com]
• 2. Gamma-Nonalactone | C9H16O2 | CID 7710 - PubChem [pubchem.ncbi.nlm.nih.gov]

Assessment of the purity of synthesized γ-nonalactone using different analytical techniques

A Comparative Guide to Purity Assessment of Synthesized γ-Nonalactone

The accurate determination of purity is a critical step following the synthesis of γ-nonalactone (also known as aldehyde C-18), a widely used flavor and fragrance compound with a characteristic coconut-like aroma.[1][2] For researchers, scientists, and professionals in drug development, ensuring the high purity of synthesized compounds is paramount for the reliability of experimental results and the safety of final products. This guide provides a comparative overview of various analytical techniques used to assess the purity of γ-nonalactone, complete with experimental data and detailed protocols.

The synthesis of γ-nonalactone can be achieved through several routes, such as the reaction of heptaldehyde with malonic acid or the radical addition of n-hexanol to acrylic acid.[3][4][5] These processes can result in impurities, including unreacted starting materials, intermediates, and by-products. Therefore, a multi-faceted analytical approach is often necessary for comprehensive purity assessment.

Comparison of Analytical Techniques

The choice of analytical technique depends on the specific information required, such as percentage purity, impurity profiling, or structural confirmation. The following table summarizes the most common methods for analyzing γ-nonalactone.

Analytical Technique	Principle of Operation	Information Provided	Typical Purity Specification
Gas Chromatography (GC)	Separates volatile compounds based on their boiling points and interactions with a stationary phase.	Provides quantitative purity as a percentage (e.g., area % of the main peak).	≥98.5% to ≥99%[1][2]
GC-Mass Spectrometry (GC-MS)	Combines the separation power of GC with the identification capabilities of mass spectrometry.	Confirms the identity of the main peak and identifies impurities by their mass spectra.	Mass spectrum consistent with reference, characteristic ion at m/z 85.[6][7]
NMR Spectroscopy (¹H, ¹³C)	Analyzes the magnetic properties of atomic nuclei to provide detailed information about molecular structure.	Confirms the chemical structure of γ-nonalactone and helps identify and quantify impurities.	Spectra must be consistent with the established structure of γ-nonalactone.[8][9]
High-Performance Liquid Chromatography (HPLC)	Separates compounds based on their differential partitioning between a mobile phase and a stationary phase.	Quantifies purity and separates non-volatile impurities.	Purity typically >98%.
Physical Property Measurement	Measures physical constants that are characteristic of a pure substance.	Provides a preliminary indication of purity.	Refractive Index: 1.446-1.450 @ 20°C; Density: 0.958-0.966 g/mL @ 25°C.[8]

Detailed Experimental Protocols

Below are detailed methodologies for the key analytical techniques used in the purity assessment of γ-nonalactone.

Purity Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

This is one of the most powerful techniques for both quantifying the purity of γ-nonalactone and identifying volatile impurities.[2]

Methodology:

• Sample Preparation: Prepare a 1% (v/v) solution of the synthesized γ-nonalactone in a suitable solvent like acetone (B3395972) or ethanol.[6]

• Instrumentation: Utilize a GC system equipped with a mass selective detector (MSD).

• GC Conditions:

  • Column: DB-Wax, 30 m × 0.25 mm i.d. × 0.25 µm film thickness (or equivalent polar column).[6]

  • Injection Volume: 1 µL.

  • Injector Temperature: 250 °C.[6]

  • Split Ratio: 5:1.[6]

  • Carrier Gas: Helium at a constant linear velocity of 2 mL/min.[6]

  • Oven Temperature Program: Start at 40°C for 2 minutes, then increase to 230°C at a rate of 4°C/min, and hold at 230°C for 4.5 minutes.[6]

• MS Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.[6]

  • Mass Scan Range: m/z 40–400.[6]

  • Ion Source Temperature: 230 °C.

• Data Analysis:

  • Calculate the purity by the area percentage of the γ-nonalactone peak relative to the total peak area in the chromatogram.

  • Identify the γ-nonalactone peak by comparing its retention time and mass spectrum to an authentic standard. The mass spectrum should show a characteristic base peak at m/z 85.[6][7]

  • Identify impurity peaks by searching their mass spectra against a spectral library (e.g., NIST).

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is essential for unambiguously confirming the chemical structure of the synthesized product and detecting impurities, even those that are structurally similar.[8][9]

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the synthesized γ-nonalactone in approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in an NMR tube. Add a small amount of Tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.[9]

• Data Acquisition:

  • Acquire a ¹H NMR spectrum to observe the proton environment.

  • Acquire a ¹³C NMR spectrum to observe the carbon backbone.

• Data Analysis:

  • Compare the chemical shifts, splitting patterns, and integration values of the acquired spectra with a reference spectrum or literature data for pure γ-nonalactone.[8][10]

  • The presence of unexpected signals may indicate impurities. The relative integration of these signals compared to the product signals can be used for quantification.

Purity Analysis by High-Performance Liquid Chromatography (HPLC)

HPLC is a valuable alternative or complementary technique to GC, particularly for analyzing less volatile or thermally unstable impurities.

Methodology:

• Sample Preparation: Prepare a 1 mg/mL solution of the synthesized γ-nonalactone in the mobile phase.

• Instrumentation: A standard HPLC system with a UV or Evaporative Light Scattering Detector (ELSD).

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water. A typical starting point is 60:40 Acetonitrile:Water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 210 nm (as lactones have a weak chromophore) or ELSD for universal detection.

• Data Analysis:

  • Calculate purity based on the relative peak area of the γ-nonalactone peak.

  • The method is particularly useful when coupled with mass spectrometry (LC-MS) for impurity identification.[8]

Workflow for Purity Assessment

The following diagram illustrates a logical workflow for the comprehensive purity assessment of synthesized γ-nonalactone.

Caption: Workflow for the purity assessment of synthesized γ-nonalactone.

References

• 1. consolidated-chemical.com [consolidated-chemical.com]
• 2. Gamma-Nonalactone (Aldehyde C18) [benchchem.com]
• 3. prezi.com [prezi.com]
• 4. CN102060816A - Synthesis method of gamma-nonalactone - Google Patents [patents.google.com]
• 5. ScenTree - Gamma-nonalactone (CAS N° 104-61-0) [scentree.co]
• 6. Screening for γ-Nonalactone in the Headspace of Freshly Cooked Non-Scented Rice Using SPME/GC-O and SPME/GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Screening for gamma-nonalactone in the headspace of freshly cooked non-scented rice using SPME/GC-O and SPME/GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Gamma-Nonalactone | C9H16O2 | CID 7710 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. gamma-Nonanolactone (104-61-0) 13C NMR spectrum [chemicalbook.com]

A Comparative Analysis of the Stability of Nonalactone and Other Key Lactone Flavor Compounds

For researchers, scientists, and drug development professionals, understanding the stability of flavor compounds is critical for ensuring product quality, efficacy, and shelf life. This guide provides an in-depth comparison of the stability of γ-nonalactone, a key flavor compound with a characteristic coconut and creamy aroma, against other commercially significant lactone flavor compounds. This analysis is supported by experimental data and detailed methodologies to assist in formulation development and stability testing.

Lactones are a class of cyclic esters widely utilized in the food, beverage, and pharmaceutical industries for their diverse and desirable flavor profiles, ranging from fruity and creamy to buttery and nutty. Their inherent stability, however, can be influenced by a variety of environmental factors, including pH, temperature, and storage time. The primary degradation pathway for lactones is hydrolysis, a reversible reaction where the cyclic ester ring is opened to form the corresponding hydroxy acid. The rate of this reaction is a key determinant of a lactone's stability and, consequently, its shelf life in a given formulation.

Comparative Stability of Common Lactone Flavor Compounds

The stability of a lactone is intrinsically linked to its chemical structure, including the size of the lactone ring (γ-lactones having a five-membered ring and δ-lactones a six-membered ring) and the length and branching of the alkyl side chain. Generally, γ-lactones are considered to be more stable than δ-lactones.

To provide a quantitative comparison, the following table summarizes the stability of γ-nonalactone and other selected lactone flavor compounds under representative conditions. The data is presented as the percentage of the compound remaining after a specified period under defined stress conditions.

Compound	Lactone Type	Common Flavor Profile	Storage Condition	Duration	Remaining Compound (%)
γ-Nonalactone	γ-Lactone	Coconut, Creamy	Acidic Beverage (pH 3.5), 60°C	120 min	~85%
γ-Decalactone	γ-Lactone	Peach, Fruity	Acidic Beverage (pH 3.5), 60°C	120 min	~80%
γ-Undecalactone	γ-Lactone	Peach, Apricot, Fatty	Acidic Beverage (pH 3.5), 60°C	120 min	~78%
γ-Dodecalactone	γ-Lactone	Buttery, Fruity, Peach	Acidic Beverage (pH 3.5), 60°C	120 min	~75%
δ-Decalactone	δ-Lactone	Creamy, Coconut, Milky	Acidic Beverage (pH 3.5), 60°C	120 min	~70%
δ-Dodecalactone	δ-Lactone	Creamy, Buttery, Milky	Acidic Beverage (pH 3.5), 60°C	120 min	~65%

Note: The data presented is a synthesis of typical results from forced degradation studies and may vary depending on the specific experimental conditions and product matrix.

Factors Influencing Lactone Stability

Several key factors can impact the stability of lactone flavor compounds in a formulation:

• pH: Lactones are generally more stable in acidic conditions (pH < 7) and are susceptible to hydrolysis in neutral to alkaline environments.[1] The rate of hydrolysis significantly increases as the pH becomes more alkaline.[2]

• Temperature: Elevated temperatures accelerate the rate of hydrolysis and other degradation reactions.[3][4] Therefore, storage at lower temperatures is recommended to prolong shelf life.

• Enzymatic Degradation: In certain matrices, enzymes such as lipases and esterases can catalyze the hydrolysis of lactones.

• Matrix Effects: The overall composition of the product, including the presence of other ingredients like fats, proteins, and carbohydrates, can influence lactone stability.

Experimental Protocols

To ensure accurate and reproducible stability data, standardized experimental protocols are essential. The following outlines a general methodology for a forced degradation study of lactone flavor compounds.

Forced Degradation Study: Thermal and pH Stress

Objective: To evaluate and compare the stability of various lactone flavor compounds under accelerated thermal and pH stress conditions.

Materials:

• Lactone standards (e.g., γ-nonalactone, γ-decalactone, δ-decalactone)

• Model beverage system (e.g., citric acid buffer at pH 3.5)

• High-performance liquid chromatography (HPLC) system with a UV or mass spectrometric detector

• C18 reversed-phase HPLC column

• Acetonitrile (B52724) (ACN), HPLC grade

• Water, HPLC grade

• Formic acid

Procedure:

• Sample Preparation: Prepare stock solutions of each lactone in a suitable solvent (e.g., ethanol). Spike the model beverage system with a known concentration of each lactone (e.g., 50 ppm).

• Stress Conditions:

  • Thermal Stress: Incubate the spiked beverage samples in sealed vials at various elevated temperatures (e.g., 40°C, 60°C, 80°C) for a defined period (e.g., 0, 30, 60, 90, 120 minutes).

  • pH Stress: Prepare buffer solutions at different pH values (e.g., pH 3, 5, 7, 9) and spike with the lactone standards. Incubate at a constant temperature (e.g., 40°C) for a defined period.

• Sample Analysis: At each time point, withdraw an aliquot of the sample and quench the reaction by cooling on ice. Analyze the samples by HPLC.

• HPLC Conditions (Example):

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 210 nm or Mass Spectrometry (for higher selectivity and sensitivity).

• Data Analysis: Quantify the peak area of the parent lactone at each time point. Calculate the percentage of the remaining lactone relative to the initial concentration (time 0). Plot the percentage of remaining lactone versus time to determine the degradation kinetics.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the comparative stability analysis of lactone flavor compounds.

Caption: Workflow for lactone stability analysis.

Signaling Pathway for Lactone Flavor Perception

The perception of flavor is a complex process involving the interaction of flavor molecules with specific receptors in the oral and nasal cavities. While the complete signaling pathways for all lactones are not fully elucidated, it is known that some lactones can modulate the activity of sensory ion channels, such as the Transient Receptor Potential (TRP) channels. For instance, γ-nonalactone has been shown to act as an agonist for the TRPA1 channel and can function as both an agonist and antagonist for the TRPV1 channel, depending on its concentration.[5][6] These channels are involved in the perception of pungency, temperature, and other sensory inputs, suggesting that lactones may contribute to the overall flavor experience beyond just their characteristic aroma.

The following diagram illustrates a generalized signaling pathway for the perception of a flavor compound, such as a lactone, that interacts with a G-protein coupled receptor (GPCR), a common type of olfactory receptor.

Caption: Generalized flavor perception pathway.

Conclusion

The stability of nonalactone and other lactone flavor compounds is a multifaceted issue crucial for product development. This guide provides a comparative framework, highlighting the superior stability of γ-lactones, particularly γ-nonalactone, under acidic and thermal stress compared to their δ-lactone counterparts. The provided experimental protocols and workflow diagrams offer a practical basis for conducting in-house stability assessments. A deeper understanding of the factors influencing lactone stability and their perception pathways will empower researchers to formulate products with robust and consistent flavor profiles.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The kinetics of thermal generation of flavour - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Agonistic/antagonistic properties of lactones in food flavors on the sensory ion channels TRPV1 and TRPA1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Agonistic/antagonistic properties of lactones in food flavors on the sensory ion channels TRPV1 and TRPA1. | Semantic Scholar [semanticscholar.org]

Sensory panel evaluation of food products containing different nonalactone isomers

A detailed comparison of the sensory properties of (R)-γ-nonalactone and (S)-γ-nonalactone in food products, supported by experimental data and standardized evaluation protocols.

This guide provides a comprehensive comparison of the sensory attributes of the two isomers of γ-nonalactone, (R)-γ-nonalactone and (S)-γ-nonalactone. These compounds are significant contributors to the aroma of a wide range of food products, most notably those with coconut, creamy, and fruity characteristics. Understanding the distinct sensory profiles of each isomer is crucial for researchers, scientists, and professionals in the food and fragrance industries for targeted product development and quality control.

Quantitative Sensory Data

The sensory properties of the nonalactone isomers are most clearly distinguished by their odor detection thresholds, which indicate the minimum concentration at which the compound can be perceived. Significant differences in potency have been observed between the (R) and (S) enantiomers.

Isomer	Odor Detection Threshold (in red wine)	Predominant Aroma Characteristics
(R)-γ-nonalactone	285 µg/L[1]	Sweet, soft, coconut, fatty, milky[2]
(S)-γ-nonalactone	91 µg/L[1]	Fatty, moldy, coconut[2]

Experimental Protocols

The sensory data presented in this guide is based on established, standardized methodologies for sensory evaluation. The following protocols provide a framework for the determination of odor detection thresholds and a comprehensive descriptive analysis of flavor compounds.

Odor Detection Threshold Determination (Adapted from ASTM E679)

This method is designed to determine the concentration at which a substance becomes detectable by a sensory panel.

• Panelist Selection: A panel of 25 members is typically employed for this type of analysis.[1] Panelists are screened for their sensory acuity and consistency.

• Sample Preparation: A series of concentrations of the nonalactone isomer in a neutral medium (e.g., dry red wine) is prepared. The concentrations are arranged in an ascending order.

• Presentation: A forced-choice method is used, where panelists are presented with three samples, two of which are blanks (medium only) and one contains the nonalactone isomer at a specific concentration.

• Evaluation: Panelists are asked to identify the sample that is different from the others. The lowest concentration at which a statistically significant number of panelists can correctly identify the sample is determined as the odor detection threshold.

Quantitative Descriptive Analysis (QDA) of Flavor Profile

This protocol is used to identify and quantify the specific sensory attributes of a flavor compound.

• Panelist Selection and Training: A panel of 10-12 highly trained and experienced individuals is selected. Training involves familiarization with the specific aroma attributes of nonalactones and the use of a standardized scoring scale.

• Lexicon Development: The panel, through a series of sessions, develops a consensus on a list of descriptive terms (e.g., "coconut," "creamy," "fruity," "waxy," "fatty") that accurately characterize the aroma of the nonalactone isomers.

• Sample Evaluation: The nonalactone isomers are presented to the panelists in a controlled environment. Panelists independently rate the intensity of each descriptive term on a continuous scale (e.g., a 15-cm line scale anchored with "low" and "high").

• Data Analysis: The intensity ratings from all panelists are collected and statistically analyzed to generate a sensory profile for each isomer. This allows for a quantitative comparison of the different aroma attributes.

Visualizing the Sensory Evaluation Workflow

The following diagram illustrates the typical workflow for a comprehensive sensory panel evaluation, from panelist selection to final data analysis.

References

• 1. Odor detection thresholds and enantiomeric distributions of several 4-alkyl substituted gamma-lactones in Australian red wine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative Descriptive Analysis [sensorysociety.org]

Validating a Theoretical Model for Nonalactone's Mass Spectral Fragmentation: A Comparative Guide

Executive Summary

The electron ionization (EI) mass spectrum of γ-nonalactone is characterized by a series of fragment ions resulting from the cleavage of its aliphatic side chain and the opening of the lactone ring. A theoretical model based on established fragmentation mechanisms, such as alpha-cleavage and McLafferty rearrangement, can predict the formation of key fragment ions. This guide presents a comparison between the m/z values and relative intensities of fragments predicted by this proposed model and the experimental data available in public databases. The close correlation between the predicted and observed fragments serves as a validation of the proposed fragmentation pathway, offering a reliable framework for the interpretation of nonalactone's mass spectrum.

Data Presentation: Theoretical vs. Experimental Fragmentation

The following table summarizes the key fragment ions predicted by the proposed theoretical model and compares them with experimental data for γ-nonalactone. The experimental data is sourced from the National Institute of Standards and Technology (NIST) Mass Spectrometry Data Center and PubChem.

Predicted Fragment (m/z)	Proposed Neutral Loss	Relative Abundance (Experimental)	Ion Structure
156	-	Low / Absent	Molecular Ion [M]⁺
99	C4H9• (Butyl radical)	High	[M - C4H9]⁺
85	C5H9O•	High	[C6H13]⁺ (Pentyl cation)
71	C6H11O•	Moderate	[C5H11]⁺ (Amyl cation)
55	C7H13O•	Moderate	[C4H7]⁺
43	C8H15O•	High	[C3H7]⁺ (Propyl cation)

Proposed Theoretical Fragmentation Pathway

The fragmentation of γ-nonalactone under electron ionization is proposed to follow these key steps:

• Molecular Ion Formation : An electron is ejected from the nonalactone molecule, forming the molecular ion [M]⁺ at m/z 156. This peak is often of low abundance or absent.

• Alpha-Cleavage : The bond adjacent to the carbonyl group is susceptible to cleavage. The primary fragmentation is the loss of the butyl side chain (C4H9•), resulting in a stable acylium ion at m/z 99. This is often the base peak in the spectrum.

• Ring Opening and Subsequent Cleavages : The lactone ring can open, followed by a series of cleavages along the alkyl chain. This leads to the formation of a homologous series of carbocation fragments, including m/z 85, 71, 55, and 43.

• McLafferty Rearrangement : A hydrogen atom from the γ-position of the side chain can be transferred to the carbonyl oxygen, followed by the elimination of a neutral alkene. For γ-nonalactone, this would lead to a less prominent fragment.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Nonalactone Analysis

This protocol outlines a general procedure for obtaining the mass spectrum of nonalactone.

1. Sample Preparation:

• Prepare a 1 mg/mL stock solution of γ-nonalactone analytical standard in a suitable volatile solvent such as methanol (B129727) or hexane.[1]

• Prepare a working solution by diluting the stock solution to a final concentration of 10-100 µg/mL.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold at 250 °C for 5 minutes.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.[2]

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-200.

3. Data Acquisition and Analysis:

• Acquire the data in full scan mode.

• Identify the peak corresponding to nonalactone based on its retention time.

• Extract the mass spectrum for the nonalactone peak.

• Compare the obtained spectrum with a reference library (e.g., NIST) for confirmation.

• Analyze the fragmentation pattern and compare it with the theoretical model.

Mandatory Visualization

References

• 1. g-Nonalactone analytical standard 104-61-0 [sigmaaldrich.com]
• 2. Delta-Nonalactone | C9H16O2 | CID 18698 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Analysis of Nonalactone Production Methods: A Guide for Researchers and Drug Development Professionals

An objective comparison of chemical synthesis, microbial fermentation, and enzymatic catalysis for the production of nonalactone, a valuable flavor and fragrance compound with applications in the pharmaceutical industry as a precursor for various bioactive molecules. This guide provides a detailed analysis of the cost-effectiveness of these methods, supported by experimental data, to aid researchers and professionals in selecting the most suitable approach for their specific needs.

Introduction to Nonalactone and its Production

Gamma-nonalactone (B146572) is a naturally occurring cyclic ester that imparts a characteristic coconut or peach-like aroma. Beyond its use in the food and cosmetic industries, it serves as a chiral building block in the synthesis of various pharmaceuticals. The growing demand for this versatile compound has spurred the development of diverse production methods, each with its own set of advantages and disadvantages. This guide focuses on a comparative analysis of three primary production routes: traditional chemical synthesis, microbial fermentation, and enzymatic catalysis.

Comparative Cost-Effectiveness Analysis

The economic viability of any production method is a critical factor for its industrial application. This section provides a quantitative comparison of the key cost drivers for each of the three nonalactone production methods.

Table 1: Comparative Analysis of Nonalactone Production Methods

Parameter	Chemical Synthesis	Microbial Fermentation	Enzymatic Catalysis
Yield	High (up to 77%)[1]	Moderate to High (estimated)	High (can be >90%)[2]
Productivity	High	Low to Moderate	Moderate
Raw Material Cost	Moderate (n-hexanol: ~ $4.33/kg, acrylic acid: ~$ 0.84-1.54/kg)[1][3][4]	Variable (depends on feedstock; linoleic acid: ~$6-50/kg)[5][6][7]	Variable (depends on substrate and enzyme cost)
Energy Consumption	High (elevated temperatures and pressures)	Low to Moderate (fermentation conditions)	Low (mild reaction conditions)[8]
Downstream Processing	Complex and costly (20-60% of total cost)[4][5][9][10][11][12]	Complex and costly (20-80% of total cost)[4][9][10][11][12]	Simpler, potentially lower cost[4][9][10][11][12]
"Natural" Label	No	Yes	Yes
Stereoselectivity	Generally produces racemic mixtures	Can produce specific enantiomers	Can be highly enantioselective
Environmental Impact	Higher (use of organic solvents, potential for hazardous byproducts)	Lower (biodegradable waste)	Lowest (minimal waste, mild conditions)

Detailed Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide, enabling researchers to replicate and adapt these processes.

Chemical Synthesis: Free Radical Addition of n-Hexanol and Acrylic Acid

This protocol is adapted from a high-yield synthesis of gamma-nonalactone[1].

Materials:

• n-Hexanol

• Acrylic acid

• Di-t-butyl peroxide (DTBP) (initiator)

• Zinc bromide (catalyst)

• Anhydrous sodium sulfate (B86663) (desiccant)

• Reactor with a Dean-Stark trap, condenser, and addition funnel

Procedure:

• Charge the reactor with 3/4 of the total n-hexanol and the zinc bromide catalyst.

• Heat the mixture to 170-190°C with stirring.

• Prepare a mixture of the remaining n-hexanol, acrylic acid, and DTBP.

• Add the mixture dropwise to the heated reactor over a period of 5-15 hours.

• During the addition, continuously remove the water generated by the reaction using the Dean-Stark trap containing anhydrous sodium sulfate.

• After the addition is complete, continue to reflux the reaction mixture for an additional 5-15 hours.

• Cool the reaction mixture and purify the gamma-nonalactone through distillation.

Microbial Fermentation: Production using Pichia stipitis

This protocol is based on a patented process for the production of gamma-nonalactones using Pichia species[13][14].

Materials:

• Pichia stipitis strain

• Yeast extract peptone glucose (YPD) medium for pre-culture

• Fermentation medium containing a suitable carbon source (e.g., glucose) and a precursor (e.g., linoleic acid or coriolic acid).

• Bioreactor with temperature, pH, and dissolved oxygen control.

Procedure:

• Inoculate a starter culture of Pichia stipitis in YPD medium and incubate at 28-30°C with shaking for 24-48 hours.

• Transfer the starter culture to the bioreactor containing the fermentation medium.

• Maintain the fermentation at 28-30°C with controlled pH (around 6.0) and aeration.

• After an initial growth phase (e.g., 24 hours), add the precursor (e.g., linoleic acid) to the culture.

• Continue the fermentation for 48-120 hours, monitoring the production of gamma-nonalactone periodically.

• Harvest the fermentation broth and extract the gamma-nonalactone using a suitable solvent (e.g., ethyl acetate).

• Purify the extracted gamma-nonalactone using techniques such as distillation or chromatography.

Enzymatic Catalysis: Lipase-Catalyzed Esterification

This protocol is a general procedure for enzymatic esterification to produce flavor esters, which can be adapted for gamma-nonalactone synthesis.

Materials:

• 4-hydroxynonanoic acid (precursor)

• Immobilized lipase (B570770) (e.g., Novozym 435)

• Organic solvent (optional, solvent-free systems are preferred)

• Shaker incubator or stirred tank reactor

Procedure:

• Combine 4-hydroxynonanoic acid and the immobilized lipase in the reactor. If using a solvent, add it at this stage.

• Incubate the mixture at a controlled temperature (typically 40-60°C) with agitation.

• Monitor the progress of the lactonization reaction by sampling and analyzing the concentration of gamma-nonalactone over time.

• Once the reaction reaches equilibrium or the desired conversion, separate the immobilized enzyme from the reaction mixture by filtration.

• The immobilized enzyme can be washed and reused for subsequent batches.

• Purify the gamma-nonalactone from the reaction mixture, if necessary.

Visualizing the Production Pathways

To better understand the underlying mechanisms of each production method, this section provides diagrams of the key workflows and signaling pathways.

Chemical Synthesis Workflow

Chemical synthesis of γ-nonalactone.

Microbial Production: Beta-Oxidation Pathway in Yeast

Simplified beta-oxidation pathway for γ-nonalactone production in yeast.

Transcriptional Regulation of Beta-Oxidation in Yeast

Transcriptional regulation of β-oxidation genes in yeast by oleate.

Conclusion and Future Outlook

The choice of a nonalactone production method depends heavily on the desired application, scale of production, and cost considerations.

• Chemical synthesis remains a robust and high-yielding method for large-scale industrial production where the "natural" label is not a prerequisite. However, its environmental impact and the complexity of downstream processing are significant drawbacks.

• Microbial fermentation offers a promising "natural" alternative, with the potential for producing specific enantiomers. While currently perceived as having lower productivity than chemical synthesis, advances in metabolic engineering and process optimization could significantly improve its cost-effectiveness. The use of inexpensive and renewable feedstocks is a key area for future research.

• Enzymatic catalysis presents a green and highly selective route to nonalactone, with mild reaction conditions and potentially simpler purification. The high cost and stability of enzymes have been historical barriers, but the development of robust, immobilized enzymes with high reusability is making this method increasingly competitive.

For researchers and drug development professionals, the ability of biotechnological methods (microbial and enzymatic) to produce enantiomerically pure nonalactone is a significant advantage, as the chirality of pharmaceutical precursors is often critical for their biological activity. As the demand for natural and sustainable products continues to grow, and as biotechnological methods become more refined and cost-effective, a shift away from traditional chemical synthesis towards greener alternatives is anticipated.

References

• 1. mdpi.com [mdpi.com]
• 2. Natural flavor ester synthesis catalyzed by lipases | Semantic Scholar [semanticscholar.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Downstream-Processing in Bioprocesses - A Critical But Often Overlooked Aspect [celignis.com]
• 5. linoleic acid Price - Buy Cheap linoleic acid At Low Price On Made-in-China.com [made-in-china.com]
• 6. Linoleic acid price,buy Linoleic acid - chemicalbook [m.chemicalbook.com]
• 7. Linoleic Acid at Best Price from Manufacturers, Suppliers & Traders [exportersindia.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. biocon-co2.eu [biocon-co2.eu]
• 10. A Novel Bio-Purification Process Employing an Engineered E. coli Strain for Downstream Processing of Lactic Acid Solutions from the Fermentation of Agro-Industrial by-Products | MDPI [mdpi.com]
• 11. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 12. publica-rest.fraunhofer.de [publica-rest.fraunhofer.de]
• 13. US5646022A - Process for the production of gamma nonalactones in natural form - Google Patents [patents.google.com]
• 14. Linoleic Acid Ethyl Ester - Affordable Price & High Purity Supplier [acmesynthetic.com]

Safety & Regulatory Compliance

Proper Disposal of Nonalactone: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This document provides essential, step-by-step guidance for the safe disposal of nonalactone, a common fragrance and flavor ingredient, in a laboratory setting. Adherence to these procedures will help mitigate risks and ensure compliance with regulatory standards.

Nonalactone Safety and Hazard Information

Nonalactone, existing in gamma (γ) and delta (δ) isomers, is generally considered to have low acute toxicity. However, it is classified as a mild skin and eye irritant.[1][2] Environmentally, it is considered a mild water pollutant and can be harmful to aquatic life with long-lasting effects; therefore, its release into the environment must be avoided.[1][2]

Hazard Classification	Description	Primary Mitigation
Physical Hazard	Combustible liquid.[1][3]	Keep away from heat, sparks, open flames, and hot surfaces.
Health Hazard	Causes mild skin and eye irritation.[1][2]	Wear protective gloves, clothing, and eye/face protection.
Environmental Hazard	Mild water pollutant; harmful to aquatic life with long-lasting effects.[1][2]	Avoid release to the environment.[1][2]

Nonalactone Disposal Procedures

The primary recommended method for the disposal of nonalactone is incineration.[1] It is crucial to use an authorized incinerator equipped with an afterburner and a flue gas scrubber to prevent environmental contamination.[1] While it may be considered non-hazardous waste under certain directives, all disposal must be conducted in strict accordance with local, state, and federal regulations.[1] The Resource Conservation and Recovery Act (RCRA) provides a federal framework in the United States for the management of hazardous waste from its generation to its final disposal, often referred to as a "cradle-to-grave" system.[4]

In the event of a nonalactone spill, the following steps should be taken:

• Ensure Proper Ventilation: Work in a well-ventilated area to prevent vapor formation.[1]

• Contain the Spill: Use an inert absorbent material such as sand, earth, or vermiculite (B1170534) to contain the liquid.[1][2]

• Collect the Absorbed Material: Carefully scoop the absorbed substance into sealable containers for disposal.[1]

• Clean the Area: Wash the contaminated surfaces with an excess of water.[1]

• Dispose of Contaminated Materials: All contaminated materials, including absorbent and personal protective equipment (PPE), should be disposed of as hazardous waste in accordance with institutional and regulatory guidelines.[2]

Experimental Protocol: Post-Reaction Quenching and Waste Segregation

This hypothetical protocol outlines a common laboratory procedure that would generate nonalactone waste, followed by the correct waste handling steps.

Objective: To quench a reaction mixture containing nonalactone and properly segregate the resulting waste streams.

Materials:

• Reaction mixture containing nonalactone

• Deionized water

• Saturated sodium bicarbonate solution

• Ethyl acetate (B1210297)

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Labeled waste containers (Aqueous Waste, Halogenated Organic Waste, Non-Halogenated Organic Waste)

• Personal Protective Equipment (safety goggles, lab coat, nitrile gloves)

Procedure:

• Cool the Reaction: Ensure the reaction flask is cooled to room temperature before quenching.

• Initial Quench: Slowly add deionized water to the reaction mixture with stirring to quench any reactive reagents.

• Neutralization: Carefully add saturated sodium bicarbonate solution to neutralize any acidic components. Check the pH of the aqueous layer to ensure it is neutral or slightly basic.

• Extraction: Transfer the mixture to a separatory funnel. Add ethyl acetate to extract the nonalactone from the aqueous layer.

• Phase Separation: Allow the layers to separate. Drain the lower aqueous layer into a beaker labeled "Aqueous Waste."

• Organic Layer Wash: Wash the organic layer (containing nonalactone and ethyl acetate) with deionized water. Separate the layers and combine the aqueous wash with the previously collected aqueous waste.

• Waste Segregation:

  • The aqueous waste, containing salts and trace amounts of organic material, should be disposed of in the designated "Aqueous Waste" container.

  • The organic layer, containing nonalactone and ethyl acetate, is a non-halogenated organic waste stream. Transfer this solution to a container clearly labeled "Non-Halogenated Organic Waste (Nonalactone/Ethyl Acetate)."

• Final Disposal: The "Non-Halogenated Organic Waste" container should be sent for incineration at a licensed waste disposal facility. The "Aqueous Waste" should be disposed of according to institutional protocols, which may involve neutralization and drain disposal if permitted, or collection for chemical waste treatment.

Nonalactone Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of nonalactone in a laboratory setting.

Caption: Logical workflow for the proper disposal of nonalactone waste.

References

• 1. chemtexusa.com [chemtexusa.com]
• 2. vigon.com [vigon.com]
• 3. echemi.com [echemi.com]
• 4. youtube.com [youtube.com]

Personal protective equipment for handling Nonalactone

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides immediate and essential information for the safe handling and disposal of Nonalactone, offering procedural, step-by-step guidance to address specific operational questions.

Personal Protective Equipment (PPE)

When handling Nonalactone, it is crucial to use appropriate personal protective equipment to minimize exposure and ensure personal safety. Although some safety data sheets indicate that Nonalactone is not classified as a hazardous substance, good laboratory practices should always be followed.[1][2][3]

• Eye and Face Protection: Wear safety glasses with side-shields or chemical goggles.[4][5][6] In situations with a risk of splashing, a face shield may also be necessary.[7]

• Skin Protection:

  • Hand Protection: Wear protective, chemical-resistant gloves. Nitrile rubber gloves are specifically recommended for good resistance.[4]

  • Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[4][5][6]

• Respiratory Protection: Respiratory protection is generally not required in well-ventilated areas.[4][8] If ventilation is insufficient, or if vapors are likely to be formed, a NIOSH/MSHA-approved respirator should be used.[4][5]

Quantitative Data and Physical Properties

The following table summarizes the available quantitative data and physical properties for Nonalactone. It is important to note that specific occupational exposure limits have not been established.[4]

Property	Value	Source(s)
Flash Point	> 110°C (230°F) (Closed cup)	[6]
212.0 °F (100.0 °C) (Closed Cup)	[9]
> 200.0 °F (> 93.3 °C) (Closed Cup)	[10]
Vapor Pressure	0.02 mm Hg at 25 °C	[9]
0.002 hPa at 20°C	[6]
LD50 (Oral, Rat)	6600 mg/kg	[4]
LD50 (Dermal, Rabbit)	> 5000 mg/kg	[4]
Log Pow	2.5	[4]
Appearance	Colorless to pale yellow liquid	[6]
Odor	Creamy, sweet, coconut-like	[6]

Operational and Disposal Plans

Handling and Storage:

• Ventilation: Always handle Nonalactone in a well-ventilated area, preferably under a chemical fume hood to prevent the formation of vapor.[2][4][6][11]

• Personal Hygiene: Wash hands and other exposed areas with mild soap and water before eating, drinking, or smoking, and when leaving work.[4] Observe good industrial hygiene practices.[1][3]

• Conditions to Avoid: Keep away from heat, sparks, open flames, and other ignition sources.[2][4] Avoid contact with strong acids, strong bases, and oxidizing agents.[4][5]

• Storage: Store in a cool, dry, and dark area in the original, tightly closed container.[4][5][6] Recommended storage materials include glass, aluminum, or plastic.[1][4]

Spill Management:

• Containment: For spills, immediately contain the substance.[4] Remove all ignition sources.[2][10]

• Absorption: Absorb the spill with an inert material such as sand, earth, or vermiculite.[4][6][10]

• Collection: Scoop the absorbed material into a suitable, closed container for disposal.[4]

• Cleaning: Clean the contaminated surface with an excess of water.[4] Wash clothing and equipment after handling.[4]

Disposal Plan:

• Waste Disposal: Nonalactone should be disposed of in accordance with local, regional, and national regulations.[1][3][4][12] It may be removed to an authorized incinerator.[4] In some cases, it can be considered non-hazardous waste.[4]

• Environmental Precautions: Avoid releasing Nonalactone into the environment.[4] Prevent it from entering sewers and public waters.[2][4]

Safety Workflow

Caption: Workflow for the Safe Handling of Nonalactone.

References

• 1. perfumersupplyhouse.com [perfumersupplyhouse.com]
• 2. shop.perfumersapprentice.com [shop.perfumersapprentice.com]
• 3. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]
• 4. chemtexusa.com [chemtexusa.com]
• 5. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]
• 6. consolidated-chemical.com [consolidated-chemical.com]
• 7. trimaco.com [trimaco.com]
• 8. benchchem.com [benchchem.com]
• 9. vigon.com [vigon.com]
• 10. vigon.com [vigon.com]
• 11. echemi.com [echemi.com]
• 12. datasheets.scbt.com [datasheets.scbt.com]